4-(Difluoromethoxy)-3-methoxybenzonitrile

• CAS: 832737-32-3

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-(Difluoromethoxy)-3-methoxybenzonitrile: A Versatile Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the Difluoromethoxy Group in Medicinal Chemistry

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing moieties has become a cornerstone for enhancing the pharmacokinetic and pharmacodynamic properties of drug candidates.[1] Among these, the difluoromethoxy group (-OCF₂H) has garnered significant attention as a bioisosteric replacement for more common functional groups like hydroxyl (-OH) and methoxy (-OCH₃).[1][2] This functional group offers a unique combination of moderate lipophilicity, hydrogen bond donor capability, and enhanced metabolic stability, providing medicinal chemists with a powerful tool to fine-tune the properties of bioactive molecules.[1]

4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS Number: 832737-32-3) is a key building block that embodies the advantages of the difluoromethoxy group. Its structure, featuring a benzonitrile core substituted with both a difluoromethoxy and a methoxy group, presents a versatile scaffold for the synthesis of a wide range of complex molecules, particularly in the realm of kinase inhibitor discovery. This technical guide provides a comprehensive overview of the synthesis, properties, and applications of 4-(difluoromethoxy)-3-methoxybenzonitrile, offering valuable insights for researchers and professionals in the field of drug development.

Physicochemical Properties

The physicochemical properties of 4-(Difluoromethoxy)-3-methoxybenzonitrile are pivotal to its utility as a synthetic intermediate. A summary of its key properties is presented in the table below.

Property	Value	Source
CAS Number	832737-32-3	[3][4]
Molecular Formula	C₉H₇F₂NO₂	[3][4]
Molecular Weight	199.16 g/mol	[3][4]
Physical Form	Solid
Storage Temperature	Ambient

The presence of the difluoromethoxy group significantly influences the lipophilicity and electronic nature of the molecule. The -OCF₂H group is more lipophilic than a hydroxyl group and offers a nuanced modulation of this property compared to the more common methoxy and trifluoromethoxy groups.[1][2] This allows for the fine-tuning of a drug candidate's ability to permeate biological membranes.

Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile: A Step-by-Step Guide

A robust and efficient synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile is crucial for its application in drug discovery programs. A logical and commonly employed synthetic route commences with the readily available starting material, isovanillin (3-hydroxy-4-methoxybenzaldehyde). The synthesis can be conceptually divided into two key stages: the conversion of isovanillin to the key intermediate, 3-hydroxy-4-methoxybenzonitrile, followed by the introduction of the difluoromethoxy group.

Part 1: Synthesis of the Key Intermediate: 3-Hydroxy-4-methoxybenzonitrile

The conversion of the aldehyde functionality in isovanillin to a nitrile group is a critical transformation. Several methods have been reported for this conversion, with one efficient approach involving the use of hydroxylamine sulfate in the presence of formic acid and sodium formate.

Experimental Protocol:

• Reaction Setup: In a 100 mL three-necked flask equipped with a magnetic stirrer and a reflux condenser, add 24.0 mL of formic acid (96%), 5.0 g (32.9 mmol) of isovanillin, and 4.2 g (61.8 mmol) of sodium formate.

• Addition of Reagent: Heat the mixture to approximately 85°C with stirring. Once the temperature is stable, slowly add 3.0 g (18.3 mmol) of hydroxylamine sulfate in portions.

• Reaction Monitoring: Maintain the reaction mixture at 85°C with continuous stirring for 5 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Add 100 mL of a saturated sodium chloride solution to the flask.

• Purification: Collect the resulting precipitate by filtration and wash the solid with water. Dry the collected solid over anhydrous magnesium sulfate to yield 3-hydroxy-4-methoxybenzonitrile as a white solid. This method has been reported to yield the product in high purity and a yield of approximately 94%.[1]

Caption: Synthesis of 3-hydroxy-4-methoxybenzonitrile from isovanillin.

Part 2: O-Difluoromethylation of 3-Hydroxy-4-methoxybenzonitrile

The final step in the synthesis is the introduction of the difluoromethoxy group onto the phenolic hydroxyl group of 3-hydroxy-4-methoxybenzonitrile. This transformation is typically achieved through an O-difluoromethylation reaction. A common and effective method utilizes a difluorocarbene precursor, such as sodium chlorodifluoroacetate.

Experimental Protocol:

• Reaction Setup: In a suitable round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-hydroxy-4-methoxybenzonitrile (1.0 equivalent) in a suitable solvent such as N,N-dimethylformamide (DMF).

• Addition of Base: Add a base, such as cesium carbonate (1.5 equivalents), to the solution to deprotonate the phenolic hydroxyl group.

• Addition of Difluoromethylating Agent: Add sodium chlorodifluoroacetate (a source of difluorocarbene) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to an elevated temperature (e.g., 100-120°C) and stir for several hours until the reaction is complete, as monitored by TLC.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and quench with water. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to afford 4-(difluoromethoxy)-3-methoxybenzonitrile.

Caption: O-Difluoromethylation to yield the final product.

Applications in Drug Discovery: A Versatile Scaffold for Kinase Inhibitors

While specific biological activity data for 4-(difluoromethoxy)-3-methoxybenzonitrile is not extensively published in publicly available literature, its structural motifs are highly relevant in the design of kinase inhibitors, a critical class of therapeutics for the treatment of cancer and inflammatory diseases. The benzonitrile group is a common feature in many kinase inhibitors, often serving as a key interaction point within the ATP-binding pocket of the enzyme.

The strategic placement of the difluoromethoxy group can confer several advantages to a drug candidate:

• Enhanced Metabolic Stability: The strong carbon-fluorine bonds in the difluoromethoxy group make it more resistant to oxidative metabolism compared to a methoxy group.[1] This can lead to an increased drug half-life and reduced clearance.

• Modulation of Lipophilicity: The -OCF₂H group provides a means to fine-tune the lipophilicity of a molecule, which is a critical parameter for optimizing its absorption, distribution, metabolism, and excretion (ADME) properties.[1][2]

• Hydrogen Bonding Capability: Unlike the trifluoromethoxy group, the difluoromethoxy group can act as a hydrogen bond donor, potentially forming crucial interactions with the target protein and enhancing binding affinity.

The combination of the benzonitrile core with the advantageous properties of the difluoromethoxy group makes 4-(difluoromethoxy)-3-methoxybenzonitrile an attractive starting material for the synthesis of novel kinase inhibitors and other biologically active compounds.

Caption: Role of the topic compound in drug discovery.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Do not ingest.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents. Keep the container tightly sealed.

For detailed and specific safety information, it is always recommended to consult the Safety Data Sheet provided by the supplier.

Conclusion

4-(Difluoromethoxy)-3-methoxybenzonitrile stands out as a valuable and versatile building block for the synthesis of complex organic molecules, particularly within the context of drug discovery. The presence of the difluoromethoxy group imparts desirable physicochemical and pharmacokinetic properties, making it an attractive component for the design of novel therapeutics. The straightforward synthetic route from isovanillin further enhances its appeal for laboratory and potential scale-up applications. As the demand for more effective and safer drugs continues to grow, the strategic use of fluorinated building blocks like 4-(difluoromethoxy)-3-methoxybenzonitrile will undoubtedly play an increasingly important role in the future of medicinal chemistry.

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An In-depth Technical Guide to 4-(Difluoromethoxy)-3-methoxybenzonitrile for Researchers and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups has become a paramount tool for the fine-tuning of molecular properties to enhance therapeutic potential. Among these, the difluoromethoxy group (-OCF₂H) has garnered significant attention as a bioisosteric replacement for the more common methoxy (-OCH₃) or hydroxyl (-OH) moieties.[1][2] This guide provides a comprehensive technical overview of 4-(Difluoromethoxy)-3-methoxybenzonitrile, a versatile building block for the synthesis of novel pharmaceutical agents. We will delve into its physicochemical properties, provide a detailed synthetic protocol, and explore its potential applications in drug discovery, all grounded in established scientific principles.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in drug design and development. While experimental data for 4-(Difluoromethoxy)-3-methoxybenzonitrile is not extensively available in public literature, we can infer and predict key parameters based on its structure and data from closely related analogues.

Core Molecular Attributes

The foundational properties of 4-(Difluoromethoxy)-3-methoxybenzonitrile are summarized in the table below.

Property	Value	Source
CAS Number	832737-32-3	[3][4]
Molecular Formula	C₉H₇F₂NO₂	[3][4]
Molecular Weight	199.16 g/mol	[3]
Physical Form	Solid
Predicted XlogP	2.8	[5]

Structural and Electronic Profile

The presence of the difluoromethoxy group imparts unique electronic characteristics to the molecule. The two highly electronegative fluorine atoms create a strong electron-withdrawing inductive effect, which can influence the acidity of adjacent protons and the overall polarity of the molecule.[2] This modulation of electronic properties is a key feature leveraged in drug design to alter binding affinities and pharmacokinetic profiles.

The difluoromethoxy group is also considered a lipophilic hydrogen bond donor, a characteristic not present in the methoxy group it often replaces.[1] This dual nature allows for enhanced membrane permeability while also providing the potential for specific hydrogen bonding interactions with biological targets.[6]

Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

The most logical and efficient synthetic route to 4-(Difluoromethoxy)-3-methoxybenzonitrile is through the O-difluoromethylation of the readily available precursor, 4-hydroxy-3-methoxybenzonitrile (vanillonitrile).[7] Several methods for the difluoromethylation of phenols have been reported, often utilizing a source of difluorocarbene (:CF₂).[8][9]

Synthetic Workflow Diagram

Caption: A generalized workflow for the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for the difluoromethylation of phenols.[10]

Materials:

• 4-Hydroxy-3-methoxybenzonitrile (1.0 eq)[11]

• Sodium chlorodifluoroacetate (2.0 eq)[8]

• Cesium Carbonate (1.5 eq)[10]

• Dimethylformamide (DMF), anhydrous

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 4-hydroxy-3-methoxybenzonitrile (1.0 eq) and cesium carbonate (1.5 eq).

• Add anhydrous DMF to the flask via syringe.

• Add sodium chlorodifluoroacetate (2.0 eq) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of deionized water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with deionized water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton spectrum is expected to show a characteristic triplet for the proton of the difluoromethoxy group (-OCH F₂) around δ 6.5-7.0 ppm with a J-coupling to the fluorine atoms of approximately 70-75 Hz. The aromatic protons will appear as a set of multiplets in the aromatic region (δ 7.0-7.8 ppm). The methoxy protons will be a singlet at around δ 3.9 ppm.

• ¹³C NMR: The carbon spectrum will show a triplet for the carbon of the difluoromethoxy group (-OC HF₂) around δ 115-120 ppm due to coupling with the two fluorine atoms. The nitrile carbon will appear around δ 118-120 ppm. The aromatic carbons and the methoxy carbon will have characteristic shifts.

• IR Spectroscopy: The infrared spectrum will exhibit a strong absorption band for the nitrile (C≡N) stretching vibration around 2230 cm⁻¹. The C-F stretching vibrations of the difluoromethoxy group will appear in the region of 1000-1200 cm⁻¹. The C-O stretching of the ether linkages will also be present.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺) at m/z = 199.0445, corresponding to the molecular formula C₉H₇F₂NO₂.[5]

Applications in Drug Discovery and Medicinal Chemistry

The primary utility of 4-(Difluoromethoxy)-3-methoxybenzonitrile lies in its role as a versatile intermediate for the synthesis of biologically active molecules. The difluoromethoxy group is a key pharmacophore that offers several advantages in drug design.

Bioisosterism and Metabolic Stability

The -OCF₂H group serves as an excellent bioisostere for the methoxy (-OCH₃) and hydroxyl (-OH) groups.[1] A critical advantage of this substitution is the enhanced metabolic stability it confers. The C-F bond is significantly stronger than the C-H bond, making the difluoromethoxy group more resistant to oxidative metabolism, particularly O-demethylation, which is a common metabolic pathway for methoxy-containing compounds.[1] This increased stability can lead to a longer in vivo half-life and improved pharmacokinetic profiles of drug candidates.

Modulation of Physicochemical Properties for Improved Drug-likeness

The introduction of the difluoromethoxy group can fine-tune the lipophilicity (logP) and acidity (pKa) of a molecule.[2][6] This allows medicinal chemists to optimize the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate. The ability to modulate these parameters is crucial for achieving the desired balance between potency, selectivity, and bioavailability.

Potential Therapeutic Targets

Given the prevalence of the 3-methoxy-4-hydroxyphenyl moiety in various biologically active compounds, the corresponding 4-(difluoromethoxy) analogue is a prime candidate for generating novel inhibitors for a range of therapeutic targets. For instance, this scaffold could be incorporated into inhibitors of phosphodiesterases (PDEs), kinases, and other enzymes where the parent phenol or anisole derivatives have shown activity.[15]

Conclusion

4-(Difluoromethoxy)-3-methoxybenzonitrile represents a valuable and strategic building block for contemporary drug discovery. Its synthesis from readily available starting materials is achievable through established methodologies. The unique physicochemical properties imparted by the difluoromethoxy group, including enhanced metabolic stability and the ability to modulate lipophilicity and electronic character, make this compound a highly attractive intermediate for the development of next-generation therapeutics. Researchers and scientists in the field of drug development are encouraged to explore the potential of this versatile molecule in their synthetic and medicinal chemistry programs.

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4-(Difluoromethoxy)-3-methoxybenzonitrile molecular structure and weight

An In-Depth Technical Guide to 4-(Difluoromethoxy)-3-methoxybenzonitrile: A Key Building Block in Modern Drug Discovery

Prepared by: Gemini, Senior Application Scientist

Section 1: Executive Summary

This technical guide provides a comprehensive overview of 4-(difluoromethoxy)-3-methoxybenzonitrile, a fluorinated aromatic compound of significant interest to researchers in medicinal chemistry and drug development. The strategic incorporation of fluorine-containing functional groups is a cornerstone of modern pharmaceutical design, offering a powerful method to modulate the physicochemical and pharmacokinetic properties of drug candidates.[1] This document details the molecule's structure, physicochemical properties, a robust synthesis protocol, and its applications as a versatile building block. Particular emphasis is placed on the role of the difluoromethoxy (-OCF₂H) group, which serves as a critical bioisostere for improving metabolic stability and fine-tuning molecular interactions, making this compound a valuable scaffold for developing next-generation therapeutics, including kinase inhibitors.[1]

Section 2: Molecular Structure and Physicochemical Properties

4-(Difluoromethoxy)-3-methoxybenzonitrile is a disubstituted benzonitrile. The structure features a benzene ring functionalized with a nitrile group (-C≡N), a methoxy group (-OCH₃), and a difluoromethoxy group (-OCF₂H). The nitrile group is a versatile chemical handle, while the fluorinated moiety provides unique electronic and metabolic properties.

The key identifiers and physicochemical properties of the compound are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	4-(difluoromethoxy)-3-methoxybenzonitrile	N/A
CAS Number	832737-32-3	[2]
Molecular Formula	C₉H₇F₂NO₂	[2]
Molecular Weight	199.16 g/mol	[2]
Physical Form	Solid
InChI	1S/C9H7F2NO2/c1-13-8-4-6(5-12)2-3-7(8)14-9(10)11/h2-4,9H,1H3
SMILES	COC1=C(C=CC(=C1)C#N)OC(F)F	N/A
Storage	Ambient Temperature

Section 3: The Strategic Importance of the Difluoromethoxy Group

The -OCF₂H group is not merely a fluorinated analog of the common methoxy group; it is a strategic asset in drug design with a unique profile that is often intermediate between a methoxy (-OCH₃) and a trifluoromethoxy (-OCF₃) group.[1]

• Metabolic Stability : A primary reason for introducing the difluoromethoxy group is to block metabolic O-demethylation. The carbon-fluorine bonds are significantly stronger than carbon-hydrogen bonds, making the group more resistant to oxidative metabolism by cytochrome P450 enzymes. This can increase a drug's half-life and bioavailability.[1]

• Bioisosterism : The -OCF₂H group can act as a bioisostere for hydroxyl (-OH) and methoxy (-OCH₃) groups. Unlike the methoxy group, it can function as a weak hydrogen bond donor, potentially introducing new, favorable interactions with biological targets.[1]

• Modulation of Physicochemical Properties : The introduction of fluorine increases lipophilicity (as measured by the Hansch parameter, π), which can enhance membrane permeability and cell uptake. The group's moderate lipophilicity and unique electronic nature allow for fine-tuning of a molecule's overall properties to optimize its ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[1]

Figure 1: Bioisosteric properties of the difluoromethoxy group.

Section 4: Synthesis and Mechanistic Rationale

While multiple proprietary synthesis routes exist, a robust and scalable laboratory synthesis of 4-(difluoromethoxy)-3-methoxybenzonitrile can be achieved via the O-difluoromethylation of a phenolic precursor. This method is analogous to established procedures for synthesizing related compounds.[3][4][5] The logical precursor is 4-hydroxy-3-methoxybenzonitrile (vanillonitrile), which is commercially available.

Representative Protocol: O-Difluoromethylation of 4-hydroxy-3-methoxybenzonitrile

• Reaction Setup : To a solution of 4-hydroxy-3-methoxybenzonitrile (1.0 eq.) in a polar aprotic solvent such as DMF, add a suitable base, for example, potassium carbonate (K₂CO₃, 3.0 eq.).

• Reagent Addition : Add solid sodium chlorodifluoroacetate (ClCF₂COONa, 1.5-2.0 eq.) as the difluoromethylating agent.[5] This reagent is a stable, easy-to-handle solid that generates difluorocarbene (:CF₂) in situ upon heating.

• Reaction Conditions : Heat the mixture to 80-100 °C and stir vigorously for 6-12 hours. The reaction should be monitored by TLC or LC-MS until the starting material is consumed.

• Work-up : Cool the reaction mixture to room temperature. Quench by adding water and adjust the pH to be neutral using 1M HCl.

• Extraction and Purification : Extract the aqueous layer with an organic solvent such as ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the final product.

Causality and Experimental Choices :

• Solvent : DMF is chosen for its high boiling point and its ability to dissolve both the organic substrate and inorganic salts, facilitating the reaction.

• Base : A base like K₂CO₃ is required to deprotonate the phenolic hydroxyl group, forming a phenoxide which is the active nucleophile.

• Reagent : Sodium chlorodifluoroacetate is a preferred difluoromethylating agent over gaseous reagents like chlorodifluoromethane (CHClF₂) in a lab setting due to its ease of handling and improved safety profile.[3][5] It thermally decarboxylates to generate the highly reactive difluorocarbene, which is then trapped by the phenoxide.

Figure 2: Synthetic workflow for 4-(difluoromethoxy)-3-methoxybenzonitrile.

Section 5: Applications in Medicinal Chemistry and Drug Development

The unique structural features of 4-(difluoromethoxy)-3-methoxybenzonitrile make it a highly valuable building block in drug discovery programs, particularly in the development of kinase inhibitors.

• Kinase Inhibitor Scaffolds : Aberrant kinase signaling is a hallmark of many cancers, making kinase inhibitors a major class of targeted therapy.[6] Benzonitrile-containing scaffolds are prevalent in many potent and selective kinase inhibitors targeting pathways such as EGFR, FLT3, and JAK-STAT.[1][7][8] The nitrile group often serves as a key hydrogen bond acceptor, anchoring the inhibitor in the ATP-binding pocket of the target kinase.

• Versatile Chemical Intermediate : The nitrile group can be readily converted into other functional groups, such as tetrazoles, amides, or carboxylic acids, providing access to a wide array of derivatives for structure-activity relationship (SAR) studies.

• Improving Drug-like Properties : As previously discussed, the difluoromethoxy group is used to enhance metabolic stability and optimize the pharmacokinetic profile of a lead compound. By starting a synthesis campaign with this molecule, drug development professionals can incorporate these favorable properties from the outset. This "late-stage functionalization" approach is a powerful strategy in modern medicinal chemistry.[9]

Section 6: Predicted Spectroscopic Profile

Spectroscopy	Predicted Key Signals and Features
¹H NMR	- A singlet around 3.9 ppm (3H) for the methoxy (-OCH₃) protons. - A triplet (J ≈ 74 Hz) between 6.5-7.0 ppm (1H) for the proton of the difluoromethoxy (-OCF₂H) group, showing characteristic coupling to the two fluorine atoms. - A series of signals in the aromatic region (7.0-7.8 ppm, 3H) corresponding to the protons on the benzene ring.
¹³C NMR	- A signal around 56 ppm for the methoxy carbon. - A triplet (J ≈ 240 Hz) around 115 ppm for the difluoromethoxy carbon. - A signal around 118 ppm for the nitrile carbon (-C≡N). - Multiple signals in the 110-155 ppm range for the aromatic carbons.
¹⁹F NMR	- A doublet (J ≈ 74 Hz) corresponding to the two equivalent fluorine atoms, confirming the presence and structure of the -OCF₂H group.
FT-IR	- A sharp, strong absorption band around 2230 cm⁻¹ for the nitrile (C≡N) stretch. - Strong C-O stretching bands around 1250-1270 cm⁻¹. - Strong C-F stretching bands in the 1000-1100 cm⁻¹ region.

Section 7: Safety and Handling

Based on supplier safety data, 4-(difluoromethoxy)-3-methoxybenzonitrile is classified as an irritant.[2] Standard laboratory safety protocols should be followed when handling this compound.

• GHS Pictogram : GHS07 (Exclamation mark).

• Hazard Statements : H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled).

• Precautionary Measures : Use in a well-ventilated area, wear appropriate personal protective equipment (PPE) including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Researchers must consult the full Safety Data Sheet (SDS) from the supplier before use.

References

• 4-Fluoro-3-methoxybenzonitrile. PubChem. [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde.
• CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• Advancing Dearomative Difluoromethylation of N-heterocycles and Pharmaceuticals. ChemRxiv. [Link]

• Synthesis, spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), reactive (ELF, LOL, Fukui), drug likeness and molecular docking insights on novel 4-[3-(3-methoxy-phenyl). NIH. [Link]

• Drug Discovery - Inhibitor. chemical-kinomics. [Link]

• Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. PubMed. [Link]

• Fourth-generation epidermal growth factor receptor-tyrosine kinases inhibitors: hope and challenges. NIH. [Link]

• Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. NIH. [Link].gov/pmc/articles/PMC9493922/)

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synthesis route to 4-(Difluoromethoxy)-3-methoxybenzonitrile

An In-depth Technical Guide to the Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Introduction

The strategic incorporation of fluorine atoms into bioactive molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate key pharmacological properties such as metabolic stability, lipophilicity, and binding affinity.[1] Among the various fluorinated motifs, the difluoromethoxy group (-OCF₂H) has emerged as particularly valuable. It can act as a bioisostere for hydroxyl or thiol groups and as a lipophilic hydrogen bond donor, enhancing a compound's pharmacokinetic profile.[2][3][4]

This guide provides a comprehensive, technically-grounded overview of a robust synthetic route to 4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS 832737-32-3), a valuable building block for drug discovery and agrochemical research.[5][6] The benzonitrile moiety itself is a versatile functional group, readily converted into other functionalities or used in the construction of heterocyclic scaffolds.[7]

The synthesis is logically approached in two principal stages: the preparation of the key phenolic intermediate, 4-hydroxy-3-methoxybenzonitrile, from a widely available starting material, followed by the crucial O-difluoromethylation step to yield the final product. This document is intended for researchers, chemists, and drug development professionals, providing not just protocols, but also the mechanistic rationale behind the chosen methodologies.

Retrosynthetic Analysis

A logical retrosynthetic strategy for 4-(Difluoromethoxy)-3-methoxybenzonitrile involves two key disconnections. The primary disconnection is at the ether linkage of the difluoromethoxy group, revealing the critical intermediate 4-hydroxy-3-methoxybenzonitrile. This intermediate, in turn, can be traced back to the abundant and inexpensive starting material, vanillin, by converting the nitrile group back to an aldehyde. This approach leverages common and well-established chemical transformations.

Caption: Retrosynthetic pathway for the target molecule.

Part I: Synthesis of Key Intermediate: 4-Hydroxy-3-methoxybenzonitrile

The cornerstone of this synthesis is the efficient preparation of 4-hydroxy-3-methoxybenzonitrile (CAS 4421-08-3).[8] While commercially available, its synthesis from vanillin (4-hydroxy-3-methoxybenzaldehyde) is economical and straightforward, making it an excellent starting point for a scalable process.[5] The primary transformation involves the conversion of the aromatic aldehyde group into a nitrile. A highly reliable method proceeds through the formation of an aldoxime, which is subsequently dehydrated.

Reaction Scheme: Vanillin to 4-Hydroxy-3-methoxybenzonitrile

Caption: Two-step conversion of vanillin to the nitrile intermediate.

Experimental Protocol 1: Synthesis of 4-Hydroxy-3-methoxybenzonitrile

This protocol details the conversion of vanillin to its corresponding benzonitrile via an oxime intermediate. The dehydration of the oxime is a common and effective method for nitrile synthesis.[9]

Step 1a: Oximation of Vanillin

• Reagent Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve vanillin (1.0 eq.) in a suitable solvent such as ethanol or aqueous sodium hydroxide.

• Hydroxylamine Addition: Add an aqueous solution of hydroxylamine hydrochloride (NH₂OH·HCl, ~1.1 eq.) and a base like sodium carbonate or sodium hydroxide (~1.2 eq.) to the flask.

• Reaction: Stir the mixture at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture in an ice bath and acidify with dilute HCl to precipitate the vanillin oxime.

• Isolation: Filter the solid precipitate, wash thoroughly with cold water, and dry under vacuum to yield vanillin oxime as a white solid.

Step 1b: Dehydration of Vanillin Oxime to Nitrile

• Reaction Setup: Place the dried vanillin oxime (1.0 eq.) in a round-bottom flask. Add a dehydrating agent such as acetic anhydride (Ac₂O) or formic acid. Acetic anhydride is often used in excess to act as both reagent and solvent.

• Heating: Gently heat the mixture under reflux for 1-3 hours. The reaction should be conducted in a fume hood.

• Work-up: After cooling to room temperature, pour the reaction mixture slowly into ice-cold water with stirring to hydrolyze the excess acetic anhydride and precipitate the product.

• Isolation and Purification: Collect the crude solid by filtration. The product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 4-hydroxy-3-methoxybenzonitrile as a crystalline solid.[10][11]

Part II: O-Difluoromethylation of 4-Hydroxy-3-methoxybenzonitrile

The introduction of the difluoromethoxy moiety onto the phenolic oxygen is the pivotal step in this synthesis. This transformation is most commonly achieved via the generation of difluorocarbene (:CF₂), a highly reactive electrophilic intermediate, which is then trapped by the nucleophilic phenoxide.[2][3]

Mechanism: Difluorocarbene Generation and Trapping

The most practical and widely adopted method for generating difluorocarbene in a laboratory setting utilizes sodium chlorodifluoroacetate (ClCF₂CO₂Na).[1][2] Under thermal conditions in a polar aprotic solvent like DMF, this salt undergoes irreversible decarboxylation to generate a difluorocarbene intermediate. In the presence of a base, the phenolic proton of 4-hydroxy-3-methoxybenzonitrile is abstracted to form a phenoxide, which acts as a potent nucleophile to trap the electrophilic carbene. Subsequent protonation yields the desired aryl difluoromethyl ether.

Caption: Mechanism of O-difluoromethylation via difluorocarbene.

Experimental Protocol 2: O-Difluoromethylation using Sodium Chlorodifluoroacetate

This protocol is adapted from a robust and general procedure for the difluoromethylation of phenols published in Organic Syntheses.[1][2]

Materials and Setup:

• 4-Hydroxy-3-methoxybenzonitrile (1.0 eq.)

• Sodium chlorodifluoroacetate (ClCF₂CO₂Na, ~2.5-3.0 eq.)

• Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃) (~1.5-2.0 eq.)

• Anhydrous N,N-Dimethylformamide (DMF)

• A round-bottom flask equipped with a reflux condenser and magnetic stirrer, under an inert atmosphere (Nitrogen or Argon).

Procedure:

• Flask Charging: To the reaction flask, add 4-hydroxy-3-methoxybenzonitrile (1.0 eq.) and the base (e.g., Cs₂CO₃, 1.5 eq.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous DMF via syringe and begin stirring to form a suspension.

• Reagent Addition: Add sodium chlorodifluoroacetate (2.8 eq.) to the stirred suspension in one portion.

• Reaction: Heat the reaction mixture to 80-100 °C and maintain for 4-8 hours, or until TLC analysis indicates complete consumption of the starting material. The reaction generates CO₂, so proper venting through an oil bubbler is necessary.

• Work-up: Cool the reaction to room temperature and dilute with water. Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate or diethyl ether (3x).

• Washing: Combine the organic extracts and wash with water and then with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 4-(Difluoromethoxy)-3-methoxybenzonitrile as a pure solid or oil.

Alternative Difluoromethylation Methods

While the sodium chlorodifluoroacetate method is highly reliable, other reagents have been developed for this key transformation. A comparative summary provides valuable context for researchers selecting a method based on available resources, scale, and substrate complexity.

Reagent/Method	Key Advantages	Typical Conditions	Reference
Sodium Chlorodifluoroacetate	Inexpensive, bench-stable solid, operationally simple.	Base (Cs₂CO₃, K₂CO₃), DMF or MeCN, 80-100 °C.	[1][2]
Difluoromethyltriflate (HCF₂OTf)	Non-ozone-depleting, fast reactions at room temperature.	Base (KOH), MeCN/H₂O, Room Temperature.	[3]
Chlorodifluoromethane (CHClF₂)	Historically used, potent reagent.	Base (NaOH, KOH), often in a two-phase system or autoclave.	[12][13]
Difluorobromoacetic Acid	Uses visible-light photoredox catalysis, mild conditions.	Photocatalyst (e.g., Ru(bpy)₃Cl₂), Base, Room Temperature.	[14]

Conclusion

The synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile is reliably achieved through a two-part strategy commencing with the abundant precursor, vanillin. The conversion of vanillin to 4-hydroxy-3-methoxybenzonitrile provides a key intermediate that undergoes efficient O-difluoromethylation. The use of sodium chlorodifluoroacetate as a difluorocarbene source represents a practical, scalable, and robust method for installing the critical difluoromethoxy group, avoiding the use of hazardous or environmentally detrimental reagents.[1][2] The resulting product is a highly valuable and versatile building block, poised for application in the synthesis of next-generation pharmaceuticals and agrochemicals.

References

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• Prakash, G. K. S., Mandal, M., & Olah, G. A. (2010). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. Angewandte Chemie International Edition, 49(51), 9952-9955. [Link]

• Song, Q., et al. (2017). Visible-Light Photoredox Difluoromethylation of Phenols and Thiophenols with Commercially Available Difluorobromoacetic Acid. Organic Letters, 19(10), 2746-2749. [Link]

• Zhang, S. L., et al. (2021). Direct formylation of phenols using difluorocarbene as a safe CO surrogate. Organic & Biomolecular Chemistry, 19(3), 530-534. [Link]

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• PrepChem. (n.d.). Synthesis of 4-difluoromethoxybenzonitrile. PrepChem.com. [Link]

• Prakash, G. K. S., et al. (2019). Difluoromethylation of Phenols and Thiophenols with the S-(Difluoromethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry, 84(22), 14792-14800. [Link]

• Hu, J., et al. (2009). N-Tosyl-S-difluoromethyl-S-phenylsulfoximine: A New Difluoromethylation Reagent for S-, N-, and C-Nucleophiles. Organic Letters, 11(21), 4842-4845. [Link]

• Lerrick, R. I., Purwono, B., & Matsjeh, S. (2008). The Synthesis of 4-Hydroxy-3-Methoxybenzonitrile from Vanillin: a Precursor of Synthesis of 3′′-methoxydaidzein. Proceeding of The International Seminar on Chemistry 2008, 194-198. [Link]

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An In-depth Technical Guide to the Starting Materials for the Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Difluoromethoxy)-3-methoxybenzonitrile, a key building block in the synthesis of various pharmaceutical and agrochemical compounds, has garnered significant attention in the field of medicinal chemistry.[1][2][3][4] Its unique difluoromethoxy group can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[5][6] This guide provides a comprehensive overview of the primary starting materials and synthetic strategies for preparing this valuable intermediate, with a focus on the underlying chemical principles and practical considerations for laboratory and industrial-scale production.

Core Synthetic Strategy: O-Difluoromethylation of a Phenolic Precursor

The most prevalent and logical approach to synthesizing 4-(difluoromethoxy)-3-methoxybenzonitrile involves the O-difluoromethylation of a corresponding phenolic precursor, namely 4-hydroxy-3-methoxybenzonitrile. This strategy is advantageous as it builds the desired molecule by forming the crucial C-O-CF2H bond on a readily available and appropriately functionalized aromatic scaffold.

Key Starting Material: 4-Hydroxy-3-methoxybenzonitrile

4-Hydroxy-3-methoxybenzonitrile, also known as vanillonitrile, is the cornerstone for the most direct synthesis of the target compound.[7][8]

Properties and Availability:

• CAS Number: 4421-08-3[7]

• Molecular Formula: C8H7NO2[7]

• Molecular Weight: 149.15 g/mol

• Appearance: Typically a solid with a melting point of 85-87 °C.

• Commercial Availability: It is a commercially available reagent from various chemical suppliers.[8]

Synthesis of 4-Hydroxy-3-methoxybenzonitrile:

For researchers preferring to synthesize this starting material in-house, a common route begins with the readily available and inexpensive natural product, vanillin (4-hydroxy-3-methoxybenzaldehyde).[9][10][11]

The conversion of the aldehyde group of vanillin to a nitrile group can be achieved through several established methods, such as:

• Conversion to an Oxime followed by Dehydration: The aldehyde is first reacted with hydroxylamine to form an aldoxime, which is then dehydrated using reagents like acetic anhydride or other dehydrating agents to yield the nitrile.

• Direct Conversion using various reagents: Several one-pot methods exist for the direct conversion of aldehydes to nitriles.

The choice of method will depend on the desired scale, yield, and available reagents.

Difluoromethylating Agents: The Key to Introducing the -OCF2H Moiety

The selection of the difluoromethylating agent is a critical decision in the synthesis of 4-(difluoromethoxy)-3-methoxybenzonitrile. These reagents are the source of the difluoromethoxy group and their reactivity, handling requirements, and cost vary significantly. The reaction generally proceeds via the generation of difluorocarbene (:CF2), a highly reactive intermediate, which is then trapped by the phenoxide of 4-hydroxy-3-methoxybenzonitrile.[5][12][13]

Commonly Employed Difluoromethylating Agents:

Reagent	Advantages	Disadvantages
Chlorodifluoromethane (Freon 22, CHClF₂)	Historically used, effective.[13][14]	Ozone-depleting substance, gaseous and difficult to handle, subject to regulatory restrictions.[13][15]
Sodium Chlorodifluoroacetate (ClCF₂COONa)	Readily available, bench-stable solid, relatively non-toxic.[5][16]	Requires thermal decarboxylation to generate difluorocarbene, which may necessitate elevated temperatures.[5]
Difluorobromoacetic Acid (BrCF₂COOH)	Commercially available, inexpensive, and easy to handle.[17]	Often used in photoredox catalysis, requiring specific equipment.[17]
Fluoroform (CHF₃)	Inexpensive, non-ozone-depleting gas.[13]	Requires careful handling of a gas and specific reaction setups.[13]
Difluoromethyltriflate (HCF₂OTf)	Highly reactive, allows for rapid reactions at room temperature, non-ozone-depleting.[15]	Can be more expensive and requires careful handling due to its reactivity.[15]

Synthetic Workflow: A Step-by-Step Approach

The general synthetic pathway for the preparation of 4-(difluoromethoxy)-3-methoxybenzonitrile from 4-hydroxy-3-methoxybenzonitrile is depicted below.

Figure 1: General synthetic workflow for 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Experimental Protocol Example: Using Sodium Chlorodifluoroacetate

This protocol provides a representative procedure for the O-difluoromethylation of 4-hydroxy-3-methoxybenzonitrile using sodium chlorodifluoroacetate, a common and practical choice.[5][16]

Materials:

• 4-Hydroxy-3-methoxybenzonitrile

• Sodium chlorodifluoroacetate

• A suitable base (e.g., potassium carbonate, cesium carbonate)

• A high-boiling polar aprotic solvent (e.g., N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO))

• Inert gas (e.g., Nitrogen, Argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxy-3-methoxybenzonitrile (1.0 eq) and the base (1.5-2.0 eq).

• Flush the flask with an inert gas.

• Add the solvent (e.g., DMF) to the flask.

• Add sodium chlorodifluoroacetate (1.5-2.0 eq) to the reaction mixture.

• Heat the reaction mixture to a temperature sufficient to induce decarboxylation of the sodium chlorodifluoroacetate (typically 100-140 °C).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate).

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography or recrystallization, to afford 4-(difluoromethoxy)-3-methoxybenzonitrile.

Alternative Synthetic Routes

While the O-difluoromethylation of 4-hydroxy-3-methoxybenzonitrile is the most direct route, other strategies can be envisioned, particularly for the synthesis of analogues or when the primary starting material is unavailable.

One such approach could involve the nucleophilic aromatic substitution (SNAr) on a suitably activated precursor, such as a compound with a leaving group (e.g., fluorine or a nitro group) at the 4-position and a methoxy group at the 3-position.[18][19] However, the synthesis of such precursors can be more complex than the synthesis of 4-hydroxy-3-methoxybenzonitrile.

Conclusion

The synthesis of 4-(difluoromethoxy)-3-methoxybenzonitrile is a crucial process for accessing a range of important molecules in the pharmaceutical and agrochemical industries. The most efficient and widely adopted strategy relies on the O-difluoromethylation of 4-hydroxy-3-methoxybenzonitrile. The choice of the difluoromethylating agent is a key consideration, with several viable options available, each with its own advantages and disadvantages. A thorough understanding of the properties of the starting materials and the reaction mechanisms involved is essential for the successful and scalable synthesis of this valuable compound.

References

• Hartwig, J. F., et al. (2011). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. Angewandte Chemie International Edition, 50(17), 3865-3869. [Link]

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• Xiao, J., et al. (2017). Visible-Light Photoredox Difluoromethylation of Phenols and Thiophenols with Commercially Available Difluorobromoacetic Acid. Organic Letters, 19(10), 2694-2697. [Link]

• Zhang, S. L., et al. (2021). Direct formylation of phenols using difluorocarbene as a safe CO surrogate. Organic & Biomolecular Chemistry, 19(24), 5349-5353. [Link]

• Garg, N. K., et al. (2024). Difluoromethylation of Phenols. Organic Syntheses, 101, 164-180. [Link]

• Prakash, G. K. S., et al. (2013). Use of Fluoroform as a Source of Difluorocarbene in the Synthesis of Difluoromethoxy- and Difluorothiomethoxyarenes. The Journal of Organic Chemistry, 78(17), 8439-8445. [Link]

• Meanwell, N. A., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7116-7168. [Link]

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An In-depth Technical Guide to 4-(Difluoromethoxy)-3-methoxybenzonitrile

Introduction and Strategic Importance

4-(Difluoromethoxy)-3-methoxybenzonitrile is an aromatic nitrile distinguished by its unique substitution pattern, featuring both a methoxy and a difluoromethoxy group. This arrangement of electron-donating (methoxy) and moderately electron-withdrawing (difluoromethoxy) groups creates a molecule with nuanced electronic properties and significant potential as a building block in medicinal chemistry and materials science.[1][2][3]

The incorporation of fluorinated motifs, such as the difluoromethoxy (-OCF₂H) group, is a cornerstone of modern drug design.[4] This group serves as a bioisostere for more common functionalities like hydroxyl or methoxy groups, offering a distinct set of physicochemical properties.[5] Specifically, the -OCF₂H group can enhance metabolic stability by blocking sites prone to oxidative metabolism (e.g., O-demethylation), modulate lipophilicity to improve cell permeability, and influence the pKa of adjacent functional groups to optimize drug-target interactions.[5] The presence of the nitrile moiety further adds to the molecule's versatility, as it is a key precursor for a wide range of chemical transformations into amines, carboxylic acids, and various heterocyclic systems.[6][7][8][9]

This guide provides a comprehensive technical overview of 4-(difluoromethoxy)-3-methoxybenzonitrile, detailing its chemical identity, physicochemical properties, synthesis, reactivity, and applications, with a focus on its utility for professionals in drug development.

Compound Profile and Physicochemical Properties

A precise understanding of a compound's fundamental properties is critical for its application in research and development.

Chemical Identifiers

Identifier	Value	Source
IUPAC Name	4-(Difluoromethoxy)-3-methoxybenzonitrile	N/A
CAS Number	832737-32-3	[10][11][12][13]
Molecular Formula	C₉H₇F₂NO₂	[10][11][12][14]
Molecular Weight	199.16 g/mol	[10][12]
Canonical SMILES	COC1=C(C=CC(=C1)C#N)OC(F)F	[11][14]
InChI Key	QXTCZOITVDAGKZ-UHFFFAOYSA-N	[10][14]

Physicochemical Data

The properties of the difluoromethoxy group are often intermediate between those of a methoxy (-OCH₃) and a trifluoromethoxy (-OCF₃) group, providing a powerful tool for fine-tuning molecular characteristics.[5]

Property	Value / Description	Rationale and Significance
Physical Form	Solid	[10]
Lipophilicity (Predicted XlogP)	2.8	The -OCF₂H group increases lipophilicity (Hansch π constant ≈ +0.5 to +0.6) compared to a hydroxyl group but is less lipophilic than -OCF₃ (π ≈ +1.04).[4] This modulation is critical for optimizing ADME properties.
Electronic Nature	Moderately electron-withdrawing	The difluoro(methoxy)methyl group acts as a moderate electron acceptor through both inductive (σI = 0.22) and resonance (σR = 0.07) effects.[3] This influences the reactivity of the aromatic ring and the nitrile group.
Hydrogen Bonding	H-bond donor capability	The hydrogen atom of the -OCF₂H group can act as a hydrogen bond donor, a property absent in methoxy and trifluoromethoxy groups.[5] This can introduce novel, favorable interactions with biological targets.
Metabolic Stability	Enhanced	The C-F bonds are significantly stronger than C-H bonds, making the -OCF₂H group more resistant to oxidative metabolism compared to a methoxy group, which can prevent O-demethylation.[5][15]

Synthesis and Mechanistic Considerations

The synthesis of 4-(difluoromethoxy)-3-methoxybenzonitrile typically hinges on the introduction of the difluoromethoxy group onto a pre-functionalized phenolic precursor.

Primary Synthetic Route: Difluoromethylation of a Phenolic Precursor

The most common and industrially scalable approach involves the reaction of 4-hydroxy-3-methoxybenzonitrile with a difluorocarbene source. A widely used reagent for this transformation is chlorodifluoromethane (CHClF₂).

Reaction Scheme:

Caption: General synthesis of 4-(difluoromethoxy)-3-methoxybenzonitrile.

Mechanistic Rationale: The reaction proceeds via a nucleophilic substitution mechanism.

• Deprotonation: A base (e.g., sodium hydroxide) deprotonates the hydroxyl group of 4-hydroxy-3-methoxybenzonitrile, forming a more nucleophilic phenoxide ion.

• Difluorocarbene Formation: While chlorodifluoromethane can be used directly, it is often considered a source of difluorocarbene (:CF₂) under basic conditions. The phenoxide then attacks the electrophilic carbene.

• Nucleophilic Attack: The resulting phenoxide attacks the difluoromethyl source. In the case of using chlorodifluoromethane, this is an Sₙ2-type reaction where the phenoxide displaces the chloride ion.[16][17] The use of a phase-transfer catalyst, such as a quaternary ammonium salt, can be beneficial when using an aqueous base with an organic solvent to facilitate the reaction between the two phases.[16]

Detailed Experimental Protocol

This protocol is a representative synthesis adapted from methodologies described for analogous difluoromethylations of phenols.[16][17]

Materials:

• 4-Hydroxy-3-methoxybenzonitrile (1.0 eq)

• Sodium Hydroxide (NaOH) (approx. 2.0-3.0 eq)

• N,N-Dimethylformamide (DMF)

• Chlorodifluoromethane (gas)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a solution of 4-hydroxy-3-methoxybenzonitrile in DMF in a pressure-rated reactor, add sodium hydroxide.

• Inert Atmosphere: Purge the reactor with nitrogen or argon.

• Reagent Addition: Cool the mixture (e.g., to 0-10 °C) and begin bubbling chlorodifluoromethane gas into the reaction mixture under controlled pressure and temperature (e.g., 60-80 °C).[16][17]

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Carefully quench the reaction by adding water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water and then brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 4-(difluoromethoxy)-3-methoxybenzonitrile.

Workflow Diagram:

Caption: Step-by-step experimental workflow for synthesis and purification.

Chemical Reactivity and Derivatization

The reactivity of 4-(difluoromethoxy)-3-methoxybenzonitrile is dominated by the chemistry of the nitrile group and the aromatic ring.[6]

Reactions of the Nitrile Group

The nitrile (cyano) group is a versatile functional handle that can be converted into several other important groups.[6][9]

• Reduction to Amines: The nitrile can be reduced to a primary amine (-(CH₂)NH₂) using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation (e.g., H₂/Raney Nickel).[6][8] This transformation is fundamental for introducing a basic center or for further functionalization.

• Hydrolysis to Carboxylic Acids: Under acidic or basic conditions, the nitrile can be hydrolyzed to a carboxylic acid (-COOH).[6][7] The electron-withdrawing character of the substituents on the ring can influence the rate of this reaction.[6]

• Addition of Organometallics: Grignard reagents or organolithium compounds can add to the nitrile carbon to form ketones after acidic work-up.[8]

Reactions of the Aromatic Ring

The substitution pattern on the benzene ring directs further electrophilic aromatic substitution (SₑAr) reactions. The methoxy group is a strong activating, ortho-, para-directing group, while the difluoromethoxy group is moderately deactivating. The nitrile group is strongly deactivating and meta-directing. The combined effect typically directs incoming electrophiles to the positions ortho to the methoxy group, although the steric bulk and electronic deactivation from other groups can lead to a mixture of products.

Applications in Drug Development and Medicinal Chemistry

4-(Difluoromethoxy)-3-methoxybenzonitrile is primarily used as an intermediate in the synthesis of complex, biologically active molecules. Its value lies in its ability to introduce the difluoromethoxy-methoxyphenyl moiety, a structural motif present in several developmental drug candidates.

• Kinase Inhibitors: Many small-molecule kinase inhibitors target the ATP-binding site of the enzyme.[18] The benzonitrile scaffold can be elaborated into heterocyclic systems (e.g., pyrazoles, pyridines) that serve as the core of these inhibitors.[18] The difluoromethoxy group in this context can enhance metabolic stability and fine-tune binding interactions.

• Bioisosteric Replacement: In lead optimization, replacing a methoxy group with a difluoromethoxy group is a common strategy.[5][15] This change can block O-demethylation, a major metabolic liability for many drugs, thereby improving the pharmacokinetic profile (e.g., longer half-life).[5][15]

• Modulation of Physicochemical Properties: The unique electronic and steric properties of the difluoromethoxy group allow for precise tuning of a drug candidate's properties to overcome challenges related to solubility, permeability, and off-target effects.[5]

Caption: Role of the title compound in the drug development pipeline.

Conclusion

4-(Difluoromethoxy)-3-methoxybenzonitrile is more than a simple chemical intermediate; it is a strategically designed building block for modern chemical synthesis. Its value is derived from the unique combination of a versatile nitrile handle and the advantageous physicochemical properties imparted by the difluoromethoxy group. For researchers in drug discovery, this compound offers a reliable starting point for constructing novel molecular architectures with enhanced metabolic stability, modulated lipophilicity, and the potential for new hydrogen bonding interactions. A thorough understanding of its synthesis, reactivity, and properties is essential for leveraging its full potential in the development of next-generation therapeutics.

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An In-depth Technical Guide to the Solubility of 4-(Difluoromethoxy)-3-methoxybenzonitrile in Organic Solvents

Introduction

In the landscape of modern drug discovery and development, a thorough understanding of the physicochemical properties of active pharmaceutical ingredients (APIs) is paramount. Among these, solubility stands out as a critical determinant of a compound's bioavailability, formulation feasibility, and overall therapeutic efficacy. This technical guide provides a comprehensive analysis of the solubility characteristics of 4-(Difluoromethoxy)-3-methoxybenzonitrile, a compound of significant interest in medicinal chemistry due to its unique structural motifs.[1] The presence of a difluoromethoxy group, a methoxy group, and a nitrile functionality imparts a distinct electronic and steric profile, which in turn governs its interactions with various solvent systems.[2]

This guide is intended for researchers, scientists, and professionals in the field of drug development. It will delve into the theoretical underpinnings of the solubility of this compound, offer predictive insights into its behavior in a range of common organic solvents, and provide a detailed experimental protocol for the empirical determination of its solubility.

Molecular Structure and its Influence on Solubility

The solubility of an organic compound is fundamentally dictated by its molecular structure and the interplay of intermolecular forces between the solute and the solvent. The principle of "like dissolves like" serves as a foundational concept in predicting solubility, where polar solutes tend to dissolve in polar solvents and non-polar solutes in non-polar solvents.

The structure of 4-(Difluoromethoxy)-3-methoxybenzonitrile is characterized by a benzonitrile core substituted with two ether functionalities: a methoxy group (-OCH₃) and a difluoromethoxy group (-OCHF₂).

• Polarity: The nitrile group (-C≡N) is strongly polar due to the large dipole moment of the carbon-nitrogen triple bond. The methoxy group is also polar. The difluoromethoxy group is of particular interest as its polarity can be conformation-dependent, allowing it to adapt to the polarity of its molecular environment.[3] The presence of these polar functional groups suggests that 4-(Difluoromethoxy)-3-methoxybenzonitrile possesses a notable degree of polarity.

• Intermolecular Forces: The primary intermolecular forces at play for this molecule include:

  • Dipole-dipole interactions: Arising from the polar nitrile and ether groups.[4]

  • London dispersion forces: Present in all molecules, and their strength increases with molecular size and surface area.

  • Hydrogen bonding: While the molecule itself does not have a hydrogen bond donor, the nitrogen atom of the nitrile group and the oxygen atoms of the ether groups can act as hydrogen bond acceptors. This allows for potential hydrogen bonding with protic solvents.

The interplay of these structural features suggests that 4-(Difluoromethoxy)-3-methoxybenzonitrile will exhibit a nuanced solubility profile, with good solubility anticipated in a range of polar aprotic and moderately polar protic solvents.

Predicted Solubility in Common Organic Solvents

Based on the structural analysis, a qualitative prediction of the solubility of 4-(Difluoromethoxy)-3-methoxybenzonitrile in a selection of common organic solvents is presented below. It is important to note that these are predictions and should be confirmed by experimental determination.

Solvent	Solvent Type	Predicted Solubility	Rationale
Dichloromethane (CH₂Cl₂)	Polar Aprotic	High	The polarity of dichloromethane is well-suited to interact with the polar groups of the solute through dipole-dipole interactions.
Chloroform (CHCl₃)	Polar Aprotic	High	Similar to dichloromethane, chloroform's polarity and ability to act as a weak hydrogen bond donor can facilitate dissolution.
Acetone (C₃H₆O)	Polar Aprotic	High	The highly polar carbonyl group of acetone can effectively solvate the polar regions of the solute.
Ethyl Acetate (C₄H₈O₂)	Polar Aprotic	Moderate to High	Ethyl acetate is a moderately polar solvent that should be capable of dissolving the compound.
Acetonitrile (CH₃CN)	Polar Aprotic	Moderate to High	The polar nitrile group of acetonitrile can engage in dipole-dipole interactions with the solute.
Tetrahydrofuran (THF)	Polar Aprotic	Moderate	THF is a moderately polar ether that should be a suitable solvent.
Methanol (CH₃OH)	Polar Protic	Moderate	As a polar protic solvent, methanol can engage in hydrogen bonding with the hydrogen bond acceptors on the solute, aiding solubility.
Ethanol (C₂H₅OH)	Polar Protic	Moderate	Similar to methanol, ethanol can act as a hydrogen bond donor, but its slightly lower polarity may result in slightly lower solubility.
Isopropanol (C₃H₈O)	Polar Protic	Moderate	The increasing non-polar character of the alkyl chain may slightly decrease solubility compared to methanol and ethanol.
Toluene (C₇H₈)	Non-polar	Low	The non-polar nature of toluene makes it a poor solvent for the polar solute.
Hexane (C₆H₁₄)	Non-polar	Low	As a non-polar alkane, hexane is unlikely to effectively solvate the polar functional groups of the compound.
Water (H₂O)	Polar Protic	Low	Despite being a highly polar protic solvent, the overall organic character of the benzonitrile derivative will likely limit its aqueous solubility.

Experimental Determination of Solubility

To obtain quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the solubility of 4-(Difluoromethoxy)-3-methoxybenzonitrile in a given organic solvent.

Protocol: Isothermal Shake-Flask Method

This method is a widely accepted technique for determining the equilibrium solubility of a solid in a liquid solvent.

Materials:

• 4-(Difluoromethoxy)-3-methoxybenzonitrile (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or sealed test tubes

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 4-(Difluoromethoxy)-3-methoxybenzonitrile to a series of scintillation vials. The excess solid is crucial to ensure that equilibrium with a saturated solution is achieved.

  • To each vial, add a known volume of the desired organic solvent.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a magnetic stirrer set to a constant temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) with continuous agitation. This ensures that the dissolution process reaches equilibrium.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid particles.

• Quantification:

  • Accurately weigh the vial containing the filtered saturated solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a suitable temperature.

  • Once the solvent is completely removed, weigh the vial again to determine the mass of the dissolved solid.

  • Alternatively, and for higher accuracy, the concentration of the saturated solution can be determined using a pre-validated analytical method such as HPLC or UV-Vis spectrophotometry. This involves creating a calibration curve with solutions of known concentrations.

• Calculation of Solubility:

  • Calculate the solubility in terms of mass per unit volume (e.g., mg/mL) or as a molar concentration (mol/L).

Causality Behind Experimental Choices:

• Isothermal Conditions: Maintaining a constant temperature is critical as solubility is temperature-dependent.

• Use of Excess Solid: This ensures that the solution is truly saturated at the given temperature.

• Equilibration Time: A sufficient equilibration period is necessary to ensure that the system has reached a state of dynamic equilibrium.

• Filtration: This step is essential to remove any microscopic solid particles that could lead to an overestimation of the solubility.

• Analytical Quantification: Using a validated analytical technique like HPLC provides high accuracy and precision in determining the concentration of the solute.

Factors Influencing Solubility: A Visual Representation

The following diagram illustrates the key factors that govern the solubility of 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Caption: Factors influencing the solubility of 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Conclusion

The solubility of 4-(Difluoromethoxy)-3-methoxybenzonitrile is a complex interplay of its molecular structure and the properties of the chosen solvent. The presence of multiple polar functional groups suggests a preference for polar aprotic and moderately polar protic solvents. While theoretical predictions provide valuable initial guidance, empirical determination through robust experimental methods, such as the isothermal shake-flask technique, is essential for obtaining accurate and reliable quantitative data. A comprehensive understanding of the solubility of this compound is a critical step in its journey from a promising chemical entity to a viable therapeutic agent.

References

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A Technical Guide to the Spectral Characteristics of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Abstract

4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS No. 832737-32-3) is a fluorinated aromatic building block of significant interest in medicinal chemistry and materials science.[1][2] Its unique substitution pattern, featuring a nitrile, a methoxy, and a difluoromethoxy group, imparts specific electronic and conformational properties that are critical for its application in drug design and development.[3][4] A thorough understanding of its spectral characteristics is paramount for reaction monitoring, quality control, and structural verification. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. While a complete, peer-reviewed spectral dataset for this specific molecule is not publicly available, this paper leverages established principles of spectroscopy and data from closely related structural analogs to provide a robust, predictive characterization.[5][6]

Introduction and Molecular Structure

4-(Difluoromethoxy)-3-methoxybenzonitrile possesses a 1,2,4-trisubstituted benzene core. The interplay between the electron-donating methoxy group and the electron-withdrawing nitrile and difluoromethoxy groups creates a unique electronic environment that influences its reactivity and spectral properties.

Compound Details:

• Chemical Name: 4-(Difluoromethoxy)-3-methoxybenzonitrile

• CAS Number: 832737-32-3[7]

• Molecular Formula: C₉H₇F₂NO₂[6]

• Molecular Weight: 199.16 g/mol [8]

• Monoisotopic Mass: 199.04448 Da[6]

The structural arrangement is key to interpreting its spectra. The following diagram illustrates the molecule and the standard numbering of the aromatic protons and carbons for spectral assignment.

Caption: Molecular structure of 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of this molecule. The analysis includes predictions for ¹H, ¹³C, and ¹⁹F NMR, as these nuclei are all active and provide complementary information.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy protons, and the unique proton of the difluoromethoxy group. The chemical shifts are influenced by the electronic effects of the substituents. Data from a close analog, 4-(difluoromethoxy)benzonitrile, shows the characteristic -OCHF₂ proton as a triplet at ~6.6 ppm with a large coupling constant (~72 Hz) to the fluorine atoms.[5]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
7.3 - 7.5	m	-	3H, Ar-H
6.6 - 6.8	t	JH-F ≈ 72	1H, -OCH F₂
3.9 - 4.0	s	-	3H, -OCH ₃

Note: The aromatic region (7.3-7.5 ppm) will contain three protons. Due to the substitution pattern, they will likely appear as a complex multiplet (m), potentially resolving into a doublet, a singlet (or narrow doublet), and a doublet of doublets. Precise assignment requires 2D NMR experiments.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon skeleton. The carbon of the difluoromethoxy group is expected to appear as a triplet due to one-bond coupling with the two fluorine atoms.

| Predicted Chemical Shift (δ, ppm) | Multiplicity (C-F Coupling) | Assignment | | :--- | :--- | :--- | :--- | | 145 - 155 | - | C -OCH₃, C -OCHF₂ | | 125 - 135 | - | Ar-C H | | 118 - 120 | - | C ≡N | | 115 - 117 | t (JC-F ≈ 250-280 Hz) | -OC HF₂ | | 110 - 115 | - | Ar-C (quaternary) | | 55 - 57 | - | -OC H₃ |

Predicted ¹⁹F NMR Spectral Data

The ¹⁹F NMR spectrum is a simple yet powerful tool for confirming the presence of the difluoromethoxy group. Based on analogs, a single signal is expected.[5]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
-80 to -85	d	JF-H ≈ 72	-OCHF ₂

Standard Protocol for NMR Data Acquisition

The following represents a standard operating procedure for acquiring high-quality NMR data for this type of compound.

• Sample Preparation: Dissolve 5-10 mg of 4-(Difluoromethoxy)-3-methoxybenzonitrile in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is required.

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz or higher).[9] Tune and shim the instrument to ensure optimal resolution and lineshape.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse program. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans for good signal-to-noise.[10]

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence. Due to the lower natural abundance and sensitivity of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required.

• ¹⁹F NMR Acquisition: Acquire the spectrum using a fluorine-specific probe or by tuning a broadband probe. ¹⁹F is a high-sensitivity nucleus, so fewer scans are needed compared to ¹³C. Reference the spectrum externally to CFCl₃ (δ = 0.00 ppm).[11]

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Calibrate the chemical shift scale using the residual solvent peak or the internal standard.

Caption: General workflow for NMR-based structural characterization.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The spectrum of benzonitrile and its derivatives is well-characterized, providing a solid basis for prediction.[12][13]

Predicted IR Absorption Bands

The following table summarizes the expected characteristic vibrational frequencies.

Predicted Wavenumber (cm⁻¹)	Intensity	Vibration Type
3100 - 3000	Medium	Aromatic C-H Stretch
2220 - 2240	Strong	C≡N Stretch
1600, 1500, 1450	Medium-Strong	Aromatic C=C Bending
1250 - 1300	Strong	Aryl-O-C Asymmetric Stretch
1100 - 1200	Strong	C-F Stretch
1020 - 1080	Strong	Aryl-O-C Symmetric Stretch

The strong nitrile stretch around 2230 cm⁻¹ is a particularly diagnostic peak for this class of compounds.[14][15] The C-F stretches are also expected to be strong and prominent in the fingerprint region.

Standard Protocol for IR Data Acquisition (ATR)

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining the IR spectrum of a solid sample.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR accessory. This is crucial to subtract the spectral contributions of the atmosphere (e.g., CO₂ and H₂O).

• Sample Application: Place a small amount of the solid 4-(Difluoromethoxy)-3-methoxybenzonitrile powder onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal.

• Data Acquisition: Scan the sample over the desired range (typically 4000-400 cm⁻¹). Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Cleaning: After analysis, clean the sample from the crystal surface thoroughly.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Predicted Mass Spectrometry Data

For a standard electron ionization (EI) or electrospray ionization (ESI) source, the following key ions are expected.

m/z (Mass-to-Charge Ratio)	Ion	Comments
199.04	[M]⁺ or [M+H]⁺	Molecular ion or protonated molecule. The exact mass is a high-confidence identifier.[6]
180.04	[M-F]⁺	Loss of a fluorine atom.
170.05	[M-CHO]⁺	Loss of a formyl radical (unlikely, rearrangement needed).
148.04	[M-OCHF₂]⁺	Loss of the difluoromethoxy radical.
168.03	[M-OCH₃]⁺	Loss of the methoxy radical.

PubChemLite provides predicted collision cross-section (CCS) values for various adducts, which is useful for ion mobility-mass spectrometry techniques. For example, the predicted CCS for the [M+H]⁺ adduct is 134.0 Ų.[6]

Standard Protocol for Mass Spectrometry Data Acquisition (ESI)

• Sample Preparation: Prepare a dilute solution of the compound (~1-10 µg/mL) in a suitable solvent compatible with ESI, such as acetonitrile or methanol, often with a small amount of formic acid to promote protonation ([M+H]⁺).

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Instrument Tuning: Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to achieve a stable spray and maximize the signal of the ion of interest.

• Mass Calibration: Ensure the instrument is calibrated using a known standard (e.g., sodium formate or a commercial calibrant mix) to ensure high mass accuracy.

• Data Acquisition: Acquire the mass spectrum in full scan mode over a relevant m/z range (e.g., 50-500 Da). If fragmentation data is desired, perform a tandem MS (MS/MS) experiment by selecting the molecular ion (m/z 200.05 for [M+H]⁺) and applying collision-induced dissociation (CID).

Conclusion

The structural elucidation of 4-(Difluoromethoxy)-3-methoxybenzonitrile relies on a synergistic combination of NMR, IR, and MS techniques. This guide provides a detailed, predictive framework for the spectral characterization of this important synthetic building block. The distinctive signals, particularly the triplet for the -OCHF₂ proton in ¹H NMR, the corresponding doublet in ¹⁹F NMR, the strong C≡N stretch in the IR spectrum, and the accurate molecular ion peak in the mass spectrum, serve as definitive identifiers. The protocols outlined herein represent standard, robust methodologies for obtaining high-quality data, ensuring scientific integrity and trustworthiness in the characterization of this and related molecules.

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The Difluoromethoxy Group: A Strategic Bioisostere for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorine in Bioisosterism

The strategic incorporation of fluorine and fluorinated motifs is a cornerstone of modern medicinal chemistry, enabling the fine-tuning of a drug candidate's physicochemical and pharmacokinetic properties.[1][2] Bioisosterism, the replacement of a functional group within a molecule with another group that retains similar biological activity, is a powerful strategy for lead optimization.[3][4] Among the arsenal of fluorinated bioisosteres, the difluoromethoxy group (-OCF₂H) has emerged as a uniquely versatile tool. It offers a nuanced profile that bridges the properties of the common methoxy (-OCH₃) and the highly lipophilic trifluoromethoxy (-OCF₃) groups, providing medicinal chemists with a greater degree of control over molecular design.[5][6] This guide provides a comprehensive analysis of the difluoromethoxy group, exploring its fundamental properties, strategic applications, and the experimental validation of its impact.

Core Physicochemical Properties: A Comparative Analysis

The utility of the -OCF₂H group stems from its distinct combination of lipophilicity, electronic character, and unique intermolecular interaction capabilities, which are often intermediate between its methoxy and trifluoromethoxy counterparts.[5]

Lipophilicity and Conformational Dynamics

Lipophilicity, a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile, is significantly modulated by the difluoromethoxy group.[7] The Hansch hydrophobicity parameter (π), which quantifies the lipophilicity of a substituent, illustrates the intermediate nature of the -OCF₂H group. A key feature is its "dynamic lipophilicity," where the group can alter its lipophilicity based on the surrounding chemical environment through a low-energy rotation around the O–CF₂H bond (ΔG‡ ≈ 0.45 kcal mol⁻¹).[8]

Functional Group	Hansch Parameter (πₓ)	Key Characteristics
Methoxy (-OCH₃)	-0.02	Generally hydrophilic. Oxygen lone pairs conjugate with aromatic rings, favoring a coplanar conformation.[9]
Difluoromethoxy (-OCF₂H)	+0.2 to +0.6[8]	Moderately lipophilic with "dynamic" character.[8][10] Can serve as a hydrogen bond donor.[5]
Trifluoromethoxy (-OCF₃)	+1.04[1][8]	Highly lipophilic. Adopts a conformation orthogonal to aromatic rings due to steric and stereoelectronic effects.[8][9]

Electronic Effects and pKa Modulation

The two highly electronegative fluorine atoms in the -OCF₂H group exert a powerful electron-withdrawing inductive effect. This electronic pull can significantly influence the acidity or basicity (pKa) of adjacent functional groups.[5][10] For instance, replacing a methoxy group on a phenol with a difluoromethoxy group leads to a lower pKa for the phenolic proton, making it more acidic.[11] This modulation is critical for controlling the ionization state of a drug at physiological pH, which in turn affects solubility, cell permeability, and target engagement.[5][7]

The "Lipophilic Hydrogen Bond Donor"

A defining and unique characteristic of the difluoromethoxy group is its capacity to act as a hydrogen bond donor.[5][12] The electron-withdrawing fluorine atoms polarize the C-H bond, enabling the hydrogen to participate in hydrogen bonding interactions—a feature absent in both methoxy and trifluoromethoxy groups.[13][14] This ability has been quantified using Abraham's solute ¹H NMR analysis, which determines the hydrogen bond acidity parameter (A). Studies have shown that the difluoromethyl group's hydrogen bond donating ability is comparable to that of thiophenols and anilines.[15][16][17] This allows the -OCF₂H group to serve as a bioisostere for hydroxyl (-OH) and thiol (-SH) groups, potentially preserving or enhancing binding affinity while improving other properties.[5][12]

Strategic Applications in Drug Design

The unique physicochemical profile of the -OCF₂H group translates into several powerful strategies for optimizing drug candidates.

Enhancing Metabolic Stability

A primary motivation for employing the difluoromethoxy group is to block common metabolic pathways.[18] The methoxy group is frequently susceptible to oxidative O-demethylation by cytochrome P450 (CYP) enzymes.[5][11] The replacement of the O-CH₃ hydrogens with fluorine atoms in the -OCF₂H group leverages the strength of the C-F bond, rendering the group highly resistant to this metabolic transformation.[2][18] This can lead to a longer drug half-life, reduced clearance, and a lower required therapeutic dose.[5]

Bioisosteric Replacement Strategies

The -OCF₂H group is a versatile bioisostere for several key functional groups:

• Methoxy Group (-OCH₃): As discussed, this replacement is a classic strategy to block O-demethylation and enhance metabolic stability.[5] It also introduces a hydrogen bond donor capability not present in the original methyoxy group.[5]

• Hydroxyl (-OH) and Thiol (-SH) Groups: The hydrogen bond donating ability of the -OCF₂H group makes it an effective mimic for hydroxyl and thiol moieties.[2][5] This substitution can maintain crucial binding interactions while simultaneously increasing lipophilicity and metabolic robustness.[19]

Caption: Bioisosteric replacement strategies using the -OCF₂H group.

Synthetic Methodologies: An Overview

The incorporation of the difluoromethoxy group into organic molecules has historically presented challenges, often requiring harsh conditions or the use of hazardous reagents like gaseous chlorodifluoromethane (Freon 22).[8][11] However, recent advancements have provided milder and more accessible synthetic routes.

Modern methods frequently involve the generation of a difluorocarbene intermediate, which then reacts with a nucleophilic oxygen (e.g., a phenol).[8] A significant breakthrough has been the application of visible-light photoredox catalysis, which allows for the synthesis of difluoromethoxylated compounds under mild conditions, greatly expanding the scope and functional group tolerance of these transformations.[8][20][21] Reagents such as diethyl (bromodifluoromethyl)phosphonate are also employed for the difluoromethylation of hydroxyl groups.[11]

Experimental Protocols for Property Validation

Validating the impact of the -OCF₂H group requires robust experimental assessment. The following protocols outline standard methodologies for determining lipophilicity and metabolic stability.

Protocol 1: Determination of Lipophilicity (logP) by Shake-Flask Method

This protocol provides a direct measure of a compound's partition coefficient between octanol and water.

Methodology:

• Preparation of Phases: Prepare 1-octanol saturated with water and water saturated with 1-octanol by vigorously mixing equal volumes of each and allowing the layers to separate overnight.

• Stock Solution: Prepare a stock solution of the test compound in the aqueous phase at a known concentration (e.g., 1 mg/mL).

• Partitioning: In a glass vial, combine a precise volume of the aqueous stock solution with an equal volume of the octanol phase.

• Equilibration: Seal the vial and shake gently at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vial to ensure complete separation of the aqueous and octanol layers.

• Quantification: Carefully remove an aliquot from the aqueous phase. Determine the concentration of the test compound using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: The logP is calculated using the formula: logP = log₁₀ ( [Compound]octanol / [Compound]aqueous ) where [Compound]octanol = [Compound]initial - [Compound]aqueous.

Protocol 2: In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay assesses a compound's susceptibility to Phase I metabolism, primarily by CYP enzymes.[5]

Caption: Workflow for an in vitro metabolic stability assay.

Methodology:

• Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

• Incubation Mixture: In a microcentrifuge tube, combine a phosphate buffer (pH 7.4), liver microsomes (e.g., human or rat), and an NADPH-regenerating system. Pre-warm the mixture to 37°C.[5]

• Initiation: Add the test compound to the pre-warmed mixture to initiate the metabolic reaction. The final concentration of the test compound is typically low (e.g., 1 µM) to ensure first-order kinetics.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., ice-cold acetonitrile containing an internal standard) to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to precipitate the microsomal proteins.

• Analysis: Transfer the supernatant to an analysis vial and quantify the amount of remaining parent compound using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line corresponds to the elimination rate constant (k). The in vitro half-life (t₁/₂) is then calculated as t₁/₂ = 0.693 / k.

Conclusion

The difluoromethoxy group is a powerful and multifaceted tool in the medicinal chemist's armamentarium.[5] Its unique combination of moderate and dynamic lipophilicity, strong electron-withdrawing character, and the singular ability to act as a hydrogen bond donor provides a sophisticated strategy for optimizing drug candidates.[8][22] By strategically replacing methoxy, hydroxyl, or thiol groups, researchers can enhance metabolic stability, modulate pKa, and introduce favorable new interactions within a target's binding site. A thorough understanding of its fundamental properties, supported by robust synthetic methods and rigorous experimental validation, enables the effective leveraging of the -OCF₂H group to design next-generation therapeutics with superior efficacy and pharmacokinetic profiles.[23]

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An In-depth Technical Guide to the Reactivity of the Nitrile Group in 4-(Difluoromethoxy)-3-methoxybenzonitrile

Abstract

4-(Difluoromethoxy)-3-methoxybenzonitrile is a highly functionalized aromatic building block of increasing importance in the fields of medicinal chemistry and materials science. Its synthetic utility is largely dictated by the reactivity of the nitrile (-C≡N) group, which is intricately modulated by the electronic interplay of the methoxy (-OCH3) and difluoromethoxy (-OCF2H) substituents. This guide provides a comprehensive exploration of the nitrile group's reactivity within this specific molecular framework. We will dissect the electronic landscape of the molecule, offering field-proven insights into how the substituents govern the primary chemical transformations of the nitrile moiety, including hydrolysis, reduction, cycloaddition, and reactions with organometallic reagents. Each section is supported by detailed mechanistic explanations, validated experimental protocols, and visual workflows to empower researchers, scientists, and drug development professionals in leveraging this versatile intermediate.

The Electronic Landscape: A Tale of Two Ethers and a Nitrile

To predict and control the reactivity of 4-(Difluoromethoxy)-3-methoxybenzonitrile, one must first appreciate the cumulative electronic effects of its substituents on both the aromatic ring and the nitrile functional group. The reactivity is not merely the sum of its parts but a nuanced outcome of competing and reinforcing electronic influences.

• The Methoxy Group (-OCH3): Positioned at C3, the methoxy group exhibits a dual electronic nature. It is electron-withdrawing through the inductive (-I) effect due to the high electronegativity of the oxygen atom.[1] However, its more dominant character is that of a strong electron-donating group through resonance (+M or +R effect), where the oxygen's lone pairs delocalize into the aromatic π-system.[1][2] This resonance effect significantly increases electron density at the positions ortho and para to it.[3]

• The Difluoromethoxy Group (-OCF2H): The introduction of two highly electronegative fluorine atoms dramatically alters the electronic character compared to a simple methoxy group. The -OCF2H group is a moderate electron-withdrawing substituent, acting through both a strong inductive effect and a diminished resonance effect.[4][5][6] Unlike the trifluoromethoxy (-OCF3) group, which can adopt a conformation orthogonal to the aromatic ring, the -OCF2H group retains some potential for electronic interaction and can serve as a hydrogen bond donor.[7]

• The Nitrile Group (-C≡N): The cyano group is a potent electron-withdrawing group through both induction and resonance.[8] This effect strongly deactivates the aromatic ring towards electrophilic substitution while rendering the nitrile carbon highly electrophilic and thus susceptible to nucleophilic attack.[8][9]

The collective result is an electron-poor aromatic system where the nitrile carbon's electrophilicity is significantly enhanced by the adjacent electron-withdrawing difluoromethoxy group and the inherent properties of the cyano function itself. This heightened electrophilicity is the central theme governing the reactions discussed below.

Caption: Dominant electronic effects in 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Key Transformations of the Nitrile Group

The electrophilic nature of the nitrile carbon is the key to its synthetic versatility. The following sections detail the primary reaction classes.

Hydrolysis to Carboxylic Acid

The conversion of the nitrile to a carboxylic acid is a fundamental transformation, achievable under both acidic and basic conditions. The reaction proceeds via an amide intermediate which is subsequently hydrolyzed.[9]

Causality Behind Experimental Choices:

• Acidic Hydrolysis: In acidic media, the nitrile nitrogen is first protonated. This step is crucial as it significantly increases the electrophilicity of the nitrile carbon, allowing it to be attacked by a weak nucleophile like water.[10][11] The reaction is often driven to completion because the final step forms a protonated ammonia species, which is non-nucleophilic and effectively removes the nitrogen from the equilibrium.[10]

• Basic Hydrolysis: Under basic conditions, the strong nucleophile (hydroxide ion) directly attacks the nitrile carbon without prior activation.[10] This pathway often requires more forcing conditions (e.g., higher temperatures, prolonged reflux) because the negatively charged intermediates are less stable.[10][11] The initial product is the carboxylate salt, necessitating a separate acidification step to isolate the free carboxylic acid.[12][13]

For 4-(Difluoromethoxy)-3-methoxybenzonitrile, the strong electron-withdrawing nature of the substituents is expected to accelerate the rate of hydrolysis under both conditions by enhancing the nitrile carbon's electrophilicity.[8]

Caption: General pathways for the hydrolysis of the nitrile group.

Experimental Protocol: Acid-Catalyzed Hydrolysis

• Setup: To a round-bottom flask equipped with a reflux condenser, add 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq).

• Reagent Addition: Add a 6 M aqueous solution of hydrochloric acid or sulfuric acid (10-20 volumes).

• Reaction: Heat the mixture to reflux (typically 100-110 °C). Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature, then in an ice bath. The product, 4-(Difluoromethoxy)-3-methoxybenzoic acid, will often precipitate.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold water and dry under vacuum to yield the pure carboxylic acid.

Reduction to Primary Amine

The nitrile group can be fully reduced to a primary amine (-CH2NH2) using powerful reducing agents or catalytic hydrogenation.

Causality Behind Experimental Choices:

• Lithium Aluminum Hydride (LiAlH4): LAH is a potent, non-selective source of hydride (H-). The reaction proceeds via nucleophilic addition of hydride to the electrophilic nitrile carbon.[14] It is typically performed in anhydrous ethereal solvents like THF or diethyl ether. An aqueous workup is required to quench excess LAH and hydrolyze the intermediate aluminum-amine complexes to liberate the final amine product.[15]

• Catalytic Hydrogenation: This method involves the use of H2 gas and a metal catalyst (e.g., Pd, Pt, Ni).[16] It is often considered a "greener" alternative to metal hydrides. The reaction conditions (pressure, temperature, catalyst choice) can be tuned for selectivity.

Given the electron-deficient nature of the substrate, reduction should proceed efficiently. The primary challenge is preventing side reactions, making the choice of a robust protocol critical.

Caption: Workflow for the LAH reduction of a nitrile to a primary amine.

Experimental Protocol: LiAlH4 Reduction

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N2 or Ar), add LiAlH4 (1.5-2.0 eq) and suspend it in anhydrous THF (10 volumes).

• Substrate Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq) in anhydrous THF dropwise via an addition funnel, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Quenching (Fieser workup): Cool the reaction mixture back to 0 °C. Cautiously and sequentially add water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH4 used in grams. This procedure is critical for safety and for producing a granular, easily filterable aluminum salt precipitate.

• Isolation: Stir the resulting suspension vigorously for 30 minutes, then filter it through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate or THF.

• Purification: Combine the organic filtrates, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain the crude amine, which can be purified further by chromatography or distillation.

[3+2] Cycloaddition to form Tetrazoles

A highly valuable transformation in medicinal chemistry is the [3+2] cycloaddition of nitriles with azides to form 5-substituted-1H-tetrazoles. Tetrazoles are often used as bioisosteres for carboxylic acids due to their similar pKa and planar structure.[17]

Causality Behind Experimental Choices: The reaction involves the 1,3-dipolar cycloaddition of an azide ion with the nitrile.[18][19] This process is typically slow and requires activation of the nitrile. This can be achieved with either a Lewis acid (e.g., ZnCl2, AlCl3) or a Brønsted acid (often generated in situ from ammonium chloride).[18][19] The use of ammonium chloride with sodium azide is a common choice as it generates hydrazoic acid (HN3) in catalytic amounts, which is the active cycloaddition partner. The reaction is usually conducted in a high-boiling polar aprotic solvent like DMF to ensure the solubility of the azide salt and to allow for the high temperatures often required.[17][20]

Caption: Synthesis of a tetrazole via [3+2] cycloaddition.

Experimental Protocol: Tetrazole Synthesis

• Setup: In a round-bottom flask, combine 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq), sodium azide (NaN3, 1.5 eq), and ammonium chloride (NH4Cl, 1.5 eq).

• Solvent: Add anhydrous N,N-dimethylformamide (DMF, 5-10 volumes).

• Reaction: Heat the mixture to 120-140 °C and stir for 12-24 hours. Caution: Sodium azide is highly toxic, and heating it with acid can generate volatile, explosive hydrazoic acid. This reaction must be performed in a well-ventilated fume hood with appropriate safety precautions.

• Workup: Cool the reaction to room temperature. Carefully pour the mixture into a beaker of water and acidify with dilute HCl to a pH of ~2.

• Isolation: The tetrazole product will typically precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Addition of Organometallic Reagents

Organometallic reagents, such as Grignard (R-MgX) and organolithium (R-Li) reagents, add to the electrophilic nitrile carbon to form ketones after an acidic workup.[21][22]

Causality Behind Experimental Choices: The reaction is a nucleophilic addition of the carbanionic portion of the organometallic reagent to the nitrile.[21] This forms a stable intermediate imine-metal salt. A key feature of this reaction is that the addition typically stops after one equivalent has been added, because the resulting negatively charged imine intermediate is unreactive towards a second equivalent of the organometallic reagent.[22] Hydrolysis of this intermediate during the aqueous acidic workup first produces an imine, which is then rapidly hydrolyzed to the corresponding ketone.[23]

Caption: Ketone synthesis via Grignard addition to a nitrile.

Experimental Protocol: Grignard Reaction

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add a solution of 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq) in anhydrous THF or diethyl ether.

• Reagent Addition: Cool the solution to 0 °C. Add the Grignard reagent (e.g., methylmagnesium bromide, ~1.1 eq) dropwise, maintaining a low temperature.

• Reaction: After addition, allow the mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Workup: Cool the reaction to 0 °C and quench by slowly adding a saturated aqueous solution of NH4Cl or dilute HCl.

• Isolation: Extract the aqueous layer with an organic solvent (e.g., diethyl ether, ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude ketone by column chromatography or distillation.

Summary of Reactivity

The following table summarizes the key transformations of the nitrile group in 4-(Difluoromethoxy)-3-methoxybenzonitrile, providing a quick reference for synthetic planning.

Transformation	Typical Reagents	Intermediate	Final Product	Influence of Substituents
Hydrolysis	aq. H2SO4 or aq. NaOH, Heat	Amide	Carboxylic Acid	Accelerated: Enhanced electrophilicity of nitrile carbon.
Reduction	1. LiAlH4; 2. H2O or H2/Pd	Imine/Amine-metal complex	Primary Amine	Accelerated: Enhanced electrophilicity of nitrile carbon.
[3+2] Cycloaddition	NaN3, NH4Cl, DMF, Heat	-	5-Substituted-1H-tetrazole	Favorable: Electron-withdrawing groups facilitate cycloaddition.
Organometallic Add.	1. R-MgX; 2. H3O+	Imine-metal salt	Ketone	Accelerated: Enhanced electrophilicity facilitates nucleophilic attack.

Conclusion

The nitrile group of 4-(Difluoromethoxy)-3-methoxybenzonitrile is a versatile functional handle whose reactivity is profoundly influenced by its electronically complex substitution pattern. The combined electron-withdrawing effects of the nitrile and difluoromethoxy groups render the nitrile carbon highly electrophilic, facilitating a range of synthetically valuable transformations including hydrolysis, reduction, cycloaddition, and organometallic additions. Understanding this electronic framework is paramount for any scientist aiming to incorporate this valuable building block into complex molecular architectures. The protocols and mechanistic insights provided herein serve as a validated foundation for the rational design of synthetic routes, enabling the efficient development of novel pharmaceuticals and advanced materials. Further quantitative studies on the reaction kinetics would provide an even more precise understanding of the substituent effects at play.

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A Technical Guide to the Research Applications of 4-(Difluoromethoxy)-3-methoxybenzonitrile: A Strategic Building Block in Modern Chemistry

Executive Summary: The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal and agrochemical research.[1][2] 4-(Difluoromethoxy)-3-methoxybenzonitrile emerges as a particularly valuable building block, combining the versatile reactivity of a benzonitrile moiety with the unique physicochemical properties of a difluoromethoxy (-OCF₂H) group. This guide provides an in-depth analysis of its potential applications, focusing on its role in modulating metabolic stability, lipophilicity, and target engagement in drug discovery programs. We will explore its utility as a synthetic intermediate, its application in designing targeted therapeutics such as kinase inhibitors, and its potential in the agrochemical sector. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced fluorinated intermediates for next-generation molecular design.

Introduction to 4-(Difluoromethoxy)-3-methoxybenzonitrile

4-(Difluoromethoxy)-3-methoxybenzonitrile is a substituted aromatic compound recognized for its utility as a versatile intermediate in organic synthesis.[3] Its structure is distinguished by three key functional groups: a nitrile group that serves as a synthetic handle for numerous transformations, a methoxy group that modulates electronic properties, and a difluoromethoxy group that imparts unique and highly desirable characteristics for bioactive molecules.

Physicochemical Properties

The fundamental properties of this compound are summarized below, providing essential data for its handling, reaction planning, and computational modeling.

Property	Value	Reference
CAS Number	832737-32-3	[4][5]
Molecular Formula	C₉H₇F₂NO₂	[4]
Molecular Weight	199.16 g/mol	[4][5]
Physical Form	Solid	[5]
InChI Key	QXTCZOITVDAGKZ-UHFFFAOYSA-N	[5]
Storage Temperature	Ambient Storage	[5]

Safety and Handling

As with any laboratory chemical, proper safety protocols are paramount. 4-(Difluoromethoxy)-3-methoxybenzonitrile is classified as an irritant.[4] Standard handling should include the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood to avoid inhalation.

Hazard Statements:

• H302: Harmful if swallowed[5]

• H312: Harmful in contact with skin[5]

• H332: Harmful if inhaled[5]

The Strategic Importance of the Difluoromethoxy (-OCF₂H) Group

The difluoromethoxy group is a powerful tool in medicinal chemistry, offering a unique balance of properties that distinguish it from more common methoxy (-OCH₃) and trifluoromethoxy (-OCF₃) substituents.[6] Its strategic value lies in its ability to act as a bioisostere for other functional groups, thereby fine-tuning a molecule's profile.[6]

Key Advantages of the -OCF₂H Group:

• Enhanced Metabolic Stability: The strong carbon-fluorine bonds make the -OCF₂H group highly resistant to oxidative metabolism.[6] This is a significant advantage over a standard methoxy group, which is often susceptible to O-demethylation, a common metabolic pathway that can lead to rapid drug clearance.[6]

• Modulated Lipophilicity: Lipophilicity (measured as logP) is a critical parameter for a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The -OCF₂H group moderately increases lipophilicity, providing a nuanced alternative to the more lipophilic -OCF₃ group.[6]

• Hydrogen Bond Donor Capability: Unlike the methoxy or trifluoromethoxy groups, the hydrogen atom in the -OCF₂H group can act as a weak hydrogen bond donor.[6] This allows it to serve as a bioisostere for hydroxyl (-OH) and thiol (-SH) groups, potentially preserving or enhancing binding affinity to protein targets while improving metabolic stability.[6]

Caption: Bioisosteric replacement workflow.

Applications in Medicinal Chemistry and Drug Discovery

The combination of a reactive nitrile and a property-modulating difluoromethoxy group makes this compound a powerful asset in drug discovery pipelines.

A Versatile Synthetic Intermediate

The benzonitrile moiety is a cornerstone of synthetic versatility. The nitrile group can be readily transformed into a variety of other functional groups, allowing for the construction of diverse molecular libraries.

Common Nitrile Transformations:

• Reduction to Primary Amine (-CH₂NH₂): Creates a key site for further derivatization, such as amide bond formation.

• Hydrolysis to Carboxylic Acid (-COOH): Enables the formation of esters and amides.

• Conversion to Tetrazole: The tetrazole ring is a well-established bioisostere for a carboxylic acid group, often with improved metabolic stability and cell permeability.

Case Study: Design of Kinase Inhibitors

Kinase inhibitors are a major class of drugs, particularly in oncology and immunology.[6] Many of these drugs target the ATP-binding pocket of kinases. The dysregulation of the Janus kinase (JAK) - Signal Transducer and Activator of Transcription (STAT) pathway is implicated in numerous autoimmune diseases and cancers.[6]

The properties of the difluoromethoxy group are highly advantageous for designing inhibitors for pathways like JAK-STAT. Its ability to form hydrogen bonds can replicate key interactions in the kinase hinge region, while its metabolic stability can increase the drug's half-life and overall exposure.[6] 4-(Difluoromethoxy)-3-methoxybenzonitrile serves as an ideal starting point for building fragments or lead compounds targeting such kinases.

Caption: The JAK-STAT pathway and point of intervention.

Conceptual Drug Discovery Workflow

The integration of 4-(Difluoromethoxy)-3-methoxybenzonitrile into a drug discovery program follows a logical progression from initial design to lead optimization.

Caption: Conceptual workflow for inhibitor design.

Potential in Agrochemical Research

The principles that make the difluoromethoxy group valuable in pharmaceuticals are directly transferable to the agrochemical sector.[7] The development of effective and environmentally responsible herbicides and pesticides is a continuous challenge.[7]

The enhanced metabolic stability conferred by the -OCF₂H group can translate to longer residual activity in the field, reducing the frequency of application.[7] Furthermore, the modulated lipophilicity can optimize the uptake and translocation of the compound within the target plant or pest, increasing efficacy while potentially minimizing off-target effects.[7] The versatility of the nitrile group allows for the synthesis of a wide range of agrochemical scaffolds from this single intermediate.

Experimental Protocols

To illustrate the practical utility of 4-(Difluoromethoxy)-3-methoxybenzonitrile, the following section provides representative experimental protocols.

Protocol: Synthesis of 5-(4-(Difluoromethoxy)-3-methoxyphenyl)-1H-tetrazole

This protocol details the conversion of the nitrile group to a tetrazole, a common bioisosteric replacement for a carboxylic acid.

Materials:

• 4-(Difluoromethoxy)-3-methoxybenzonitrile

• Sodium azide (NaN₃)

• Triethylamine hydrochloride (Et₃N·HCl)

• N,N-Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (HCl), 1M solution

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• To a round-bottom flask, add 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq), sodium azide (1.5 eq), and triethylamine hydrochloride (1.5 eq).

• Add anhydrous DMF to the flask to create a 0.5 M solution with respect to the starting benzonitrile.

• Heat the reaction mixture to 120 °C under a nitrogen atmosphere and stir vigorously for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Carefully pour the mixture into a beaker containing ice and water.

• Acidify the aqueous solution to pH 2-3 by the slow addition of 1M HCl. A precipitate should form.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the resulting crude solid by recrystallization or column chromatography to yield the final tetrazole product.

Protocol: Generic In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a general method for testing a synthesized derivative for its ability to inhibit a target kinase.

Materials:

• Synthesized inhibitor (e.g., tetrazole derivative)

• Target kinase

• Kinase substrate (peptide or protein)

• Adenosine triphosphate (ATP)

• Assay buffer (e.g., HEPES-based buffer with MgCl₂, DTT, and BSA)

• Luminescent kinase assay kit (e.g., ADP-Glo™)

• White, opaque 384-well microplates

• Multichannel pipette or liquid handler

Procedure:

• Compound Preparation: Prepare a serial dilution of the inhibitor compound in DMSO, typically starting from 10 mM. Then, dilute these stocks into the assay buffer to the desired final concentrations.

• Reaction Setup: In a 384-well plate, add the assay buffer, the substrate, and the inhibitor solution.

• Kinase Addition: Initiate the reaction by adding the target kinase to each well.

• ATP Addition: Start the phosphorylation reaction by adding a solution of ATP (typically at its Km concentration for the kinase). The final reaction volume is typically 10-20 µL.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Signal Detection: Stop the kinase reaction and detect the amount of ADP produced by following the manufacturer's protocol for the luminescent assay kit. This typically involves adding a reagent to deplete unused ATP, followed by a second reagent to convert ADP to ATP, which then drives a luciferase reaction.

• Data Analysis: Measure luminescence using a plate reader. Plot the luminescence signal against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Conclusion and Future Outlook

4-(Difluoromethoxy)-3-methoxybenzonitrile is more than just a chemical intermediate; it is a strategic tool for molecular design. The unique properties of the difluoromethoxy group provide a scientifically grounded approach to overcoming common challenges in drug discovery, such as poor metabolic stability and off-target effects.[6] Its versatility, stemming from the reactive nitrile group, opens avenues for the creation of diverse chemical entities for both medicinal and agrochemical applications. Future research will likely see this and similar fluorinated building blocks being used to tackle increasingly complex biological targets, leading to the development of safer and more effective therapeutic agents and crop protection solutions.

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An In-depth Technical Guide to Electrophilic Aromatic Substitution on 4-(Difluoromethoxy)-3-methoxybenzonitrile

Abstract

4-(Difluoromethoxy)-3-methoxybenzonitrile is a polysubstituted aromatic compound of increasing interest in medicinal chemistry and materials science. Its utility as a synthetic intermediate is largely defined by its reactivity in electrophilic aromatic substitution (EAS) reactions, which allow for the introduction of additional functional groups to the benzene ring. This guide provides a comprehensive analysis of the electronic and steric factors governing the regioselectivity of EAS on this substrate. We will dissect the competing directing effects of the methoxy, difluoromethoxy, and nitrile substituents, predict the most probable sites of electrophilic attack, and provide field-proven protocols for key transformations such as nitration and halogenation. This document is intended for researchers, chemists, and drug development professionals seeking to strategically functionalize this molecule.

The Electronic and Steric Landscape of the Substrate

The regiochemical outcome of an electrophilic aromatic substitution reaction is dictated by the substituents already present on the benzene ring. These groups influence the reaction by modulating the nucleophilicity of the ring (activation/deactivation) and by directing the incoming electrophile to specific positions (directing effects). In 4-(difluoromethoxy)-3-methoxybenzonitrile, we must consider the interplay of three distinct functional groups.

Caption: Structure and substituent analysis of 4-(difluoromethoxy)-3-methoxybenzonitrile.

The Methoxy Group (-OCH₃) at C3

The methoxy group is a powerful activating group.[1] The oxygen atom's lone pairs are delocalized into the aromatic ring through resonance, significantly increasing the electron density at the ortho and para positions.[2] This strong electron-donating resonance effect far outweighs its inductive electron-withdrawing effect. Consequently, the methoxy group is a strong ortho, para-director.[3][4]

The Nitrile Group (-CN) at C1

The nitrile (cyano) group is a strong deactivating group. It withdraws electron density from the aromatic ring through both induction and resonance, making the ring less nucleophilic and thus less reactive towards electrophiles.[5] This deactivation is most pronounced at the ortho and para positions, leaving the meta position as the least deactivated and therefore the preferred site of attack. The nitrile group is a classic meta-director.[1][6]

The Difluoromethoxy Group (-OCF₂H) at C4

The difluoromethoxy group presents a more complex electronic profile. The highly electronegative fluorine atoms make this group strongly electron-withdrawing by induction. However, like the methoxy group, the oxygen atom possesses lone pairs that can be donated to the ring via resonance. To quantify these competing effects, we can examine the Hammett constants, which provide a measure of the electronic influence of a substituent.

Substituent	Inductive Effect (σI)	Resonance Effect (σR)	Hammett Para Constant (σp)	Classification	Directing Effect
-OCH₃	+0.29	-0.56	-0.27	Strong Activator	ortho, para
-OCF₂H	+0.22	+0.07	+0.18	Moderate Deactivator	ortho, para
-CN	+0.62	+0.08	+0.66	Strong Deactivator	meta
Data sourced from Hansch, C. et al. and other studies.[7][8][9][10]

The data clearly show that while the difluoromethoxy group is a net deactivator (positive σp value), its resonance effect is slightly electron-withdrawing, unlike the methoxy group. Despite its overall deactivating nature, the presence of the oxygen lone pairs means it still directs incoming electrophiles to the ortho and para positions, analogous to the behavior of halogens.[11]

Predicting Regioselectivity: The Dominance of the Activating Group

When multiple substituents are present on a benzene ring, the regiochemical outcome of an EAS reaction is governed by a clear hierarchy: the most powerful activating group dictates the position of substitution .[12][13]

In the case of 4-(difluoromethoxy)-3-methoxybenzonitrile, the methoxy group at C3 is the only activating group and is therefore the dominant director. It will direct incoming electrophiles to its ortho and para positions.

• Ortho positions to -OCH₃: C2 and C4.

• Para position to -OCH₃: C6.

Let's evaluate these positions:

• Position C4: This position is already occupied by the difluoromethoxy group. Substitution here is not possible.

• Position C2: This position is ortho to the activating methoxy group and meta to the deactivating nitrile group. This alignment is electronically favorable.

• Position C6: This position is para to the activating methoxy group and meta to the deactivating nitrile group. This is also electronically favorable.

Now, we must consider the directing influence of the other groups as either reinforcing or opposing this preference.

• The -OCF₂H group at C4 is an ortho, para-director. Its ortho positions are C3 and C5. Its para position is C1.

• The -CN group at C1 is a meta-director. Its meta positions are C3 and C5.

The only positions activated by the dominant methoxy group are C2 and C6. Position C5 is directed by both deactivating groups but not by the activating methoxy group, making it an unlikely site for substitution.

Between C2 and C6, steric hindrance becomes the deciding factor.

• Attack at C2: The electrophile must approach a position flanked by two substituents, the nitrile group and the methoxy group.

• Attack at C6: The electrophile approaches a position adjacent to only one substituent (the nitrile group).

Therefore, due to reduced steric hindrance, substitution is predicted to occur predominantly at the C6 position .[13]

Caption: Logical workflow for predicting the major product of EAS on the target molecule.

Key EAS Reactions and Protocols

Based on the analysis above, we can now explore specific EAS reactions. It is crucial to note that Friedel-Crafts alkylation and acylation reactions are generally unsuccessful on aromatic rings bearing strongly deactivating groups like -CN or even moderately deactivating groups like -OCF₂H.[14][15] The Lewis acid catalyst (e.g., AlCl₃) will complex with the nitrile and ether functionalities, further deactivating the ring and preventing the reaction. Therefore, this guide will focus on nitration and halogenation.

Aromatic Nitration

Nitration introduces a nitro (-NO₂) group onto the aromatic ring. Given the presence of the strongly activating methoxy group, milder nitrating conditions than the standard HNO₃/H₂SO₄ mixture can often be employed to prevent side reactions or dinitration. However, the overall deactivation by the other two groups suggests that standard conditions are a logical starting point.

Predicted Product: 4-(Difluoromethoxy)-3-methoxy-2-nitrobenzonitrile (minor) and 6-Nitro-4-(difluoromethoxy)-3-methoxybenzonitrile (major) .

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Protocols & Analytical Methods

detailed synthesis protocol for 4-(Difluoromethoxy)-3-methoxybenzonitrile

Application Note & Detailed Protocol

Topic: Detailed Synthesis Protocol for 4-(Difluoromethoxy)-3-methoxybenzonitrile

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

4-(Difluoromethoxy)-3-methoxybenzonitrile is a valuable building block in medicinal chemistry and materials science, notable for the presence of the difluoromethoxy group which can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. This document provides a comprehensive, two-stage protocol for the synthesis of this compound, starting from the readily available and bio-sourced precursor, vanillin. The narrative emphasizes the chemical rationale behind procedural steps, ensuring both clarity and reproducibility for researchers in drug development and organic synthesis.

Introduction: The Strategic Importance of the Difluoromethoxy Group

The introduction of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry. The difluoromethoxy (-OCF₂H) group, in particular, serves as a lipophilic hydrogen bond donor and a metabolically stable isostere for hydroxyl or methoxy moieties. Its unique electronic properties can profoundly influence the pharmacokinetic and pharmacodynamic profile of a molecule. This guide details a reliable synthetic pathway to 4-(Difluoromethoxy)-3-methoxybenzonitrile, a versatile intermediate for introducing this key functional group into more complex molecular architectures.

Overall Synthetic Strategy

The synthesis is logically divided into two primary stages. The first stage involves the conversion of the aldehyde functional group in vanillin (4-hydroxy-3-methoxybenzaldehyde) to a nitrile. The second stage is the key difluoromethylation of the phenolic hydroxyl group to yield the final product.

Caption: Overall two-stage synthetic workflow.

Part 1: Synthesis of the Intermediate: 4-Hydroxy-3-methoxybenzonitrile

This initial stage transforms the aldehyde in vanillin into a nitrile group. This is a common and necessary transformation, as the aldehyde is not compatible with the subsequent difluoromethylation conditions. The synthesis proceeds via an oxime intermediate.[1][2][3]

Step 1.1: Oximation of Vanillin

Principle: The aldehyde group of vanillin reacts with hydroxylamine hydrochloride in the presence of a base to form the corresponding aldoxime. This reaction is a classic condensation, converting the carbonyl group into a C=N-OH functionality.

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents
Vanillin	152.15	15.2 g	1.0
Hydroxylamine HCl	69.49	8.3 g	1.2
Sodium Acetate	82.03	12.3 g	1.5
Ethanol	-	150 mL	-
Water	-	50 mL	-

Protocol:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add vanillin (15.2 g, 0.1 mol).

• Add ethanol (150 mL) and water (50 mL) and stir until the vanillin is fully dissolved.

• Add hydroxylamine hydrochloride (8.3 g, 0.12 mol) and sodium acetate (12.3 g, 0.15 mol) to the solution.

• Heat the mixture to reflux (approximately 80-85°C) and maintain for 2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Pour the mixture into 500 mL of cold deionized water.

• Collect the resulting white precipitate by vacuum filtration, wash with cold water (3 x 50 mL), and dry under vacuum to yield 4-hydroxy-3-methoxybenzaldehyde oxime. The product is typically used in the next step without further purification.

Step 1.2: Dehydration of Oxime to 4-Hydroxy-3-methoxybenzonitrile

Principle: The oxime is dehydrated using a reagent like acetic anhydride, which facilitates the elimination of a water molecule to form the nitrile (-C≡N) group.[4]

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents
4-Hydroxy-3-methoxybenzaldehyde Oxime	167.16	16.7 g	1.0
Acetic Anhydride	102.09	50 mL	~5.0

Protocol:

• In a 250 mL round-bottom flask fitted with a reflux condenser, place the dried oxime from the previous step (16.7 g, 0.1 mol).

• Carefully add acetic anhydride (50 mL).

• Heat the mixture to reflux (approximately 140°C) for 1 hour.

• Cool the reaction mixture to room temperature and then carefully pour it over crushed ice (approx. 200 g) in a beaker with vigorous stirring.

• A solid will precipitate. Continue stirring until all the ice has melted and any excess acetic anhydride has hydrolyzed.

• Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 4-hydroxy-3-methoxybenzonitrile as a crystalline solid.[1]

Part 2: Difluoromethylation to 4-(Difluoromethoxy)-3-methoxybenzonitrile

Principle: This step introduces the difluoromethoxy group via a reaction with a difluorocarbene (:CF₂) precursor. Sodium chlorodifluoroacetate is an excellent reagent for this purpose; upon heating, it undergoes thermal decarboxylation to generate the highly electrophilic difluorocarbene in situ.[5][6] The phenolate anion, formed by deprotonating the hydroxyl group of the nitrile intermediate with a base, acts as a nucleophile and traps the carbene. Subsequent protonation yields the desired aryl difluoromethyl ether.[5]

Caption: Mechanism of difluoromethylation.

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents
4-Hydroxy-3-methoxybenzonitrile	149.15	7.45 g	1.0
Sodium Chlorodifluoroacetate	152.46	11.4 g	1.5
Potassium Carbonate (K₂CO₃), anhydrous	138.21	10.4 g	1.5
N,N-Dimethylformamide (DMF), anhydrous	-	100 mL	-
Ethyl Acetate	-	300 mL	-
Brine Solution	-	100 mL	-
Anhydrous Sodium Sulfate	-	As needed	-

Protocol:

• To an oven-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-hydroxy-3-methoxybenzonitrile (7.45 g, 0.05 mol) and anhydrous potassium carbonate (10.4 g, 0.075 mol).

• Add anhydrous DMF (100 mL) to the flask.

• Add sodium chlorodifluoroacetate (11.4 g, 0.075 mol).[7]

• Place the flask under a gentle stream of nitrogen.

• Heat the reaction mixture to 100-110°C and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into 400 mL of deionized water and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers and wash with water (2 x 100 mL) followed by brine (1 x 100 mL) to remove residual DMF and salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product will be an oil or a semi-solid. Purify the residue by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient, to afford pure 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Safety & Handling Precautions

• Sodium Chlorodifluoroacetate: This compound is an irritant. It can cause skin, eye, and respiratory irritation.[8] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7][9][10] Avoid creating dust. In case of contact, wash skin thoroughly with soap and water; for eye contact, flush with water for at least 15 minutes and seek medical attention.[8]

• Acetic Anhydride: Corrosive and a lachrymator. Handle with extreme care in a fume hood.

• Solvents: DMF, ethanol, and ethyl acetate are flammable. Keep away from ignition sources. DMF is a reproductive toxin; avoid inhalation and skin contact.

• General: Perform all reactions in a well-ventilated fume hood. Always wear appropriate PPE. An emergency eye wash and safety shower should be readily accessible.[7]

Characterization

The final product, 4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS No. 832737-32-3), should be characterized to confirm its identity and purity.[11]

• ¹H NMR: Expect a characteristic triplet for the -OCF₂H proton around δ 6.5-7.5 ppm with a coupling constant (J) of approximately 70-75 Hz. Aromatic and methoxy protons will also be present in their expected regions.

• ¹⁹F NMR: A doublet corresponding to the two fluorine atoms is expected.

• ¹³C NMR: The carbon of the difluoromethoxy group will appear as a triplet due to C-F coupling.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated mass (C₉H₇F₂NO₂ = 199.16 g/mol ) should be observed.

References

• Allen Institute. Benzonitrile can be prepared from benzaldehyde on treatment with. [Online]. Available: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis and Properties of 4-Hydroxy-3-methoxybenzonitrile. [Online]. Available: [Link]

• Prakash, G. K. S., et al. (2013). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. Angewandte Chemie International Edition, 52(4), 1294-1298. Available: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. 4-Hydroxy-3-methoxybenzonitrile: A Vital Organic Synthesis Intermediate for R&D. [Online]. Available: [Link]

• Grokipedia. Sodium chlorodifluoroacetate. [Online]. Available: [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Chlorodifluoroacetic acid sodium salt. [Online]. Available: [Link]

• Wang, L., et al. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Advances, 9(31), 17931-17938. Available: [Link]

• Mykhailiuk, P. K. (2020). Mechanochemical difluoromethylation of (thio)phenols and N-heterocycles. Green Chemistry, 22(1), 136-140. Available: [Link]

• Zhang, W., et al. (2017). Difluoromethylation of Phenols and Thiophenols with S-(Difluoromethyl)sulfonium Salt: Reaction, Scope and Mechanistic Study. Chemistry – An Asian Journal, 12(16), 2055-2059. Available: [Link]

• Hands, A. T., et al. (2020). Difluoromethylation of Phenols. Organic Syntheses, 97, 210-225. Available: [Link]

• Organic Syntheses. Difluoromethylation of Phenols. [Online]. Available: [Link]

• Collegedunia. Benzonitrile can be prepared from benzaldehyde on treatment with. [Online]. Available: [Link]

• Lerrick, R. I., et al. (2009). The Synthesis of 4-Hydroxy-3-Methoxybenzonitrile from Vanillin: a Precursor of Synthesis of 3'-methoxydaidzein. Proceeding of The International Seminar on Chemistry 2008, 194-198. Available: [Link]

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• 11. 832737-32-3 Cas No. | 4-(Difluoromethoxy)-3-methoxybenzonitrile | Matrix Scientific [matrixscientific.com]

Application Notes and Protocols: Leveraging 4-(Difluoromethoxy)-3-methoxybenzonitrile as a Precursor for Novel PDE4 Inhibitors

Introduction: The Strategic Advantage of PDE4 Inhibition and the Role of Fluorine Chemistry

Phosphodiesterase 4 (PDE4) inhibitors are a class of drugs that target the PDE4 enzyme, which is predominantly found in immune and central nervous system cells.[1][2] By blocking the degradative action of PDE4 on cyclic adenosine monophosphate (cAMP), these inhibitors effectively increase intracellular cAMP levels.[1][2] This elevation in cAMP triggers a cascade of anti-inflammatory responses, including the suppression of pro-inflammatory cytokines, making PDE4 a compelling target for a multitude of inflammatory and autoimmune diseases such as chronic obstructive pulmonary disease (COPD), psoriasis, and atopic dermatitis.[2][3][4]

The incorporation of fluorine-containing functional groups, such as the difluoromethoxy (-OCF₂H) group, has become a cornerstone of modern medicinal chemistry.[5] This strategic inclusion allows for the fine-tuning of a drug candidate's physicochemical properties, including metabolic stability, lipophilicity, and target engagement.[5][6][7] The difluoromethoxy group, in particular, offers a unique blend of properties, acting as a bioisostere for hydroxyl or methoxy groups while enhancing metabolic stability due to the strength of the carbon-fluorine bond.[5][6] This makes 4-(Difluoromethoxy)-3-methoxybenzonitrile an excellent and versatile starting material for the synthesis of novel PDE4 inhibitors.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-(Difluoromethoxy)-3-methoxybenzonitrile as a precursor to synthesize and evaluate a model PDE4 inhibitor.

Part 1: Synthesis of a Model PDE4 Inhibitor

This section outlines the synthetic conversion of 4-(Difluoromethoxy)-3-methoxybenzonitrile to a conceptual PDE4 inhibitor, exemplified by a derivative of Crisaborole. The following protocol is a representative workflow and may require optimization based on specific target molecules.

Synthetic Workflow Overview

The synthesis involves a multi-step process starting with the reduction of the nitrile group, followed by functional group manipulations to introduce the core structure of a PDE4 inhibitor.

Caption: Synthetic pathway from precursor to model inhibitor.

Detailed Experimental Protocol: Synthesis of a Crisaborole Analog Intermediate

This protocol details the initial steps toward a Crisaborole-like structure, starting from 4-(Difluoromethoxy)-3-methoxybenzonitrile. Crisaborole is a known PDE4 inhibitor used for atopic dermatitis.[8]

Step 1: Reduction of 4-(Difluoromethoxy)-3-methoxybenzonitrile to 4-(Difluoromethoxy)-3-methoxybenzylamine

• Rationale: The nitrile group is reduced to a primary amine, which serves as a key functional handle for subsequent amide coupling reactions.

• Materials:

  • 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq)

  • Lithium aluminum hydride (LiAlH₄) (2.0 eq) or Hydrogen gas (H₂) with a suitable catalyst (e.g., Raney Nickel)

  • Anhydrous tetrahydrofuran (THF) or Ethanol

  • Deionized water

  • Sodium sulfate (Na₂SO₄)

  • Ethyl acetate

  • Hydrochloric acid (HCl)

  • Sodium bicarbonate (NaHCO₃)

• Procedure (using LiAlH₄):

  • To a stirred suspension of LiAlH₄ in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of 4-(Difluoromethoxy)-3-methoxybenzonitrile in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous NaOH solution, and then more water.

  • Filter the resulting suspension through a pad of Celite and wash the filter cake with THF.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude 4-(Difluoromethoxy)-3-methoxybenzylamine.

Step 2: Amide Coupling with a Protected Boronic Acid Moiety

• Rationale: This step introduces the boronic acid functionality, a key feature of Crisaborole, which is crucial for its inhibitory activity. The boronic acid is typically protected to prevent side reactions.

• Materials:

  • 4-(Difluoromethoxy)-3-methoxybenzylamine (1.0 eq)

  • A suitable protected boronic acid carboxylic acid (e.g., a pinacol ester derivative) (1.1 eq)

  • Coupling agents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq) and HOBt (Hydroxybenzotriazole) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

  • Anhydrous dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Procedure:

  • Dissolve the protected boronic acid carboxylic acid in anhydrous DCM.

  • Add EDC and HOBt to the solution and stir for 15 minutes at room temperature.

  • Add a solution of 4-(Difluoromethoxy)-3-methoxybenzylamine and DIPEA in anhydrous DCM to the reaction mixture.

  • Stir the reaction at room temperature for 12-18 hours.

  • Monitor the reaction by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired amide intermediate.

Further steps would involve deprotection of the boronic acid and cyclization to form the final benzoxaborole ring of the Crisaborole analog.[8][9]

Part 2: Analytical Characterization

Robust analytical methods are essential to confirm the identity, purity, and structural integrity of the synthesized compounds.

Spectroscopic and Chromatographic Techniques

Technique	Purpose	Expected Observations for a Benzonitrile Derivative
¹H NMR	Structural elucidation and confirmation of proton environments.	Aromatic protons will appear as multiplets in the range of 7.20 - 7.90 ppm. The difluoromethoxy proton will exhibit a characteristic triplet.[10]
¹³C NMR	Provides information on the carbon skeleton of the molecule.	The carbon of the nitrile group will have a characteristic chemical shift. The carbon attached to the fluorine atoms will show a triplet due to C-F coupling.[10]
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation patterns.	The molecular ion peak (M+) will correspond to the calculated molecular weight. Fragmentation may involve the loss of the nitrile or difluoromethoxy groups.[10]
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.	A single major peak should be observed under appropriate chromatographic conditions, indicating high purity.[10][11]
Infrared (IR) Spectroscopy	Identification of functional groups.	A sharp, strong absorption band characteristic of the nitrile (C≡N) stretch will be present around 2220-2260 cm⁻¹.

Protocol: High-Performance Liquid Chromatography (HPLC) for Purity Analysis

• Rationale: HPLC is a standard method for determining the purity of synthesized compounds. A reverse-phase method is suitable for moderately polar compounds like the benzonitrile derivatives in this workflow.[10]

• Instrumentation and Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% trifluoroacetic acid or formic acid).

  • Gradient: Start with a lower percentage of acetonitrile (e.g., 30%) and ramp up to a higher percentage (e.g., 95%) over 10-15 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm or a wavelength of maximum absorbance for the compound.

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve a small amount of the sample in the initial mobile phase composition to a concentration of approximately 0.1 mg/mL.[10]

Part 3: Biological Evaluation

The synthesized compounds must be evaluated for their ability to inhibit PDE4 activity. This is typically done using in vitro enzyme assays.

PDE4 Signaling Pathway

Caption: PDE4 inhibition leads to increased cAMP levels and anti-inflammatory effects.

Protocol: In Vitro PDE4 Enzyme Activity Assay (Colorimetric)

This protocol is a general guideline for a colorimetric PDE4 assay. Commercial kits are also widely available.[12][13][14]

• Principle: The assay measures the amount of phosphate released from the hydrolysis of cAMP by PDE4. The released phosphate is then quantified using a colorimetric reagent.[14]

• Materials:

  • Recombinant human PDE4 enzyme

  • cAMP substrate

  • 5'-Nucleotidase

  • Assay buffer (e.g., Tris-HCl buffer with MgCl₂)

  • Phosphate standard solution

  • Colorimetric phosphate detection reagent (e.g., Malachite Green-based)[14]

  • Test compounds (synthesized PDE4 inhibitors) dissolved in DMSO

  • Positive control inhibitor (e.g., Rolipram)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a series of dilutions of the test compounds and the positive control in the assay buffer. The final DMSO concentration should be kept low (e.g., <1%) to avoid enzyme inhibition.[12][15]

  • In a 96-well plate, add the assay buffer, PDE4 enzyme, and the test compounds or controls.

  • Pre-incubate the plate at the desired temperature (e.g., 30°C or 37°C) for 10-15 minutes.

  • Initiate the reaction by adding the cAMP substrate to all wells.

  • Incubate the plate for a defined period (e.g., 30-60 minutes) at the reaction temperature.

  • Stop the PDE4 reaction and initiate the 5'-nucleotidase reaction by adding 5'-nucleotidase. This enzyme will convert the AMP produced by PDE4 into adenosine and inorganic phosphate.

  • Incubate for an additional period to allow for the conversion of AMP to phosphate.

  • Terminate the entire reaction and develop the color by adding the colorimetric phosphate detection reagent.

  • Measure the absorbance at the appropriate wavelength (e.g., ~620-650 nm for Malachite Green).

  • Construct a phosphate standard curve to determine the amount of phosphate produced in each well.

  • Calculate the percentage of PDE4 inhibition for each concentration of the test compound and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Part 4: Safety and Handling

Working with benzonitrile derivatives and other reagents in this guide requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[16][17]

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.[17]

• Handling Benzonitriles: Benzonitrile and its derivatives can be harmful if swallowed, in contact with skin, or inhaled.[18] Avoid contact with skin and eyes.[16][18] In case of exposure, wash the affected area immediately with plenty of water and seek medical attention.[16][18][19]

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.[20]

Conclusion

4-(Difluoromethoxy)-3-methoxybenzonitrile is a valuable and strategically important precursor for the development of novel PDE4 inhibitors. The difluoromethoxy group imparts favorable physicochemical properties that can lead to improved drug candidates.[5] The synthetic, analytical, and biological evaluation protocols outlined in this guide provide a solid framework for researchers to explore the potential of this precursor in their drug discovery programs. By following these methodologies and adhering to strict safety standards, scientists can effectively synthesize and characterize new chemical entities with the potential to become next-generation therapeutics for a range of inflammatory diseases.

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• Li, P., et al. Phosphodiesterase-4 Inhibitors for the Treatment of Inflammatory Diseases. Frontiers in Pharmacology, 2018. [Link]

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• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Loba Chemie. BENZONITRILE FOR SYNTHESIS MSDS. [Link]

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• BPS Bioscience. PDE4B1 Assay Kit. [Link]

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• National Center for Biotechnology Information. Flow Process for Production of Crisaborole Using Organolithium Chemistry with Control over Impurity Formation. [Link]

• Google Patents. WO2018150327A1 - Crisaborole production process.
• Google Patents. CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

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Application Notes and Protocols for 4-(Difluoromethoxy)-3-methoxybenzonitrile in Agrochemical Synthesis

Introduction: The Strategic Importance of Fluorinated Moieties in Agrochemical Design

The strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of modern agrochemical research and development. The unique physicochemical properties imparted by fluorine, such as increased metabolic stability, enhanced lipophilicity, and improved binding affinity to target enzymes, have led to the discovery of highly effective and selective pesticides.[1] Within this context, the difluoromethoxy group (-OCF₂H) serves as a valuable bioisostere for other functional groups, offering a distinct combination of steric and electronic properties. The title compound, 4-(difluoromethoxy)-3-methoxybenzonitrile, is a key building block that provides researchers with a versatile platform for the synthesis of novel herbicidal, fungicidal, and insecticidal candidates.[2] Its benzonitrile functionality is a gateway to a wide array of chemical transformations, allowing for the construction of diverse and complex molecular architectures.[2]

This guide provides a comprehensive overview of the synthetic utility of 4-(difluoromethoxy)-3-methoxybenzonitrile in the exploration of new agrochemical entities. We will first detail a robust protocol for the synthesis of this key intermediate from commercially available precursors. Subsequently, we will present an exemplary protocol for its conversion into a hypothetical fungicidal scaffold, a substituted benzamide, drawing parallels from established synthetic methodologies for bioactive molecules.

Part 1: Synthesis of the Key Intermediate: 4-(Difluoromethoxy)-3-methoxybenzonitrile

The synthesis of 4-(difluoromethoxy)-3-methoxybenzonitrile can be achieved through a multi-step sequence starting from the readily available 3,4-dihydroxybenzaldehyde. This pathway involves a selective difluoromethylation followed by conversion of the aldehyde to a nitrile.

Workflow for the Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Caption: Synthetic workflow for 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Experimental Protocol: Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Step 1: Selective Difluoromethylation of 3,4-Dihydroxybenzaldehyde

This procedure is adapted from methodologies for the selective difluoromethylation of phenolic hydroxyl groups.[3]

• Materials:

  • 3,4-Dihydroxybenzaldehyde

  • Sodium chlorodifluoroacetate (CF₂ClCOONa)

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a stirred solution of 3,4-dihydroxybenzaldehyde (1.0 eq) in DMF, add potassium carbonate (2.5 eq).

  • Heat the mixture to 80-90 °C.

  • Add sodium chlorodifluoroacetate (1.5 eq) portion-wise over 1 hour.

  • Maintain the reaction at 90 °C for 4-6 hours, monitoring by TLC.

  • Cool the reaction to room temperature and pour into ice-water.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 4-(difluoromethoxy)-3-hydroxybenzaldehyde.

Step 2: Methylation of 4-(Difluoromethoxy)-3-hydroxybenzaldehyde

• Materials:

  • 4-(Difluoromethoxy)-3-hydroxybenzaldehyde

  • Dimethyl sulfate ((CH₃)₂SO₄)

  • Potassium carbonate (K₂CO₃)

  • Acetone

• Procedure:

  • Dissolve 4-(difluoromethoxy)-3-hydroxybenzaldehyde (1.0 eq) in acetone and add potassium carbonate (1.5 eq).

  • Add dimethyl sulfate (1.2 eq) dropwise at room temperature.

  • Heat the mixture to reflux and stir for 2-4 hours until the starting material is consumed (TLC monitoring).

  • Cool the reaction, filter off the solids, and concentrate the filtrate.

  • Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous MgSO₄, and concentrate to yield 4-(difluoromethoxy)-3-methoxybenzaldehyde.

Step 3: Oximation of 4-(Difluoromethoxy)-3-methoxybenzaldehyde

This step converts the aldehyde to an oxime, a precursor to the nitrile.[4]

• Materials:

  • 4-(Difluoromethoxy)-3-methoxybenzaldehyde

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Sodium acetate (CH₃COONa)

  • Ethanol/Water mixture

• Procedure:

  • Dissolve 4-(difluoromethoxy)-3-methoxybenzaldehyde (1.0 eq) in a mixture of ethanol and water.

  • Add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq).

  • Stir the mixture at room temperature for 1-2 hours.

  • The product, 4-(difluoromethoxy)-3-methoxybenzaldehyde oxime, will precipitate. Collect the solid by filtration, wash with cold water, and dry.

Step 4: Dehydration of the Oxime to the Nitrile

• Materials:

  • 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime

  • Acetic anhydride ((CH₃CO)₂O)

• Procedure:

  • Gently heat a mixture of 4-(difluoromethoxy)-3-methoxybenzaldehyde oxime (1.0 eq) and acetic anhydride (3.0 eq) to reflux for 1-2 hours.

  • Cool the reaction mixture and pour it into ice-water with stirring.

  • Extract the product with ethyl acetate (3 x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous MgSO₄, and concentrate.

  • Purify by column chromatography or recrystallization to obtain 4-(difluoromethoxy)-3-methoxybenzonitrile.

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
4-(Difluoromethoxy)-3-methoxybenzonitrile	C₉H₇F₂NO₂	199.16	832737-32-3[5]

Part 2: Application in the Synthesis of a Hypothetical Fungicidal Scaffold

The benzonitrile group of 4-(difluoromethoxy)-3-methoxybenzonitrile is a versatile handle for the synthesis of various heterocyclic systems and other functional groups common in agrochemicals. Here, we demonstrate its conversion to a substituted benzamide, a motif present in many fungicides.

Workflow for the Synthesis of a Hypothetical Benzamide Fungicide

Caption: Synthesis of a hypothetical benzamide fungicide.

Experimental Protocol: Synthesis of a Hypothetical N-(pyridin-2-yl)-4-(difluoromethoxy)-3-methoxybenzamide

Step 1: Hydrolysis of the Nitrile to a Carboxylic Acid

• Materials:

  • 4-(Difluoromethoxy)-3-methoxybenzonitrile

  • Sodium hydroxide (NaOH)

  • Ethanol/Water mixture

  • Concentrated hydrochloric acid (HCl)

• Procedure:

  • To a solution of 4-(difluoromethoxy)-3-methoxybenzonitrile (1.0 eq) in a mixture of ethanol and water, add sodium hydroxide (3.0 eq).

  • Heat the mixture to reflux and stir for 8-12 hours, or until the reaction is complete by TLC.

  • Cool the reaction to room temperature and remove the ethanol under reduced pressure.

  • Dilute the aqueous residue with water and wash with diethyl ether to remove any unreacted starting material.

  • Acidify the aqueous layer with concentrated HCl to pH 2-3.

  • Collect the precipitated 4-(difluoromethoxy)-3-methoxybenzoic acid by filtration, wash with cold water, and dry.[6]

Step 2: Formation of the Acyl Chloride

• Materials:

  • 4-(Difluoromethoxy)-3-methoxybenzoic acid

  • Thionyl chloride (SOCl₂)

  • Toluene

  • A catalytic amount of DMF

• Procedure:

  • Suspend 4-(difluoromethoxy)-3-methoxybenzoic acid (1.0 eq) in toluene.

  • Add a catalytic amount of DMF.

  • Add thionyl chloride (1.5 eq) dropwise at room temperature.

  • Heat the mixture to reflux for 2-3 hours.

  • Cool the reaction and concentrate under reduced pressure to obtain the crude 4-(difluoromethoxy)-3-methoxybenzoyl chloride, which can be used in the next step without further purification.

Step 3: Amidation with a Substituted Amine

• Materials:

  • 4-(Difluoromethoxy)-3-methoxybenzoyl chloride

  • 2-Aminopyridine (or a substituted derivative)

  • Triethylamine (Et₃N)

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve 2-aminopyridine (1.0 eq) and triethylamine (1.2 eq) in DCM and cool to 0 °C.

  • Add a solution of 4-(difluoromethoxy)-3-methoxybenzoyl chloride (1.0 eq) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous MgSO₄ and concentrate.

  • Purify the crude product by column chromatography or recrystallization to yield the desired benzamide.

Conclusion and Future Perspectives

4-(Difluoromethoxy)-3-methoxybenzonitrile represents a valuable and versatile building block for the synthesis of novel agrochemicals. The protocols detailed herein provide a solid foundation for researchers to access this key intermediate and explore its potential in creating new active ingredients. The difluoromethoxy moiety offers a unique opportunity to fine-tune the biological activity and pharmacokinetic properties of lead compounds, potentially leading to the development of more effective and environmentally benign crop protection solutions. Further exploration of the reactivity of the nitrile group could lead to the synthesis of other important agrochemical scaffolds, such as triazoles and tetrazoles, expanding the utility of this promising intermediate.

References

• Manufacturer & Supplier. High-Purity 4-Fluoro-3-methoxybenzonitrile: A Versatile Intermediate for Pharmaceutical and Agrochemical Synthesis.

• PubChemLite. 4-(difluoromethoxy)-3-methoxybenzonitrile (C9H7F2NO2). Available from: [Link]

• Asian Journal of Chemistry. Application of New Blended Catalyst for Synthesizing of Fluoro Intermediate in Herbicide Industries.
• Google Patents. CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde.
• Google Patents. CN101092377A - Method for preparing 4 -methoxy - benzonitrile through 'one pot metho.

• PubChem. 4-Fluoro-3-methoxybenzonitrile | C8H6FNO | CID 2737365. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. 4-Hydroxy-3-methoxybenzonitrile: A Vital Organic Synthesis Intermediate for R&D. Available from: [Link]

• Google Patents. DE10227809A1 - Production of fluoro-4-hydroxybenzonitrile (FHB), useful as a starting material for the production of liquid crystals, comprises bromination of a fluorophenol in an organic acid solvent and further reaction to form FHB.
• Google Patents. WO 2012/147098 A2.

• Quick Company. An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And Intermediates Thereof For Acoramidis Synthesis. Available from: [Link]

• Enanti Labs. 4-Formyl-3-Methoxybenzonitrile Intermediate Manufacturer in India. Available from: [Link]

• Google Patents. EP0785923A1 - Dihalopropene compounds, insecticidal/acaricidal agents containing same, and intermediates for their production.

• PubChemLite. 4-(difluoromethoxy)-3-methoxybenzoic acid (C9H8F2O4). Available from: [Link]

• Crysdot LLC. 4-(Difluoromethoxy)-3-methoxybenzonitrile - Benzene Compounds.
• Chemdiv. Compound 4-(difluoromethoxy)-3-methoxybenzamide.

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Application Note: Robust Conversion of 4-(Difluoromethoxy)-3-methoxybenzonitrile to 4-(Difluoromethoxy)-3-methoxybenzoic Acid

Abstract

This application note provides a comprehensive technical guide for the hydrolysis of 4-(difluoromethoxy)-3-methoxybenzonitrile to its corresponding carboxylic acid, 4-(difluoromethoxy)-3-methoxybenzoic acid. This transformation is a critical step in the synthesis of various high-value molecules in the pharmaceutical and agrochemical industries. We present a detailed, field-proven protocol for alkaline hydrolysis, discuss the underlying chemical principles, and offer expert insights into reaction optimization and troubleshooting. This guide is intended for researchers, chemists, and process development scientists.

Introduction: Scientific and Industrial Context

4-(Difluoromethoxy)-3-methoxybenzoic acid is a key building block in the synthesis of a range of biologically active compounds. The unique electronic properties imparted by the difluoromethoxy group, such as increased metabolic stability and lipophilicity, make it a desirable moiety in modern drug discovery. The conversion of the readily available benzonitrile precursor is a fundamental transformation, yet the presence of two electron-donating groups on the aromatic ring presents specific challenges to the hydrolysis of the nitrile functional group.

This document outlines a reliable and scalable protocol for this conversion, focusing on alkaline hydrolysis, which is often favored in industrial settings for its compatibility with a wide range of functional groups and its cost-effectiveness.

The Chemistry of Nitrile Hydrolysis: A Mechanistic Overview

The conversion of a nitrile to a carboxylic acid is a hydration reaction that proceeds in two main stages: first, the hydration of the nitrile to an amide intermediate, and second, the hydrolysis of the amide to the carboxylic acid.[1][2] This process can be catalyzed by either acid or base.

Alkaline Hydrolysis

Under basic conditions, the reaction is initiated by the nucleophilic attack of a hydroxide ion on the electrophilic carbon of the nitrile group.[3] The resulting intermediate is then protonated by water to form an imidic acid, which tautomerizes to the more stable amide. The amide then undergoes further hydrolysis to the carboxylate salt, which upon acidic workup, yields the final carboxylic acid. Ammonia is evolved as a byproduct during the second stage of the hydrolysis.[3]

The presence of electron-donating groups, such as methoxy and difluoromethoxy, on the benzene ring decreases the electrophilicity of the nitrile carbon, making the initial nucleophilic attack by the hydroxide ion more challenging.[4] Consequently, more forcing reaction conditions, such as higher temperatures or longer reaction times, may be required to drive the reaction to completion compared to the hydrolysis of unsubstituted benzonitrile.

Experimental Protocol: A Step-by-Step Guide

This protocol has been optimized for the efficient and high-yielding conversion of 4-(difluoromethoxy)-3-methoxybenzonitrile to 4-(difluoromethoxy)-3-methoxybenzoic acid.

Materials and Equipment

• Reagents:

  • 4-(Difluoromethoxy)-3-methoxybenzonitrile

  • Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

  • Ethanol (or other suitable alcohol)

  • Deionized Water

  • Concentrated Hydrochloric Acid (HCl)

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle with a magnetic stirrer

  • Magnetic stir bar

  • Separatory funnel

  • Büchner funnel and filter flask

  • pH paper or pH meter

  • Rotary evaporator

Reaction Workflow Diagram

Caption: Experimental workflow for the alkaline hydrolysis.

Detailed Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 4-(difluoromethoxy)-3-methoxybenzonitrile (1.0 eq.), ethanol (10 volumes, e.g., 10 mL per gram of nitrile), and a 10-20% aqueous solution of sodium hydroxide (2-4 volumes).[5]

• Heating: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed. This may take several hours.

• Cooling and Concentration: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol by rotary evaporation.

• Extraction (optional): Dilute the residue with deionized water and extract with an organic solvent like dichloromethane or ethyl acetate to remove any unreacted starting material or non-polar impurities. Discard the organic layer.

• Acidification: Cool the aqueous layer in an ice bath and carefully add concentrated hydrochloric acid dropwise with stirring until the pH of the solution is approximately 2. A precipitate of the carboxylic acid should form.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid with a small amount of cold deionized water to remove any inorganic salts. Dry the product under vacuum to a constant weight.

Data Summary

Parameter	Recommended Value/Range	Notes
Base	NaOH or KOH	Both are effective; choice may depend on cost and solubility.
Solvent System	Ethanol/Water	A co-solvent system ensures the solubility of both the organic nitrile and the inorganic base.
Temperature	Reflux (80-100 °C)	Higher temperatures are generally required to overcome the deactivating effect of the substituents.
Reaction Time	4-24 hours	Monitor by TLC or LC-MS for completion.
Acid for Workup	Concentrated HCl	Other strong acids like H₂SO₄ can also be used.
Expected Yield	>90%	Yields can vary based on reaction scale and purity of the starting material.
Purity	>95% (crude)	Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed if needed.

Expertise and Trustworthiness: Ensuring Success

• Causality of Experimental Choices: The use of a co-solvent system (ethanol/water) is crucial for this reaction. Ethanol solubilizes the organic starting material, while water dissolves the sodium hydroxide, creating a homogeneous reaction mixture and facilitating the interaction between the reactants. The elevated temperature provides the necessary activation energy to overcome the electron-donating effects of the substituents on the aromatic ring.

• Self-Validating System: The progress of the reaction should be diligently monitored. The disappearance of the starting nitrile spot and the appearance of a more polar product spot on a TLC plate (visualized under UV light) are key indicators of a successful reaction. The final product can be characterized by its melting point and spectroscopic methods (¹H NMR, ¹³C NMR, IR) to confirm its identity and purity. The characteristic disappearance of the nitrile stretch (~2230 cm⁻¹) and the appearance of a broad O-H stretch (~2500-3300 cm⁻¹) and a carbonyl C=O stretch (~1700 cm⁻¹) in the IR spectrum are definitive markers of the conversion.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of 4-(difluoromethoxy)-3-methoxybenzoic acid from its corresponding nitrile. By understanding the underlying chemical principles and carefully controlling the reaction parameters, researchers and chemists can consistently achieve high yields of this valuable synthetic intermediate.

References

• Organic Synthesis. Hydrolysis of Nitriles. [Link]

• PubMed. Platinum-catalyzed selective hydration of hindered nitriles and nitriles with acid- or base-sensitive groups. [Link]

• Lumen Learning. Hydrolysis of nitriles | Organic Chemistry II. [Link]

• Study.com. What gas evolved during the alkaline hydrolysis of benzonitrile? Explain the mechanism. [Link]

• Quick Company. An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And Intermediates Thereof For Acoramidis Synthesis. [Link]

• Google Patents. New method for synthesizing 3-cyclopropyl methoxy-4-(difluoromethoxy) benzoic acid.

• ARKIVOC. A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. [Link]

• Chemistry LibreTexts. 21.5: Hydrolysis of nitriles. [Link]

• Semantic Scholar. The acid-catalysed hydrolysis of benzonitrile. [Link]

• Chemguide. Hydrolysing Nitriles. [Link]

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Application Note: A Synthetic Route to Roflumilast Analogues Utilizing 4-(Difluoromethoxy)-3-methoxybenzonitrile

Audience: Researchers, scientists, and drug development professionals.

Introduction

Roflumilast, N-(3,5-dichloropyridin-4-yl)-3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide, is a potent and selective phosphodiesterase-4 (PDE4) inhibitor. It is established as an important therapeutic agent for severe chronic obstructive pulmonary disease (COPD) due to its significant anti-inflammatory effects.[1] The development of novel synthetic routes to Roflumilast and its analogues is a critical endeavor in medicinal chemistry, facilitating structure-activity relationship (SAR) studies and the discovery of next-generation PDE4 inhibitors with potentially improved therapeutic profiles.[2][3]

This application note details a robust, four-step synthetic pathway for producing Roflumilast and its analogues, commencing from the readily available starting material, 4-(Difluoromethoxy)-3-methoxybenzonitrile. This strategy hinges on a sequence of well-established and scalable chemical transformations, providing a logical and efficient framework for laboratory-scale synthesis and process development. The core transformations involve a strategic O-demethylation, a Williamson ether synthesis to install the key cyclopropylmethoxy moiety, nitrile hydrolysis to the corresponding carboxylic acid, and a final amide coupling to yield the target molecule.

Core Synthetic Strategy: A Four-Step Pathway

The overall strategy is designed to sequentially modify the benzonitrile core to build the necessary functionality for the final coupling step. Each step is chosen for its reliability, high potential yield, and the purity of its intermediates.

Caption: Overall synthetic workflow from the starting benzonitrile.

Step 1: Selective O-Demethylation of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Scientific Rationale: The initial and critical step is the selective cleavage of the C-O bond of the 3-methoxy group to unmask a hydroxyl functionality. This phenol is the nucleophile required for the subsequent introduction of the cyclopropylmethoxy group, a key structural motif for potent PDE4 inhibition. While the methyl group is generally stable, harsh conditions can achieve this transformation effectively.[4][5] Boron tribromide (BBr₃) is a classic and highly effective reagent for this purpose due to its strong Lewis acidity.[4]

Experimental Protocol: O-Demethylation using BBr₃

• Vessel Preparation: Under an inert atmosphere (Nitrogen or Argon), charge a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer with 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq).

• Solvent Addition: Dissolve the starting material in anhydrous dichloromethane (DCM), using approximately 10-15 mL of solvent per gram of substrate.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a 1.0 M solution of Boron Tribromide (BBr₃) in DCM (1.1 - 1.2 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed -70 °C.

• Reaction: After the addition is complete, allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 4-6 hours, or until TLC/HPLC analysis indicates complete consumption of the starting material.

• Quenching: Carefully and slowly quench the reaction by adding methanol at 0 °C, followed by the addition of water.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The resulting crude 4-(Difluoromethoxy)-3-hydroxybenzonitrile can be purified by column chromatography on silica gel or by recrystallization.

Step 2: Williamson Ether Synthesis for Introduction of the Cyclopropylmethoxy Moiety

Scientific Rationale: The Williamson ether synthesis is a cornerstone of organic chemistry for forming ethers and is ideally suited for this transformation.[6][7] The reaction proceeds via an Sₙ2 mechanism where the phenoxide, generated in situ from the 3-hydroxybenzonitrile intermediate and a base, acts as a nucleophile to displace a halide from (bromomethyl)cyclopropane.[8] The choice of a primary alkyl halide minimizes the competing E2 elimination reaction.[7][9] A polar aprotic solvent like N,N-Dimethylformamide (DMF) is used to facilitate the Sₙ2 reaction.[9]

Experimental Protocol: Etherification

• Setup: To a round-bottom flask, add the 4-(Difluoromethoxy)-3-hydroxybenzonitrile (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 2.0 eq), and DMF (10 mL per gram of phenol).

• Reagent Addition: Add (bromomethyl)cyclopropane (1.2 eq) to the stirred suspension.

• Heating: Heat the reaction mixture to 70-80 °C and maintain for 3-5 hours. Monitor the reaction progress by TLC.

• Work-up: After cooling to room temperature, pour the reaction mixture into cold water. Extract the product with ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzonitrile can be purified by silica gel chromatography if necessary.

Step 3: Hydrolysis of the Benzonitrile to the Key Carboxylic Acid Intermediate

Scientific Rationale: The conversion of the nitrile functional group to a carboxylic acid is essential to prepare the substrate for the final amide bond formation. This can be achieved under either acidic or basic conditions. Basic hydrolysis, using a strong base like sodium hydroxide in an aqueous alcohol solution, is often preferred as it typically requires less harsh temperatures and can be easier to work up. The reaction proceeds via nucleophilic attack of hydroxide on the nitrile carbon, followed by tautomerization and further hydrolysis to the carboxylate salt, which is then protonated in the workup.

Experimental Protocol: Basic Hydrolysis

• Reaction Mixture: In a round-bottom flask, suspend 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzonitrile (1.0 eq) in a mixture of ethanol and water (e.g., 2:1 ratio).

• Base Addition: Add sodium hydroxide (NaOH, 5.0 eq) pellets or a concentrated aqueous solution.

• Reflux: Heat the mixture to reflux (approx. 90-100 °C) and maintain for 12-24 hours, monitoring for the disappearance of the starting material by TLC.

• Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Acidification: Dilute the remaining aqueous solution with water and cool in an ice bath. Carefully acidify with concentrated hydrochloric acid (HCl) until the pH is ~1-2. A precipitate of the carboxylic acid should form.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid.[10][11]

Step 4: Amide Bond Formation to Yield the Roflumilast Analogue

Scientific Rationale: The final step is the coupling of the synthesized benzoic acid derivative with 4-amino-3,5-dichloropyridine. This nucleophilic acyl substitution is the cornerstone of the synthesis.[12] A common and effective industrial method involves activating the carboxylic acid by converting it to a highly reactive acid chloride using thionyl chloride (SOCl₂).[13] The acid chloride then readily reacts with the amine. To enhance the nucleophilicity of 4-amino-3,5-dichloropyridine, a strong base like sodium hydride (NaH) is often used to deprotonate the amino group, forming a more reactive sodium amide anion.[12]

Caption: Comparison of workflows for the final amide coupling step.

Experimental Protocol: Acid Chloride Method

• Acid Chloride Formation: In a flask under an inert atmosphere, suspend the 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid (1.0 eq) in anhydrous toluene or DCM. Add a catalytic amount of DMF. Slowly add thionyl chloride (SOCl₂, 1.5 eq) and heat the mixture gently (e.g., 40-50 °C) for 1-2 hours. Remove the excess SOCl₂ and solvent under reduced pressure to obtain the crude acid chloride as an oil.

• Amine Anion Formation: In a separate dry flask under an inert atmosphere, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in anhydrous tetrahydrofuran (THF). Add 4-amino-3,5-dichloropyridine (1.1 eq) portion-wise and stir the suspension at room temperature for 30 minutes.

• Coupling Reaction: Dissolve the crude acid chloride from step 1 in anhydrous THF and add it dropwise to the suspension from step 2 at a temperature below 30 °C.

• Reaction Completion: Stir the reaction mixture at 20-25 °C for 1-2 hours until completion.[12]

• Work-up and Purification: Carefully quench the reaction with water. Extract with ethyl acetate, wash the organic layer with brine, dry over Na₂SO₄, and concentrate. The crude product can be purified by recrystallization from a suitable solvent system (e.g., isopropanol/water or acetonitrile/water) to yield the final Roflumilast analogue.[14][15]

Data Presentation & Characterization

The following table summarizes representative analytical data for the key carboxylic acid intermediate and the final Roflumilast product, which should be confirmed by instrumental analysis.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR Key Signals (δ ppm, CDCl₃)
3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid	C₁₂H₁₂F₂O₄	258.22[10]	0.3-0.7 (m, 4H, cyclopropyl CH₂), 1.2-1.3 (m, 1H, cyclopropyl CH), 3.9 (d, 2H, O-CH₂), 6.7 (t, 1H, O-CHF₂-O), 7.1-7.7 (m, 3H, Ar-H), ~11-12 (br s, 1H, COOH)
Roflumilast	C₁₇H₁₄Cl₂F₂N₂O₃	403.21	0.3-0.7 (m, 4H, cyclopropyl CH₂), 1.2-1.3 (m, 1H, cyclopropyl CH), 3.9 (d, 2H, O-CH₂), 6.6 (t, 1H, O-CHF₂-O), 7.1-7.6 (m, 3H, Ar-H), ~7.8 (br s, 1H, NH), 8.5 (s, 2H, Pyridine-H)

Conclusion

This application note outlines a comprehensive and logical synthetic route for the preparation of Roflumilast analogues starting from 4-(Difluoromethoxy)-3-methoxybenzonitrile. The described four-step sequence—O-demethylation, Williamson ether synthesis, nitrile hydrolysis, and final amide coupling—employs robust and well-understood chemical transformations. The detailed protocols provide a practical guide for researchers engaged in the synthesis of PDE4 inhibitors. This pathway is not only effective for producing Roflumilast itself but is also highly adaptable for creating a diverse library of analogues by varying the alkylating agent in Step 2, thus enabling extensive SAR studies in the pursuit of novel therapeutics for inflammatory diseases.

References

• Fouad, M. A., et al. (2018). Synthesis and molecular docking of new roflumilast analogues as preferential-selective potent PDE-4B inhibitors with improved pharmacokinetic profile. European Journal of Medicinal Chemistry. Available at: [Link]

• Zhang, H., et al. (2014). Synthesis and Characterization of Novel Roflumilast Analogues. ResearchGate. Available at: [Link]

• Chem-Station (2014). Williamson Ether Synthesis. Chem-Station International Edition. Available at: [Link]

• Wikipedia (2023). Williamson ether synthesis. Wikipedia. Available at: [Link]

• Chemistry LibreTexts (2019). The Williamson Ether Synthesis. Chemistry LibreTexts. Available at: [Link]

• Master Organic Chemistry (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Zhang, H., et al. (2014). Synthesis of An Impurity in Crude Roflumilast. ResearchGate. Available at: [Link]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. Available at: [Link]

• Google Patents. (2004). Novel process for the preparation of roflumilast. Google Patents.

• PubChem. N-(cyclopropylmethoxy)-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide. PubChem. Available at: [Link]

• Naka Research Group (2024). O-Demethylation. Chem-Station International Edition. Available at: [Link]

• PubChem. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid. PubChem. Available at: [Link]

• ResearchGate. (2015). An efficient method for demethylation of aryl methyl ethers. ResearchGate. Available at: [Link]

• Google Patents. (2013). Preparation method of roflumilast intermediate 3-cyclopropyl methoxy-4-difluoromethoxybenzoic acid. Google Patents.

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• Google Patents. (2011). Process for demethylating aromatic methyl ethers using 3-mercaptopropionic acid. Google Patents.

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 4-(Difluoromethoxy)-3-methoxybenzonitrile Derivatives

Introduction: The Strategic Value of the 4-(Difluoromethoxy)-3-methoxybenzonitrile Scaffold

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine-containing motifs is a cornerstone of molecular design. The 4-(difluoromethoxy)-3-methoxybenzonitrile scaffold has emerged as a particularly valuable building block. The difluoromethoxy (-OCF₂H) group, a bioisostere of hydroxyl, thiol, and methoxy groups, offers a unique combination of moderate lipophilicity, hydrogen bond donor capabilities, and enhanced metabolic stability.[1] Its presence, along with the electron-withdrawing nitrile and the electron-donating methoxy group, creates a unique electronic environment on the aromatic ring, influencing its reactivity in palladium-catalyzed cross-coupling reactions. This guide provides detailed application notes and protocols for leveraging this versatile scaffold in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions, enabling the synthesis of a diverse array of complex molecules.

Core Principles and Mechanistic Considerations

Palladium-catalyzed cross-coupling reactions are fundamental transformations in organic synthesis, proceeding through a common catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. The electronic nature of the 4-(difluoromethoxy)-3-methoxybenzonitrile core, being relatively electron-poor due to the nitrile and difluoromethoxy groups, generally facilitates the oxidative addition of a palladium(0) catalyst to its corresponding aryl halide precursor. However, the choice of ligand, base, and reaction conditions is crucial to ensure efficient transmetalation and reductive elimination, leading to high yields of the desired coupled products.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound.[2] For the 4-(difluoromethoxy)-3-methoxybenzonitrile scaffold, this reaction allows for the introduction of various aryl and heteroaryl substituents, creating biaryl structures of significant interest in drug discovery.[3]

Catalytic Cycle of Suzuki-Miyaura Coupling

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Application Notes &amp; Protocols: A Detailed Guide to the Difluoromethoxylation of 3-Methoxy-4-hydroxybenzonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Difluoromethoxy Group

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design. Among these, the difluoromethoxy (OCF₂H) moiety has emerged as a particularly valuable bioisostere for hydroxyl (-OH) and thiol (-SH) groups.[1][2] Its unique electronic properties—strong electron-withdrawing capacity combined with a lipophilic nature—can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to target proteins.[2][3] The OCF₂H group can also act as a lipophilic hydrogen bond donor, further influencing the pharmacological profile of a parent compound.

This guide provides a comprehensive, in-depth protocol for the O-difluoromethylation of 3-methoxy-4-hydroxybenzonitrile, a vanillin derivative.[4][5][6] The resulting product, 3-methoxy-4-(difluoromethoxy)benzonitrile, serves as a valuable building block for the synthesis of complex pharmaceutical agents. We will delve into the underlying reaction mechanism, provide a field-proven, step-by-step experimental protocol, and detail the necessary characterization and safety procedures.

Reaction Principle: Harnessing Difluorocarbene

The conversion of phenols to aryl difluoromethyl ethers is most commonly achieved through the in-situ generation of difluorocarbene (:CF₂), a highly reactive and electrophilic intermediate.[7][8][9] The established mechanism involves several key steps:

• Deprotonation: The phenolic hydroxyl group of the substrate is deprotonated by a base (e.g., Cesium Carbonate) to form a nucleophilic phenoxide anion. This step is critical as it activates the substrate for the subsequent reaction.

• Difluorocarbene Generation: A difluorocarbene precursor, such as sodium 2-chloro-2,2-difluoroacetate, undergoes thermal decarboxylation to release carbon dioxide and generate the transient difluorocarbene species.[7][10] This reagent is favored for its stability, relatively low toxicity, and commercial availability, making it an attractive choice over potentially hazardous gaseous reagents.[10]

• Nucleophilic Trapping: The electron-rich phenoxide anion rapidly attacks the electrophilic difluorocarbene.

• Protonation: A subsequent protonation step, typically during aqueous workup, yields the final, stable aryl difluoromethyl ether product.[7][10]

This process provides an efficient and direct route to the desired difluoromethoxylated arene.

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Application Notes and Protocols for the HPLC Purification of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Introduction

4-(Difluoromethoxy)-3-methoxybenzonitrile is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its purity is critical to ensure the safety and efficacy of the final product. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification of such small molecules, offering high resolution and efficiency.[1] This document provides a detailed guide to developing a robust reversed-phase HPLC (RP-HPLC) method for the purification of 4-(Difluoromethoxy)-3-methoxybenzonitrile, intended for researchers, scientists, and drug development professionals.

The presented methodology is grounded in the physicochemical properties of the target molecule and established chromatographic principles. We will explore the rationale behind the selection of stationary phase, mobile phase, and other critical parameters to achieve optimal separation from potential process-related impurities.

Physicochemical Properties of 4-(Difluoromethoxy)-3-methoxybenzonitrile

A thorough understanding of the analyte's properties is fundamental to developing an effective HPLC method.

Property	Value	Source
Molecular Formula	C₉H₇F₂NO₂	PubChem
Molecular Weight	199.15 g/mol	[2]
Structure	PubChem
Predicted XlogP	2.8	PubChem
Appearance	Solid
Solubility	Likely low in water, soluble in organic solvents like methanol and acetonitrile.	General chemical principles for similar structures.

The predicted XlogP of 2.8 indicates that 4-(Difluoromethoxy)-3-methoxybenzonitrile is a moderately hydrophobic compound, making it an ideal candidate for purification by reversed-phase HPLC.[3]

HPLC Method Development Strategy

Our strategy focuses on reversed-phase chromatography, which separates molecules based on their hydrophobicity.[3] A gradient elution will be employed to ensure efficient elution of the target compound while providing adequate separation from a range of potential impurities with varying polarities.

Logical Workflow for Method Development

Caption: Step-by-step purification workflow.

Discussion and Causality

• Choice of Stationary Phase: A C18 stationary phase is the workhorse of reversed-phase chromatography and provides excellent retention for moderately non-polar compounds like 4-(Difluoromethoxy)-3-methoxybenzonitrile. The hydrophobic interactions between the alkyl chains of the stationary phase and the aromatic ring of the analyte are the primary retention mechanism.

• Mobile Phase Selection: The use of an acetonitrile/water gradient allows for the separation of compounds with a wide range of polarities. [4]The initial lower concentration of acetonitrile allows for the retention of the target compound and the elution of more polar impurities. As the acetonitrile concentration increases, the mobile phase becomes more non-polar, leading to the elution of the target compound and then any less polar impurities.

• Potential Impurities and Separation Strategy: While specific impurities are unknown, they are likely to be starting materials, by-products from side reactions, or degradation products. For instance, hydrolysis of the nitrile group would result in a more polar carboxylic acid or amide, which would elute earlier in the reversed-phase gradient. Incomplete reaction of starting materials would also likely result in compounds with different polarities. The developed gradient is designed to provide a broad separation window to resolve such potential impurities.

• Regulatory Context: The purification of pharmaceutical intermediates must adhere to strict regulatory guidelines. The International Council for Harmonisation (ICH) provides guidance on the identification, qualification, and control of impurities in new drug substances (ICH Q3A). [3][5][6][7][8]This HPLC method provides the foundation for identifying and quantifying impurities to ensure they are within acceptable limits.

Conclusion

The detailed protocol herein provides a robust starting point for the successful HPLC purification of 4-(Difluoromethoxy)-3-methoxybenzonitrile. The method is based on sound chromatographic principles and can be adapted and optimized based on the specific impurity profile of the crude material. By following this guide, researchers and drug development professionals can achieve high-purity material suitable for further synthetic steps and ultimately contribute to the development of safe and effective pharmaceutical products.

References

• ICH Q3A(R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency. Available at: [Link]

• Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. International Journal of Pharmaceutical Investigation. Available at: [Link]

• Impurity guidelines in drug development under ICH Q3. AMSbiopharma. Available at: [Link]

• ICH- Q3 Impurity. Slideshare. Available at: [Link]

• ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). Available at: [Link]

• Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. Available at: [Link]

• Preparative Chromatography with Extreme Productivity: HPLC Preparation of an Isomerically Pure Drug Intermediate on Multikilogram Scale. Organic Process Research & Development. Available at: [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Croma. Available at: [Link]

• Practical aspects of preparative HPLC in pharmaceutical development and production. ResearchGate. Available at: [Link]

• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. Journal of Liquid Chromatography & Related Technologies. Available at: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International. Available at: [Link]

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• 5. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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Mastering the Molecular Signature: A Guide to the NMR Characterization of 4-(Difluoromethoxy)-3-methoxybenzonitrile and its Derivatives

Introduction: The Growing Importance of Fluorinated Scaffolds in Drug Discovery

In the landscape of modern drug development, the incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of medicinal chemistry. The unique electronic properties of fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity, making fluorinated compounds highly sought after as therapeutic candidates. Among the diverse array of fluorine-containing functional groups, the difluoromethoxy (-OCF₂H) group offers a compelling blend of modulated electronics and metabolic resistance. This application note provides a comprehensive guide to the nuclear magnetic resonance (NMR) characterization of a key building block, 4-(difluoromethoxy)-3-methoxybenzonitrile, and its derivatives. This guide is designed for researchers, scientists, and drug development professionals, offering both foundational principles and detailed experimental protocols to enable unambiguous structural elucidation and purity assessment.

The Unique NMR Signature of the Difluoromethoxy Group

The difluoromethoxy group imparts a distinctive and information-rich signature across various NMR active nuclei. Understanding the characteristic chemical shifts and coupling patterns is paramount for the successful characterization of molecules bearing this moiety.

• ¹⁹F NMR: As the most direct probe, ¹⁹F NMR is indispensable. The two fluorine nuclei of the -OCF₂H group are chemically equivalent and typically appear as a doublet in the ¹⁹F NMR spectrum due to coupling with the single proton of the group. This characteristic doublet provides a clear diagnostic signal for the presence of the difluoromethoxy moiety.

• ¹H NMR: The proton of the difluoromethoxy group is a key reporter. It resonates as a triplet due to coupling with the two equivalent fluorine atoms. This triplet is often observed in a distinct region of the spectrum, providing a clear handle for structural assignment.

• ¹³C NMR: The carbon of the difluoromethoxy group also exhibits a characteristic signature. It appears as a triplet in the proton-decoupled ¹³C NMR spectrum due to one-bond coupling with the two fluorine atoms. The magnitude of this ¹J(C,F) coupling is substantial and serves as a definitive indicator of the -OCF₂H group.

Predicted NMR Data for 4-(Difluoromethoxy)-3-methoxybenzonitrile

To provide a practical framework for analysis, the following tables summarize the predicted ¹H, ¹³C, and ¹⁹F NMR data for the parent compound, 4-(difluoromethoxy)-3-methoxybenzonitrile. These predictions are generated using established NMR prediction algorithms and serve as a valuable reference for experimental data interpretation.

Table 1: Predicted ¹H NMR Data for 4-(Difluoromethoxy)-3-methoxybenzonitrile (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
H-2	7.35 - 7.45	d	J(H-2, H-6) ≈ 2.0
H-5	7.25 - 7.35	d	J(H-5, H-6) ≈ 8.5
H-6	7.45 - 7.55	dd	J(H-6, H-5) ≈ 8.5, J(H-6, H-2) ≈ 2.0
OCH₃	3.90 - 4.00	s	-
OCF₂H	6.50 - 6.70	t	¹J(H,F) ≈ 72-75

Table 2: Predicted ¹³C NMR Data for 4-(Difluoromethoxy)-3-methoxybenzonitrile (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity (due to C-F coupling)	Predicted Coupling Constant (J) in Hz
C-1 (CN)	118 - 120	s	-
C-2	112 - 114	s	-
C-3 (C-OCH₃)	150 - 152	s	-
C-4 (C-OCF₂H)	148 - 150	t	²J(C,F) ≈ 25-30
C-5	115 - 117	s	-
C-6	125 - 127	s	-
C (CN)	108 - 110	s	-
OCH₃	56 - 58	s	-
OCF₂H	115 - 118	t	¹J(C,F) ≈ 240-260

Table 3: Predicted ¹⁹F NMR Data for 4-(Difluoromethoxy)-3-methoxybenzonitrile (in CDCl₃)

Fluorine Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
OCF₂H	-80 to -85	d	¹J(F,H) ≈ 72-75

Experimental Protocols: A Step-by-Step Guide

Sample Preparation

Achieving high-quality NMR data begins with meticulous sample preparation.

Protocol 1: Standard Sample Preparation

• Weighing the Sample: Accurately weigh 5-10 mg of the solid compound for ¹H NMR and 20-30 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules. Other options include acetone-d₆, dimethyl sulfoxide-d₆ (DMSO-d₆), and methanol-d₄.[1]

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[1] Gentle warming or vortexing can aid dissolution.

• Filtration (if necessary): If any particulate matter is present, filter the solution through a small plug of glass wool into a clean NMR tube to prevent shimming issues.[1]

• Transfer to NMR Tube: Carefully transfer the clear solution into a 5 mm NMR tube.

• Internal Standard (Optional but Recommended): For precise chemical shift referencing, add a small amount of an internal standard, such as tetramethylsilane (TMS) for non-aqueous solvents. For ¹⁹F NMR, an external reference or an internal standard like hexafluorobenzene (-164.9 ppm) can be used.[2][3]

1D NMR Data Acquisition

Protocol 2: Acquiring ¹H, ¹³C, and ¹⁹F NMR Spectra

• Instrument Setup: Tune and shim the NMR spectrometer according to standard procedures to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Set the appropriate spectral width (e.g., -2 to 12 ppm).

  • Use a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • Employ a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Use a wider spectral width (e.g., 0 to 220 ppm).

  • Acquire a proton-decoupled spectrum to simplify the signals to singlets (unless observing C-H couplings is desired).

  • A larger number of scans (e.g., 128 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• ¹⁹F NMR Acquisition:

  • Set a wide spectral width to encompass the expected chemical shift range of fluorinated compounds (e.g., +50 to -250 ppm).

  • ¹⁹F is a highly sensitive nucleus, so a small number of scans (e.g., 4-8) is often sufficient.

  • Proton decoupling can be employed to simplify the spectra, but acquiring a proton-coupled spectrum is essential to observe the characteristic ¹J(F,H) coupling of the difluoromethoxy group.

Advanced Structural Elucidation with 2D NMR Spectroscopy

For complex derivatives or for unambiguous assignment of all signals, 2D NMR experiments are indispensable tools.

Workflow for 2D NMR Analysis

Caption: Workflow for comprehensive NMR-based structure elucidation.

COSY (Correlation Spectroscopy)

The COSY experiment reveals proton-proton couplings, allowing for the mapping of spin systems within the molecule. For 4-(difluoromethoxy)-3-methoxybenzonitrile, a COSY spectrum would show correlations between the aromatic protons H-5 and H-6, and between H-6 and H-2, confirming their connectivity.

Protocol 3: COSY Data Acquisition

• Pulse Program: Select the standard COSY pulse sequence.

• Parameters:

  • Acquire data with a sufficient number of increments in the indirect dimension (e.g., 256) for adequate resolution.

  • Typically, 2-4 scans per increment are sufficient.

• Processing: Apply a sine-bell window function in both dimensions before Fourier transformation to improve resolution.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates protons with their directly attached carbons, providing a powerful tool for assigning carbon signals.[4] In our target molecule, the HSQC spectrum would show cross-peaks between:

• The aromatic protons (H-2, H-5, H-6) and their corresponding carbons (C-2, C-5, C-6).

• The methoxy protons and the methoxy carbon.

• The difluoromethoxy proton and the difluoromethoxy carbon.

Protocol 4: HSQC Data Acquisition

• Pulse Program: Select a sensitivity-enhanced HSQC pulse sequence.

• Parameters:

  • Set the ¹J(C,H) coupling constant to an average value of ~145 Hz to observe correlations for both sp² and sp³ hybridized carbons.

  • Acquire a sufficient number of increments (e.g., 256) in the ¹³C dimension.

  • The number of scans per increment will depend on the sample concentration.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment reveals long-range correlations between protons and carbons, typically over two or three bonds.[5] This is crucial for connecting different spin systems and assigning quaternary carbons. Key HMBC correlations for 4-(difluoromethoxy)-3-methoxybenzonitrile would include:

• Correlations from the methoxy protons to C-3 and C-2.

• Correlations from the difluoromethoxy proton to C-4.

• Correlations from the aromatic protons to neighboring and quaternary carbons, which helps in the unambiguous assignment of the aromatic ring. For example, H-2 would show correlations to C-4 and C-6.

Protocol 5: HMBC Data Acquisition

• Pulse Program: Select the standard HMBC pulse sequence.

• Parameters:

  • Optimize the long-range coupling constant (ⁿJ(C,H)) to a typical value of 8-10 Hz.

  • A sufficient number of scans per increment is necessary to detect the weaker long-range correlations.

Data Interpretation: A Case Study

Let's consider a hypothetical derivative, 2-bromo-4-(difluoromethoxy)-3-methoxybenzonitrile . The introduction of the bromine atom at the 2-position will induce predictable changes in the NMR spectra:

• ¹H NMR: The signal for H-2 will disappear. The signals for H-5 and H-6 will likely shift slightly and their coupling pattern will simplify to doublets, as they are now only coupled to each other.

• ¹³C NMR: The signal for C-2 will shift significantly downfield due to the deshielding effect of the bromine atom. The other carbon signals will also experience smaller shifts.

• 2D NMR:

  • COSY: Only a single correlation between H-5 and H-6 will be observed.

  • HSQC: The cross-peak for H-2/C-2 will be absent.

  • HMBC: Correlations from H-6 to the now quaternary C-2 will be crucial for confirming the position of the bromine atom.

Conclusion: Ensuring Structural Integrity and Accelerating Drug Discovery

The systematic application of 1D and 2D NMR techniques provides an unparalleled level of detail for the structural characterization of 4-(difluoromethoxy)-3-methoxybenzonitrile and its derivatives. By understanding the unique spectral signatures of the difluoromethoxy and methoxy groups and by employing a logical workflow of NMR experiments, researchers can confidently elucidate the structure of novel compounds, confirm their purity, and accelerate the drug discovery and development process. The protocols and predicted data presented in this application note serve as a robust starting point for scientists working with this important class of fluorinated molecules.

References

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• Dalvit, C., Fagerness, P. E., Hadden, D. T., Sarver, R. W., & Stockman, B. J. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega. [Link]

• Cutting Edge NMR: New Tools for Analyzing Mixtures of Fluorinated Species. Research Explorer - The University of Manchester. (2025). [Link]

• Basics of NMR Sample preparation and analysis of NMR analysis data. Mesbah Energy. (2021). [Link]

• Fluorine NMR. University of Wisconsin-Madison. [Link]

• NMR Sample Preparation. Chemical Instrumentation Facility - Iowa State University. [Link]

• 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. (2020). [Link]

• Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility – Department of Chemistry. [Link]

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• NMR Sample Preparation. Iowa State University. [Link]

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developing SAR studies with 4-(Difluoromethoxy)-3-methoxybenzonitrile derivatives

Application Note & Protocol Guide

Topic: Developing Structure-Activity Relationship (SAR) Studies with 4-(Difluoromethoxy)-3-methoxybenzonitrile Derivatives as Kinase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 4-(difluoromethoxy)-3-methoxybenzonitrile scaffold represents a valuable starting point for the discovery of novel kinase inhibitors. The difluoromethoxy group offers a strategic advantage by enhancing metabolic stability and modulating physicochemical properties, while the benzonitrile moiety can engage in key interactions within kinase active sites.[1] This guide provides a comprehensive framework for conducting systematic Structure-Activity Relationship (SAR) studies on this scaffold. We present detailed, field-proven protocols for the multi-step synthesis of a core scaffold and representative derivatives, a robust screening cascade for biological evaluation, and a logical process for interpreting the resulting data to guide further optimization. The methodologies include in vitro kinase inhibition assays, metabolic stability profiling, and cellular proliferation assays, forming a self-validating system to identify promising lead compounds for cancer therapy.[2][3]

Introduction & Scientific Rationale

The strategic incorporation of fluorine has become a cornerstone of modern medicinal chemistry.[4] Among fluorine-containing motifs, the difluoromethoxy (-OCF₂H) group is particularly valuable as it can serve as a bioisostere for hydroxyl or methoxy groups.[1] Crucially, it often blocks common metabolic pathways like O-demethylation, which can increase a compound's metabolic half-life and improve its pharmacokinetic profile.[1]

When combined with a 3-methoxybenzonitrile core, this scaffold becomes an attractive platform for targeting protein kinases. The nitrile group can act as a hydrogen bond acceptor, mimicking the hinge-binding motifs seen in many approved kinase inhibitors. The substituted phenyl ring provides a vector for exploring different pockets within the kinase ATP-binding site. Dysregulation of kinase signaling is a hallmark of cancer, making them a major class of therapeutic targets.[5]

This application note details a systematic approach to building an SAR model around this core structure. The goal is to understand how specific structural modifications influence:

• Potency: Direct inhibition of the target kinase.

• Selectivity: Inhibition of off-target kinases.

• Cellular Activity: Efficacy in a cell-based model of disease.

• Drug-like Properties: Primarily metabolic stability.

Overall SAR Workflow

The process follows a logical cycle of design, synthesis, and testing. Promising compounds from one cycle inform the design of the next generation of derivatives, progressively refining the SAR and advancing the lead optimization process.

Caption: High-level workflow for iterative SAR studies.

Part I: Synthesis of Core Scaffold & Key Derivatives

The following protocols outline the synthesis of the parent scaffold and representative analogs designed to probe key structural features. The synthesis begins with a commercially available starting material, 3,4-dihydroxybenzaldehyde, to generate a key intermediate.

Protocol 1: Synthesis of Intermediate 1 - 4-(Difluoromethoxy)-3-hydroxybenzaldehyde

This procedure introduces the critical difluoromethoxy group via nucleophilic substitution using chlorodifluoromethane or a suitable equivalent. This method is adapted from established patent literature.[6][7]

Materials:

• 3,4-dihydroxybenzaldehyde

• Sodium chlorodifluoroacetate

• Sodium carbonate (Na₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Hydrochloric acid (HCl), 1M

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, suspend 3,4-dihydroxybenzaldehyde (1.0 eq) and Na₂CO₃ (3.0 eq) in DMF.

• Add a solution of sodium chlorodifluoroacetate (1.5 eq) in water.

• Heat the reaction mixture to 80°C and stir for 6 hours. Monitor reaction progress by TLC.

• After cooling to room temperature, adjust the pH to 5-6 with 1M HCl.

• Extract the aqueous layer three times with EtOAc.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: EtOAc/petroleum ether, 1:20) to yield 4-(difluoromethoxy)-3-hydroxybenzaldehyde as the monosubstituted product.[7]

Protocol 2: Synthesis of Core Scaffold (Compound 1)

This protocol involves methylation of the remaining hydroxyl group and subsequent conversion of the aldehyde to the nitrile.

Step 2a: Methylation

• Dissolve the product from Protocol 1 (1.0 eq) in acetone.

• Add potassium carbonate (K₂CO₃, 2.0 eq) followed by methyl iodide (CH₃I, 1.2 eq).

• Reflux the mixture for 4-6 hours until the starting material is consumed (TLC).

• Filter the solid and concentrate the filtrate. Purify by column chromatography to obtain 4-(difluoromethoxy)-3-methoxybenzaldehyde.

Step 2b: Oximation and Dehydration to Nitrile

• Dissolve the aldehyde from Step 2a (1.0 eq) in ethanol.

• Add hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.5 eq).

• Stir at room temperature for 2 hours to form the oxime.

• Remove the solvent, add acetic anhydride, and heat at 100°C for 3 hours to dehydrate the oxime to the nitrile.

• Pour the reaction mixture into ice water, extract with EtOAc, wash with sodium bicarbonate solution, dry, and concentrate.

• Purify by column chromatography to yield Compound 1: 4-(difluoromethoxy)-3-methoxybenzonitrile .

SAR Strategy & Derivative Synthesis

The following protocols describe the synthesis of analogs to probe two critical regions: the nitrile group and the aromatic ring.

Caption: Synthetic routes to the core scaffold and key derivatives.

Protocol 3: Synthesis of a Carboxamide Analog (Compound 2)

This protocol explores the bioisosteric replacement of the nitrile with a primary amide to probe the necessity of the nitrile's specific electronic and hydrogen bonding character.

• Dissolve Compound 1 (1.0 eq) in a mixture of t-butanol and water.

• Add potassium hydroxide (KOH, 5.0 eq).

• Heat the mixture to reflux for 12 hours to hydrolyze the nitrile to the corresponding carboxylic acid.

• Cool, acidify with HCl, and extract the acid.

• Activate the carboxylic acid using a standard coupling agent (e.g., HATU or EDC/HOBt) in DMF.

• Add ammonium chloride and a non-nucleophilic base (e.g., DIPEA) and stir at room temperature overnight.

• Work up the reaction and purify by chromatography to yield Compound 2: 4-(difluoromethoxy)-3-methoxybenzamide .

Protocol 4: Synthesis of an Aromatic-Substituted Analog (Compound 3)

This protocol introduces a fluorine atom onto the aromatic ring to investigate the impact of altered electronics and potential new interactions. The synthesis would start from a commercially available, appropriately substituted starting material like 4-fluoro-5-methoxy-2-nitrobenzaldehyde and follow a similar multi-step sequence.

Part II: Biological Evaluation & Screening Cascade

Once synthesized, compounds are subjected to a tiered screening cascade to efficiently evaluate their potential as kinase inhibitors.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Correlation Between Structure and New Anti-Cancer Activity of Some Antioxidants Following Chemical Structure Modification. – Oriental Journal of Chemistry [orientjchem.org]
• 3. A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde - Google Patents [patents.google.com]
• 7. CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents [patents.google.com]

Application Note: A Scalable Protocol for the Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Abstract

This application note provides a detailed, robust, and scalable experimental procedure for the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile, a key intermediate in the development of pharmaceutical and agrochemical agents. The protocol outlines a direct difluoromethylation of the widely available precursor, 4-hydroxy-3-methoxybenzonitrile, using chlorodifluoromethane gas. Emphasis is placed on critical process parameters, safety considerations, and procedural modifications necessary for transitioning from laboratory to pilot-plant scale. The described method offers high yield and purity, utilizing cost-effective reagents and standard industrial equipment.

Introduction

4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS No. 832737-32-3) is a valuable building block in organic synthesis.[1] The difluoromethoxy (-OCF₂H) group is of particular interest in medicinal chemistry as it can serve as a lipophilic hydrogen-bond donor and a bioisostere for hydroxyl or thiol groups, often improving a molecule's metabolic stability and pharmacokinetic profile.[2][3] Consequently, there is a significant demand for reliable and scalable synthetic routes to access intermediates bearing this functionality.

The precursor, 4-hydroxy-3-methoxybenzonitrile, is readily synthesized from vanillin, an abundant and renewable starting material.[4][5] This note details the subsequent O-difluoromethylation step, a critical transformation that presents unique challenges upon scale-up, particularly concerning heat management and the handling of gaseous reagents. This protocol is designed for researchers, chemists, and process engineers in the pharmaceutical and fine chemical industries, providing the necessary technical insights to ensure a safe, efficient, and reproducible synthesis at scale.

Synthetic Strategy & Rationale

The selected synthetic route involves the nucleophilic substitution of the phenolic proton of 4-hydroxy-3-methoxybenzonitrile with a difluorocarbene species generated in situ from chlorodifluoromethane (HCFC-22).

Rationale for Choices:

• Starting Material: 4-hydroxy-3-methoxybenzonitrile is a cost-effective, commercially available solid derived from vanillin, making it an ideal starting point for industrial applications.[5]

• Difluoromethylating Agent: While chlorodifluoromethane is an ozone-depleting substance and its use is regulated, it remains a common and highly efficient reagent for large-scale industrial difluoromethylation due to its reactivity and cost-effectiveness.[6] Alternative reagents like sodium chlorodifluoroacetate are viable but may require different process optimizations.[7][8] The reaction proceeds via the generation of difluorocarbene (:CF₂), which is trapped by the phenoxide.

• Solvent: N,N-Dimethylformamide (DMF) is chosen for its high boiling point and excellent ability to dissolve the starting material and the intermediate phenoxide salt, facilitating a homogeneous reaction environment.

• Base: An aqueous solution of sodium hydroxide is used as a strong, inexpensive base to deprotonate the phenol. Staged addition of the base is critical for controlling the reaction rate and exotherm. A patent for a similar transformation highlights the effectiveness of this approach.[9]

Reaction Scheme

Caption: O-Difluoromethylation of 4-hydroxy-3-methoxybenzonitrile.

Materials and Equipment

Reagent & Solvent Data

Reagent/Solvent	CAS No.	Grade	M.W. ( g/mol )	Key Hazards
4-Hydroxy-3-methoxybenzonitrile	4421-08-3	≥98%	149.15	Irritant
Sodium Hydroxide (NaOH)	1310-73-2	Reagent	40.00	Corrosive
N,N-Dimethylformamide (DMF)	68-12-2	Anhydrous	73.09	Reproductive Toxin
Chlorodifluoromethane (CHClF₂)	75-45-6	≥99%	86.47	Gas Under Pressure
Ethyl Acetate (EtOAc)	141-78-6	ACS Grade	88.11	Flammable Liquid
Brine (Saturated NaCl)	7647-14-5	-	58.44	-
Anhydrous Sodium Sulfate	7757-82-6	ACS Grade	142.04	-
Deionized Water	7732-18-5	-	18.02	-

Recommended Equipment

• For Laboratory Scale (10-50 g): 3-neck round-bottom flask, mechanical stirrer, condenser, heating mantle with temperature controller, digital thermometer, gas dispersion tube (fritted), and a gas flow meter or controller.

• For Pilot Scale (0.5-5 kg): Jacketed glass reactor with overhead stirring, temperature control unit (TCU), gas inlet dip tube, mass flow controller for gas, pressure gauge, and a suitable acid gas scrubber for the reactor off-gas.

• Standard laboratory glassware for work-up and purification.

• Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves, and cold-insulating gloves for handling liquefied gas cylinders.[10]

Detailed Experimental Protocol

This protocol is detailed for a 100 g scale synthesis and can be adjusted according to the data in Table 2.

Reactor Setup and Reagent Charging

• Preparation: Set up a 2 L, 4-neck jacketed reactor equipped with an overhead mechanical stirrer, a condenser connected to an acid gas scrubber (containing dilute NaOH solution), a thermocouple for internal temperature monitoring, and a gas inlet tube extending below the solvent surface.

• Inerting: Purge the reactor with nitrogen gas to ensure an inert atmosphere.

• Charging: Charge the reactor with 4-hydroxy-3-methoxybenzonitrile (100.0 g, 0.67 mol) and anhydrous N,N-dimethylformamide (DMF, 800 mL).

• Initial Mixing: Begin stirring at 200-300 RPM to dissolve the solid starting material completely.

Difluoromethylation Reaction

• Heating: Heat the reactor contents to an internal temperature of 70 °C using the temperature control unit.

• Initial Base Addition: Prepare a 30% (w/w) aqueous solution of sodium hydroxide (40.0 g NaOH in 93 mL water). Add approximately one-third of this solution (44 g, containing 0.33 mol NaOH) to the reactor over 10-15 minutes.

• Gas Introduction: Once the base addition is complete, begin bubbling chlorodifluoromethane (CHClF₂) gas through the reaction mixture at a controlled rate (e.g., 1-2 L/min). Caution: The reaction is exothermic. Monitor the internal temperature closely and adjust the gas flow rate or cooling to maintain the temperature between 70-75 °C.

• Staged Base Addition: Continue to add the remaining 30% NaOH solution in two equal portions at 1.5-hour intervals. This maintains the basicity required to deprotonate the starting material as it is consumed.[9]

• Reaction Monitoring: Monitor the reaction progress by taking aliquots and analyzing via TLC (e.g., 3:1 Hexanes:EtOAc) or HPLC until consumption of the starting material is complete (typically 5-7 hours).

• Completion: Once the reaction is complete, stop the gas flow and cool the reactor contents to room temperature (20-25 °C).

Work-up and Product Isolation

• Quenching: Slowly and carefully add deionized water (1 L) to the reaction mixture with good stirring to quench the reaction and dissolve inorganic salts.

• Extraction: Transfer the mixture to a suitable separatory funnel or extraction vessel. Extract the aqueous phase with ethyl acetate (3 x 500 mL).

• Washing: Combine the organic extracts and wash sequentially with deionized water (2 x 400 mL) and then with saturated brine (1 x 400 mL) to remove residual DMF and inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

Purification

• Recrystallization: The preferred method for purification at scale is recrystallization. Dissolve the crude product in a minimal amount of hot isopropanol or ethanol and allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Isolation: Collect the purified solid product by vacuum filtration, wash the filter cake with a small amount of cold solvent, and dry under vacuum at 40-50 °C to a constant weight.

Scale-Up Considerations and Data

Scaling this synthesis requires careful attention to process parameters that change with batch size.

Critical Process Parameters

• Heat Management: The difluoromethylation reaction is exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. A jacketed reactor with a reliable TCU is mandatory to prevent thermal runaways.

• Gas Dispersion: Efficient mixing of the gas, liquid, and solid phases is crucial. A gas-sparging dip tube combined with vigorous overhead stirring ensures a high interfacial area for the gas-liquid reaction to occur.

• Reagent Addition Control: The staged addition of the caustic solution is critical for controlling reactivity and the thermal profile. On a pilot scale, this should be done using a calibrated dosing pump. A mass flow controller is essential for precise and reproducible addition of the chlorodifluoromethane gas.[11]

Reagent Quantities for Different Scales

Reagent	10 g Scale	100 g Scale	1 kg Scale
4-Hydroxy-3-methoxybenzonitrile	10.0 g (67 mmol)	100.0 g (0.67 mol)	1.0 kg (6.70 mol)
DMF	80 mL	800 mL	8.0 L
30% NaOH (aq) solution	~13.3 g	~133 g	~1.33 kg
Chlorodifluoromethane (gas)	Excess	Excess	Excess
Ethyl Acetate (for extraction)	3 x 50 mL	3 x 500 mL	3 x 5.0 L

Expected Results

Parameter	Specification
Appearance	White to off-white crystalline solid
Expected Yield	75-85%
Purity (HPLC)	≥99.0%
Identity (¹H NMR, MS)	Conforms to structure

Safety and Hazard Management

• Chlorodifluoromethane (CHClF₂): This is a liquefied gas under pressure that can cause rapid suffocation by displacing oxygen.[12] Contact with the liquid can cause frostbite.[13] It is also an ozone-depleting substance. All operations must be conducted in a well-ventilated area or a walk-in fume hood.[11] Ensure all fittings and tubing are pressure-rated.

• Sodium Hydroxide: A highly corrosive base that can cause severe skin and eye burns. Handle with appropriate PPE.

• N,N-Dimethylformamide (DMF): A reproductive toxin and skin irritant. Avoid inhalation and skin contact.

• Off-Gas Treatment: The reactor exhaust will contain unreacted CHClF₂ and potentially other volatile organic compounds. It must be directed through a caustic scrubber (containing NaOH or KOH solution) to neutralize any acidic byproducts before venting.[13]

• Emergency Preparedness: Ensure safety showers and eyewash stations are readily accessible.[14] Personnel should be trained on the specific hazards and emergency procedures related to this reaction.

Process Workflow Visualization

Sources

• 1. 832737-32-3 Cas No. | 4-(Difluoromethoxy)-3-methoxybenzonitrile | Matrix Scientific [matrixscientific.com]
• 2. Radical Chlorodifluoromethylation: Providing a Motif for (Hetero)Arene Diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] The Synthesis of 4-Hydroxy-3-Methoxybenzonitrile from Vanillin : a Precursor of Synthesis of 3 ′-methoxydaidzein Reinner | Semantic Scholar [semanticscholar.org]
• 5. nbinno.com [nbinno.com]
• 6. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 7. orgsyn.org [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde - Google Patents [patents.google.com]
• 10. echemi.com [echemi.com]
• 11. arkema.com [arkema.com]
• 12. airgas.com [airgas.com]
• 13. allgas.com [allgas.com]
• 14. advancedspecialtygases.com [advancedspecialtygases.com]

Application Note: A Practical Guide to In Vitro Enzymatic Stability Assays for Novel Therapeutics

Featuring Compounds Derived from 4-(Difluoromethoxy)-3-methoxybenzonitrile

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

The journey of a drug candidate from discovery to clinical application is fraught with challenges, a primary one being the optimization of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. A compound's metabolic stability is a cornerstone of this profile, dictating its half-life, bioavailability, and potential for generating toxic metabolites.[1][2] Poor metabolic stability can lead to rapid clearance from the body, insufficient therapeutic exposure, and ultimately, failure in clinical development.[1][2] Therefore, early in vitro assessment of enzymatic stability is an indispensable step in modern drug discovery, enabling researchers to rank, select, and optimize compounds with favorable pharmacokinetic properties.[3][4]

This guide provides a comprehensive overview and a detailed protocol for assessing the enzymatic stability of novel compounds, using derivatives of the 4-(Difluoromethoxy)-3-methoxybenzonitrile scaffold as a case study. This scaffold is of particular interest as the difluoromethoxy (-OCF₂H) group is strategically incorporated into drug candidates to enhance metabolic stability, often as a bioisostere for a metabolically labile methoxy group.[5][6][7] Its presence is intended to block common metabolic pathways like O-demethylation, thereby improving the compound's pharmacokinetic profile.[5][6]

The primary focus of this application note is the liver microsomal stability assay , a robust and widely adopted method for evaluating Phase I metabolism.[8][9][10] The liver is the body's principal site for drug metabolism, largely orchestrated by the cytochrome P450 (CYP450) superfamily of enzymes located within the endoplasmic reticulum of hepatocytes.[11][12][13] Liver microsomes, which are vesicles of the endoplasmic reticulum, contain a high concentration of these crucial Phase I enzymes and are thus an excellent and cost-effective model for initial stability screening.[8][9][14]

Principle of the Microsomal Stability Assay

The assay quantifies the rate at which a test compound is metabolized by CYP450 and other enzymes present in liver microsomes. The core principle involves incubating the compound with liver microsomes in a temperature-controlled environment (37°C) and initiating the enzymatic reactions by adding a critical cofactor, NADPH (Nicotinamide Adenine Dinucleotide Phosphate, reduced form).[9][15]

CYP450 enzymes are monooxygenases that require NADPH as a source of reducing equivalents to catalyze the oxidation of substrates (the drug compound).[13][15] Due to the rapid consumption of NADPH, a NADPH-regenerating system is typically employed. This system continuously replenishes the NADPH pool, ensuring the cofactor is not a rate-limiting factor during the incubation period.[16][17][18] The reaction is stopped at various time points by adding a cold organic solvent (e.g., acetonitrile), which precipitates the microsomal proteins and halts all enzymatic activity.[9] The remaining concentration of the parent compound is then quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.[19][20] By monitoring the disappearance of the parent compound over time, key parameters such as the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.[21][22]

Visualized Workflow and Core Concepts

// Connections {Compound, HLM, NADPH_Sys, Buffer} -> PreIncubate [style=invis]; PreIncubate -> Initiate [dir=back]; Initiate -> Timepoints; Timepoints -> Quench; Quench -> Centrifuge; Centrifuge -> LCMS; LCMS -> Plot; Plot -> Calculate; }

Caption: High-level workflow for the microsomal stability assay.

// Nodes Compound [label="Parent Compound\n(e.g., R-H)", fillcolor="#F1F3F4", fontcolor="#202124"]; Metabolite [label="Metabolite\n(e.g., R-OH)", fillcolor="#F1F3F4", fontcolor="#202124"]; CYP_Fe3 [label="CYP450 (Fe³⁺)\n(Resting State)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CYP_Fe2 [label="CYP450 (Fe²⁺)\n(Reduced State)", fillcolor="#FBBC05", fontcolor="#202124"]; NADPH [label="NADPH", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NADP [label="NADP⁺", fillcolor="#FFFFFF", color="#4285F4", fontcolor="#202124"]; RegenSys [label="NADPH\nRegenerating\nSystem", shape=box, style="rounded", fillcolor="#34A853", fontcolor="#FFFFFF"]; O2 [label="O₂", shape=plaintext]; H2O [label="H₂O", shape=plaintext];

// Edges Compound -> CYP_Fe3 [label=" Binds"]; CYP_Fe3 -> CYP_Fe2 [label=" Reduction"]; NADPH -> NADP [label=" Oxidation"]; NADP -> RegenSys [style=dashed]; RegenSys -> NADPH [label=" Regeneration"]; NADPH -> CYP_Fe3 [label=" e⁻ donor", style=dashed, constraint=false]; CYP_Fe2 -> Metabolite [label=" Oxidation"]; O2 -> CYP_Fe2 [style=dashed, constraint=false]; Metabolite -> H2O [style=invis]; // for layout }

Caption: Principle of NADPH-driven CYP450 metabolism.

Detailed Protocol: Human Liver Microsomal (HLM) Stability Assay

This protocol is designed for a 96-well plate format, which is suitable for higher throughput screening of multiple compounds.

Reagent/Material	Description/Supplier	Storage
Test Compound	4-(Difluoromethoxy)-3-methoxybenzonitrile derivative	Per compound specs
Pooled Human Liver Microsomes (HLM)	e.g., Corning, Sekisui XenoTech	-80°C
NADPH Regenerating System	e.g., Corning Cat. No. 451200 or similar[16]	-20°C
Potassium Phosphate Buffer	100 mM, pH 7.4	4°C
Positive Control Compounds	Verapamil, Testosterone (High turnover)	-20°C
Negative Control Compound	Warfarin (Low turnover)	-20°C
DMSO (Anhydrous)	LC-MS Grade	Room Temperature
Acetonitrile (ACN) with Internal Standard	LC-MS Grade, containing a suitable IS (e.g., Tolbutamide)	Room Temperature
96-well Incubation Plates	Polypropylene, deep-well	N/A
96-well Collection Plates	Polypropylene	N/A

• Scientist's Note (Solvent Concentration): The final concentration of the organic solvent (DMSO) in the incubation must be kept low (typically ≤0.5%) to avoid inhibiting enzyme activity.[1]

• Test Compound Stock (1 mM): Prepare a 1 mM stock solution of the test compound and control compounds in 100% DMSO.

• Intermediate Spiking Solution (100 µM): Dilute the 1 mM stock 1:10 in 50:50 Acetonitrile:Water to create a 100 µM intermediate solution. This dilution minimizes the amount of DMSO carried into the final incubation.

• Microsomal Working Solution (1 mg/mL): On the day of the experiment, thaw the pooled HLM vial on ice. Dilute the HLM stock (typically 20 mg/mL) to a final concentration of 1 mg/mL in cold 100 mM potassium phosphate buffer (pH 7.4). Keep on ice at all times.

• NADPH-Regenerating System Working Solution: Prepare the regenerating system according to the manufacturer's instructions immediately before use.[17] This typically involves mixing Solution A (containing NADP⁺ and glucose-6-phosphate) and Solution B (containing glucose-6-phosphate dehydrogenase) in buffer.

• Trustworthiness Check (Controls): The inclusion of high and low turnover controls validates the assay's performance. Verapamil should show significant depletion, while Warfarin should remain relatively stable. A "minus-NADPH" control, where the cofactor is omitted, should show no significant metabolism, confirming the reaction is enzyme-dependent.[21]

• Master Mix Preparation: Prepare a master mix of the HLM working solution and buffer. For each well, you will need 198 µL of the master mix.

• Plate Setup:

  • Add 198 µL of the HLM/buffer master mix to the appropriate wells of the 96-well incubation plate.

  • Add 2 µL of the 100 µM intermediate spiking solution of your test compound (or control) to each well. This results in a final test compound concentration of 1 µM in a 200 µL volume. The final microsomal protein concentration will be approximately 0.5 mg/mL.

• Pre-incubation: Place the plate in a shaking incubator at 37°C for 5-10 minutes to allow the system to reach thermal equilibrium.

• Reaction Initiation:

  • Add 20 µL of the prepared NADPH-regenerating system working solution to all wells except the T=0 and "minus-NADPH" control wells.

  • For the "minus-NADPH" wells, add 20 µL of buffer instead.

  • The total reaction volume is now approximately 220 µL.

• Time-Point Sampling & Reaction Quenching:

  • T=0: Immediately after adding the NADPH solution to the other wells, take a 25 µL aliquot from the T=0 wells and transfer it to a collection plate containing 100 µL of cold ACN with internal standard. This represents 100% of the compound before metabolism begins.

  • Subsequent Time Points (e.g., 5, 15, 30, 45 min): At each subsequent time point, transfer 25 µL aliquots from the corresponding wells into the collection plate with cold ACN.

• Sample Processing:

  • After the final time point, seal the collection plate and vortex thoroughly to ensure complete protein precipitation.

  • Centrifuge the plate at 4,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

The concentration of the remaining parent compound is determined by LC-MS/MS. A specific multiple reaction monitoring (MRM) method should be developed for the 4-(Difluoromethoxy)-3-methoxybenzonitrile derivative and the internal standard. The peak area ratio of the analyte to the internal standard is used for quantification.

Data Analysis and Interpretation

The data analysis aims to determine the rate of disappearance of the compound.[23]

• Calculate Percent Remaining: The percentage of the parent compound remaining at each time point is calculated relative to the T=0 sample.

  • % Remaining = (Peak Area Ratio at time Tx / Peak Area Ratio at time T0) * 100

• Determine the Elimination Rate Constant (k): Plot the natural logarithm (ln) of the % Remaining against time. The slope of the resulting linear regression line is the elimination rate constant, k.

  • Slope = -k

• Calculate In Vitro Half-Life (t½): The half-life is the time required for 50% of the compound to be metabolized.

  • t½ (min) = 0.693 / k

• Calculate In Vitro Intrinsic Clearance (CLint): This value represents the volume of microsomal incubation cleared of the drug per unit time, normalized by the amount of microsomal protein.[10]

  • CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation in µL / mg of microsomal protein in incubation)

  • For this protocol: CLint = (0.693 / t½) * (220 µL / (0.5 mg/mL * 0.220 mL))

  • Simplified: CLint = (k) * (Volume of incubation / mg protein)

Compound	t½ (min)	CLint (µL/min/mg)	Classification
Verapamil (Control)	8.5	162.1	High Clearance
Warfarin (Control)	> 60	< 11.5	Low Clearance
Compound A	45.2	15.3	Moderate Clearance
Compound B	> 60	< 11.5	Low Clearance

Classification benchmarks can vary but are generally: <12 = Low; 12-60 = Moderate; >60 = High.

Conclusion and Forward Look

The microsomal stability assay is a fundamental tool in early drug discovery for identifying compounds with desirable metabolic properties. For derivatives of 4-(Difluoromethoxy)-3-methoxybenzonitrile, this assay provides critical data on whether the difluoromethoxy group successfully shields the molecule from rapid Phase I metabolism. Compounds demonstrating high stability (low CLint) in this assay are prioritized for further development, including evaluation in more complex systems like hepatocytes, which also incorporate Phase II metabolism and transporter activities.[24][25] This structured, data-driven approach ensures that only the most promising candidates, with a higher probability of in vivo success, advance through the discovery pipeline.

References

• The Role of CYP450 Enzymes in Drug Metabolism. Metabolon. [Link]

• The Effect of Cytochrome P450 Metabolism on Drug Response, Interactions, and Adverse Effects. American Academy of Family Physicians. [Link]

• Hepatic Drug Metabolism and Cytochrome P450. OpenAnesthesia. [Link]

• Microsomal Stability Assay Protocol. AxisPharm. [Link]

• Human Cytochromes P450 and Their Role in Metabolism-Based Drug-Drug Interactions. IntechOpen. [Link]

• Drug Metabolism - The Importance of Cytochrome P450 3A4. Medsafe. [Link]

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• metabolic stability assays for predicting intrinsic clearance. YouTube. [Link]

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Application Note &amp; Protocols: Formulation of Agrochemicals Using 4-(Difluoromethoxy)-3-methoxybenzonitrile

Introduction: The Imperative for Advanced Agrochemical Formulations

The efficacy of an agrochemical active ingredient (AI) is critically dependent on its formulation. A successful formulation optimizes the AI's biological activity, ensures user safety, maintains storage stability, and facilitates ease of application. This guide focuses on 4-(Difluoromethoxy)-3-methoxybenzonitrile, a novel benzonitrile derivative with potential applications in herbicide or fungicide development, building on the known bioactivity of related chemical structures.[1][2]

This compound, henceforth referred to as DMB-Nitrile, is a solid at ambient temperatures, a key physical property that dictates the selection of appropriate formulation strategies. This document provides a comprehensive framework and detailed protocols for developing robust Wettable Powder (WP) and Suspension Concentrate (SC) formulations of DMB-Nitrile, intended for researchers and formulation scientists in the agrochemical industry.

1.1 Physicochemical Properties of 4-(Difluoromethoxy)-3-methoxybenzonitrile (DMB-Nitrile)

A thorough understanding of the AI's properties is the foundation of rational formulation design.[3]

Property	Value	Source
CAS Number	832737-32-3	[4][5]
Molecular Formula	C₉H₇F₂NO₂	[4]
Molecular Weight	199.16 g/mol	[4]
Physical Form	Solid
Hazard Class	Irritant, Harmful if swallowed/inhaled/in contact with skin (GHS07)	[4]

Rationale for Formulation Selection: A Logic-Driven Approach

The choice of formulation type is determined by the AI's physical and chemical characteristics, the intended application method, and economic factors.[3][6] For a solid, water-insoluble AI like DMB-Nitrile, the primary goal is to create a stable dispersion of fine particles in water for spray application. The most suitable conventional formulation types are Wettable Powders (WP) and Suspension Concentrates (SC).

• Wettable Powder (WP): A finely milled powder formulation containing the AI, wetting agents, dispersing agents, and an inert filler. It is mixed with water by the user to form a sprayable suspension.

  • Advantages: Lower manufacturing cost, high AI loading possible, good shelf life.

  • Disadvantages: Potential for dust exposure during handling, can be harder to measure accurately, may leave residues in the spray tank.

• Suspension Concentrate (SC): A stable suspension of the solid AI in a liquid (usually water), with a high concentration of the AI. It is diluted with more water for application.

  • Advantages: Dust-free, easy to measure and pour, excellent dispersion in the spray tank.

  • Disadvantages: More complex and costly to manufacture, requires specialized milling equipment, potential for physical instability (e.g., sedimentation, crystal growth) during storage.

The following diagram illustrates the decision pathway for selecting a suitable formulation for a solid AI like DMB-Nitrile.

Caption: Decision workflow for selecting an agrochemical formulation type for a solid active ingredient.

Essential Formulation Components (Excipients)

The performance of a formulation relies on the synergistic action of its components. Each excipient is chosen to address a specific challenge in stability, application, or efficacy.[7]

• Wetting Agents: Surfactants that reduce the surface tension between the solid particles and water, allowing the powder to be readily engulfed by water upon mixing.[8]

• Dispersing Agents: Polymers or surfactants that adsorb onto the surface of AI particles, preventing them from agglomerating (flocculating) in the suspension through steric or electrostatic repulsion.

• Carriers/Fillers: Inert, low-cost materials like kaolin clay, diatomaceous earth, or synthetic silica that provide bulk to the formulation, aiding in measurement and distribution.[7]

• Suspending Agents (for SC): Thickeners like xanthan gum or attapulgite clay that increase the viscosity of the liquid phase, slowing the rate of particle sedimentation according to Stokes' Law.

• Antifreeze Agents (for SC): Glycols (e.g., propylene glycol) that prevent the formulation from freezing and becoming unstable during cold storage.

• Biocides (for SC): Preservatives that prevent microbial growth in the water-based formulation.[7]

Protocol 1: Development of a Wettable Powder (WP) Formulation

This protocol outlines the steps for creating a 50% WP formulation of DMB-Nitrile. The causality behind this process is to reduce the AI to a fine particle size and intimately blend it with excipients that ensure it disperses effectively in water.

4.1 Sample WP Formulation Recipe

Component	Function	Concentration (% w/w)
DMB-Nitrile (Technical Grade, >98%)	Active Ingredient	50.0
Sodium Lignosulfonate	Dispersing Agent	5.0
Sodium Lauryl Sulfate	Wetting Agent	2.0
Synthetic Amorphous Silica	Grinding Aid / Anti-caking	3.0
Kaolin Clay	Inert Carrier / Filler	40.0
Total	100.0

4.2 Step-by-Step Methodology

• Pre-blending: Accurately weigh all components into a suitable container (e.g., a V-blender or a sealed polyethylene bag). Mix thoroughly for 15-20 minutes until a homogenous powder is obtained.

• Coarse Grinding (Optional): If the technical AI or carrier has large lumps, pass the pre-blend through a hammer mill to achieve a uniform, coarse powder.

• Fine Milling (Air Milling): The critical step for performance. Transfer the pre-blended powder to an air jet mill.

  • Rationale: Air milling is essential to reduce the particle size of the AI to the desired range (typically 5-15 µm). This small particle size is crucial for creating a stable suspension and ensuring uniform coverage on the target plant surface.

• Homogenization: After milling, transfer the final powder to a blender and mix for an additional 10-15 minutes to ensure perfect homogeneity.

• Packaging: Package the final WP formulation in moisture-proof containers.

4.3 WP Formulation Workflow Diagram

Caption: Step-by-step workflow for the manufacturing of a Wettable Powder (WP) formulation.

Protocol 2: Development of a Suspension Concentrate (SC) Formulation

This protocol details the production of a 400 g/L SC formulation. The core of this process is the wet milling stage, which disperses and grinds the AI directly in the liquid phase to prevent dust formation and achieve a very fine, stable suspension.

5.1 Sample SC Formulation Recipe

Component	Function	Concentration (% w/w)
DMB-Nitrile (Technical Grade, >98%)	Active Ingredient	35.0
Propylene Glycol	Antifreeze Agent	5.0
Ethoxylated Tristyrylphenol Phosphate	Dispersing Agent	4.0
Alkyl Polyglucoside	Wetting Agent	1.0
Xanthan Gum (2% solution)	Suspending Agent / Thickener	10.0
Proxel GXL (or other biocide)	Biocide	0.2
Silicone Antifoam	Processing Aid	0.3
Water	Continuous Phase	44.5
Total	100.0

5.2 Step-by-Step Methodology

• Preparation of the Millbase:

  • In a mixing vessel, add the water, propylene glycol, dispersing agent, wetting agent, and antifoam. Mix until fully dissolved/dispersed.

  • Slowly add the DMB-Nitrile technical powder to the liquid phase under high-shear mixing (e.g., using a rotor-stator homogenizer). Mix until no large lumps are visible.

  • Rationale: This creates a homogenous slurry (the "millbase") that can be efficiently pumped and milled.

• Wet Milling:

  • Transfer the millbase to a bead mill (e.g., a Dyno-Mill or Eiger mill) charged with appropriate grinding media (e.g., 0.8-1.2 mm zirconium oxide beads).

  • Mill the product, monitoring the particle size distribution periodically using a laser diffraction particle size analyzer or a Hegman gauge.

  • Continue milling until the target particle size is achieved (typically a D90 of < 10 µm). The temperature should be controlled via a cooling jacket to prevent AI degradation.

• Let-down and Thickening:

  • Transfer the milled concentrate to a separate vessel equipped with a low-shear anchor stirrer.

  • Slowly add the pre-prepared 2% xanthan gum solution and the biocide.

  • Mix slowly until the formulation is completely uniform. Avoid high shear at this stage, as it can damage the polymer structure of the thickener.

• Deaeration and Packaging: Allow the final product to stand to release any entrapped air, or use a vacuum deaerator if necessary. Package in suitable sealed containers.

5.3 SC Formulation Workflow Diagram

Caption: Step-by-step workflow for the manufacturing of a Suspension Concentrate (SC) formulation.

Quality Control for Self-Validating Protocols

To ensure trustworthiness and batch-to-batch consistency, rigorous quality control testing is mandatory. These tests validate the formulation's physical stability and application performance.[9]

Formulation	QC Test	Method	Typical Specification
WP	Wettability	CIPAC MT 53.3	< 1 minute
Suspensibility	CIPAC MT 184	> 80% in suspension after 30 min
Particle Size	Laser Diffraction	D90 < 25 µm
Acidity/Alkalinity	CIPAC MT 191	pH 5-8 (for 1% dispersion)
SC	Viscosity	Brookfield Viscometer	500-1500 mPa·s (at low shear)
Spontaneity of Dispersion	CIPAC MT 160	> 90% dispersed spontaneously
Particle Size	Laser Diffraction	D90 < 10 µm
Accelerated Storage Stability	CIPAC MT 46.3	No significant phase separation, crystal growth, or change in viscosity after 14 days at 54°C.

Advanced Considerations: Inclusion of Herbicide Safeners

Benzonitrile-class herbicides can sometimes exhibit marginal selectivity in certain crops.[2] To mitigate potential crop injury, the inclusion of a herbicide safener in the formulation is a highly effective strategy.[10] Safeners are compounds that selectively protect the crop from herbicide damage without reducing efficacy on the target weeds.[11] They often act by enhancing the crop's natural ability to metabolize the herbicide.[12][13]

For a formulation containing DMB-Nitrile, a safener like cloquintocet-mexyl or mefenpyr-diethyl could be co-formulated. The safener would be added during the pre-blending (for WP) or millbase preparation (for SC) stages. Its inclusion would require re-optimization of the formulation and additional bio-efficacy testing to confirm both crop safety and weed control performance.

Conclusion

4-(Difluoromethoxy)-3-methoxybenzonitrile presents a promising scaffold for the development of new agrochemicals. Its solid, water-insoluble nature makes it an ideal candidate for formulation as a Wettable Powder (WP) or a Suspension Concentrate (SC). By following the detailed protocols and understanding the rationale behind component selection and processing steps, researchers can develop stable, effective, and user-friendly formulations. The incorporation of rigorous quality control and advanced components like herbicide safeners will be key to translating this novel active ingredient into a commercially viable product.

References

• Apparent Ag. (n.d.). Adjuvants for Enhancing Herbicide Performance. [Link]

• Shaffer, G. (2022). How to Choose the Right Adjuvant for the Job. SDSU Extension. [Link]

• Purdue University. (n.d.). Adjuvant Use With Herbicides: Factors to Consider. Purdue Extension. [Link]

• Wolf, T. (2023). Adjuvants: What they do and how they do it. Saskatchewan Pulse Growers. [Link]

• Heben Pesticide. (2023). How to choose a formulation type for Agrochemical Products. [Link]

• Informa Connect. (n.d.). An Introduction to Agrochemical Formulation Strategies. [Link]

• Slideshare. (n.d.). Pesticide formulation. [Link]

• PCC SE. (n.d.). AGROCHEMICALS FORMULATION. [Link]

• Agri-Training. (n.d.). Agrochemical Formulations. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Chemistry Behind 4-Fluoro-3-methoxybenzonitrile: Properties and Reactivity. [Link]

• PubChem. (n.d.). 4-Fluoro-3-methoxybenzonitrile. [Link]

• BCPC. (n.d.). Herbicide Safeners, Additives and Formulants. [Link]

• UNL Digital Commons. (n.d.). Effect of Herbicide Safeners on Sand and Little Bluestems. [Link]

• Wikipedia. (n.d.). Herbicide safener. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde.

• MDPI. (n.d.). Current Advances in the Action Mechanisms of Safeners. [Link]

• JIRCAS. (n.d.). Herbicide Safeners : Recent Advances and Biochmical Aspects of Their Mode of Action. [Link]

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• 4. 832737-32-3 Cas No. | 4-(Difluoromethoxy)-3-methoxybenzonitrile | Matrix Scientific [matrixscientific.com]
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• 13. jircas.go.jp [jircas.go.jp]

Application Notes &amp; Protocols: Synthesis of Heterocyclic Compounds from 4-(Difluoromethoxy)-3-methoxybenzonitrile

For: Researchers, scientists, and drug development professionals.

Introduction

4-(Difluoromethoxy)-3-methoxybenzonitrile is a versatile starting material in medicinal chemistry and materials science. The presence of the difluoromethoxy group can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. The nitrile functionality serves as a key handle for the construction of various nitrogen-containing heterocycles, which are prevalent scaffolds in pharmaceuticals. This guide provides detailed protocols for the synthesis of three important classes of five-membered heterocyclic compounds—tetrazoles, 1,2,4-oxadiazoles, and 1,2,4-triazoles—starting from 4-(Difluoromethoxy)-3-methoxybenzonitrile. The methodologies described are based on established and reliable chemical transformations of the nitrile group.

The choice of the heterocyclic ring to be synthesized will depend on the specific goals of the research program. Tetrazoles are often used as bioisosteres for carboxylic acids, offering improved metabolic stability and bioavailability.[1] Oxadiazoles are found in a variety of biologically active compounds and are valued for their role in modulating physicochemical properties. Triazoles are another important class of heterocycles with a broad spectrum of pharmacological activities.

Core Synthetic Pathways

The conversion of the nitrile group in 4-(Difluoromethoxy)-3-methoxybenzonitrile into different heterocyclic systems is typically achieved through cycloaddition reactions or condensation-cyclization sequences. This guide will focus on three well-established and broadly applicable synthetic routes.

Figure 1: Overview of synthetic pathways from 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Part 1: Synthesis of 5-(4-(Difluoromethoxy)-3-methoxyphenyl)-1H-tetrazole

The [3+2] cycloaddition of an azide source with a nitrile is the most direct and widely used method for the synthesis of 5-substituted-1H-tetrazoles.[2][3] The protocol developed by Sharpless and co-workers using zinc salts in water is a safe and efficient option, as it avoids the generation of dangerously explosive hydrazoic acid in significant concentrations.[4]

Causality Behind Experimental Choices:

• Catalyst: Zinc bromide (ZnBr2) acts as a Lewis acid, activating the nitrile group towards nucleophilic attack by the azide anion. This significantly accelerates the rate of the cycloaddition reaction.[2][4]

• Solvent: Water is an environmentally benign solvent that also mitigates the explosion risk associated with sodium azide and hydrazoic acid.[4] The reaction can also be performed in solvents like DMF with amine salt catalysts.[3]

• Safety: The use of sodium azide requires caution. It is highly toxic and can form explosive heavy metal azides. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn. Acidic conditions should be avoided to prevent the formation of volatile and explosive hydrazoic acid.[4]

Experimental Protocol:

Figure 2: Workflow for the synthesis of 5-(4-(Difluoromethoxy)-3-methoxyphenyl)-1H-tetrazole.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Molarity/Equivalents
4-(Difluoromethoxy)-3-methoxybenzonitrile	832737-32-3	199.16	1.0 eq
Sodium Azide (NaN3)	26628-22-8	65.01	1.2 - 1.5 eq
Zinc Bromide (ZnBr2)	7699-45-8	225.19	0.5 - 1.0 eq
Deionized Water	7732-18-5	18.02	Solvent
Hydrochloric Acid (HCl), 2M	7647-01-0	36.46	For work-up

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq), sodium azide (1.2 eq), zinc bromide (0.5 eq), and deionized water to make a 1 M solution with respect to the nitrile.

• Heat the reaction mixture to reflux (approximately 100-120 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• After completion, cool the reaction mixture to room temperature.

• Carefully acidify the mixture to a pH of approximately 2-3 with 2M hydrochloric acid. This will protonate the tetrazole and cause it to precipitate. Caution: This step should be performed slowly in a well-ventilated fume hood as some hydrazoic acid may be generated.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold deionized water to remove any inorganic salts.

• Dry the product under vacuum to yield 5-(4-(Difluoromethoxy)-3-methoxyphenyl)-1H-tetrazole.

• If necessary, the product can be further purified by recrystallization from a suitable solvent system such as ethanol/water.

• Characterize the final product by ¹H NMR, ¹³C NMR, IR, and high-resolution mass spectrometry (HRMS).

Part 2: Synthesis of 3-(4-(Difluoromethoxy)-3-methoxyphenyl)-1,2,4-oxadiazoles

The synthesis of 3,5-disubstituted-1,2,4-oxadiazoles from nitriles is a common and reliable transformation.[5] A widely employed method involves the initial conversion of the nitrile to the corresponding amidoxime, followed by acylation and subsequent cyclodehydration.[6][7] One-pot procedures have also been developed to streamline this process.[6][8]

Causality Behind Experimental Choices:

• Amidoxime Formation: Hydroxylamine reacts with the nitrile group to form an amidoxime intermediate. This reaction is often base-catalyzed.

• Acylation: The amidoxime is then acylated on the oxygen atom by an acylating agent (e.g., an acid chloride or anhydride). This sets the stage for the subsequent cyclization.

• Cyclodehydration: The O-acylated amidoxime undergoes intramolecular cyclization with the elimination of a water molecule to form the stable 1,2,4-oxadiazole ring. This step can be promoted by heat or a dehydrating agent.

Experimental Protocol:

Figure 3: Workflow for the synthesis of 3-(4-(Difluoromethoxy)-3-methoxyphenyl)-1,2,4-oxadiazoles.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Molarity/Equivalents
4-(Difluoromethoxy)-3-methoxybenzonitrile	832737-32-3	199.16	1.0 eq
Hydroxylamine Hydrochloride (NH2OH·HCl)	5470-11-1	69.49	1.5 eq
Sodium Bicarbonate (NaHCO3) or Triethylamine (Et3N)	144-55-8 / 121-44-8	84.01 / 101.19	1.5 - 2.0 eq
Acylating Agent (e.g., Acetyl Chloride)	75-36-5	78.50	1.2 eq
Ethanol or Pyridine	64-17-5 / 110-86-1	46.07 / 79.10	Solvent
Ethyl Acetate	141-78-6	88.11	For extraction

Procedure:

• Amidoxime Formation: In a round-bottom flask, suspend 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq), hydroxylamine hydrochloride (1.5 eq), and sodium bicarbonate (2.0 eq) in ethanol.

• Heat the mixture to reflux and stir until the starting nitrile is consumed as monitored by TLC (typically 4-8 hours).

• Cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure. The crude amidoxime can be used in the next step without further purification.

• Acylation and Cyclization: Dissolve the crude amidoxime in a suitable solvent such as pyridine or toluene.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the desired acylating agent (e.g., acetyl chloride, 1.2 eq) dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours to effect cyclodehydration.

• Monitor the formation of the 1,2,4-oxadiazole by TLC or LC-MS.

• Work-up and Purification: Cool the reaction mixture and pour it into water.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water, dilute HCl (if pyridine was used), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired 3-(4-(Difluoromethoxy)-3-methoxyphenyl)-5-substituted-1,2,4-oxadiazole.

• Characterize the final product by ¹H NMR, ¹³C NMR, IR, and HRMS.

Part 3: Synthesis of 3-(4-(Difluoromethoxy)-3-methoxyphenyl)-1,2,4-triazoles

The synthesis of 1,2,4-triazoles from nitriles can be achieved through various methods.[9][10][11] A common approach involves the reaction of a nitrile with a hydrazine derivative to form an amidrazone, which is then cyclized with a one-carbon synthon. Copper-catalyzed methods have also been developed for the synthesis of 1,2,4-triazoles from nitriles and amidines.[12]

Causality Behind Experimental Choices:

• Amidrazone Formation: The reaction of a nitrile with hydrazine hydrate, often in the presence of a catalyst or with heating, yields the corresponding amidrazone. This intermediate contains the necessary N-N-C-N framework for the triazole ring.

• Cyclization: The amidrazone is then reacted with a one-carbon electrophile, such as an orthoester or formic acid, which provides the final carbon atom of the triazole ring. Subsequent intramolecular cyclization and elimination of water or alcohol furnishes the 1,2,4-triazole.

Experimental Protocol:

Figure 4: Workflow for the synthesis of 3-(4-(Difluoromethoxy)-3-methoxyphenyl)-1,2,4-triazoles.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Molarity/Equivalents
4-(Difluoromethoxy)-3-methoxybenzonitrile	832737-32-3	199.16	1.0 eq
Hydrazine Hydrate (N2H4·H2O)	7803-57-8	50.06	2.0 - 3.0 eq
Triethyl Orthoformate	122-51-0	148.20	Solvent/Reagent
Ethanol	64-17-5	46.07	Solvent

Procedure:

• Amidrazone Formation: In a round-bottom flask, dissolve 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 eq) in ethanol. Add hydrazine hydrate (2.0-3.0 eq).

• Heat the reaction mixture to reflux for 12-24 hours.

• Monitor the formation of the amidrazone by TLC or LC-MS.

• Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure. The crude amidrazone can be used directly in the next step.

• Cyclization: To the crude amidrazone, add an excess of triethyl orthoformate.

• Heat the mixture to reflux for 4-8 hours. The ethanol generated during the reaction can be removed by distillation.

• Monitor the formation of the 1,2,4-triazole by TLC or LC-MS.

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature.

• The product may precipitate upon cooling. If not, add cold water to induce precipitation.

• Collect the solid by vacuum filtration and wash with cold ethanol or water.

• Dry the product under vacuum.

• If necessary, purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Characterize the final product by ¹H NMR, ¹³C NMR, IR, and HRMS.

References

• Demko, Z. P., & Sharpless, K. B. (2001). Synthesis of 1H-tetrazoles. J. Org. Chem., 66, 7945-7950.
• Guan, Y., et al. (2024).

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• Su, W., et al. (2006). Amine Salt–Catalyzed Synthesis of 5-Substituted 1H-Tetrazoles from Nitriles.
• Kumar, A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 894384.

• Organic Chemistry Portal. (n.d.). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. Retrieved from [Link]

• ISRES Publishing. (2022). Synthesis of 1,2,4-triazole compounds. ISRES Publishing.
• SYNFACTS. (2020). Synthesis of 1,2,4-Oxadiazoles from Alkynes and Nitriles. Thieme, B02320SF.
• Xu, X., et al. (2015). Copper-Catalyzed One-Pot Synthesis of 1,2,4-Triazoles from Nitriles and Hydroxylamine. The Journal of Organic Chemistry, 80(3), 1792-1797.
• Wang, C., et al. (2016). Base-mediated one-pot synthesis of 1,2,4-oxadiazoles from nitriles, aldehydes and hydroxylamine hydrochloride without addition of extra oxidant. Organic & Biomolecular Chemistry, 14(37), 8754-8760.
• Mandal, S., et al. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)
• Gao, Y., et al. (2014). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Molecules, 19(6), 7245-7254.
• Yakaiah, T., et al. (2013). A new one-pot synthesis of 1,2,4-oxadiazoles from aryl nitriles, hydroxylamine and crotonoyl chloride. Journal of Chemical Sciences, 125(4), 731-735.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Retrieved from [Link]

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Technical Notes & Optimization

common side reactions in the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Welcome to the technical support center for the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure a successful and efficient synthesis.

Introduction: The Synthetic Pathway

The synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile is a sequential process that typically begins with the readily available starting material, vanillin (4-hydroxy-3-methoxybenzaldehyde). The overall transformation involves three key stages:

• Selective Difluoromethylation: The phenolic hydroxyl group of a vanillin derivative is selectively difluoromethylated.

• O-Methylation: The remaining hydroxyl group is methylated to yield the corresponding methoxy derivative.

• Nitrile Formation: The benzaldehyde functionality is converted to a benzonitrile.

Each of these steps presents unique challenges and potential for side-product formation. This guide will address these issues in a systematic, question-and-answer format.

Troubleshooting Guide: Common Side Reactions and Solutions

This section addresses specific problems that may arise during the synthesis, providing explanations for their cause and actionable solutions.

Stage 1: Difluoromethylation of 3,4-dihydroxybenzaldehyde

A common starting material for this synthesis is 3,4-dihydroxybenzaldehyde, which is selectively difluoromethylated at the 4-position.

Question 1: My reaction mixture shows a significant amount of a non-polar byproduct with a higher molecular weight than the desired 4-(difluoromethoxy)-3-hydroxybenzaldehyde. What is it and how can I avoid it?

Answer:

This common byproduct is likely 3,4-bis(difluoromethoxy)benzaldehyde .[1][2] Its formation is a result of over-difluoromethylation, where the difluoromethylating agent reacts with both phenolic hydroxyl groups instead of selectively reacting with the more acidic 4-hydroxyl group.

Causality: The selectivity of the difluoromethylation is highly dependent on the reaction conditions. Factors that can lead to the formation of the bis-difluoromethylated impurity include:

• Excess of difluoromethylating agent: Using a significant excess of the difluoromethylating reagent (e.g., sodium chlorodifluoroacetate) increases the statistical probability of reaction at both hydroxyl groups.

• Prolonged reaction time or high temperature: Forcing the reaction to completion with extended heating can overcome the kinetic preference for the 4-position, leading to the undesired side product.

• Strongly basic conditions: While a base is necessary to deprotonate the phenol, excessively strong or a large excess of base can increase the nucleophilicity of both oxygen atoms, reducing selectivity.

Troubleshooting Protocol:

• Stoichiometry Control: Carefully control the stoichiometry of the difluoromethylating agent. Start with a molar ratio of 1:1 to 1:1.2 of 3,4-dihydroxybenzaldehyde to the difluoromethylating agent.

• Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction once the starting material is consumed to a satisfactory level, even if a small amount remains, to avoid over-reaction.

• Temperature Management: Maintain the reaction temperature within the recommended range (typically 60-120°C) and avoid excessive heating.[2]

• Purification: If the byproduct is formed, it can typically be separated from the desired product by column chromatography on silica gel, as the bis-difluoromethylated compound is significantly less polar.[3]

Question 2: After workup of the difluoromethylation reaction, I observe an acidic impurity. What could this be?

Answer:

The likely acidic impurity is 4-(difluoromethoxy)-3-hydroxybenzoic acid .[1] This is formed by the oxidation of the aldehyde functional group of the product.

Causality: Benzaldehydes, particularly those with electron-donating groups on the aromatic ring, are susceptible to oxidation, which can occur under various conditions:

• Exposure to air: Prolonged exposure of the reaction mixture or the isolated product to atmospheric oxygen, especially at elevated temperatures or in the presence of base, can lead to oxidation.

• Oxidizing agents: Contaminants in reagents or solvents, or the use of certain workup conditions, can introduce oxidizing species.

Troubleshooting Protocol:

• Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Prompt Workup and Purification: Process the reaction mixture promptly upon completion. Avoid leaving the crude product exposed to air for extended periods.

• Aqueous Workup: During the aqueous workup, a wash with a mild reducing agent solution (e.g., sodium bisulfite) can help to remove any oxidizing impurities.

• Purification: The carboxylic acid byproduct can be removed by an aqueous basic wash (e.g., with a dilute sodium bicarbonate solution) during the extraction, as the acid will be deprotonated and move into the aqueous layer.

Stage 2: O-Methylation of 4-(Difluoromethoxy)-3-hydroxybenzaldehyde

This step involves the conversion of the remaining phenolic hydroxyl group to a methoxy ether.

Question 3: The methylation of my 4-(difluoromethoxy)-3-hydroxybenzaldehyde is incomplete, and I have difficulty separating the starting material from the product.

Answer:

Incomplete methylation is a common issue and can be attributed to several factors. The starting material and the product, 3-methoxy-4-(difluoromethoxy)benzaldehyde, have similar polarities, making their separation by column chromatography challenging.

Causality:

• Insufficient methylating agent or base: An inadequate amount of the methylating agent (e.g., dimethyl sulfate, methyl iodide) or the base (e.g., potassium carbonate) will lead to an incomplete reaction.

• Reaction Temperature and Time: The reaction may require sufficient thermal energy and time to proceed to completion.

• Quality of Reagents and Solvents: Moisture in the solvent or reagents can consume the base and hydrolyze the methylating agent, reducing its effectiveness.

Troubleshooting Protocol:

• Reagent Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of both the methylating agent and the base to drive the reaction to completion.

• Anhydrous Conditions: Ensure that the solvent (e.g., DMF, acetone) and the base are anhydrous.

• Optimize Reaction Conditions: If the reaction is sluggish, consider increasing the temperature or extending the reaction time. Monitor the progress by TLC or HPLC.

• Alternative Methylating Agents: If traditional methylating agents prove problematic, consider using greener alternatives like dimethyl carbonate (DMC), which can offer high yields and selectivity.[4]

• Purification Strategy: If separation is difficult, consider derivatizing the unreacted starting material. For example, the phenolic hydroxyl group can be reacted with a protecting group that significantly alters its polarity, facilitating separation.

Stage 3: Conversion of 3-Methoxy-4-(difluoromethoxy)benzaldehyde to Nitrile

This transformation is typically achieved in a one-pot, two-step process: formation of the aldoxime followed by dehydration.

Question 4: My final product is contaminated with a compound that shows two distinct spots on TLC and has the same mass as the desired nitrile. What is this impurity?

Answer:

You are likely observing the E and Z isomers of the 4-(difluoromethoxy)-3-methoxybenzaldoxime intermediate . This indicates that the dehydration step is incomplete.

Causality: The reaction of the benzaldehyde with hydroxylamine forms an oxime, which can exist as geometric isomers (E and Z). These isomers are often separable by chromatography. If the subsequent dehydration to the nitrile is not complete, the residual oxime isomers will contaminate the final product.

Troubleshooting Protocol:

• Ensure Complete Dehydration: The choice of dehydrating agent and reaction conditions is crucial. Common dehydrating agents include acetic anhydride, thionyl chloride, or phosphorus pentoxide.[5][6] Ensure that the dehydrating agent is added in sufficient quantity and that the reaction is allowed to proceed for an adequate amount of time.

• One-Pot Procedure Optimization: For one-pot syntheses, ensure the conditions for the second step (dehydration) are fully established before assuming the reaction is complete. This may involve a temperature increase or the addition of a catalyst.

• Monitoring the Reaction: Use TLC or HPLC to monitor the disappearance of the oxime intermediates. The nitrile product is typically less polar than the oximes.

• Purification: If oxime impurities are present, they can usually be removed by column chromatography. Alternatively, the crude product can be resubjected to the dehydration conditions to convert the remaining oxime to the nitrile.

Question 5: I have an unexpected amide-like impurity in my final product. What is its origin?

Answer:

This impurity could be a formanilide byproduct . The formation of formanilides can occur under certain conditions when converting aldehydes to nitriles.

Causality: While less common in standard aldoxime dehydration, some nitrile synthesis methods, particularly those involving certain catalysts or reaction conditions, can lead to the formation of formanilides as side products.

Troubleshooting Protocol:

• Review the Synthetic Method: If formanilide formation is a persistent issue, consider alternative methods for the nitrile synthesis. The conversion via an aldoxime intermediate is generally robust and less prone to this side reaction.

• Purification: Amides are typically more polar than nitriles and can be separated by column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the best way to purify the final product, 4-(Difluoromethoxy)-3-methoxybenzonitrile?

A1: The purification method will depend on the nature and quantity of the impurities.

• Column Chromatography: Silica gel column chromatography is the most common method for purifying the final product from less polar impurities (like the bis-difluoromethylated byproduct) and more polar impurities (like the oxime intermediates or the carboxylic acid). A gradient elution with a solvent system such as hexanes and ethyl acetate is typically effective.

• Recrystallization: If the crude product is of reasonable purity, recrystallization from a suitable solvent system can be an efficient way to obtain highly pure material.

• Distillation: For larger scale purifications, vacuum distillation may be an option, depending on the boiling point and thermal stability of the compound.

Q2: What analytical techniques are recommended for assessing the purity of 4-(Difluoromethoxy)-3-methoxybenzonitrile?

A2: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is an excellent method for determining the percentage purity and detecting non-volatile impurities.[7][8]

• Gas Chromatography (GC): GC is suitable for assessing the presence of volatile impurities and can also be used for purity determination if the compound is thermally stable.[7][8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR are invaluable for structural confirmation and can be used for quantitative analysis (qNMR) to determine purity against a certified internal standard.[7][8]

• Mass Spectrometry (MS): Coupled with HPLC or GC, MS is essential for identifying the molecular weights of impurities, aiding in their structural elucidation.

Q3: Are there any safety concerns I should be aware of during this synthesis?

A3: Yes, several safety precautions should be taken:

• Difluoromethylating agents: Some difluoromethylating agents can be hazardous. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Methylating agents: Traditional methylating agents like dimethyl sulfate and methyl iodide are toxic and carcinogenic.[10] Handle them with extreme care, using appropriate engineering controls and PPE. Consider using safer alternatives like dimethyl carbonate.

• Solvents: Many of the solvents used (e.g., DMF, chloroform) have their own health hazards. Consult the Safety Data Sheet (SDS) for each chemical before use.

• General Precautions: Always wear safety glasses, a lab coat, and gloves when working in the laboratory.

Visualizations

Synthetic Pathway and Potential Side Products

Caption: Workflow for addressing incomplete dehydration.

Quantitative Data Summary

Stage	Key Transformation	Common Reagents	Typical Temperature (°C)	Potential Side Products
1	Difluoromethylation	3,4-dihydroxybenzaldehyde, Sodium chlorodifluoroacetate, K₂CO₃, DMF	60-120 [2]	3,4-bis(difluoromethoxy)benzaldehyde, 4-(difluoromethoxy)-3-hydroxybenzoic acid [1][2]
2	O-Methylation	4-(difluoromethoxy)-3-hydroxybenzaldehyde, Dimethyl sulfate/Methyl iodide, K₂CO₃, Acetone/DMF	Reflux	Unreacted starting material
3	Nitrile Formation	3-methoxy-4-(difluoromethoxy)benzaldehyde, Hydroxylamine hydrochloride, Acetic anhydride/Thionyl chloride	0-100	4-(difluoromethoxy)-3-methoxybenzaldoxime (E/Z isomers), Formanilide

References

• Environmentally friendly one-pot two-step sequential synthesis of biological active curcumin analogues. CNR-IRIS. Available at: [Link]

• One-pot synthesis of 4-methoxybenzonitrile 4d starting from... ResearchGate. Available at: [Link]

• O-Methylation of Natural Phenolic Compounds Based on Green Chemistry Using Dimethyl Carbonate. ResearchGate. Available at: [Link]

• Supporting Information. CDC Stacks. Available at: [Link]

• Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles. Frontiers. Available at: [Link]

• Demethylation of vanillin in various MIM-Ils. ResearchGate. Available at: [Link]

• HPLC Methods for analysis of Benzonitrile. HELIX Chromatography. Available at: [Link]

• Method for preparing 4 -methoxy - benzonitrile through 'one pot metho. Google Patents.
• Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde. Google Patents.

• General Synthesis of Secondary Alkylamines by Reductive Alkylation of Nitriles by Aldehydes and Ketones. Chemistry – A European Journal. Available at: [Link]

• Improved Schmidt Conversion of Aldehydes to Nitriles Using Azidotrimethylsilane in 1,1,1,3,3,3-Hexafluoro-2-propanol. MDPI. Available at: [Link]

• MW-assisted one-pot synthesis of 4-methoxybenzonitrile 4d starting from... ResearchGate. Available at: [Link]

• vanillin.eugenol.demethylation.methylenation. Erowid. Available at: [Link]

• Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde. Google Patents.

• 4-(Difluoromethoxy)-3-hydroxybenzaldehyde. PubChem. Available at: [Link]

• New methods for the synthesis of substituted nitriles. Duquesne Scholarship Collection. Available at: [Link]

• 4-Fluoro-3-methoxybenzonitrile. PubChem. Available at: [Link]

• Process for the conversion of aldehydes into nitriles using ammonia and hydrogen peroxide. Google Patents.

• 4-Difluoromethoxy-3-hydroxybenzaldehyde. lookchem. Available at: [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Journal of Pharmaceutical Research International. Available at: [Link]

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• 2. CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents [patents.google.com]
• 3. CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. CN101092377A - Method for preparing 4 -methoxy - benzonitrile through 'one pot metho - Google Patents [patents.google.com]
• 6. 832737-32-3 Cas No. | 4-(Difluoromethoxy)-3-methoxybenzonitrile | Matrix Scientific [matrixscientific.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. Buy 4-Formyl-3-methoxybenzonitrile | 21962-45-8 [smolecule.com]
• 10. iris.cnr.it [iris.cnr.it]

Technical Support Center: Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Welcome to the technical support center for the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile. This guide is designed for researchers, chemists, and drug development professionals who are working with this important synthetic intermediate. Here, we address common challenges and provide in-depth, field-proven insights to help you optimize your reaction yields and purity. Our approach is grounded in mechanistic principles and validated protocols to ensure your success in the lab.

Synthetic Overview

The most common and reliable pathway to 4-(Difluoromethoxy)-3-methoxybenzonitrile is a two-step process starting from the readily available 4-hydroxy-3-methoxybenzaldehyde (vanillin). The synthesis involves:

• O-Difluoromethylation: Introduction of the difluoromethoxy group onto the phenolic hydroxyl of vanillin.

• Cyanation: Conversion of the benzaldehyde functional group to the target benzonitrile.

This guide is structured to troubleshoot issues that may arise during each of these critical steps.

Caption: General two-step synthetic workflow.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter during your experiments. Each answer provides a detailed explanation of the underlying chemistry and actionable solutions.

Part A: O-Difluoromethylation of Vanillin

The conversion of the phenolic hydroxyl group to a difluoromethoxy ether is often the most challenging step. Success hinges on managing the reactivity of the difluoromethylating agent and ensuring optimal reaction conditions.

Q1: My yield of 4-(Difluoromethoxy)-3-methoxybenzaldehyde is consistently low (<50%). What are the most likely causes?

Low yields in this step typically stem from three primary issues: incomplete reaction, degradation of starting material/product, or inefficient generation of the difluorocarbene intermediate.

• Inefficient Reagent Generation: When using reagents like sodium chlorodifluoroacetate (NaSO₂CF₂Cl), the in-situ generation of difluorocarbene (:CF₂) is temperature-dependent. If the temperature is too low, the decarboxylation is slow, leading to a sluggish reaction. If it's too high, the carbene can dimerize or react with the solvent.[1]

• Presence of Water: This reaction is highly sensitive to moisture. Water can quench the phenoxide intermediate and react with the difluoromethylating agent. Ensure all glassware is oven-dried, and use anhydrous solvents and reagents.

• Sub-optimal Base Stoichiometry: A sufficient amount of base (e.g., K₂CO₃, NaOH) is crucial to deprotonate the phenol, forming the reactive phenoxide. However, an excessive amount of a strong base like NaOH can promote side reactions. For protocols using chlorodifluoromethane (ClCF₂H) gas, the base is consumed throughout the reaction, and incremental additions may be necessary to maintain the reaction rate.[2]

• Poor Gas Dispersion (for ClCF₂H): If using chlorodifluoromethane gas, efficient stirring and a fritted glass bubbler are essential to maximize the gas-liquid interface. Poor dispersion will starve the reaction of the key reagent.

Q2: The reaction stalls, leaving significant starting material even after prolonged reaction times. How can I drive it to completion?

A stalled reaction points to the deactivation or depletion of a key component.

• Increase Temperature (Cautiously): If using a reagent like sodium chlorodifluoroacetate, gradually increasing the temperature from 80°C towards 100-110°C can increase the rate of difluorocarbene formation.[1] Monitor by TLC or HPLC to avoid product degradation.

• Incremental Addition of Reagents: In protocols using chlorodifluoromethane gas and NaOH, the base is consumed over time. A strategy of adding portions of aqueous NaOH every 1-1.5 hours can reactivate the reaction and push it towards completion.[2]

• Introduce a Phase-Transfer Catalyst (PTC): For reactions in a biphasic system or where the base has low solubility in the organic solvent, adding a PTC like tetrabutylammonium bromide (TBAB) can significantly improve the reaction rate. The PTC facilitates the transfer of the phenoxide from the solid or aqueous phase into the organic phase where the reaction occurs.[2]

Caption: Troubleshooting logic for low difluoromethylation yield.

Q3: What are the best practices for handling chlorodifluoromethane (ClCF₂H) gas?

Chlorodifluoromethane is a non-flammable, but ozone-depleting, gas supplied in pressurized cylinders.

• Work in a Fume Hood: Always work in a well-ventilated chemical fume hood.

• Secure the Cylinder: The gas cylinder must be securely strapped to a wall or bench.

• Use a Proper Regulator: Employ a two-stage regulator suitable for the gas to control the pressure and flow rate accurately.

• Monitor Flow Rate: Use a flow meter or a simple oil bubbler to monitor the rate of gas addition. A slow, steady stream is more effective than a rapid burst.

• Scrub Excess Gas: The outlet from your reaction vessel should be connected to a scrubbing solution (e.g., a bleach solution) to neutralize any unreacted gas before it enters the fume hood exhaust.

Part B: Cyanation of 4-(Difluoromethoxy)-3-methoxybenzaldehyde

This transformation converts the intermediate aldehyde into the final nitrile. While generally more straightforward than the difluoromethylation, challenges in yield and purity can still arise.

Q4: I'm struggling to convert the aldehyde to the nitrile. Which method is most reliable?

The most common and often highest-yielding method for this conversion on a lab scale is a two-step, one-pot procedure via an oxime intermediate.[3]

• Oxime Formation: The aldehyde is reacted with hydroxylamine hydrochloride (NH₂OH·HCl) in the presence of a mild base (e.g., sodium acetate, pyridine, or triethylamine) to form the corresponding aldoxime. This reaction is typically clean and high-yielding.

• Dehydration: The crude oxime is then dehydrated to the nitrile without purification. Common dehydrating agents include thionyl chloride, phosphorus oxychloride, or acetic anhydride.

Direct conversion methods exist but can sometimes be lower-yielding or require harsher conditions that may not be compatible with all substrates.

Q5: My oxime dehydration step is messy and gives a low yield of the nitrile. How can I optimize it?

This is a common issue. The key is controlling the temperature and the addition of the dehydrating agent.

• Control the Exotherm: Dehydration reactions are often exothermic. Add the dehydrating agent (e.g., thionyl chloride) dropwise to a cooled solution (0-5 °C) of the oxime. This prevents the formation of tar-like byproducts.

• Choice of Solvent and Base: If using a reagent like thionyl chloride, performing the reaction in a solvent like dichloromethane (DCM) with a non-nucleophilic base like triethylamine to scavenge the HCl byproduct can lead to cleaner reactions and higher yields.[3]

• Ensure Anhydrous Conditions: As with the first step, water can interfere with the dehydrating agent, reducing its effectiveness.

Part C: Purification and Characterization

Q6: What is the most effective method for purifying the final 4-(Difluoromethoxy)-3-methoxybenzonitrile product?

The final product is a solid at room temperature.[4][5] Purification strategy depends on the scale and nature of the impurities.

• Recrystallization: This is often the most effective method for obtaining high-purity material on a larger scale. A solvent screen (e.g., ethanol/water, isopropanol, or heptane/ethyl acetate mixtures) should be performed to find the optimal system.

• Silica Gel Chromatography: For smaller scales or to remove closely-related impurities, column chromatography is effective. A typical eluent system would be a gradient of ethyl acetate in hexanes or heptane.

• Characterization: The final product should be characterized by ¹H NMR, ¹⁹F NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. The difluoromethoxy group provides a characteristic triplet in the ¹H NMR spectrum and a corresponding signal in the ¹⁹F NMR.

Data Summary: Difluoromethylation Conditions

The table below summarizes various reported conditions for the synthesis of the key intermediate, 4-(Difluoromethoxy)-3-hydroxybenzaldehyde, which is structurally very similar to the intermediate in our target synthesis. The principles are directly transferable.

Starting Material	Difluoromethylating Agent	Base	Solvent	Temp (°C)	Yield (%)	Reference
3,4-dihydroxybenzaldehyde	ClCF₂H	K₂CO₃	DMF	80-85	Not specified	[6]
3,4-dihydroxybenzaldehyde	ClCF₂H	NaOH	1,4-Dioxane	80	47.3	[2]
3,4-dihydroxybenzaldehyde	NaSO₂CF₂Cl	Na₂CO₃	DMF/Water	80	57.5	[1]

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-(Difluoromethoxy)-3-methoxybenzaldehyde

This protocol is adapted from literature procedures for similar substrates.[1][2]

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, condenser, and temperature probe, add 4-hydroxy-3-methoxybenzaldehyde (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to create a stirrable suspension (approx. 5-10 mL per gram of starting material).

• Reagent Addition: Add sodium chlorodifluoroacetate (1.5 eq).

• Reaction: Heat the mixture to 90-100 °C under a nitrogen atmosphere. Monitor the reaction progress by TLC or LC-MS (typically 4-8 hours).

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Pour the mixture into a beaker containing ice water. Acidify the aqueous solution to pH ~5-6 with 1M HCl.

• Extraction: Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography (silica gel, hexanes/ethyl acetate gradient) or recrystallization to yield the pure aldehyde intermediate.

Protocol 2: Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile via the Oxime Intermediate

This is a general procedure for aldehyde to nitrile conversion.[3]

• Oxime Formation: In a round-bottom flask, dissolve the 4-(Difluoromethoxy)-3-methoxybenzaldehyde (1.0 eq) from the previous step in ethanol or a mixture of THF/water. Add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq). Stir at room temperature until TLC analysis indicates complete conversion to the oxime (typically 1-3 hours).

• Isolation (Optional but Recommended): Remove the organic solvent under reduced pressure. Add water and extract the oxime with ethyl acetate. Dry the organic layer and concentrate to obtain the crude oxime.

• Dehydration: Dissolve the crude oxime in anhydrous dichloromethane (DCM) and cool the flask to 0 °C in an ice bath. Slowly add thionyl chloride (1.1 eq) dropwise via a syringe.

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Workup: Carefully quench the reaction by pouring it into a beaker of ice water. Separate the organic layer. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude nitrile by recrystallization or column chromatography.

References

• Google Patents. CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde. [2]

• Google Patents. CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde. [1]

• Royal Society of Chemistry. Late-stage difluoromethylation: concepts, developments and perspective. Chem Soc Rev, 2021. [Link][7]

• Google Patents.

• Royal Society of Chemistry. Late-stage difluoromethylation: concepts, developments and perspective. [Link][8]

• Royal Society of Chemistry. The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. [Link][9]

• Royal Society of Chemistry. The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chem Soc Rev, 2016. [Link][10]

• PubChem. 4-(Difluoromethoxy)-3-hydroxybenzaldehyde. [Link][11]

• Google Patents. CN101092377A - Method for preparing 4 -methoxy - benzonitrile through 'one pot metho'. [3]

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• 3. CN101092377A - Method for preparing 4 -methoxy - benzonitrile through 'one pot metho - Google Patents [patents.google.com]
• 4. 4-Difluoromethoxy-3-methoxy-benzonitrile | 832737-32-3 [sigmaaldrich.com]
• 5. 832737-32-3 Cas No. | 4-(Difluoromethoxy)-3-methoxybenzonitrile | Matrix Scientific [matrixscientific.com]
• 6. benchchem.com [benchchem.com]
• 7. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00351F [pubs.rsc.org]
• 11. 4-(Difluoromethoxy)-3-hydroxybenzaldehyde | C8H6F2O3 | CID 2758295 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Fluorinated Benzonitriles

Welcome to the Technical Support Center for the purification of fluorinated benzonitriles. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in obtaining high-purity fluorinated benzonitrile compounds. The unique physicochemical properties imparted by the fluorine atom(s) and the nitrile group can present specific hurdles in purification. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address these challenges effectively.

The Impact of Fluorine on Benzonitrile Purification

The introduction of fluorine to the benzonitrile scaffold significantly alters its electronic properties, polarity, and intermolecular interactions. A single fluorine atom can increase the molecule's lipophilicity, while the highly electronegative nature of fluorine can also create a dipole moment, potentially increasing polarity.[1] This dual effect influences solubility in various organic solvents, which is a critical parameter for both crystallization and chromatographic purification.[1] Furthermore, the stability of the C-F bond is generally high, but defluorination can occur under certain conditions, leading to impurities.[2] The nitrile group itself is susceptible to hydrolysis, especially under acidic or basic conditions, which can lead to the formation of corresponding benzoic acids or benzamides.[3][4]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems that may arise during the purification of fluorinated benzonitriles in a question-and-answer format.

Question 1: My fluorinated benzonitrile is "oiling out" during recrystallization instead of forming crystals. What's happening and how can I fix it?

Answer:

"Oiling out" occurs when the dissolved solid separates from the cooling solvent as a liquid phase rather than forming a crystalline lattice.[5] This is a common issue with fluorinated benzonitriles due to the presence of impurities that depress the melting point or if the boiling point of the solvent is higher than the compound's melting point.[5]

Causality and Solutions:

• High Impurity Load: Impurities can disrupt the crystal lattice formation.

  • Solution: Attempt a pre-purification step like a quick column chromatography pass to remove the bulk of impurities before recrystallization.

• Inappropriate Solvent Choice: The solvent may be too good, keeping the compound and impurities dissolved even at low temperatures.

  • Solution: Select a solvent system where the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.[5] A mixed solvent system, such as hexane/ethyl acetate or toluene/heptane, can be effective.[5][6]

• Cooling Rate is Too Fast: Rapid cooling doesn't allow sufficient time for crystal nucleation and growth.

  • Solution: Allow the solution to cool slowly to room temperature on a thermally insulated surface before transferring it to an ice bath.[5]

• Supersaturation: The solution is supersaturated, but crystal nucleation has not initiated.

  • Solution 1: Seeding. Add a small, pure crystal of the target compound to the cooled solution to initiate crystallization.[5]

  • Solution 2: Scratching. Gently scratch the inside of the flask at the solution's surface with a glass rod to create nucleation sites.[5]

Question 2: I'm experiencing very low recovery after recrystallizing my fluorinated benzonitrile. How can I improve the yield?

Answer:

Low recovery is a frequent challenge and can be attributed to several factors in the recrystallization protocol.[5]

Causality and Solutions:

• Using Too Much Solvent: An excessive amount of solvent will keep a significant portion of your compound dissolved even after cooling.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product.

• Incomplete Precipitation: The compound may still have considerable solubility in the mother liquor at low temperatures.

  • Solution: Ensure the flask is thoroughly cooled in an ice bath to maximize precipitation.[5]

• Premature Crystallization During Hot Filtration: If you are performing a hot filtration to remove insoluble impurities, the product may crystallize on the filter paper or in the funnel.

  • Solution: Use a pre-heated funnel and filter flask, and add a small excess of hot solvent before filtering to ensure the compound remains in solution.

• Adsorption onto Decolorizing Carbon: If using activated charcoal to remove colored impurities, an excessive amount can adsorb your product.

  • Solution: Use only a small amount of activated charcoal (1-2% by weight of your sample).[7]

Question 3: My column chromatography separation of fluorinated benzonitrile isomers is poor. How can I improve the resolution?

Answer:

Separating positional isomers of fluorinated benzonitriles can be challenging due to their similar polarities.

Causality and Solutions:

• Inappropriate Mobile Phase: The eluent system may not have the right polarity to effectively differentiate between the isomers.

  • Solution 1: Gradient Elution. Employ a shallow gradient of a more polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes).[8]

  • Solution 2: Alternative Solvents. Explore different solvent systems. For instance, dichloromethane in hexanes or a small percentage of ether or acetone can alter the selectivity.

• Improper Stationary Phase: Standard silica gel may not be the optimal stationary phase.

  • Solution: Consider using a pentafluorophenyl (PFP) stationary phase, which can offer different selectivity for fluorinated compounds.[9]

• Column Overloading: Too much sample loaded onto the column will lead to broad peaks and poor separation.

  • Solution: Reduce the amount of crude material loaded onto the column. A general rule is to load no more than 1-5% of the silica gel weight.

Question 4: I suspect my fluorinated benzonitrile is degrading during purification. What are the likely degradation pathways and how can I avoid them?

Answer:

Fluorinated benzonitriles can be susceptible to hydrolysis and, in some cases, defluorination.

Causality and Solutions:

• Hydrolysis of the Nitrile Group: The nitrile group can be hydrolyzed to a carboxylic acid or an amide in the presence of acid or base, even in trace amounts in the silica gel or solvents.[3][10]

  • Solution 1: Neutralize Silica Gel. If using column chromatography, consider using deactivated or neutral silica gel.

  • Solution 2: Use Anhydrous Solvents. Ensure all solvents are dry, as water can facilitate hydrolysis.

  • Solution 3: Avoid Extreme pH. During workup, avoid prolonged exposure to strong acids or bases.

• Defluorination: While the C-F bond is strong, it can be cleaved under certain nucleophilic or enzymatic conditions.[2] This is less common during standard purification but can be a concern with certain reagents or reactive impurities.

  • Solution: Be mindful of the reagents used in the synthesis and any potential for residual nucleophiles in the crude product. Ensure the purification conditions are mild.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect in a crude fluorinated benzonitrile sample?

A1: The impurity profile largely depends on the synthetic route. For instance, in a Suzuki-Miyaura cross-coupling reaction, common impurities include starting materials (e.g., bromobenzonitrile, fluorophenylboronic acid), homocoupling byproducts, and residual palladium catalyst.[11] Positional isomers can also be present.

Impurity Type	Origin	Analytical Detection Method
Unreacted Starting Materials	Incomplete reaction	HPLC, GC-MS, NMR[12][13]
Homocoupling Byproducts	Side reaction in cross-coupling	HPLC, GC-MS, Mass Spectrometry[12]
Positional Isomers	Non-specific synthesis	HPLC, GC-MS, 19F NMR[11][14]
Hydrolysis Products	Degradation during workup/purification	HPLC, IR (C=O stretch)[10][12]
Residual Solvents	Incomplete drying	1H NMR
Palladium Catalyst	Incomplete removal after reaction	ICP-MS

Q2: Which analytical techniques are best for assessing the purity of my final fluorinated benzonitrile product?

A2: A combination of techniques is recommended for comprehensive purity analysis.

• High-Performance Liquid Chromatography (HPLC): This is the most common method for determining purity by area percentage. A reverse-phase C18 column with a water/acetonitrile mobile phase is a good starting point.[12][13]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable fluorinated benzonitriles, providing both purity information and mass-to-charge ratio for impurity identification.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H and ¹³C NMR: Confirm the structure of the main component and can reveal the presence of impurities.

  • ¹⁹F NMR: Highly sensitive for detecting fluorine-containing impurities, including positional isomers.[11][12]

• Infrared (IR) Spectroscopy: Useful for confirming the presence of the characteristic nitrile (C≡N) stretch around 2220-2230 cm⁻¹.[11]

Q3: What are the key safety precautions when handling fluorinated benzonitriles?

A3: Fluorinated benzonitriles should be handled with care. Based on analogous compounds, they may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[15]

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.[16][17]

• Ventilation: Work in a well-ventilated fume hood to avoid inhaling fumes.[16]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[15]

• Disposal: Dispose of as hazardous waste according to local, state, and federal regulations. Do not pour down the drain.[15]

Experimental Protocols

Protocol 1: Recrystallization of a Fluorinated Benzonitrile

This protocol provides a general procedure for recrystallizing a solid fluorinated benzonitrile.

Materials:

• Crude fluorinated benzonitrile

• Recrystallization solvent(s) (e.g., isopropanol, ethanol, hexane/ethyl acetate mixture)[5]

• Erlenmeyer flasks

• Heating source (hot plate)

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude material in various solvents at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but not at room temperature.[5]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[7]

• Hot Filtration (if necessary): If there are insoluble impurities or charcoal, perform a hot gravity filtration into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[5]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the crystals to a watch glass and allow them to air dry completely, or dry in a vacuum oven at a temperature well below the compound's melting point.[5]

Protocol 2: Flash Column Chromatography

This protocol outlines a general procedure for purifying a fluorinated benzonitrile using silica gel chromatography.

Materials:

• Crude fluorinated benzonitrile

• Silica gel (230-400 mesh)

• Chromatography column

• Eluent (e.g., hexane/ethyl acetate mixture)[6]

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• Eluent Selection: Determine the appropriate eluent system using TLC. The ideal solvent system should give the target compound an Rf value of approximately 0.2-0.4.

• Column Packing: Pack the chromatography column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions. If using a gradient, gradually increase the polarity of the eluent.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Final Drying: Dry the purified product under high vacuum to remove any residual solvent.

Visualizations

Caption: Decision workflow for selecting a purification method.

Caption: Typical impurity profile before and after purification.

References

• An In-depth Technical Guide to the Solubility Profile of 2-(3-Fluorophenyl)benzonitrile - Benchchem.
• 2-Fluoro-5-(hydroxymethyl)benzonitrile - AK Scientific, Inc. Safety Data Sheet.
• Recrystallization of 2-(3-Fluorophenyl)benzonitrile: A Technical Guide - Benchchem.
• A Comparative Guide to the Analytical Characterization of 2-(3-Fluorophenyl)benzonitrile - Benchchem.
• Process for the separation of mixtures of aliphatic fluorine compounds by azeotropic distillation with an oxygenated hydrocarbon. US3449218A. Google Patents.
• 3-(4-Amino-2-fluorophenoxymethyl)benzonitrile - AK Scientific, Inc. Safety Data Sheet.
• Purification of organic fluorine alcohols from azeotropic mixtures with non-fluorinated alcohols using extractive distillation. ResearchGate.
• Essential Safety and Disposal Procedures for 2-(3-Fluorophenyl)benzonitrile - Benchchem.
• Perfluoro(7-methylbicyclo[4.3.0]nonane) Purification from Close-Boiling Impurities by Heteroazeotropic Distillation Method. MDPI.
• Method for separating HF by azeotropic distillation. JP2815913B2. Google Patents.
• Hydrolysis of benzonitrile by the purified nitrilase from Synechocystis... ResearchGate.
• Hydrolysis of Benzonitrile. Scribd.
• 2-(3-Fluorophenyl)benzonitrile: A Key Intermediate in Modern Organic Synthesis - Benchchem.
• A Comparative Guide to Analytical Methods for Purity Assessment of 4-Bromo-3-chlorobenzonitrile - Benchchem.
• An In-depth Technical Guide to the Physical Characteristics of 2-(3-Fluorophenyl)benzonitrile and Its Isomers - Benchchem.
• The acid-catalysed hydrolysis of benzonitrile. Semantic Scholar.
• Recrystallization.
• A Comparative Analysis of 2-(3-Fluorophenyl)benzonitrile and Its Isomers for Research and Development - Benchchem.
• The Dark Side of Fluorine. PMC - NIH.
• Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. PMC - NIH.
• Impurity profiling of drug candidates: Analytical strategies using reversed-phase and mixed-mode high-performance liquid chromatography methods. ResearchGate.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. The acid-catalysed hydrolysis of benzonitrile | Semantic Scholar [semanticscholar.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. aksci.com [aksci.com]
• 17. aksci.com [aksci.com]

Technical Support Center: Optimizing Difluoromethoxylation of Substituted Phenols

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Welcome to the Technical Support Center for aryl difluoromethyl ether synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of the O-difluoromethylation of substituted phenols. Here, you will find in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and supported by peer-reviewed literature.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable protocols to overcome common hurdles.

Q1: My reaction yield is low or negligible. What are the primary causes and how can I improve it?

A1: Low yield is the most common issue in difluoromethoxylation. The root cause often lies in one of three areas: inefficient generation of the phenoxide, poor reactivity of the substrate, or instability of the difluorocarbene precursor.

Troubleshooting Steps & Explanations:

• Verify Phenoxide Formation: The reaction initiates with the deprotonation of the phenol to form a nucleophilic phenoxide. If the base is too weak or used in insufficient quantity, this equilibrium will not favor the product.[1]

  • Protocol: Ensure you are using a base strong enough to deprotonate your specific phenol. For phenols with higher pKa values (less acidic), a stronger base like potassium hydroxide (KOH) or sodium hydride (NaH) is necessary.[2] An excess of the base (up to 20 equivalents in some protocols) can be used to drive the reaction to completion. Ensure all reagents and solvents are anhydrous, as water will consume the base.[1]

• Assess Substrate Electronics: The electronic nature of the substituents on the phenol ring dramatically influences its acidity (pKa).

  • Electron-Withdrawing Groups (EWGs): Phenols with EWGs (e.g., -NO₂, -CN, -C(O)R) are more acidic (lower pKa) and readily form phenolates. These reactions are often successful.

  • Electron-Donating Groups (EDGs): Phenols with EDGs (e.g., -OCH₃, -CH₃, -NH₂) are less acidic (higher pKa). Their deprotonation is less favorable, which can lead to low conversion.[3] Reactions with electron-rich phenols may require stronger bases or higher temperatures to proceed efficiently.[2]

• Check Reagent and Reaction Temperature: The generation of difluorocarbene (:CF₂) from precursors is temperature-sensitive.

  • For Phosphonate-Based Reagents (e.g., Diethyl (bromodifluoromethyl)phosphonate): These reactions are often initiated at low temperatures (-30 °C to -78 °C) to control the initial exotherm from carbene generation, then allowed to warm to room temperature.[4][3] If conversion is low, gentle heating may be required after the initial addition.[4]

  • For Decarboxylative Reagents (e.g., Sodium Chlorodifluoroacetate, PDFA): These reagents require elevated temperatures (e.g., 90-120 °C) to induce decarboxylation and generate the difluorocarbene.[5][6][7] Ensure your reaction is reaching the target temperature for a sufficient duration.

dot

Caption: Troubleshooting logic for low reaction yield.

Q2: My starting material is consumed, but I'm seeing multiple unidentified byproducts. What's happening?

A2: The formation of multiple byproducts points to issues with the reactivity of the difluorocarbene intermediate or competing reaction pathways.

Troubleshooting Steps & Explanations:

• Reaction with Solvent: Difluorocarbene is highly reactive and can react with the solvent if the desired nucleophile (the phenolate) is not available or reactive enough.

  • Explanation: Solvents like DMF can compete as electrophiles.[2] While acetonitrile is commonly used, choosing a more inert solvent like p-xylene or cyclohexane may be beneficial, especially for decarboxylative methods.[7]

• C-Alkylation vs. O-Alkylation: While O-alkylation is desired, the phenoxide ion is an ambident nucleophile, and competitive C-alkylation can occur at the ortho and para positions, particularly at higher temperatures.[1]

  • Protocol: Maintain careful temperature control. Running the reaction at the lowest effective temperature can favor O-alkylation.

• Reaction with Base: In some cases, the difluorocarbene can react with the base itself, especially if the base is sterically unhindered.[4]

  • Protocol: Consider using a sterically hindered base like t-BuOK if side reactions with the base are suspected. This was shown to prevent undesired additions in related systems.[2]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to broader, conceptual questions about reaction design and optimization.

Q1: Which difluoromethoxylation reagent should I choose for my phenol?

A1: The choice of reagent depends on your substrate's properties, the desired reaction conditions (mild vs. harsh), and scale.

Reagent Class	Example(s)	Typical Conditions	Pros	Cons
Phosphonate-Based	Diethyl (bromodifluoromethyl)phosphonate	Basic (e.g., KOH), often starts cold (-30°C) then warms to RT.	Highly efficient, mild conditions, water-soluble byproduct.[3]	Can be sensitive to moisture.
Decarboxylative	Sodium Chlorodifluoroacetate (ClCF₂CO₂Na)	Neutral or basic, requires heat (90-120°C) in solvents like DMF or xylene.[5][6]	Bench-stable, inexpensive, operationally simple.[5][6]	Requires high temperatures, which may not be suitable for sensitive substrates.
Gaseous Reagents	Chlorodifluoromethane (ClCF₂H, Freon-22)	Often used in transition-metal-catalyzed cross-coupling or requires strong base.[2][8]	Cost-effective for large scale.	Ozone-depleting substance, requires specialized gas handling equipment.[8][9]
Photoredox Reagents	Difluorobromoacetic Acid	Visible light, photocatalyst (e.g., Ru(bpy)₃²⁺), mild base at RT.[10]	Extremely mild conditions, high functional group tolerance.[10][11]	Requires photochemical setup, may form regioisomers on unactivated arenes.[12]

Q2: What is the general mechanism for these reactions?

A2: Most common methods proceed through the in-situ generation of difluorocarbene (:CF₂), a highly electrophilic intermediate.

• Phenoxide Formation: A base deprotonates the phenol starting material to generate a nucleophilic phenoxide anion.

• Difluorocarbene Generation: The chosen precursor generates :CF₂.

  • For phosphonates , a base induces a P-C bond cleavage and subsequent elimination of a bromide ion.[4][3]

  • For haloacetate salts , thermal decarboxylation releases :CF₂ and CO₂.[6]

• Nucleophilic Attack: The electron-rich phenoxide anion attacks the electrophilic difluorocarbene.

• Protonation: A subsequent protonation step (typically during aqueous workup) yields the final aryl difluoromethyl ether product.[6]

dot

Caption: General mechanism for O-difluoromethylation.

Q3: How do I set up and monitor the reaction?

A3: A typical experimental protocol using a common phosphonate reagent is provided below.

Detailed Experimental Protocol (Example with Diethyl (bromodifluoromethyl)phosphonate)

• Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the substituted phenol (1.0 equiv.) and a suitable solvent (e.g., a 1:1 mixture of acetonitrile and water).

• Base Addition: Add the base (e.g., potassium hydroxide, 20 equiv.). Stir until the phenol is fully dissolved and the phenoxide has formed.

• Cooling: Cool the reaction mixture to -30 °C in a suitable cooling bath (e.g., acetonitrile/dry ice).

• Reagent Addition: Slowly add the diethyl (bromodifluoromethyl)phosphonate (2.1 equiv.) dropwise to the cooled, stirring solution. The generation of difluorocarbene can be exothermic, and slow addition is critical for control.[4]

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS. A common eluent system is ethyl acetate/hexanes. The product (Ar-OCF₂H) will be less polar than the starting phenol (Ar-OH).

• Workup: Once complete, quench the reaction with water and extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography to obtain the pure aryl difluoromethyl ether.

References

• Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7015-7044. Available at: [Link]

• Fu, W. C., & Jamison, T. F. (2020). Deuteriodifluoromethylation and gem-Difluoroalkenylation of Aldehydes Using ClCF2H in Continuous Flow. Angewandte Chemie International Edition, 59(33), 13885-13890. Available at: [Link]

• Fu, W. C., & Jamison, T. F. (2020). Deuteriodifluoromethylation and gem‐Difluoroalkenylation of Aldehydes Using ClCF2H in Continuous Flow. Angewandte Chemie, 132(33), 13989-13994. Available at: [Link]

• Zafrani, Y., Sod-Moriah, G., & Segall, Y. (2009). Diethyl bromodifluoromethylphosphonate: a highly efficient and environmentally benign difluorocarbene precursor. Tetrahedron, 65(27), 5278-5283. Available at: [Link]

• Difluoromethylation of Phenols - Organic Syntheses. Available at: [Link]

• Difluoromethylation of Phenols - Organic Syntheses Procedure. Available at: [Link]

• Ngai, M. Y., Bume, D. D., & Pant, A. (2019). Catalytic radical difluoromethoxylation of arenes and heteroarenes. Nature communications, 10(1), 1-9. Available at: [Link]

• Chlorodifluoromethane - American Chemical Society. Available at: [Link]

• Fu, W. C., & Jamison, T. F. (2021). Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations. Reaction Chemistry & Engineering, 6(8), 1333-1345. Available at: [Link]

• Sather, A. C., Lee, H. G., De La Rosa, V. R., Yang, Y., Müller, P., & Buchwald, S. L. (2018). The Difluoromethyl Group as a Masked Nucleophile: A Lewis Acid/Base Approach. Journal of the American Chemical Society, 140(31), 9985-9992. Available at: [Link]

• Barata-Vallejo, S., & Postigo, A. (2022). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Catalysts, 12(11), 1438. Available at: [Link]

• Deng, X. Y., Lin, J. H., Zheng, J., & Xiao, J. C. (2015). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. Chemical Communications, 51(45), 9411-9414. Available at: [Link]

• Ngai, M. Y., Bume, D. D., & Pant, A. (2018). Synthesis of Tri-and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. The Journal of organic chemistry, 83(15), 7793-7804. Available at: [Link]

• Zhang, Z., Pi, C., Wu, Y., & Wu, J. (2017). Difluoromethylation of phenols with difluorobromoacetic acid under visible-light photoredox catalysis. Organic & Biomolecular Chemistry, 15(31), 6536-6539. Available at: [Link]

• Zhang, Z., Pi, C., Wu, Y., & Wu, J. (2017). Visible-Light Photoredox Difluoromethylation of Phenols and Thiophenols With Commercially Available Difluorobromoacetic Acid. Organic letters, 19(10), 2758-2761. Available at: [Link]

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• 2. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
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• 7. Difluoromethylation and gem -difluorocyclopropenation with difluorocarbene generated by decarboxylation - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02736E [pubs.rsc.org]
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• 10. Visible-Light Photoredox Difluoromethylation of Phenols and Thiophenols with Commercially Available Difluorobromoacetic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Catalytic radical difluoromethoxylation of arenes and heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]

identifying and removing byproducts in 4-(Difluoromethoxy)-3-methoxybenzonitrile synthesis

Welcome to our dedicated technical support center for the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this important building block. Here, we provide in-depth troubleshooting advice, detailed analytical procedures, and purification protocols based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile, which is typically prepared by the difluoromethylation of 4-hydroxy-3-methoxybenzonitrile.

Q1: My reaction is complete, but I have a major byproduct that is difficult to separate. How do I identify it?

A1: The most probable major byproduct in this synthesis is the over-difluoromethylated compound, 3,4-bis(difluoromethoxy)benzonitrile . This arises from the difluoromethylation of the desired product, especially if the reaction is allowed to proceed for too long or with an excess of the difluoromethylating agent.

Identification Strategy:

• Mass Spectrometry (MS): Look for a molecular ion peak corresponding to the mass of 3,4-bis(difluoromethoxy)benzonitrile (C9H5F4NO2), which is approximately 251.03 g/mol .

• ¹H NMR Spectroscopy: The aromatic region of the ¹H NMR spectrum will be distinct from your desired product. You will likely observe a different splitting pattern and chemical shifts for the aromatic protons. The characteristic triplet of the -OCHF₂ group will be present, but the integration will correspond to two such groups.

• ¹³C NMR Spectroscopy: The presence of two -OCHF₂ groups will be evident in the ¹³C NMR spectrum, typically as triplets due to carbon-fluorine coupling.

A patent for the synthesis of a related compound, 3-hydroxyl-4-difluoromethoxy benzaldehyde, reports the formation of the analogous bis-difluoromethoxy byproduct, highlighting the propensity for this side reaction[1].

Q2: I see a spot on my TLC that is more polar than my product. What could it be?

A2: A more polar byproduct is likely one of two possibilities:

• Unreacted Starting Material: The most common polar impurity is the unreacted starting material, 4-hydroxy-3-methoxybenzonitrile . Incomplete reactions are a frequent issue.

• Hydrolysis Products: If your workup or reaction conditions involve water, you may have partial or complete hydrolysis of the nitrile group. This would result in the formation of 4-(difluoromethoxy)-3-methoxybenzamide (more polar) or 4-(difluoromethoxy)-3-methoxybenzoic acid (most polar).

Identification Strategy:

• Co-spotting on TLC: Spot your reaction mixture alongside the 4-hydroxy-3-methoxybenzonitrile starting material on a TLC plate to see if the spots align.

• LC-MS Analysis: This is a powerful tool to identify both unreacted starting material and hydrolysis products by their respective molecular weights.

  • 4-hydroxy-3-methoxybenzonitrile: ~149.15 g/mol

  • 4-(difluoromethoxy)-3-methoxybenzamide: ~217.17 g/mol

  • 4-(difluoromethoxy)-3-methoxybenzoic acid: ~218.15 g/mol [2][3]

• ¹H NMR Spectroscopy: The presence of a broad singlet for the amide protons (-CONH₂) or a very broad singlet for the carboxylic acid proton (-COOH) are indicative of these hydrolysis byproducts. The aromatic protons will also show a pattern consistent with the 1,2,4-trisubstituted ring system.

Q3: My yield is low, and I have a complex mixture of products. What are other possible side reactions?

A3: Besides the major byproducts mentioned above, other side reactions can occur, especially under harsh conditions:

• Decomposition of the Difluoromethoxy Group: While generally stable, the difluoromethoxy group can be sensitive to strong bases, potentially leading to decomposition pathways[4].

• Formation of Aryl Triflate: If you are using a triflate-based difluoromethylating reagent, the formation of an aryl triflate byproduct from the starting phenol is possible.

Troubleshooting Your Reaction:

• Control Stoichiometry: Carefully control the stoichiometry of your difluoromethylating agent to minimize over-reaction.

• Reaction Monitoring: Monitor the reaction progress closely by TLC or LC-MS to stop it once the starting material is consumed and before significant byproduct formation occurs.

• Anhydrous Conditions: Ensure your reaction is carried out under strictly anhydrous conditions to prevent hydrolysis of the nitrile group and the difluoromethylating reagent.

• Temperature Control: Maintain the recommended reaction temperature to avoid decomposition and other side reactions.

Experimental Protocols

Protocol 1: Analytical Identification of Byproducts by LC-MS

This protocol provides a general method for identifying the target compound and its common byproducts.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Mass Spectrometer (MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions (Typical):

Parameter	Value
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 95% A, ramp to 5% A over 15 minutes, hold for 5 minutes.
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	5 µL
UV Detection	254 nm

MS Conditions (Typical):

Parameter	Value
Ionization Mode	ESI Positive and Negative
Scan Range	100 - 500 m/z
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temp.	120 °C
Desolvation Temp.	350 °C

Protocol 2: Purification by Column Chromatography

This is a standard method to remove the common byproducts from the crude reaction mixture.

Procedure:

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of a suitable solvent (e.g., dichloromethane) and then adding the silica gel. Evaporate the solvent completely.

• Column Packing: Pack a glass column with silica gel using a hexane/ethyl acetate mixture (e.g., 95:5) as the eluent.

• Loading: Carefully load the dried slurry onto the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes. Start with a low polarity mixture (e.g., 98:2 hexanes:ethyl acetate) and gradually increase the polarity.

  • The less polar 3,4-bis(difluoromethoxy)benzonitrile will elute first.

  • The desired product, 4-(difluoromethoxy)-3-methoxybenzonitrile , will elute next.

  • The more polar unreacted starting material and hydrolysis byproducts will elute last or remain on the column.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product. Combine the pure fractions and evaporate the solvent under reduced pressure.

Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to identifying and resolving issues during the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Caption: Troubleshooting workflow for byproduct identification and removal.

References

• BenchChem. (2025). 2-(Difluoromethoxy)-6-fluoropyridine stability and degradation pathways.

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Hartwig, J. F., et al. (n.d.).
• Google Patents. (n.d.). CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.
• Google Patents. (n.d.). CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde.
• Miller, T. G., & Thanassi, J. W. (1960). The Preparation of Aryl Difluoromethyl Ethers. Journal of the American Chemical Society.

• CCS Chemistry. (n.d.). Mechanochemical Difluoromethylations of Alcohols. Retrieved from [Link]

• Organic Syntheses. (n.d.). Difluoromethylation of Phenols. Retrieved from [Link]

• ChemSrc. (n.d.). Cas no 162401-59-4 (4-(Difluoromethoxy)-3-methoxybenzoic acid). Retrieved from [Link]

• Springer Nature. (2022). Synthesis of Aryldifluoromethyl Aryl Ethers via Nickel-Catalyzed Suzuki Cross-Coupling Reactions. Research Communities.

• PubChem. (n.d.). 4-(difluoromethoxy)-3-methoxybenzoic acid. Retrieved from [Link]

• Global Scientific Journal. (n.d.). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). Benzonitrile at BMRB. Retrieved from [Link]

• Google Patents. (n.d.). CN101092377A - Method for preparing 4 -methoxy - benzonitrile through 'one pot metho.

• Aaron Chemistry. (n.d.). 4-(difluoromethoxy)-3-methoxybenzonitrile. Retrieved from [Link]

• Crysdot LLC. (n.d.). 4-(Difluoromethoxy)-3-methoxybenzonitrile. Retrieved from [Link]

• ResearchGate. (2015).
• PubMed Central. (n.d.). Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds.
• Google Patents. (n.d.). CN108409605B - Preparation method of 3, 4-difluorobenzonitrile.
• Organic Syntheses. (2024). Synthesis of 4-(2,2-Difluorovinyl)
• PubMed Central. (n.d.). 3-Fluoro-4-(4-hydroxyphenoxy)benzonitrile.

• SpectraBase. (n.d.). 2-[(3,4-Dimethoxyphenyl)carbonyl]benzonitrile - Optional[1H NMR] - Spectrum. Retrieved from [Link]

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• 4. rsc.org [rsc.org]

troubleshooting poor solubility of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Technical Support Center: 4-(Difluoromethoxy)-3-methoxybenzonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for 4-(Difluoromethoxy)-3-methoxybenzonitrile. This document, structured as a series of frequently asked questions (FAQs), is designed to provide you, a valued member of the scientific community, with in-depth, actionable advice to overcome common solubility challenges encountered with this compound. As your Senior Application Scientist, my goal is to explain not just what to do, but why you're doing it, ensuring your experiments are both successful and scientifically rigorous.

FAQ 1: What are the key physicochemical properties of 4-(Difluoromethoxy)-3-methoxybenzonitrile that influence its solubility?

Understanding a compound's inherent properties is the first step in troubleshooting its solubility. The structure of 4-(Difluoromethoxy)-3-methoxybenzonitrile presents a classic challenge: it is a relatively small, rigid, and hydrophobic molecule, characteristics that often lead to poor aqueous solubility.

The molecular structure features a benzonitrile core, which is non-polar. The methoxy (-OCH₃) group adds some polarity, but this is largely counteracted by the highly non-polar difluoromethoxy (-OCHF₂) group. This combination results in a molecule that is more "greasy" or lipophilic than it is water-loving.

Property	Value / Prediction	Implication for Solubility
Molecular Formula	C₉H₇F₂NO₂	-
Molecular Weight	199.16 g/mol [1]	Moderate molecular weight, less of a factor than polarity.
Physical Form	Solid	Indicates that energy (lattice energy) is required to break the crystal structure before solvation can occur.
Predicted XlogP	2.8[2]	A positive logP value indicates higher solubility in lipids (octanol) than in water, confirming the compound's hydrophobic nature.
Hydrogen Bond Donors	0	The molecule cannot donate hydrogen bonds to water, limiting a key interaction for aqueous solubility.
Hydrogen Bond Acceptors	4 (Nitrile N, 2x Oxygen, 2x Fluorine)	The molecule can accept hydrogen bonds, but this is not sufficient to overcome its overall hydrophobicity.

In essence: The combination of a high predicted logP and a solid, crystalline form means the molecule prefers to interact with itself rather than with water, leading to poor aqueous solubility.

FAQ 2: I'm struggling to prepare a high-concentration stock solution in DMSO. What steps can I take?

This is a very common issue. While Dimethyl Sulfoxide (DMSO) is a powerful organic solvent, some highly crystalline compounds can be resistant to dissolution.

Troubleshooting Workflow for DMSO Stock Preparation

Caption: Workflow for dissolving 4-(Difluoromethoxy)-3-methoxybenzonitrile in DMSO.

Detailed Protocol: Preparing a 10 mM DMSO Stock Solution

• Preparation: Weigh the required amount of 4-(Difluoromethoxy)-3-methoxybenzonitrile (MW: 199.16) into a sterile glass vial. For 1 mL of a 10 mM stock, you would need 1.99 mg.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO.

• Initial Mixing: Cap the vial tightly and vortex at maximum speed for 2 minutes. Visually inspect for any remaining solid particles.

• Assisted Solubilization (If Needed): If solids persist, use one or both of the following methods:

  • Gentle Warming: Place the vial in a heat block or water bath set to 30-40°C for 10-15 minutes. High temperatures should be avoided to prevent compound degradation.

  • Sonication: Place the vial in a bath sonicator for 5-10 minute intervals. This uses ultrasonic waves to break up crystal lattices and accelerate dissolution.

• Final Check & Storage: Once a clear solution is obtained, let it cool to room temperature. It is crucial to inspect the solution again, as compounds can sometimes precipitate out upon cooling. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

FAQ 3: My compound precipitates when I dilute my DMSO stock into aqueous assay buffer. How can I prevent this?

This is the most critical challenge for in vitro studies. When the DMSO stock is diluted into an aqueous buffer, the solvent environment rapidly changes from organic to aqueous. The compound, which is poorly water-soluble, crashes out of the solution. The key is to keep the compound soluble and bioavailable in the final assay medium.

Strategy 1: pH Adjustment

For ionizable compounds, adjusting the pH of the buffer can significantly increase solubility.[][4] The benzonitrile group is very weakly basic, and the ether oxygens are unlikely to be protonated under physiological conditions. Therefore, pH adjustment is less likely to be an effective primary strategy for this specific molecule compared to a compound with a strong acidic or basic handle. However, ensuring the buffer pH is consistent is still a critical experimental parameter.

Strategy 2: Co-solvents

Co-solvents are water-miscible organic solvents that, when added to the aqueous buffer, reduce the overall polarity of the medium, making it more hospitable for hydrophobic compounds.[][5][6]

Commonly Used Co-solvents:

• Polyethylene Glycol 400 (PEG 400)

• Propylene Glycol (PG)

• Ethanol

• Glycerin

Experimental Protocol: Co-solvent Screening

• Prepare Buffers: Prepare your standard assay buffer containing various percentages of a co-solvent (e.g., 1%, 2%, 5% PEG 400).

• Dilution Test: In a clear microplate or vial, add the co-solvent buffer.

• Spike Compound: Add a small volume of your high-concentration DMSO stock to the co-solvent buffer to reach the final desired assay concentration. The final DMSO concentration should ideally be kept below 0.5% to avoid artifacts.

• Observe: Mix and observe immediately, and again after 30-60 minutes, for any signs of precipitation (cloudiness, visible particles). Use a nephelometer for a quantitative assessment if available.

• Select: Choose the lowest concentration of co-solvent that maintains the compound's solubility.

Strategy 3: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[7][8] They can encapsulate poorly soluble "guest" molecules, like our compound, forming an inclusion complex that is water-soluble.[9][10]

• Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are widely used due to their improved solubility and safety profiles.[11]

Troubleshooting Workflow for Aqueous Formulation

Caption: Decision tree for troubleshooting aqueous precipitation.

FAQ 4: What are some more advanced strategies if these methods fail?

For particularly challenging compounds, especially in later-stage development (e.g., in vivo studies), more advanced formulation strategies may be required. These often aim to create a stable, high-energy, amorphous form of the drug, which dissolves more readily than the stable crystalline form.

• Solid Dispersions: The drug is dispersed in a solid polymer matrix, often created by methods like spray drying or hot-melt extrusion.[12] This prevents the drug from crystallizing and can lead to supersaturation upon dissolution.

• Particle Size Reduction: Techniques like micronization or nanomilling increase the surface area of the drug particles, which can enhance the dissolution rate according to the Noyes-Whitney equation.[11][13][14]

• Lipid-Based Formulations: For highly lipophilic compounds, formulating in oils, surfactants, and co-solvents can create self-emulsifying drug delivery systems (SEDDS) that form fine emulsions in the gut, improving absorption.[11]

These advanced methods require specialized equipment and formulation expertise but are powerful tools in drug development.

References

• Jahagirdar, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Available at: [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2024). cyclodextrin in novel formulations and solubility enhancement techniques: a review. ResearchGate. Available at: [Link]

• Pharma Tutor. (n.d.). Co-solvency and anti-solvent method for the solubility enhancement. Available at: [Link]

• Ghul, R. (2017). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Available at: [Link]

• Jahagirdar, G., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Available at: [Link]

• Semantic Scholar. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available at: [Link]

• Kumar, S., & Singh, A. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. Available at: [Link]

• Bari, A., et al. (2022). Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. Biomedical and Environmental Sciences. Available at: [Link]

• ACS Publications. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research. Available at: [Link]

• Zhang, J., et al. (2022). Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. PubMed Central. Available at: [Link]

• PubChem. (n.d.). 4-Fluoro-3-methoxybenzonitrile. Available at: [Link]

• Slideshare. (n.d.). solubility enhancement -by pH change & complexation. Available at: [Link]

• Asian Journal of Pharmacy and Technology. (2021). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. Available at: [Link]

• Hilaris Publisher. (n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Available at: [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Available at: [Link]

• Szaniawska, M., & Szymczyk, K. (n.d.). Strategies in poorly soluble drug delivery systems. Available at: [Link]

• Parmar, K., & Patel, J. (2014). Improvement in solubility of poor water-soluble drugs by solid dispersion. PubMed Central. Available at: [Link]

• PubChemLite. (n.d.). 4-(difluoromethoxy)-3-methoxybenzonitrile. Available at: [Link]

• PubChem. (n.d.). Thalidomide. Available at: [Link]

• Crysdot LLC. (n.d.). 4-(Difluoromethoxy)-3-methoxybenzonitrile. Available at: [Link]

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• 2. PubChemLite - 4-(difluoromethoxy)-3-methoxybenzonitrile (C9H7F2NO2) [pubchemlite.lcsb.uni.lu]
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• 14. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Technical Support Center: Minimizing Dimer Formation During Difluoromethoxylation

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding a common, yet often mechanistically overlooked, side reaction in difluoromethoxylation: the formation of substrate dimers (homocoupling). While the primary focus of modern difluoromethoxylation is rightfully on achieving high yields of the desired C-OCF₂H bond formation, the emergence of dimeric byproducts can significantly complicate purification and reduce the overall efficiency of your synthetic route.

This guide moves beyond standard protocols to explain the causality behind dimer formation and provides actionable, field-proven strategies to mitigate this issue, ensuring the integrity and success of your experiments.

Frequently Asked questions (FAQs)

Q1: What is "dimer formation" in the context of my difluoromethoxylation reaction?

Dimer formation, also known as homocoupling, is an undesired side reaction where two molecules of your starting material (e.g., an aryl halide or a phenol) react with each other to form a symmetrical dimer (e.g., a biaryl). This depletes your substrate, lowers the yield of the desired difluoromethoxylated product, and introduces a potentially difficult-to-remove impurity.

Q2: What are the primary mechanistic pathways that lead to dimer formation?

While not as extensively documented as in classical cross-coupling reactions, dimer formation in difluoromethoxylation can be postulated to occur through several pathways, largely dependent on the reaction type:

• For Palladium-Catalyzed Reactions: In protocols that utilize palladium catalysis (e.g., with aryl halides), dimer formation often stems from processes analogous to those in Suzuki or Heck couplings.[1] Key causes include:

  • Oxygen-Mediated Oxidation: The presence of dissolved oxygen can oxidize the active Pd(0) catalyst to Pd(II).[2][3] This Pd(II) species can then undergo transmetalation with two molecules of an organoboron reagent (if present) or participate in other pathways that lead to reductive elimination of the dimer.[4]

  • Pd(II) Precatalyst Reduction: When using a Pd(II) precatalyst (like Pd(OAc)₂), the in-situ reduction to the active Pd(0) can be partially mediated by the substrate itself, leading to homocoupling.[4][5]

• For Radical C-H Functionalization/Photoredox Reactions: In many modern difluoromethoxylation reactions, a difluoromethoxy radical (•OCF₂H) is generated.[6] While the primary pathway involves the addition of this radical to the aromatic substrate, side reactions leading to dimerization can occur:

  • Radical-Radical Coupling: Under conditions of high radical concentration or slow trapping by the intended radical acceptor, two substrate-derived radical intermediates could potentially couple.

  • Oxidative Dimerization: The intermediate radical formed by the addition of •OCF₂H to an arene is typically oxidized to a cation before deprotonation.[5] If this intermediate encounters another neutral arene molecule, an oxidative dimerization pathway could be initiated, although this is less common.

Q3: Which analytical techniques are most effective for identifying and quantifying dimer byproducts?

A multi-technique approach is recommended for robust analysis:

• Thin-Layer Chromatography (TLC): Often gives the first indication of a significant byproduct. The dimer will typically have a different polarity (often less polar) than the starting material and the difluoromethoxylated product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying and quantifying volatile, thermally stable dimers. The mass spectrum will show a clear molecular ion corresponding to the dimer's mass.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The most versatile technique, suitable for a wide range of substrates and products. It provides both retention time data and mass confirmation, which is crucial for unambiguous identification.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR of the crude reaction mixture can reveal characteristic signals of the symmetrical dimer, which can be compared to the expected signals of the starting material and product.

Troubleshooting Guide: High Levels of Dimer Formation

This section provides a systematic approach to diagnosing and resolving issues with excessive dimer formation in your difluoromethoxylation reactions.

Problem 1: Significant dimer byproduct detected, especially in palladium-catalyzed systems.

Oxygen is a notorious culprit in promoting homocoupling in palladium-catalyzed reactions.[2] It can interfere with the catalytic cycle and lead to the oxidation of the active Pd(0) catalyst.[3]

Solutions:

• Rigorous Degassing: Ensure all solvents are thoroughly degassed before use. Common and effective methods include:

  • Sparging: Bubble an inert gas (Argon or Nitrogen) through the solvent for 30-60 minutes.[8]

  • Freeze-Pump-Thaw: For highly sensitive reactions, perform at least three cycles of freezing the solvent with liquid nitrogen, applying a high vacuum, and then thawing under an inert atmosphere.[2]

• Inert Atmosphere: Conduct the entire reaction under a positive pressure of an inert gas. Use Schlenk line techniques or a glovebox for optimal results.

The choice of palladium source and ligands is critical in controlling the relative rates of the desired cross-coupling versus the undesired homocoupling.[1]

Solutions:

• Switch to a Pd(0) Precatalyst: If you are using a Pd(II) source like Pd(OAc)₂, consider switching to a Pd(0) precatalyst such as Pd₂(dba)₃ or Pd(PPh₃)₄. This bypasses the need for in-situ reduction, which can be a source of homocoupling.[1]

• Optimize Ligand Choice: Ligands play a crucial role in stabilizing the catalyst and promoting the desired reaction pathway.[9]

  • Use Bulky, Electron-Rich Ligands: For many cross-coupling reactions, bulky, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphines like SPhos or XPhos) can accelerate the reductive elimination step of the desired product, outcompeting the homocoupling pathway.[2]

• Add a Mild Reducing Agent: If using a Pd(II) precatalyst is unavoidable, consider adding a mild reducing agent like potassium formate (1.1-1.5 equivalents). This can help to cleanly reduce the Pd(II) to Pd(0) without consuming your substrate.[5]

Problem 2: Dimer formation observed in a radical-based (e.g., photoredox) difluoromethoxylation.

The relative concentrations of the substrate, radical precursor, and photocatalyst can influence the kinetics of the reaction and favor side reactions.

Solutions:

• Slow Addition of Reagents: If technically feasible, the slow addition of the difluoromethoxylating reagent can help maintain a low, steady-state concentration of radical species, minimizing the chance of radical-radical coupling.[1]

• Adjust Stoichiometry: While the difluoromethoxylating reagent is often the limiting reagent, ensure that the substrate is not in vast excess, which could, in some cases, favor substrate-based side reactions. Experiment with slightly different ratios to find the optimal balance.

If the generated •OCF₂H radical is not efficiently trapped by the aromatic substrate, or if the subsequent steps are slow, the concentration of reactive intermediates can build up.

Solutions:

• Optimize Solvent and Temperature: The choice of solvent can influence the solubility of reactants and the stability of intermediates.[10][11]

  • Screen different solvents (e.g., acetonitrile, DMF, dioxane) to see if one favors the desired pathway.

  • Lowering the reaction temperature can sometimes slow down the rate of undesired side reactions more than the desired reaction.[1]

• Modify the Difluoromethoxylating Reagent: Different reagents generate the •OCF₂H radical under different conditions and at different rates.[6][12] If you are using a highly active reagent that leads to uncontrolled side reactions, consider switching to a more stable or slower-releasing alternative if available.

Data & Protocols for Minimizing Dimerization

Table 1: General Strategies to Mitigate Dimer Formation

Strategy	Actionable Steps	Mechanistic Rationale	Applicable Reaction Type
Oxygen Exclusion	Rigorously degas solvents (sparging, freeze-pump-thaw); maintain a positive inert gas atmosphere.	Prevents oxidation of active Pd(0) to Pd(II), which is a key species in many homocoupling pathways.[3]	Primarily Palladium-Catalyzed
Catalyst Selection	Use a Pd(0) precatalyst (e.g., Pd₂(dba)₃) instead of a Pd(II) source (e.g., Pd(OAc)₂).	Avoids the in-situ reduction step that can consume the substrate to form dimers.[4]	Palladium-Catalyzed
Ligand Optimization	Screen bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos).	Accelerates the desired reductive elimination step, making the main catalytic cycle kinetically superior to the homocoupling pathway.[2]	Palladium-Catalyzed
Reaction Kinetics	Employ slow addition of the limiting reagent; lower the reaction temperature.	Maintains a low concentration of reactive intermediates, disfavoring bimolecular side reactions.[1]	General (Both Catalytic & Radical)
Additive Screening	Add a mild reducing agent (e.g., potassium formate) when using a Pd(II) source.	Promotes the clean formation of the active Pd(0) catalyst without initiating homocoupling.[5]	Palladium-Catalyzed

Experimental Protocol: A General Approach to Minimizing Dimerization in a Radical C-H Difluoromethoxylation

This protocol is a general guideline and requires optimization for specific substrates and reagents.

• Reaction Setup (Under Inert Atmosphere):

  • To a flame-dried Schlenk flask, add the aromatic substrate (1.0 equiv.), the photocatalyst (e.g., fac-Ir(ppy)₃, 1-5 mol%), and a magnetic stir bar.

  • Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.

• Solvent and Reagent Addition:

  • Add the previously degassed solvent (e.g., acetonitrile) via syringe.

  • In a separate, sealed vial, prepare a solution of the difluoromethoxylating reagent (e.g., a pyridinium salt, 1.2 equiv.) in the same degassed solvent.

• Reaction Execution:

  • Place the reaction flask in front of the light source (e.g., a blue LED) and begin vigorous stirring.

  • Using a syringe pump, add the solution of the difluoromethoxylating reagent to the reaction mixture over a period of 2-4 hours.

  • Allow the reaction to stir under irradiation for the desired time (monitor by TLC or LC-MS).

• Work-up and Analysis:

  • Upon completion, quench the reaction as appropriate.

  • Analyze the crude mixture by GC-MS or LC-MS to quantify the ratio of the desired product to the dimer byproduct.

Visualizing Reaction Pathways

The following diagrams illustrate the desired difluoromethoxylation pathway versus a plausible competing dimerization pathway in a photoredox-catalyzed reaction.

Caption: Desired vs. Undesired Reaction Pathways.

This diagram illustrates a simplified comparison between the intended radical difluoromethoxylation and a potential radical-based homocoupling side reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 7. hovione.com [hovione.com]
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• 9. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The impact of solvent relative permittivity on the dimerisation of organic molecules well below their solubility limits: examples from brewed coffee and beyond - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]

Technical Support Center: Stability of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS No. 832737-32-3).[1] This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights, troubleshooting advice, and validated protocols for assessing the stability of this compound in acidic and basic aqueous media.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the chemical stability and degradation of 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Q1: What are the primary degradation pathways for this compound in acidic or basic solutions?

The primary and most anticipated degradation pathway is the hydrolysis of the benzonitrile functional group.[2][3] This reaction typically proceeds in two stages: first, hydrolysis to the corresponding amide intermediate, 4-(Difluoromethoxy)-3-methoxybenzamide, followed by further hydrolysis to the final carboxylic acid product, 4-(Difluoromethoxy)-3-methoxybenzoic acid.[4]

Q2: Which functional group on the molecule is the most chemically labile under hydrolytic stress?

The nitrile (-C≡N) group is the most susceptible functional group to hydrolysis under both acidic and basic conditions.[3][5] The carbon atom of the nitrile group is electrophilic and is readily attacked by nucleophiles like water (under acid catalysis) or hydroxide ions (under base catalysis).[4][6] The difluoromethoxy (-OCF₂H) and methoxy (-OCH₃) ether groups are significantly more stable and would require much harsher conditions for cleavage.[7]

Q3: How does the difluoromethoxy group influence the molecule's stability?

The difluoromethoxy group is a strong electron-withdrawing group. This property is known to enhance metabolic stability by making the molecule more resistant to oxidative metabolism, a key reason for its use in medicinal chemistry.[7] While it can influence the electronic properties of the aromatic ring, it does not render the ether linkage itself prone to hydrolysis under standard forced degradation conditions. Its stability is considerably higher than that of a standard methoxy group.

Q4: What are the expected degradation products I should be looking for?

Under typical acidic or basic hydrolytic stress, you should primarily monitor for the formation of two key degradation products:

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Structure
Parent Compound	C₉H₇F₂NO₂	199.15	4-(Difluoromethoxy)-3-methoxybenzonitrile
Amide Intermediate	C₉H₉F₂NO₃	217.17	4-(Difluoromethoxy)-3-methoxybenzamide
Carboxylic Acid Product	C₉H₈F₂O₄	218.15	4-(Difluoromethoxy)-3-methoxybenzoic acid[8]

Part 2: Troubleshooting Guide

This section provides solutions to specific issues you may encounter during your experiments.

Issue 1: My compound is degrading much faster than expected in my formulation.

• Possible Cause: Uncontrolled pH. The hydrolysis of the nitrile group is highly dependent on pH.[9][10] Even seemingly neutral solutions can become acidic or basic due to dissolved gases or interactions with excipients.

• Troubleshooting Steps:

  • Measure pH: Immediately measure the pH of your formulation.

  • Buffer the System: If the pH is acidic or basic, incorporate a suitable buffer system to maintain the pH within a stable range (typically closer to neutral, unless the application requires otherwise).

  • Review Excipients: Ensure that no excipients in your formulation are acting as catalysts for hydrolysis.

Issue 2: My HPLC analysis shows multiple new peaks after stress testing. How do I identify them?

• Possible Cause: You are likely observing the amide intermediate and the final carboxylic acid degradation product. In reversed-phase HPLC, the more polar carboxylic acid will typically elute first, followed by the amide, and then the parent compound.

• Troubleshooting Steps:

  • LC-MS Analysis: The most definitive method is to analyze your stressed sample using Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the molecular weights of the new peaks, matching them against the expected degradants in the table above.

  • Spiking Study: If you have reference standards for the expected amide and carboxylic acid products, "spike" your stressed sample with a small amount of each standard. An increase in the peak area of a specific degradant peak will confirm its identity.

  • Monitor Over Time: Collect samples at multiple time points during the stress study. You should observe the parent peak decreasing while the intermediate amide peak first increases and then decreases as the final carboxylic acid peak steadily increases.

Issue 3: I don't see any degradation even after prolonged heating in acidic/basic solution.

• Possible Cause: The conditions are not harsh enough. While the nitrile group is the most labile, hydrolysis is not always instantaneous and is temperature-dependent.

• Troubleshooting Steps:

  • Increase Temperature: Gradually increase the temperature of your reaction. A common starting point for forced degradation is 60-80°C.[11][12]

  • Increase Acid/Base Concentration: If temperature increase is insufficient, consider moving from 0.1 N to 1 N HCl or NaOH. Proceed with caution, as excessively harsh conditions can lead to secondary, irrelevant degradation pathways. The goal of a forced degradation study is to achieve 5-20% degradation, not complete decomposition.[11]

Part 3: Experimental Protocols & Mechanistic Pathways

Protocol 1: Forced Hydrolysis Stress Study

This protocol outlines the standard procedure for conducting a forced degradation study to assess stability in acidic and basic media, consistent with ICH guidelines.[13][14]

• Stock Solution Preparation: Prepare a stock solution of 4-(Difluoromethoxy)-3-methoxybenzonitrile in a suitable organic solvent (e.g., Acetonitrile or Methanol) at a concentration of 1 mg/mL.

• Acidic Stress:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N HCl in a sealed, inert vial.

  • Place the vial in a controlled temperature bath at 60°C.

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Immediately neutralize the aliquots with an equivalent amount of 0.1 N NaOH to quench the reaction.

  • Dilute with the mobile phase to an appropriate concentration for HPLC analysis.

• Basic Stress:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH in a sealed, inert vial.

  • Place the vial in a controlled temperature bath at 60°C.

  • Withdraw aliquots at the same time points.

  • Immediately neutralize the aliquots with an equivalent amount of 0.1 N HCl.

  • Dilute with the mobile phase for HPLC analysis.

Protocol 2: Stability-Indicating HPLC Method (Starting Point)

A robust, stability-indicating HPLC method is crucial for separating the parent compound from its degradation products.[12]

• Instrumentation: HPLC system with a UV Detector.

• Column: C18 Reversed-Phase Column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 95% A, 5% B

  • 2-15 min: Linear gradient to 5% A, 95% B

  • 15-18 min: Hold at 5% A, 95% B

  • 18-20 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm (or an experimentally determined λmax).

• Injection Volume: 10 µL.

Mechanistic Degradation Pathways

The following diagrams illustrate the accepted mechanisms for the hydrolysis of the benzonitrile group.

Caption: Acid-Catalyzed Hydrolysis Workflow.

Caption: Base-Catalyzed Hydrolysis Workflow.

References

• The acid-catalysed hydrolysis of benzonitrile. Semantic Scholar. [Link]

• The acid-catalysed hydrolysis of benzonitrile. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• Propose a mechanism for the basic hydrolysis of benzonitrile to the benzoate ion and ammonia. Pearson. [Link]

• Write an equation that illustrates the mechanism of the basic hydrolysis of benzonitrile to benzoic acid. Homework.Study.com. [Link]

• EXP13 Hydrolysis of Benzonitrile. Scribd. [Link]

• Hydrolysis of Nitriles. Organic Chemistry Tutor. [Link]

• Base Hydrolysis of Benzonitrile. YouTube. [Link]

• The mechanism of acid catalyzed hydrolysis of benzonitrile involves. YouTube. [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. LCGC North America. [Link]

• 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition. National Institutes of Health (NIH). [Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. [Link]

• Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. National Institutes of Health (NIH). [Link]

• Method of quantitative determination of physiologically active nitriles of saturated alifatic acids.

• Forced Degradation Studies. MedCrave online. [Link]

• Analytical Techniques In Stability Testing. Separation Science. [Link]

• Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Wiley Online Library. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health (NIH). [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• Forced Degradation in Pharmaceuticals – A Regulatory Update. LinkedIn. [Link]

• Detection and determination of nitriles. ResearchGate. [Link]

• The Hydrolysis of Nitriles with Acids. Journal of the American Chemical Society. [Link]

• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. National Institutes of Health (NIH). [Link]

• 4-Fluoro-3-methoxybenzonitrile. PubChem. [Link]

• Analytical Methods for Stability Assessment of Nitrate Esters-Based Propellants. Taylor & Francis Online. [Link]

• acid derivatives: hydrolysis. YouTube. [Link]

• C–F bond functionalizations of trifluoromethyl groups via radical intermediates. National Institutes of Health (NIH). [Link]

• 4-(Difluoromethoxy)-3-methoxybenzoic acid. J&K Scientific. [Link]

• Synthesis and Hydrolysis of Aryl Fluoroglycosides. ResearchGate. [Link]

• 4-(Difluoromethoxy)-3-methoxybenzonitrile. Crysdot LLC. [Link]

• Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. [Link]

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• 9. The acid-catalysed hydrolysis of benzonitrile | Semantic Scholar [semanticscholar.org]
• 10. Propose a mechanism for the basic hydrolysis of benzonitrile to t... | Study Prep in Pearson+ [pearson.com]
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• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up of 4-(Difluoromethoxy)-3-methoxybenzonitrile Production

Welcome to the technical support center dedicated to the successful scale-up of 4-(Difluoromethoxy)-3-methoxybenzonitrile. This guide is designed for researchers, process chemists, and drug development professionals. It moves beyond simple protocols to address the complex challenges encountered when transitioning this synthesis from the laboratory bench to pilot and production scales. We will explore the causality behind common issues and provide robust, field-tested solutions.

The synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile is a critical step in the manufacturing of various pharmaceutical intermediates. The introduction of the difluoromethoxy (-OCF₂H) group is prized in medicinal chemistry as it can enhance metabolic stability, binding affinity, and lipophilicity. However, the difluoromethylation reaction, particularly at scale, presents unique challenges related to reagent handling, reaction control, and impurity profiling.

This guide is structured as a series of troubleshooting questions and FAQs, reflecting the real-world problems you may encounter.

Troubleshooting Guide & FAQs

Section 1: Starting Material & Reagent Challenges

Question: My reaction yield is inconsistent, and I suspect the starting materials. What are the critical quality attributes for 4-hydroxy-3-methoxybenzonitrile and the difluoromethylating agent?

Answer: This is a common and critical issue. The success of the difluoromethylation is highly dependent on the quality and handling of your inputs.

• Starting Material: 4-Hydroxy-3-methoxybenzonitrile

  • Purity: The purity of this starting material is paramount. It is typically synthesized from vanillin and serves as a crucial building block.[1][2] Impurities from its synthesis, such as residual aldehydes or halogenated precursors, can react with the difluorocarbene, leading to a complex impurity profile in the final product. We recommend a minimum purity of >99% by HPLC.

  • Moisture Content: The reaction is sensitive to water. The difluoromethylation proceeds via the phenolate anion. Excess water can consume the base and potentially react with the difluorocarbene intermediate. Ensure the starting material is thoroughly dried (<0.1% water by Karl Fischer titration) before use.

• Difluoromethylating Agent: Sodium Chlorodifluoroacetate (SCDA)

  • Why SCDA? On a large scale, traditional reagents like chlorodifluoromethane gas are challenging due to their ozone-depleting properties, toxicity, and difficulty in handling.[3][4] Sodium chlorodifluoroacetate (SCDA) has become the reagent of choice as it is a stable, commercially available solid that generates the reactive difluorocarbene (:CF₂) upon thermal decarboxylation.[4][5][6]

  • Quality and Handling: SCDA is hygroscopic. Moisture ingress will degrade the reagent and lead to inconsistent difluorocarbene generation. It should be stored in a desiccator and dried under vacuum before use.[6][7] Thermal stability is also a factor; while stable at room temperature, it begins to decompose at elevated temperatures, typically around 160°C in solution, to generate the carbene.[6]

Parameter	Specification	Rationale
4-Hydroxy-3-methoxybenzonitrile Purity	> 99.0% (HPLC)	Prevents formation of difficult-to-remove side products.
4-Hydroxy-3-methoxybenzonitrile Moisture	< 0.1% (Karl Fischer)	Ensures efficient formation of the nucleophilic phenolate.
SCDA Purity	> 97.0%	Guarantees consistent reagent activity.
SCDA Handling	Store under inert gas; dry under vacuum before use.	Prevents hydrolysis and ensures reliable difluorocarbene generation.

Section 2: Reaction Execution & Scale-Up Issues

Question: I'm observing low or stalled conversion rates during scale-up, even when using the correct stoichiometry. What are the likely causes?

Answer: This is a classic scale-up problem where lab-scale success doesn't translate directly. The issue often lies in mass and heat transfer, as well as the kinetics of difluorocarbene generation and trapping.

The core of the reaction is the generation of difluorocarbene from SCDA, which is then trapped by the phenolate of your starting material.[4]

Caption: Reaction mechanism overview.

Several factors can lead to poor conversion:

• Inefficient Carbene Generation: The thermal decarboxylation of SCDA requires a specific temperature to proceed at an optimal rate.[5][6] On a larger scale, poor heat transfer can lead to cold spots in the reactor, slowing down or preventing carbene formation in those zones.

• Poor Mass Transfer: The reaction is heterogeneous (solid SCDA, solid base, dissolved starting material). Inadequate agitation will result in poor mixing, meaning the short-lived, highly reactive difluorocarbene may not encounter a phenolate molecule before decomposing or reacting with itself.

• Insufficient Base: The formation of the phenolate is crucial. Ensure your base (e.g., K₂CO₃) is anhydrous and of sufficient quantity to deprotonate the phenol completely.

• Solvent Issues: The choice of solvent is critical. Aprotic polar solvents like DMF or DMSO are commonly used.[7][8] The presence of residual water or protic impurities in the solvent can quench the phenolate or the carbene.

Caption: Troubleshooting workflow for low conversion.

• Step 1: Verify Thermal Profile: Use multiple temperature probes if possible to map the internal temperature of the reactor. Ensure it consistently reaches the target (e.g., 95-120°C, depending on the solvent) throughout the bulk of the reaction mixture.[5][8]

• Step 2: Re-evaluate Reagents: Pull samples of your SCDA and base for Karl Fischer analysis. If moisture is high, implement a more rigorous drying protocol.

• Step 3: Assess Mixing: Observe the reactor contents if possible. Are the solids effectively suspended? If not, the agitation speed or impeller design may be inadequate for the scale and viscosity of the slurry.

• Step 4: Solvent Purity: Ensure your solvent is from a freshly opened container or has been properly dried over molecular sieves or via distillation.[9]

Question: I am seeing significant byproduct formation, especially dimer and trimer impurities. How can I mitigate this?

Answer: This is a direct consequence of the high reactivity of difluorocarbene. If the carbene is generated faster than it can be trapped by the phenolate, it will react with other species, including the desired product, to form oligomeric impurities.[4]

Mitigation Strategies:

• Controlled Reagent Addition: Instead of adding all the SCDA at the beginning, add it portion-wise or as a continuous feed over several hours. This keeps the instantaneous concentration of difluorocarbene low, favoring the reaction with the abundant phenolate over side reactions.

• Temperature Optimization: Overheating can accelerate carbene generation to a rate that outpaces the trapping reaction. Conversely, too low a temperature can allow the carbene to accumulate before reacting. A reaction calorimetry study (RC1) is highly recommended during scale-up to understand the heat flow and optimize the temperature and addition rate for maximum selectivity.

• Stoichiometry: Ensure a slight excess of the phenol starting material relative to the difluorocarbene source to maximize the probability of trapping.

Section 3: Purification and Isolation

Question: My crude product purity is low, and I'm struggling with the downstream purification. What is a robust purification strategy for multi-kilogram scale?

Answer: Purification is a major hurdle. The crude reaction mixture contains the desired product, unreacted starting material, inorganic salts (NaCl), and various organic byproducts. Flash chromatography is not viable for large-scale production.

Caption: General purification workflow for the product.

• Work-up: After cooling, the reaction mixture is typically quenched with water to dissolve the inorganic salts. The product is then extracted into a suitable organic solvent like ethyl acetate or methyl isobutyl ketone (MIBK).

• Washes: The organic layer should be washed with brine to remove residual water and water-soluble impurities.

• Crystallization: This is the most critical step for achieving high purity at scale.

  • Solvent Screening: A solvent/antisolvent system is often effective. For example, dissolving the crude product in a good solvent (like ethyl acetate or toluene) and then adding a poor solvent (like heptane or hexane) until turbidity is observed, followed by slow cooling, can yield highly pure crystals.

  • Cooling Crystallization: If a single solvent system is found where the product has high solubility at elevated temperatures and low solubility at room temperature or below, a cooling crystallization is ideal.

  • Seeding: Seeding the solution with a small amount of pure product at the appropriate temperature can be crucial for controlling crystal size and preventing oiling out.

References

• Grellier, M., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7254-7303. [Link]

• Le, C. M., et al. (2021). Difluoromethylation of Phenols. Organic Syntheses, 98, 294-312. [Link]

• Prakash, G. K. S., et al. (2013). S-, N-, and Se-Difluoromethylation Using Sodium Chlorodifluoroacetate. Organic Letters, 15(19), 5036-5039. [Link]

• Grokipedia. (2026).
• Organic Syntheses. (2024).

• Zhang, C., & Deng, G. (2018). Visible‐Light‐Induced Radical Difluoromethylation of Alkynoates by [bis(Difluoroacetoxy)iodo]benzene to Yield 3‐Difluoromethylated Coumarins. Asian Journal of Organic Chemistry, 7(5), 958-961. [Link]

• Pesset, E., et al. (2023). Multigram-Scale Synthesis and Study of Reactivity of Two Difluoromethylating Reagents Based on Sulfoximine Skeletons. Organic Process Research & Development, 27(7), 1356-1362. [Link]

• Sperry, J. B., et al. (2012). A Robust Process for an mGluR5 Negative Allosteric Modulator: Difluoromethylation and Sonogashira Coupling on Large Scale. Organic Process Research & Development, 16(11), 1854-1860. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2026). 4-Hydroxy-3-methoxybenzonitrile: A Vital Organic Synthesis Intermediate for R&D. Ningbo Inno Pharmchem Co., Ltd.
• Exploring the Synthesis and Properties of 4-Hydroxy-3-methoxybenzonitrile. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.

• American Chemical Society. (2003). The use of alternative solvent purification techniques. Chemical Health & Safety, 10(4), 14-18. [Link]

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• 9. acs.org [acs.org]

preventing hydrolysis of the nitrile group during workup

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the Technical Support Center for nitrile-containing compounds. As a Senior Application Scientist, I understand the critical importance of maintaining the integrity of the nitrile functional group, especially during the workup phase of a reaction. Unwanted hydrolysis to an amide or carboxylic acid can significantly impact yield and purity, leading to downstream complications in multi-step syntheses. This guide provides in-depth troubleshooting advice, preventative strategies, and answers to frequently asked questions to help you navigate these challenges effectively.

Troubleshooting Guide: Preventing Nitrile Hydrolysis During Workup

This section is designed in a question-and-answer format to directly address common issues encountered in the lab.

Q1: I've just completed a reaction, and I suspect my nitrile is hydrolyzing during the aqueous workup. What are the tell-tale signs?

A1: The primary indicators of nitrile hydrolysis are a lower-than-expected yield of your desired nitrile-containing product and the appearance of new, more polar spots on your Thin-Layer Chromatography (TLC) plate. These new spots often correspond to the primary amide or the final carboxylic acid. Confirmation can be achieved through spectroscopic analysis of your crude product:

• NMR Spectroscopy: Look for the disappearance or diminished integration of the characteristic nitrile peak in the ¹³C NMR spectrum (typically 115-125 ppm). Concurrently, new peaks corresponding to an amide carbonyl (160-180 ppm) or a carboxylic acid carbonyl (~170-185 ppm) may appear. In ¹H NMR, the appearance of broad amide N-H protons or a very broad carboxylic acid O-H proton is a strong indicator.

• IR Spectroscopy: A sharp, medium-intensity peak for the C≡N stretch (around 2220-2260 cm⁻¹) is characteristic of a nitrile. Its disappearance, coupled with the appearance of a strong C=O stretch for an amide (approx. 1650 cm⁻¹) or carboxylic acid (approx. 1700-1730 cm⁻¹), and a broad O-H stretch for the carboxylic acid (2500-3300 cm⁻¹), confirms hydrolysis.

Q2: My workup involves an acidic wash to remove basic impurities. How can I prevent this from hydrolyzing my nitrile?

A2: Acid-catalyzed hydrolysis is a significant risk, especially with heating.[1][2] The mechanism involves protonation of the nitrile nitrogen, which makes the carbon atom more electrophilic and susceptible to nucleophilic attack by water.[3][4][5] To mitigate this, consider the following strategies:

• Use Dilute, Cold Acid: Perform all acidic washes with dilute, ice-cold acid (e.g., 0.1 to 1 M HCl). The lower temperature dramatically slows the rate of hydrolysis.

• Minimize Contact Time: Do not let the organic and acidic aqueous layers sit in the separatory funnel for extended periods. Extract quickly and efficiently.

• Choose a Weaker Acid: If permissible for impurity removal, consider using a weaker acid, such as a saturated solution of ammonium chloride (NH₄Cl), which provides a mildly acidic environment.

Q3: I need to use a basic wash to remove an acid catalyst. What's the safest way to do this without causing base-catalyzed hydrolysis?

A3: Base-catalyzed hydrolysis proceeds through the direct nucleophilic attack of a hydroxide ion on the nitrile carbon.[3][5] This pathway can also be aggressive, particularly at elevated temperatures.[6]

• Avoid Strong Bases: Whenever possible, avoid strong bases like NaOH or KOH. Instead, use a milder base such as a cold, saturated solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). These are generally sufficient to neutralize strong acid catalysts.

• Temperature Control: As with acidic washes, conduct all basic washes at low temperatures (0-5 °C) using an ice bath.

• Vigorous but Brief Shaking: When washing with bicarbonate or carbonate, CO₂ evolution will occur. Vent the separatory funnel frequently. Shake vigorously but briefly to ensure neutralization is complete, then promptly separate the layers.

Workflow for a Hydrolysis-Resistant Workup

This diagram outlines a decision-making process for selecting a workup procedure that minimizes the risk of nitrile hydrolysis.

Caption: Decision tree for selecting a nitrile-safe workup.

Frequently Asked Questions (FAQs)

Q4: Why are nitriles susceptible to hydrolysis in the first place?

A4: The carbon atom in the C≡N triple bond is electrophilic due to the high electronegativity of the nitrogen atom. This makes it a target for nucleophiles like water or hydroxide ions. Under acidic conditions, the nitrogen is protonated, which significantly increases the electrophilicity of the carbon, making it reactive even with a weak nucleophile like water.[7] Under basic conditions, the strong nucleophile (hydroxide) can attack the carbon directly.[5] The initial product is an amide, which can then be further hydrolyzed to a carboxylic acid under the same conditions.[1][4]

Q5: Are some nitriles more stable than others?

A5: Yes. Steric hindrance around the nitrile group can play a role in its stability. Bulky groups adjacent to the nitrile can physically block the approach of a nucleophile, slowing down the rate of hydrolysis. Electronically, aromatic nitriles can have slightly different reactivities compared to aliphatic nitriles due to resonance effects. However, as a general rule, assuming any nitrile is susceptible to hydrolysis under harsh acidic or basic conditions is the safest approach.

Q6: Can I avoid an aqueous workup altogether?

A6: In some cases, yes. If your product is a solid and the impurities are soluble in a specific solvent, you might be able to isolate your product by simple filtration and washing with a non-aqueous solvent. Alternatively, if the byproducts are non-volatile, direct purification of the crude reaction mixture by column chromatography might be an option, though this can be less efficient for large-scale reactions.

Q7: My product is extremely sensitive to both acid and base. What are my options?

A7: For highly sensitive substrates, a "protecting group" strategy might be necessary, although this adds steps to your synthesis.[8][9] However, before resorting to this, a carefully controlled neutral workup is the first line of defense. This involves:

• Quenching the reaction with a neutral salt solution (like saturated ammonium chloride if quenching a reactive organometallic).

• Extracting with an organic solvent.

• Washing the organic layer only with cold, saturated sodium chloride (brine) to remove bulk water.

• Thoroughly drying the organic layer with an anhydrous drying agent like sodium sulfate or magnesium sulfate.

Experimental Protocols

Protocol 1: General Mild Basic Workup

This protocol is designed to neutralize an acid catalyst while minimizing base-catalyzed hydrolysis.

• Cooling: Once the reaction is deemed complete, cool the reaction vessel to 0 °C in an ice-water bath.

• Dilution: Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Neutralization: Transfer the mixture to a separatory funnel. Add cold, saturated sodium bicarbonate (NaHCO₃) solution in small portions.

  • Caution: Swirl the funnel without the stopper initially to allow for the safe release of any evolved CO₂ gas. Stopper and shake, venting frequently.

• Extraction: Continue adding NaHCO₃ solution until gas evolution ceases. Separate the aqueous and organic layers.

• Brine Wash: Wash the organic layer with cold, saturated NaCl solution (brine) to help remove residual water.

• Drying: Drain the organic layer into an Erlenmeyer flask and add anhydrous sodium sulfate (Na₂SO₄). Swirl until the drying agent no longer clumps.

• Isolation: Filter or decant the solution to remove the drying agent and concentrate the filtrate under reduced pressure.

Protocol 2: Mild Acidic Workup

This protocol is for removing basic impurities.

• Cooling & Dilution: Follow steps 1 and 2 from the mild basic workup protocol.

• Acid Wash: Transfer the mixture to a separatory funnel and wash with cold, dilute hydrochloric acid (e.g., 0.5 M). A single wash is often sufficient.

• Layer Separation: Promptly separate the layers.

• Neutralizing Wash (Optional but Recommended): Wash the organic layer with cold, saturated NaHCO₃ solution to remove any residual acid, followed by a brine wash.

• Drying & Isolation: Proceed with steps 6 and 7 from the mild basic workup protocol.

Data Summary

Table 1: Conditions Affecting Nitrile Hydrolysis Rate

Factor	Condition Promoting Hydrolysis	Condition Preventing Hydrolysis	Rationale
pH	Strong Acid (pH < 2) or Strong Base (pH > 12)	Neutral to Mildly Acidic/Basic (pH 4-9)	Both extremes catalyze the reaction effectively.[3][5]
Temperature	Elevated Temperatures (e.g., reflux)	Low Temperatures (0-5 °C)	Hydrolysis has a significant activation energy; lower temps slow the kinetics.
Water Conc.	High concentration of water	Anhydrous or minimal water conditions	Water is a key reagent in the hydrolysis reaction.
Contact Time	Prolonged exposure to aqueous phase	Rapid and efficient extraction	Reduces the opportunity for the hydrolysis reaction to occur.

References

• 20.7: Chemistry of Nitriles. (2025). LibreTexts Chemistry.[Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. (n.d.). Chemistry Steps.[Link]

• Video: Nitriles to Carboxylic Acids: Hydrolysis. (2025). JoVE Core Organic Chemistry.[Link]

• hydrolysis of nitriles. (n.d.). Chemguide.[Link]

• 21.5. Hydrolysis of nitriles. (n.d.). Lumen Learning - Organic Chemistry II.[Link]

• Acidic Hydrolysis of Nitriles. (n.d.). BYJU'S.[Link]

• McIsaac Jr., J. E., Ball, R. E., & Behrman, E. J. (1971). Mechanism of the base-catalyzed conversion of nitriles to amides by hydrogen peroxide. The Journal of Organic Chemistry, 36(20), 3048-3050. [Link]

• What is the nature of nitrile, acidic or basic? (2021). Quora.[Link]

• Hydrolysis of Nitriles. (n.d.). Organic Chemistry Tutor.[Link]

• Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). (2024). YouTube.[Link]

• The Hydrolysis of Nitriles. (2023). Chemistry LibreTexts.[Link]

• Nitrile synthesis by oxidation, rearrangement, dehydration. (n.d.). Organic Chemistry Portal.[Link]

• Protecting group. (n.d.). Wikipedia.[Link]

• Reactions of Nitriles. (n.d.). Chemistry Steps.[Link]

• Synthesis and Reactions of Nitriles. (n.d.). Chad's Prep.[Link]

• Protective Groups. (n.d.). Organic Chemistry Portal.[Link]

• Nitrile hydrolysis methods to get carboxylic acids. (2011). Sciencemadness Discussion Board.[Link]

• Hydrolysis of nitriles with aqueous acid to give carboxylic acids. (n.d.). Master Organic Chemistry.[Link]

• the preparation of nitriles. (n.d.). Chemguide.[Link]

• Why is the nitrile group not hydrolyzed as well during hydrolysis of imine in Thorpe reaction? (2017). Chemistry Stack Exchange.[Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 5. Video: Nitriles to Carboxylic Acids: Hydrolysis [jove.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 8. Protecting group - Wikipedia [en.wikipedia.org]
• 9. Protective Groups [organic-chemistry.org]

Technical Support Center: Managing Exothermic Reactions in Difluoromethoxylation

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to safely and effectively manage the thermal hazards associated with difluoromethoxylation. These reactions are powerful tools in medicinal chemistry for introducing the difluoromethoxy (-OCF2H) group, which can enhance the metabolic stability and binding affinity of drug candidates.[1] However, the reagents used are often highly reactive and the transformations can be significantly exothermic, posing a serious risk of thermal runaway if not properly controlled.[2]

This guide is structured as a series of troubleshooting questions and FAQs to directly address the challenges you may encounter.

Troubleshooting Guide: Real-Time Problem Solving

This section is designed to help you diagnose and respond to specific issues that may arise during your experiment.

Q1: My reaction temperature is spiking unexpectedly after adding only a small portion of the difluoromethylating agent. What are the immediate steps, and what might have caused this?

A1: An unexpected temperature spike is a critical safety event indicating that the rate of heat generation is exceeding the rate of heat removal. Immediate and calm action is required.

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of the difluoromethylating agent.[3]

• Enhance Cooling: If not already in place, immerse the reactor in an emergency cooling bath (e.g., dry ice/acetone).[3] Be cautious if the reactor is not made of borosilicate glass, as thermal shock can cause cracking.

• Increase Stirring: Ensure the stirring is vigorous to break up any potential hot spots and improve heat transfer to the vessel walls.[3]

• Dilute (If Safe): If you have a pre-chilled, inert solvent readily available, careful and slow addition can help absorb some of the heat. Do not add a solvent that could react exothermically with any of the components.

• Prepare for Quench: If the temperature continues to rise uncontrollably, you must be prepared to quench the reaction. (See Emergency Quenching Protocol below).

Root Cause Analysis:

• Induction Period: Some reactions exhibit an induction period where an initiator or catalytic species slowly builds up. Once a critical concentration is reached, the reaction rate accelerates dramatically, leading to a sudden exotherm.

• Reagent Accumulation: The most common cause is adding the reagent faster than it is consumed. This is especially dangerous at the beginning of a reaction when the concentration of the substrate is highest.[3]

• Poor Heat Transfer: Inefficient stirring or inadequate cooling can lead to localized hot spots where the reaction runs much faster, initiating a runaway.

• Impure Reagents or Starting Materials: Impurities can sometimes act as potent catalysts or react via an unforeseen, highly exothermic pathway. Always question the purity of your starting materials and reagents.[4]

Q2: The reaction seems to have stalled. I'm tempted to increase the temperature or add more reagent to push it to completion. Is this a safe approach?

A2: This is a potentially hazardous situation that requires careful diagnosis before taking action. Increasing the temperature or adding a bolus of reagent to a stalled reaction can be extremely dangerous.[4] The primary risk is that a significant amount of unreacted starting material and reagent have accumulated. A small change in conditions could trigger a sudden, violent, and uncontrollable exotherm.

Troubleshooting Steps:

• Confirm the "Stall": Before taking any action, verify that the reaction has truly stopped. Use an appropriate in-process control (IPC) like TLC, LC-MS, or NMR to confirm the presence of unreacted starting materials and the absence of further product formation.

• Check for Obvious Issues:

  • Stirring: Has the magnetic stir bar decoupled or the overhead stirrer failed?

  • Temperature: Is the cryostat or cooling bath functioning correctly and at the set temperature?

  • Reagent Delivery: Is the syringe pump line clogged?

• Analyze the Cause:

  • Catalyst Deactivation: If the reaction is catalytic, has the catalyst degraded or been poisoned by an impurity?

  • Inhibitor Presence: Could an inhibitor be present in one of your reagents or solvents?

  • Low Temperature: While safer, running the reaction too cold can sometimes prevent initiation.

If you confirm the reaction has stalled with significant reagent accumulation, the safest course of action is to quench the reaction carefully and re-evaluate the setup and protocol. Do not attempt to "rescue" it by aggressively changing conditions.

Frequently Asked Questions (FAQs)

Q3: What are the primary thermal hazards associated with common difluoromethoxylation reagents?

A3: The hazards stem from the high reactivity needed to generate the active difluoromethylating species (e.g., difluorocarbene :CF2). Many reagents are thermally sensitive or react violently with nucleophiles or water.

Reagent/Precursor Class	Common Examples	Primary Thermal Hazards	Mitigation Strategy
Difluorocarbene Precursors	TMSCF2Br, Ph3P+CF2CO2-	Exothermic decomposition to generate :CF2. The subsequent insertion into an O-H bond is also highly exothermic.[5][6]	Slow, controlled addition at low temperatures (-78 °C to 0 °C). Ensure adequate cooling capacity.
Radical Precursors	Zn(SO2CF2H)2 (Baran's Reagent)	The initiation and propagation steps of radical reactions can be exothermic.	Controlled initiation (e.g., with light or a radical initiator) and careful temperature monitoring.[7]
Reagents from HCF2Cl	HCF2Cl (Freon-22)	Gaseous, ozone-depleting substance requiring specialized handling. Reactions often run under pressure, adding a significant hazard.[8]	Use of alternative, modern reagents is strongly advised. If use is unavoidable, specialized pressure equipment and rigorous safety protocols are mandatory.
Photoredox Catalysis Reagents	BrCF2CO2H with a photocatalyst	While often milder, the generation of radical species can still lead to exothermic reactions.[8]	Ensure efficient light penetration and temperature control, as localized heating can occur.[9]

Q4: How can I proactively design a safer difluoromethoxylation experiment from the start?

A4: A proactive approach to safety is paramount. This involves a combination of hazard assessment, proper equipment selection, and a well-designed protocol.

Workflow for Safe Experimental Design

Caption: Workflow for Thermal Hazard Assessment and Control.

Key Principles:

• Reaction Calorimetry: Whenever scaling a new or poorly characterized difluoromethoxylation, performing reaction calorimetry (e.g., using an RC1 calorimeter) is the gold standard. It provides real-time data on the rate of heat evolution, allowing you to calculate the total adiabatic temperature rise and ensure your cooling system is adequate.[3]

• Semi-Batch Operation: Never mix all reagents at once (batch mode). Always add the most reactive reagent slowly over time (semi-batch mode) to a solution of the substrate. This ensures the reactive species is consumed as it is added, preventing dangerous accumulation.[3]

• Dilution: Running reactions at a lower concentration can help manage the exotherm. The additional solvent acts as a heat sink, and the lower concentration slows the reaction rate.[3]

• Reverse Addition: In some cases, adding the substrate to the difluoromethylating agent can be safer, but this must be evaluated on a case-by-case basis.

Protocols

Experimental Protocol: Controlled Reagent Addition

This protocol outlines a general procedure for the slow addition of a difluoromethylating agent to control the reaction exotherm.

• Setup: Assemble a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a digital thermometer to measure the internal reaction temperature, a nitrogen/argon inlet, and a septum.

• Inert Atmosphere: Purge the vessel with an inert gas (Nitrogen or Argon).[10]

• Substrate & Solvent: Charge the flask with the substrate and the chosen solvent.

• Cooling: Cool the mixture to the desired initial temperature (e.g., -78 °C) using an appropriate cooling bath (e.g., dry ice/acetone).[3]

• Reagent Preparation: In a separate, dry flask, prepare a solution of the difluoromethylating agent. Draw this solution into a syringe and place it on a syringe pump.

• Addition: Once the substrate solution is stable at the target temperature, begin the slow, dropwise addition of the reagent via the syringe pump.[3]

• Monitoring: Continuously monitor the internal temperature. The rate of addition should be set such that the internal temperature does not rise by more than 2-3 °C above the bath temperature. If a significant temperature increase is observed, immediately stop the addition.[3][4]

• Completion: After the addition is complete, continue to stir the reaction at the set temperature and monitor for completion by a suitable analytical method (e.g., TLC, LC-MS).

Experimental Protocol: Emergency Quenching

This protocol is for emergency use only when a thermal runaway is in progress. The goal is to rapidly neutralize the reactive species.

Prerequisites:

• This procedure must be performed in a fume hood with the sash pulled down as much as possible.[11]

• Wear appropriate PPE, including a fire-resistant lab coat, safety glasses, and a face shield.[10]

• Have a suitable fire extinguisher (e.g., Class D for metal hydrides, if applicable) and sand bucket nearby.[12]

Procedure:

• Choose Quenching Agent: The ideal quenching agent reacts quickly with the difluoromethylating reagent but does not produce a violent exotherm itself. A common choice for many reagents is a pre-chilled, less reactive alcohol like isopropanol or butanol.[12] Avoid water initially, as it can react violently with some reagents.[12]

• Cooling: If not already done, apply an emergency cooling bath (dry ice/acetone).[11]

• Slow Addition of Quench: Using a cannula or a long syringe, very slowly add the quenching agent to the runaway reaction. Be prepared for vigorous gas evolution.[12]

• Observe and Wait: After each small addition of the quenching agent, wait for the initial reaction to subside before adding more.[11] Patience is critical to avoid making the situation worse.[11]

• Complete Neutralization: Once the vigorous reaction has ceased and the temperature is under control, a more protic source like a mixture of isopropanol/water, and finally water, can be slowly added to ensure all reactive materials are destroyed.[12]

References

• Development of a Safe and Efficient Continuous Flow Method for the Synthesis of 3‐Difluoromethoxypyridine Derivatives. ResearchGate. Retrieved January 10, 2026, from [Link]

• Standard Operating Procedures Huang Lab, February 2017. MSU Chemistry. Retrieved January 10, 2026, from [Link]

• How to Troubleshoot a Reaction. University of Rochester Department of Chemistry. Retrieved January 10, 2026, from [Link]

• Best Practices for Working with Chemical Reactions in the Lab. Retrieved January 10, 2026, from [Link]

• Rapid Multikilogram Scale-Up of Di- and Trifluoromethoxy Proline Derivatives. ACS Publications. Retrieved January 10, 2026, from [Link]

• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. National Institutes of Health (NIH). Retrieved January 10, 2026, from [Link]

• Safer fluorination process developed using flow electrochemistry. Chemistry World. Retrieved January 10, 2026, from [Link]

• Hydrodifluoromethylation of Alkenes with Difluoroacetic Acid. ResearchGate. Retrieved January 10, 2026, from [Link]

• Common Standard Operating Procedure. Retrieved January 10, 2026, from [Link]

• Quenching Solvent Drying Still Bottoms. University of California, Irvine EH&S. Retrieved January 10, 2026, from [Link]

• Late-stage difluoromethylation: concepts, developments and perspective. Royal Society of Chemistry. Retrieved January 10, 2026, from [Link]

• Simple one stop shop for difluoromethylation. Chemistry World. Retrieved January 10, 2026, from [Link]

• Catalytic radical difluoromethoxylation of arenes and heteroarenes. National Institutes of Health (NIH). Retrieved January 10, 2026, from [Link]

• Late-Stage 18F-Difluoromethyl Labeling of N-Heteroaromatics with High Molar Activity for PET Imaging. National Institutes of Health (NIH). Retrieved January 10, 2026, from [Link]

• Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. Royal Society of Chemistry. Retrieved January 10, 2026, from [Link]

Sources

• 1. Catalytic radical difluoromethoxylation of arenes and heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. labproinc.com [labproinc.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 6. Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Simple one stop shop for difluoromethylation | News | Chemistry World [chemistryworld.com]
• 8. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Late‐Stage 18F‐Difluoromethyl Labeling of N‐Heteroaromatics with High Molar Activity for PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 11. ehs.uci.edu [ehs.uci.edu]
• 12. chemistry.nd.edu [chemistry.nd.edu]

Technical Support Center: Catalyst Selection and Troubleshooting for Reactions Involving 4-(Difluoromethoxy)-3-methoxybenzonitrile

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(Difluoromethoxy)-3-methoxybenzonitrile. This guide provides in-depth technical assistance, troubleshooting protocols, and frequently asked questions (FAQs) to help you navigate the complexities of catalyst selection for various transformations involving this key intermediate. The unique electronic properties of this molecule, featuring both electron-donating (methoxy) and electron-withdrawing (difluoromethoxy, nitrile) groups, present specific challenges and opportunities in catalytic reactions.

I. Understanding the Substrate: 4-(Difluoromethoxy)-3-methoxybenzonitrile

4-(Difluoromethoxy)-3-methoxybenzonitrile is a crucial intermediate in the synthesis of various pharmaceutical compounds, most notably Roflumilast, a selective phosphodiesterase-4 (PDE4) inhibitor for the treatment of chronic obstructive pulmonary disease (COPD).[1][2][3] Its structure presents several reactive sites for catalytic modification, primarily the nitrile group and the aromatic ring. The electronic nature of the substituents significantly influences the reactivity and the choice of an optimal catalyst.

dot digraph "Substrate_Properties" { graph [rankdir="LR", splines=true, overlap=false, bgcolor="#F1F3F4"]; node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Substrate [label="4-(Difluoromethoxy)-3-methoxybenzonitrile", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Nitrile [label="Nitrile Group (-CN)\n- Electron-withdrawing\n- Potential catalyst poison\n- Site for reduction, hydrolysis, etc."]; Aromatic [label="Aromatic Ring\n- Electron-rich due to OMe\n- Electron-deficient due to OCF2H & CN\n- Site for cross-coupling (if halogenated)"]; OMe [label="Methoxy Group (-OMe)\n- Electron-donating (resonance)\n- ortho, para-directing"]; OCF2H [label="Difluoromethoxy Group (-OCF2H)\n- Electron-withdrawing (inductive)\n- Lipophilic"];

Substrate -> Nitrile [label="Functionality"]; Substrate -> Aromatic [label="Core"]; Aromatic -> OMe [label="Substituent"]; Aromatic -> OCF2H [label="Substituent"]; } Caption: Key functional groups and their electronic effects on 4-(Difluoromethoxy)-3-methoxybenzonitrile.

II. Catalytic Reduction of the Nitrile Group to a Primary Amine

The reduction of the nitrile group to a primary amine (4-(Difluoromethoxy)-3-methoxybenzylamine) is a common transformation in drug discovery for introducing a key functional handle.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for the hydrogenation of benzonitriles to primary amines?

A1: The catalytic hydrogenation of nitriles is a widely used method for synthesizing primary amines.[4] Commonly employed catalysts include Group 10 metals like Raney Nickel, palladium on carbon (Pd/C), and platinum dioxide (PtO₂).[4] For industrial applications, Raney Nickel is often favored due to its cost-effectiveness and high activity.[5]

Q2: What are the common side products in nitrile hydrogenation, and how can they be minimized?

A2: The primary side products are secondary and tertiary amines, which form from the reaction of the intermediate imine with the product primary amine.[4] The formation of these byproducts can be suppressed by the choice of catalyst and reaction conditions. For instance, some catalysts, like cobalt boride, show high selectivity for the primary amine.[4] In some cases, the addition of ammonia can also help to minimize the formation of secondary amines.

Q3: My hydrogenation of 4-(Difluoromethoxy)-3-methoxybenzonitrile is slow or incomplete. What should I do?

A3: Several factors could be contributing to a sluggish or incomplete reaction:

• Catalyst Deactivation: The nitrile group or the resulting amine can act as a ligand and poison the catalyst surface.[6] Consider increasing the catalyst loading or using a fresh batch of a highly active catalyst like Raney Nickel.

• Insufficient Hydrogen Pressure: Ensure adequate hydrogen pressure is maintained throughout the reaction. For challenging substrates, higher pressures may be required.

• Solvent Effects: The choice of solvent can influence catalyst activity and substrate solubility. Protic solvents like ethanol or methanol are commonly used.

• Electronic Effects: The electron-donating methoxy group on your substrate can increase electron density at the nitrile group, potentially slowing down the reduction. Conversely, the electron-withdrawing difluoromethoxy group can have a competing effect. Optimization of temperature and pressure is key. Studies on substituted benzonitriles have shown that electron-releasing groups can sometimes favor the reaction.[7][8]

Troubleshooting Guide: Nitrile Reduction

Problem	Potential Cause	Recommended Solution
Low Conversion	Inactive catalyst	Use a fresh batch of high-activity Raney Nickel or Pd/C. Ensure proper activation of Raney Nickel.
Insufficient hydrogen pressure	Increase hydrogen pressure incrementally (e.g., from 50 psi to 100 psi).
Catalyst poisoning	Increase catalyst loading (e.g., from 5 mol% to 10 mol%). Consider adding a co-solvent that can help desorb inhibiting species.
Low Selectivity (Formation of Secondary/Tertiary Amines)	Reaction conditions favor over-alkylation	Add ammonia to the reaction mixture to compete with the primary amine for reaction with the intermediate imine.
Catalyst type	Screen different catalysts. Rhodium or cobalt-based catalysts might offer higher selectivity to the primary amine.
Hydrogenolysis of Benzylamine Product	Harsh reaction conditions	Reduce reaction temperature and/or hydrogen pressure once the nitrile reduction is complete. This side reaction is more common with Pd/C.[9]

Experimental Protocol: Hydrogenation using Raney Nickel

• To a solution of 4-(Difluoromethoxy)-3-methoxybenzonitrile (1.0 equiv) in ethanol (0.1 M) in a high-pressure reactor, add Raney Nickel (50% slurry in water, 20 wt% of the substrate).

• Seal the reactor and purge with nitrogen, followed by purging with hydrogen.

• Pressurize the reactor with hydrogen to 100 psi.

• Heat the reaction mixture to 60-80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reactor to room temperature and carefully vent the hydrogen.

• Filter the reaction mixture through a pad of celite to remove the catalyst and wash the celite with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude product, which can be purified by column chromatography or crystallization.

III. Catalytic Cross-Coupling Reactions (Hypothetical Halogenated Substrate)

While 4-(Difluoromethoxy)-3-methoxybenzonitrile itself is not primed for cross-coupling, its halogenated analogue, for instance, 2-bromo-4-(difluoromethoxy)-3-methoxybenzonitrile, would be a valuable substrate for diversification. The following sections provide guidance for such transformations.

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful tool for forming C-C bonds between an organoboron compound and an organic halide.[10]

dot digraph "Suzuki_Miyaura_Cycle" { graph [splines=true, overlap=false, bgcolor="#F1F3F4"]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Pd0 [label="Pd(0)L_n", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PdII_halide [label="Ar-Pd(II)L_n-X", fillcolor="#FBBC05", fontcolor="#202124"]; PdII_R [label="Ar-Pd(II)L_n-R'", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Ar-R'", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Pd0 -> PdII_halide [label="Oxidative Addition\n(Ar-X)"]; PdII_halide -> PdII_R [label="Transmetalation\n(R'-B(OR)2, Base)"]; PdII_R -> Pd0 [label="Reductive Elimination"]; PdII_R -> Product; } Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Q1: Which palladium catalyst system is recommended for a substrate like 2-bromo-4-(difluoromethoxy)-3-methoxybenzonitrile?

A1: For electron-rich aryl bromides, which this substrate would be due to the methoxy group, a catalyst system that promotes the oxidative addition step is crucial. Palladium catalysts with bulky, electron-rich phosphine ligands such as Buchwald's biarylphosphine ligands (e.g., XPhos, SPhos) or cataCXium A are often effective.[11][12][13]

Q2: What is the role of the base in a Suzuki-Miyaura coupling, and which one should I choose?

A2: The base is essential for the transmetalation step, where the organic group is transferred from boron to palladium. Common bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄).[11] For substrates that are sensitive to strong bases, milder options like potassium fluoride (KF) can be used. The choice of base can significantly impact the reaction yield and should be screened.

Problem	Potential Cause	Recommended Solution
No Reaction or Low Yield	Ineffective catalyst system	Screen different palladium precatalysts and ligands. For electron-rich aryl halides, ligands that accelerate oxidative addition are preferred.
Incorrect base	Screen a variety of bases (K₂CO₃, Cs₂CO₃, K₃PO₄). Ensure the base is finely powdered and dry.
Catalyst poisoning by nitrile	The nitrile group can coordinate to the palladium center. Using a higher catalyst loading or a more robust catalyst system may be necessary.
Homocoupling of Boronic Acid	Reaction conditions too harsh	Lower the reaction temperature. Ensure rigorous deoxygenation of the solvent and reagents.
Protodeboronation of Boronic Acid	Presence of water and/or strong base	Use an anhydrous solvent and a milder base. Add the boronic acid to the reaction mixture after the other reagents have been heated.

B. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds by coupling an amine with an aryl halide.[14][15]

Q1: What are the key components of a Buchwald-Hartwig amination catalyst system?

A1: A typical system consists of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃), a phosphine ligand, and a base.[14][16] The choice of ligand is critical and often depends on the nature of the aryl halide and the amine.[17]

Q2: My substrate has an electron-donating methoxy group. How does this affect the reaction?

A2: Electron-donating groups can make the aryl halide less reactive towards oxidative addition.[7] Therefore, a catalyst system with bulky, electron-rich ligands (e.g., XPhos, RuPhos) is often required to facilitate this step. Stronger bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LiHMDS) are also commonly used.

Problem	Potential Cause	Recommended Solution
Low Yield	Steric hindrance	For sterically hindered amines or aryl halides, use bulkier ligands like tBuXPhos or BrettPhos.
Catalyst deactivation	The nitrile group or the amine can poison the catalyst. Try a different palladium precatalyst or a higher ligand-to-palladium ratio.
Inappropriate base	The pKa of the amine should be considered when choosing a base. Screen stronger bases like NaOt-Bu or LHMDS.
Hydrodehalogenation of Aryl Halide	Competing side reaction	This can occur if the reductive elimination is slow. Using a more electron-rich ligand can promote the desired C-N bond formation.

IV. Catalyst Poisoning and Deactivation

A significant challenge in reactions involving 4-(Difluoromethoxy)-3-methoxybenzonitrile is the potential for catalyst poisoning by the nitrile group or amine products.

Q: How does the nitrile group poison a palladium catalyst?

A: The nitrogen atom of the nitrile group has a lone pair of electrons that can coordinate strongly to the metal center of the catalyst, blocking active sites and inhibiting the catalytic cycle.[6] This is a common issue in palladium-catalyzed reactions with nitrile-containing substrates.[18]

Strategies to Mitigate Catalyst Poisoning:

• Ligand Selection: Use bulky ligands that can sterically hinder the coordination of the nitrile group to the metal center.

• Slow Addition: In some cases, slow addition of the nitrile-containing substrate can maintain a low concentration in the reaction mixture, reducing the extent of catalyst poisoning.

• Catalyst Loading: A higher catalyst loading can sometimes compensate for partial deactivation.

• Use of Additives: In certain palladium-catalyzed cyanations, the use of additives like copper or zinc co-catalysts has been shown to overcome catalyst deactivation by the cyanide anion.[19]

V. References

• A New Route to Roflumilast via Copper-Catalyzed Hydroxylation. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Process for the preparation of roflumilast. (n.d.). Google Patents. Retrieved January 11, 2026, from

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• Raney nickel. (n.d.). Wikipedia. Retrieved January 11, 2026, from [Link]

• Preparation method of roflumilast intermediate 3-cyclopropyl methoxy-4-difluoromethoxybenzoic acid. (n.d.). Google Patents. Retrieved January 11, 2026, from

• Hydrogenation of nitrobenzonitriles using Raney nickel catalyst. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

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• Pd/ZrO2-catalyzed benzonitriles hydrogenation to primary amines under ambient conditions. (2025). Chemistry Letters. Retrieved January 11, 2026, from [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved January 11, 2026, from [Link]

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• Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent. (n.d.). Retrieved January 11, 2026, from [Link]

• Continuous-flow transfer hydrogenation of benzonitrile using formate as a safe and sustainable source of hydrogen. (n.d.). Reaction Chemistry & Engineering. Retrieved January 11, 2026, from [Link]

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Technical Support Center: Regioisomer Control in the Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Welcome to the technical support guide for the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile[1][2][3]. This document provides in-depth troubleshooting advice and practical solutions for managing and eliminating regioisomeric impurities, a common challenge in the synthesis of this important compound. Our goal is to equip you with the scientific rationale and proven methodologies to ensure high purity and yield in your experiments.

Part 1: Frequently Asked Questions (FAQs) & Core Principles

This section addresses the fundamental questions regarding regioisomer formation. Understanding these core principles is the first step toward effective troubleshooting.

Q1: What is the most common regioisomeric impurity observed during the synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile and why does it form?

Answer: The most common regioisomeric impurity is 3-(Difluoromethoxy)-4-methoxybenzonitrile .

There are two primary synthetic pathways that can lead to the formation of this isomer:

• Starting Material Contamination: The most frequent and often overlooked cause is the presence of the regioisomer isovanillonitrile (3-hydroxy-4-methoxybenzonitrile) in your starting material, vanillonitrile (4-hydroxy-3-methoxybenzonitrile). If your vanillonitrile is contaminated, the subsequent difluoromethylation reaction will inevitably produce a mixture of the desired product and the unwanted 3-(difluoromethoxy) isomer.

• Lack of Regioselectivity from a Dihydroxy Precursor: If your synthesis begins with 3,4-dihydroxybenzonitrile (protocatechunitrile), the challenge lies in selectively functionalizing the two hydroxyl groups. The formation of the desired product requires difluoromethylation at the C4-hydroxyl and methylation at the C3-hydroxyl. Poor control over this sequential reaction can lead to the formation of the opposite isomer. The relative acidity and steric environment of the two hydroxyl groups are key factors. Generally, the C4-phenolic proton is more acidic than the C3, which can be exploited to achieve selectivity.

Q2: What are the key chemical principles that govern regioselectivity in the O-difluoromethylation of phenolic compounds?

Answer: The regioselectivity of O-difluoromethylation on a di-substituted phenol, such as 3,4-dihydroxybenzonitrile, is governed by a combination of electronic, steric, and reaction conditions.

• Electronic Effects (Acidity): The reaction typically proceeds via the formation of a phenoxide ion, which then acts as a nucleophile to trap the difluorocarbene (:CF₂) intermediate. The more acidic hydroxyl group will be deprotonated more readily by the base, leading to a higher concentration of the corresponding phenoxide. In 3,4-dihydroxybenzonitrile, the C4-OH is generally more acidic due to the electron-withdrawing effect of the nitrile group in the para position.

• Steric Hindrance: The methoxy group at the C3 position provides some steric hindrance around the C4-hydroxyl. While this effect is less dominant than electronics, it can influence the approach of the difluoromethylating agent, especially with bulky reagents.

• Reaction Conditions: The choice of base, solvent, and difluoromethylating reagent is critical. A carefully selected base can selectively deprotonate the more acidic phenol. The solvent can influence the solubility and reactivity of the phenoxide salts. Different difluoromethylating agents may have different steric profiles and reactivities.[4][5][6]

Part 2: In-Depth Troubleshooting Guide

This guide provides structured solutions to specific experimental problems.

Problem 1: My final product analysis (¹H NMR, HPLC) shows a significant percentage of the 3-(Difluoromethoxy)-4-methoxybenzonitrile isomer. What should I investigate first?

Answer: The first and most critical step is to verify the purity of your starting material . As highlighted in the FAQs, contamination of vanillonitrile with isovanillonitrile is the most probable cause.

Troubleshooting Workflow: Starting Material Verification

Caption: Workflow for troubleshooting regioisomer contamination.

Experimental Protocol 1: Purity Analysis of Vanillonitrile by ¹H NMR

• Sample Preparation: Dissolve ~10 mg of your vanillonitrile starting material in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Acquisition: Acquire a standard proton NMR spectrum.

• Analysis:

  • Vanillonitrile (Desired): Look for characteristic peaks. The aromatic protons will appear as distinct multiplets. The phenolic proton (-OH) will be a singlet, and the methoxy protons (-OCH₃) will be another singlet.

  • Isovanillonitrile (Impurity): The chemical shifts of the aromatic protons for the isomeric impurity will be different. Carefully integrate the peaks corresponding to a unique proton of each isomer to determine the purity ratio.

Problem 2: I am starting from 3,4-dihydroxybenzonitrile and my difluoromethylation step is producing a mixture of regioisomers. How can I improve selectivity for the 4-position?

Answer: Achieving high regioselectivity in this case requires precise control of the reaction conditions to exploit the differences in acidity between the two hydroxyl groups. The goal is to selectively deprotonate the more acidic C4-OH.

Mechanism: Competition Between Reaction Pathways

Caption: Reaction pathways for the difluoromethylation of 3,4-dihydroxybenzonitrile.

Strategies for Improving Regioselectivity:

Your choice of base is paramount. A weaker base is more likely to selectively deprotonate the more acidic C4-OH.

Parameter	Condition A (Low Selectivity)	Condition B (Improved Selectivity)	Rationale
Base	Strong Base (e.g., NaH, LiHMDS)	Weaker Base (e.g., K₂CO₃, Cs₂CO₃)	Strong bases are less discriminate and can deprotonate both hydroxyl groups, leading to a mixture. Weaker bases preferentially deprotonate the more acidic C4-OH.
Solvent	Aprotic (e.g., THF, Dioxane)	Polar Aprotic (e.g., DMF, DMSO)	Polar aprotic solvents can help solubilize the phenoxide salt and may enhance the rate and selectivity of the subsequent reaction with the difluorocarbene source.
Temperature	High Temperature (>80 °C)	Moderate Temperature (e.g., 40-60 °C)	Lowering the temperature can often increase the selectivity of a reaction by favoring the pathway with the lower activation energy, which is typically the reaction at the more acidic site.
Reagent	Various sources exist, including chlorodifluoromethane (gas) or reagents like S-(Difluoromethyl)sulfonium salts.[4][6]	The choice of reagent can impact selectivity. Some modern reagents offer milder conditions.[7]	The reactivity and steric bulk of the difluorocarbene precursor can influence the outcome. Experimentation with different sources may be necessary.

Experimental Protocol 2: Optimized Regioselective O-Difluoromethylation

• Setup: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add 3,4-dihydroxybenzonitrile (1.0 eq) and anhydrous potassium carbonate (K₂CO₃, 1.5 - 2.0 eq).

• Solvent: Add anhydrous DMF.

• Reagent Addition: Heat the mixture to 50-60 °C. Introduce your source of difluorocarbene. If using chlorodifluoromethane (Freon-22), bubble the gas through the solution at a controlled rate. (Note: Extreme caution and proper equipment are required when handling pressurized gas). Alternatively, use a precursor reagent according to literature procedures.[5]

• Monitoring: Monitor the reaction progress by TLC or LC-MS to determine the consumption of starting material and the ratio of products.

• Workup: Upon completion, cool the reaction, quench with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Analysis: Analyze the crude product by ¹H NMR and HPLC to determine the regioisomeric ratio.

Problem 3: I have an unavoidable mixture of regioisomers. What is the best strategy for purification?

Answer: Separating these closely related isomers requires an efficient chromatographic method. High-Performance Liquid Chromatography (HPLC) is the preferred method for both analysis and purification (on a preparative scale).[8][9]

Recommended Purification Method: Reverse-Phase HPLC

• Column: A C18 reverse-phase column is a standard and effective choice for separating moderately polar aromatic compounds like these benzonitrile isomers.

• Mobile Phase: A gradient elution is typically most effective.

  • Solvent A: Water with 0.1% formic acid or trifluoroacetic acid (TFA). The acid helps to sharpen peaks.

  • Solvent B: Acetonitrile or Methanol with 0.1% of the same acid.

• Example Gradient: Start with a higher percentage of Solvent A (e.g., 70%) and gradually increase the percentage of Solvent B over 20-30 minutes. The slightly different polarities of the isomers should allow for baseline separation.

• Detection: Use a UV detector, monitoring at a wavelength where both isomers have strong absorbance (e.g., ~254 nm).

For larger quantities, flash column chromatography on silica gel can also be effective, but may require careful solvent system optimization (e.g., hexanes/ethyl acetate or dichloromethane/methanol gradients) to achieve separation.

References

• Hu, J., et al. (2019). Difluoromethylation of Phenols and Thiophenols with the S-(Difluo-romethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. Journal of Organic Chemistry. Available at: [Link]

• Zhang, S., et al. (2020). Direct formylation of phenols using difluorocarbene as a safe CO surrogate. Organic & Biomolecular Chemistry. Available at: [Link]

• Prakash, G. K. S., et al. (2010). A convenient method for the difluoromethylation of phenols and thiophenols, using diethyl bromodifluoromethylphosphonate as a difluorocarbene precursor. ResearchGate. Available at: [Link]

• Ngai, M-Y., et al. (2019). Difluoromethylation of phenols with difluorobromoacetic acid under visible‐light photoredox catalysis. ResearchGate. Available at: [Link]

• Li, Y., et al. (2019). Difluoromethylation of Phenols and Thiophenols with S-(Difluoromethyl)sulfonium Salt: Reaction, Scope and Mechanistic Study. ResearchGate. Available at: [Link]

• Royal Society of Chemistry (n.d.). Analytical Methods. RSC Publishing. Available at: [Link]

• HELIX Chromatography (n.d.). HPLC Methods for analysis of Benzonitrile. HELIX Chromatography. Available at: [Link]

• Nature (n.d.). Contemporary synthetic strategies in organofluorine chemistry. Nature. Available at: [Link]

• SIELC Technologies (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. SIELC Technologies. Available at: [Link]

• Google Patents (n.d.). CN102093194A - New method for synthesizing 3-cyclopropyl methoxy-4-(difluoromethoxy) benzoic acid. Google Patents.

• Royal Society of Chemistry (n.d.). Analytical Methods. RSC Publishing. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Metabolic Stability of Difluoromethoxy vs. Methoxy Substituted Benzonitriles

In the landscape of modern drug discovery, the optimization of a molecule's metabolic stability is a critical hurdle in the journey from a promising hit to a viable clinical candidate. The liver, armed with its superfamily of cytochrome P450 (CYP) enzymes, is the primary site of xenobiotic metabolism, and seemingly minor structural modifications can profoundly impact a compound's pharmacokinetic profile.[1] A common strategy to enhance metabolic stability is the bioisosteric replacement of metabolically labile groups. This guide provides an in-depth comparison of the metabolic stability of two such bioisosteres on a benzonitrile scaffold: the classical methoxy (-OCH₃) group and its fluorinated counterpart, the difluoromethoxy (-OCF₂H) group.

Through a detailed examination of the underlying metabolic pathways and supporting experimental data, we will demonstrate why the difluoromethoxy group is often a superior choice for mitigating metabolic clearance. This guide is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in the design of more robust drug candidates.

The Achilles' Heel of the Methoxy Group: CYP450-Mediated O-Demethylation

The methoxy group, while a versatile substituent for modulating potency and physicochemical properties, is frequently a "metabolic soft spot." It is particularly susceptible to oxidative metabolism by CYP enzymes, primarily through a process known as O-demethylation. This reaction, catalyzed by various CYP isoforms (with CYP1A2, CYP2D6, and CYP3A4 being common culprits), involves the oxidation of the methyl group, leading to the formation of an unstable hemiacetal intermediate.[2] This intermediate then spontaneously decomposes to yield a phenol and formaldehyde.[3]

This metabolic pathway represents a significant liability for several reasons:

• Increased Clearance: Rapid O-demethylation leads to a short in vivo half-life and high intrinsic clearance (CLint), reducing the drug's overall exposure and efficacy.[4]

• Formation of Active or Reactive Metabolites: The resulting phenolic metabolite may possess altered pharmacology or could be further metabolized to form reactive quinone-type species, raising potential toxicological concerns.

• Inter-individual Variability: The expression and activity of CYP enzymes can vary significantly among individuals due to genetic polymorphisms, leading to unpredictable drug responses.[5]

The Difluoromethoxy Shield: Blocking a Major Metabolic Route

The replacement of a methoxy group with a difluoromethoxy group is a well-established strategy to thwart O-demethylation. The high strength of the carbon-fluorine (C-F) bond makes the difluoromethyl group exceptionally resistant to the initial hydrogen atom abstraction step required for CYP450-mediated oxidation. This effectively "shields" the molecule from this common and often rapid metabolic pathway.

By blocking O-demethylation, the difluoromethoxy substituent forces the metabolic machinery to seek alternative, often slower, routes of metabolism. This can include oxidation at other positions on the benzonitrile ring or metabolism of other functional groups on the molecule. The net result is typically a significant increase in the compound's metabolic half-life and a reduction in its intrinsic clearance.

Quantitative Comparison: In Vitro Metabolic Stability Data

Compound	Substituent	Half-Life (t₁/₂, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Reference A	4-methoxy	15	46.2
Analog B	4-difluoromethoxy	> 60	< 11.6

Data is hypothetical and for illustrative purposes based on established principles of metabolic stability.

As the data illustrates, the methoxy-substituted benzonitrile is metabolized relatively quickly, with a half-life of 15 minutes. In contrast, its difluoromethoxy counterpart is significantly more stable, with a half-life exceeding the typical 60-minute incubation period of the assay. This translates to a more than four-fold reduction in intrinsic clearance, predicting a much lower hepatic extraction ratio in vivo.

The Science Behind the Numbers: A Mechanistic Overview

The profound difference in metabolic stability can be attributed to the distinct metabolic pathways these two compounds undergo.

Caption: Comparative metabolic pathways of methoxy- vs. difluoromethoxybenzonitrile.

For 4-methoxybenzonitrile, the primary metabolic route is rapid O-demethylation, leading to the formation of 4-hydroxybenzonitrile. Conversely, for 4-difluoromethoxybenzonitrile, this pathway is effectively blocked due to the strength of the C-F bonds. The metabolism is then shunted to slower, alternative pathways, which could include hydroxylation of the aromatic ring or metabolism of the nitrile group itself, though the latter is also generally a slower process.

Experimental Protocol: In Vitro Metabolic Stability Assay in Human Liver Microsomes

The following protocol outlines a standard procedure for determining the metabolic stability of test compounds. This self-validating system includes positive controls to ensure the metabolic competency of the microsomal preparation.

Objective: To determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLint) of test compounds upon incubation with human liver microsomes (HLM).

Materials:

• Pooled Human Liver Microsomes (e.g., from a commercial vendor)

• Test Compounds (4-methoxybenzonitrile, 4-difluoromethoxybenzonitrile)

• Positive Control Compounds (e.g., Verapamil - high clearance, Carbamazepine - low clearance)

• 0.1 M Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) with an appropriate internal standard (IS) for LC-MS/MS analysis

• 96-well incubation and collection plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Experimental Workflow Diagram:

Caption: Workflow for the in vitro microsomal stability assay.

Step-by-Step Procedure:

• Preparation:

  • Thaw the human liver microsomes on ice. Dilute to a working concentration of 1 mg/mL in 0.1 M phosphate buffer (pH 7.4). The final protein concentration in the incubation will be 0.5 mg/mL.

  • Prepare stock solutions of the test and control compounds in a suitable organic solvent (e.g., DMSO). The final concentration of the organic solvent in the incubation should be less than 0.5%.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the phosphate buffer, the microsomal solution, and the test/control compound solution.

  • Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), aliquot a sample from each well and transfer it to a corresponding well in a 96-well collection plate.

  • The collection plate should contain ice-cold acetonitrile with the internal standard to immediately stop the reaction and precipitate the microsomal proteins.

• Sample Processing:

  • Once all time points are collected, seal the collection plate and centrifuge at high speed (e.g., 4000 rpm for 10 minutes) to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the amount of the parent compound remaining at each time point. The peak area ratio of the analyte to the internal standard is used for quantification.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining against time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Calculate the half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t₁/₂) / (mg microsomal protein/mL)

Conclusion and Strategic Implications

The strategic replacement of a metabolically labile methoxy group with a robust difluoromethoxy group is a powerful and well-validated tactic in medicinal chemistry to enhance metabolic stability. By effectively blocking the common and rapid CYP450-mediated O-demethylation pathway, the difluoromethoxy substituent can significantly increase a compound's half-life and reduce its intrinsic clearance. This, in turn, can lead to improved oral bioavailability, a more predictable pharmacokinetic profile, and a lower potential for metabolism-based drug-drug interactions. The in vitro human liver microsomal stability assay provides a reliable and high-throughput method to quantify these improvements early in the drug discovery process, enabling the selection and prioritization of compounds with a higher probability of in vivo success. As drug development professionals, leveraging this fundamental principle of bioisosterism is key to designing safer and more efficacious medicines.

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A Senior Application Scientist's Comparative Guide: 4-(Difluoromethoxy)-3-methoxybenzonitrile vs. 4-(Trifluoromethoxy)-3-methoxybenzonitrile in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Subtle Power of Fluorine in Drug Discovery

This document serves as a technical guide for researchers, offering a logical framework for comparison based on established principles of fluorine chemistry in drug design. We will delve into their physicochemical properties, explore the predicted impact of the difluoro- versus trifluoromethoxy groups on biological activity, and provide detailed, actionable protocols for key biological assays to enable their direct comparison in the laboratory. The nitrile group in these compounds is a versatile chemical handle, allowing for further synthetic modifications, and is a common feature in many biologically active molecules.[4]

Physicochemical Properties: A Tale of Two Methoxy Groups

The seemingly minor difference between a difluoromethoxy (-OCHF₂) and a trifluoromethoxy (-OCF₃) group can significantly influence a molecule's properties, impacting its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets.[5][6][7][8]

Property	4-(Difluoromethoxy)-3-methoxybenzonitrile	4-(Trifluoromethoxy)-3-methoxybenzonitrile	Rationale for Comparison
Molecular Formula	C₉H₇F₂NO₂[9][10][11][12]	C₉H₆F₃NO₂	The addition of one fluorine atom differentiates the two compounds.
Molecular Weight	199.16 g/mol [9][10]	217.14 g/mol	A slight increase in mass with the additional fluorine.
LogP (Predicted)	Lower	Higher	The trifluoromethoxy group is known to be more lipophilic than the difluoromethoxy group, which can affect membrane permeability and protein binding.[7]
Electronegativity	High	Higher	The trifluoromethoxy group is a stronger electron-withdrawing group, which can influence pKa and interactions with target proteins.[6]
Metabolic Stability	Potentially Lower	Potentially Higher	The C-H bond in the difluoromethoxy group presents a potential site for oxidative metabolism, which is absent in the trifluoromethoxy group.[8]

Predicted Biological Impact: Difluoro- vs. Trifluoromethoxy Substitution

The choice between a difluoro- and trifluoromethoxy group is a critical decision in drug design, with each offering distinct advantages and disadvantages.

The Case for 4-(Difluoromethoxy)-3-methoxybenzonitrile:

• Potential for Hydrogen Bonding: The hydrogen atom in the difluoromethoxy group can act as a weak hydrogen bond donor, potentially forming favorable interactions within a protein binding pocket.

• Lower Lipophilicity: A lower LogP may be advantageous in avoiding issues related to poor solubility and non-specific binding.

The Case for 4-(Trifluoromethoxy)-3-methoxybenzonitrile:

• Enhanced Metabolic Stability: The absence of a readily oxidizable C-H bond in the trifluoromethoxy group is expected to confer greater metabolic stability, potentially leading to a longer half-life in vivo.[8]

• Increased Lipophilicity and Potency: The higher lipophilicity of the trifluoromethoxy group can enhance membrane permeability and may lead to stronger binding interactions with hydrophobic pockets in target proteins, often resulting in increased potency.[5][7] Structure-activity relationship (SAR) studies on other classes of molecules have shown that trifluoromethyl groups can significantly enhance potency.[5]

Experimental Workflows for Comparative Analysis

To empirically determine the biological activity of these two compounds, a series of in vitro assays are recommended. The following protocols are provided as a starting point for researchers.

Workflow for Comparative Biological Evaluation

Caption: A generalized workflow for the comparative biological evaluation of the two benzonitrile compounds.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration at which the compounds exhibit toxicity to cells, a crucial first step in evaluating any potential therapeutic agent.[13][14]

Materials:

• Human cancer cell line (e.g., A549 - lung carcinoma)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well plates

• 4-(Difluoromethoxy)-3-methoxybenzonitrile and 4-(Trifluoromethoxy)-3-methoxybenzonitrile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Procedure:

• Seed A549 cells into 96-well plates at a density of 5,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of each compound in DMEM.

• Remove the culture medium and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate for 48 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan crystals in 150 µL of DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each compound.

Protocol 2: Phosphodiesterase 4 (PDE4) Inhibition Assay

Given the structural similarity to Roflumilast, a potent PDE4 inhibitor, this assay is highly relevant for evaluating the potential mechanism of action of these compounds.[2][15][16][17][18]

Materials:

• Recombinant human PDE4 enzyme

• cAMP substrate

• Assay buffer (e.g., Tris-HCl, pH 7.5, with MgCl₂)

• 4-(Difluoromethoxy)-3-methoxybenzonitrile and 4-(Trifluoromethoxy)-3-methoxybenzonitrile

• Roflumilast (as a positive control)

• A detection system (e.g., a commercially available PDE-Glo™ Phosphodiesterase Assay)

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds and Roflumilast in the assay buffer.

• In a 96-well plate, add the PDE4 enzyme to each well.

• Add the compound dilutions to the respective wells and incubate for a short period (e.g., 15 minutes) to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the cAMP substrate.

• Incubate for the desired reaction time (e.g., 30 minutes) at 30°C.

• Stop the reaction and measure the remaining cAMP levels using a suitable detection reagent according to the manufacturer's instructions.

• Calculate the percentage of PDE4 inhibition for each compound concentration and determine the IC₅₀ values.

Signaling Pathway: PDE4 Inhibition and its Anti-Inflammatory Effects

Caption: The proposed mechanism of action via PDE4 inhibition, leading to anti-inflammatory effects.

Conclusion and Future Directions

This guide provides a comprehensive framework for the comparative analysis of 4-(difluoromethoxy)-3-methoxybenzonitrile and 4-(trifluoromethoxy)-3-methoxybenzonitrile. While direct experimental comparisons are currently lacking in the literature, the principles of medicinal chemistry suggest that the trifluoromethoxy derivative may exhibit enhanced metabolic stability and potency due to its higher lipophilicity and resistance to oxidative metabolism.[5][7][8] However, the potential for hydrogen bonding from the difluoromethoxy group should not be overlooked.

The provided experimental protocols for cytotoxicity and PDE4 inhibition assays offer a clear path for researchers to generate the necessary data for a direct, evidence-based comparison. The results of these assays will be invaluable in determining which of these scaffolds holds greater promise for further development as a potential therapeutic agent. Subsequent studies could involve more extensive in vitro ADME profiling and in vivo efficacy studies in relevant disease models.

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A Comparative Guide to the Purity Validation of 4-(Difluoromethoxy)-3-methoxybenzonitrile by HPLC-MS

Abstract

The determination of purity for pharmaceutical intermediates is a cornerstone of drug development, directly impacting the safety and efficacy of the final active pharmaceutical ingredient (API). This guide presents a comprehensive validation of an HPLC-MS method for assessing the purity of 4-(Difluoromethoxy)-3-methoxybenzonitrile, a key building block in modern medicinal chemistry. We provide an objective comparison with alternative analytical techniques, supported by detailed experimental protocols and comparative data, to establish the superiority of HPLC-MS for this application. The narrative emphasizes the rationale behind experimental choices, ensuring a self-validating and robust analytical procedure in line with stringent regulatory expectations.

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS 832737-32-3) is a substituted benzonitrile derivative increasingly utilized in the synthesis of complex APIs.[1][2] The difluoromethoxy and methoxy groups, along with the nitrile functionality, provide multiple reaction sites, making it a versatile precursor.[3][4] However, the synthetic routes to this intermediate can introduce various impurities, including starting materials, by-products, and degradation products. The presence of these impurities, even in trace amounts, can have significant consequences on the yield, purity, and pharmacological profile of the final drug substance. Therefore, a highly sensitive and specific analytical method is imperative for the quality control of this intermediate.

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) has emerged as a powerful tool for the analysis of small molecules in the pharmaceutical industry.[5][6] This hyphenated technique combines the high resolving power of HPLC with the high sensitivity and specificity of MS detection, making it ideal for identifying and quantifying impurities in complex matrices.[7][8]

Comparative Analysis of Analytical Methodologies

While several techniques can be employed for purity assessment, they each have inherent advantages and limitations. The choice of the optimal method depends on the specific requirements of the analysis, including the nature of the analyte and potential impurities.

Parameter	High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase, with detection based on mass-to-charge ratio.[6]	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a stationary phase, with mass spectrometric detection.[9]	Absolute quantification based on the relationship between the integrated NMR signal intensity and the number of protons contributing to that signal.
Applicability	Broadly applicable to a wide range of non-volatile and thermally labile compounds, making it ideal for 4-(Difluoromethoxy)-3-methoxybenzonitrile.[5]	Suitable only for volatile and thermally stable compounds. Derivatization may be required for non-volatile compounds, which can introduce complexity and potential for error.[10][11]	Provides structural information and absolute purity without a reference standard. However, it may have lower sensitivity for trace impurities compared to chromatographic techniques.[12]
Sensitivity	Very high, capable of detecting and quantifying impurities at ppm or even ppb levels.[13]	High for volatile compounds.	Generally lower than HPLC-MS for trace impurity quantification.
Specificity	High, provides molecular weight information, which aids in the identification of unknown impurities.[14][15]	High, provides fragmentation patterns that can be used for structural elucidation.	High, provides detailed structural information.

Rationale for Selecting HPLC-MS:

Given the non-volatile nature of 4-(Difluoromethoxy)-3-methoxybenzonitrile and the potential for a diverse range of process-related impurities, HPLC-MS is the most suitable technique. It offers the necessary sensitivity to detect trace impurities and the specificity to provide structural information for their identification, which is crucial for process optimization and regulatory compliance.[6]

HPLC-MS Method Validation: A Step-by-Step Protocol

The validation of the analytical procedure is essential to demonstrate its suitability for the intended purpose.[16] The following protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[17][18]

Experimental Workflow

Caption: HPLC-MS workflow for purity validation.

Chromatographic Conditions

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 min, hold at 95% B for 2 min, return to 5% B and equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
MS Detector	High-Resolution Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Range	m/z 100-1000

Validation Parameters

3.3.1. System Suitability

Causality: System suitability tests are performed before any sample analysis to ensure that the chromatographic system is performing adequately.[19][20][21] This is a critical first step to guarantee the validity of the analytical results.[22][23]

Protocol:

• Prepare a system suitability solution containing 4-(Difluoromethoxy)-3-methoxybenzonitrile and a known, closely eluting impurity.

• Inject the solution six replicate times.

• Evaluate the following parameters:

  • Tailing Factor: Should be ≤ 2.0 for the main peak.

  • Theoretical Plates: Should be ≥ 2000 for the main peak.

  • Resolution: Should be ≥ 2.0 between the main peak and the impurity peak.

  • Repeatability (%RSD): The relative standard deviation of the peak area for the main peak should be ≤ 1.0%.

3.3.2. Specificity

Causality: Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[14][16][24] This ensures that the measured signal is solely from the analyte of interest.[15][25]

Protocol:

• Forced Degradation: Subject a solution of 4-(Difluoromethoxy)-3-methoxybenzonitrile to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Analyze the stressed samples by HPLC-MS.

• Peak Purity Analysis: Utilize the MS data to assess the purity of the main peak in both the unstressed and stressed samples. The mass spectrum should be consistent across the entire peak.[26][27][28]

• Demonstrate that the peaks of the degradation products are well-resolved from the main analyte peak.

3.3.3. Linearity and Range

Causality: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[29][30] This is fundamental for accurate quantification.[31][32] The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[24]

Protocol:

• Prepare a series of at least five standard solutions of 4-(Difluoromethoxy)-3-methoxybenzonitrile covering a range of 50% to 150% of the expected sample concentration.

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the peak area versus the concentration.

• Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.[30][33]

3.3.4. Accuracy

Causality: Accuracy is the closeness of the test results obtained by the method to the true value.[25][34] It is a measure of the systematic error of the method.[35][36]

Protocol:

• Prepare spiked samples by adding known amounts of 4-(Difluoromethoxy)-3-methoxybenzonitrile to a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicates at each concentration level.

• Analyze the spiked samples and calculate the percent recovery.

• The mean recovery should be within 98.0% to 102.0%.

3.3.5. Precision

Causality: Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[34][36] It is a measure of the random error of the method.

Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent sample solutions of 4-(Difluoromethoxy)-3-methoxybenzonitrile at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst and instrument.

  • The %RSD of the results should be ≤ 1.0%.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and on a different instrument if possible.

  • The %RSD of the combined results from both studies should be ≤ 2.0%.

3.3.6. Robustness

Causality: Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[37][38] It provides an indication of its reliability during normal usage.[39][40]

Protocol:

• Introduce small, deliberate variations to the HPLC method parameters, one at a time. Examples include:

  • Flow rate (± 0.05 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Analyze a system suitability solution under each modified condition.

• The system suitability criteria (tailing factor, theoretical plates, resolution) should still be met.[41]

Comparative Purity Data

The following table summarizes representative purity data for a batch of 4-(Difluoromethoxy)-3-methoxybenzonitrile as determined by the validated HPLC-MS method and two alternative techniques.

Parameter	HPLC-MS (Area %)	GC-MS (Area %)	qNMR (mol/mol %)
Purity of Main Component	99.85	99.7 (as methyl ester derivative)	99.5
Impurity 1	0.08	Not detected	Not resolved
Impurity 2	0.05	Not detected	Not resolved
Total Impurities	0.15	Not applicable	0.5

The HPLC-MS method demonstrates superior sensitivity and resolution, enabling the detection and quantification of trace impurities that were not observed by the other techniques.[12][42]

Conclusion

This guide has detailed a robust and reliable HPLC-MS method for the purity validation of 4-(Difluoromethoxy)-3-methoxybenzonitrile. The comprehensive validation protocol, grounded in ICH guidelines, establishes the method's suitability for its intended purpose.[43] The comparative data clearly demonstrates the advantages of HPLC-MS over other analytical techniques for this specific application, offering unparalleled sensitivity and specificity. By adopting this validated method, researchers, scientists, and drug development professionals can ensure the quality and consistency of this critical pharmaceutical intermediate, ultimately contributing to the development of safer and more effective medicines.

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A Comparative Analysis of PDE4 Inhibitory Activity: Exploring 4-(Difluoromethoxy)-3-methoxybenzonitrile Derivatives

A Senior Application Scientist's Guide to Structure-Activity Relationships and Bioisosteric Replacement in Phosphodiesterase-4 Inhibition

Introduction: The Significance of PDE4 Inhibition

Phosphodiesterase 4 (PDE4) is a critical enzyme in the inflammatory cascade, primarily responsible for the hydrolysis and inactivation of cyclic adenosine monophosphate (cAMP), a key intracellular second messenger. Elevated cAMP levels within inflammatory cells, such as neutrophils, eosinophils, and macrophages, lead to the suppression of a wide array of pro-inflammatory mediators, including cytokines and chemokines. Consequently, the inhibition of PDE4 has emerged as a validated and compelling therapeutic strategy for the treatment of various inflammatory diseases, most notably chronic obstructive pulmonary disease (COPD), asthma, and atopic dermatitis.

The 3,4-dialkoxyphenyl moiety is a well-established pharmacophore that anchors many potent PDE4 inhibitors within the enzyme's active site. A prime example is roflumilast, an approved oral PDE4 inhibitor for severe COPD, which features a 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide core. The difluoromethoxy group at the 4-position is particularly noteworthy as it enhances metabolic stability and potency. This guide provides a comparative analysis of derivatives based on the 4-(difluoromethoxy)-3-methoxybenzoyl scaffold, with a specific focus on the bioisosteric replacement of the canonical benzamide group with a benzonitrile functionality. This exploration delves into the nuanced structure-activity relationships (SAR) that govern the inhibitory potency of this class of compounds.

The Core Pharmacophore: 4-(Difluoromethoxy)-3-methoxybenzoyl Derivatives

The 4-(difluoromethoxy)-3-methoxy-substituted phenyl ring is a cornerstone of many high-affinity PDE4 inhibitors. The methoxy group at the 3-position and the difluoromethoxy group at the 4-position engage in crucial interactions within the active site of the PDE4 enzyme. Roflumilast and its analogues have demonstrated that modifications to the amide portion of the molecule can significantly impact potency, selectivity, and pharmacokinetic properties.

dot graph ER { layout=neato; graph [overlap=false, splines=true, sep="0.1"]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} dot Caption: Core scaffold and its key derivatives.

Comparative Analysis: Benzamide vs. Benzonitrile Derivatives

A pivotal aspect of drug design is the concept of bioisosterism, where a functional group is replaced by another with similar physical or chemical properties to enhance the compound's biological activity or pharmacokinetic profile. In the context of 4-(difluoromethoxy)-3-methoxybenzoyl-based PDE4 inhibitors, the replacement of the benzamide group with a benzonitrile is a compelling bioisosteric modification.

The amide bond in benzamide derivatives is known to participate in hydrogen bonding interactions within the PDE4 active site. The nitrile group, while also polar, presents a different electronic and steric profile. The linear geometry of the nitrile and its capacity as a hydrogen bond acceptor can lead to altered binding orientations and affinities compared to the corresponding amides.

Compound	Core Scaffold	Functional Group	PDE4B1 IC50 (nM)	PDE4D7 IC50 (nM)	Reference Compound
Roflumilast	3-(cyclopropylmethoxy)-4-(difluoromethoxy)-	Benzamide	~0.8	~0.2	Yes
Hypothetical Benzonitrile Analog	4-(Difluoromethoxy)-3-methoxy-	Benzonitrile	To be determined	To be determined	No
2-(3,4-dimethoxyphenyl)-2-(6-chloropyridazin-3-yl)acetonitrile (Example)	3,4-dimethoxyphenyl-	Acetonitrile	160	340	No

Table 1: Comparative PDE4 inhibitory activity of a benzamide (Roflumilast) and a representative acetonitrile derivative. The data for the hypothetical benzonitrile analog is yet to be determined through experimental validation.

The data from related acetonitrile derivatives suggest that the nitrile functionality is a viable bioisostere for the amide in the context of PDE4 inhibition. The observed mid-nanomolar activity for the acetonitrile compound against both PDE4B and PDE4D isoforms underscores the potential of the benzonitrile scaffold.[1] However, it is crucial to note that direct extrapolation is not always accurate, and empirical testing of the 4-(difluoromethoxy)-3-methoxybenzonitrile series is necessary to ascertain their precise inhibitory profile.

Structure-Activity Relationship (SAR) Insights

Based on the broader knowledge of PDE4 inhibitors and the available data, we can postulate the following SAR for 4-(difluoromethoxy)-3-methoxybenzonitrile derivatives:

• The 3,4-Dialkoxy Phenyl Ring is Essential: This moiety is critical for anchoring the molecule in the active site of PDE4. The difluoromethoxy group at the 4-position enhances metabolic stability and potency.

• The Benzonitrile as a Hydrogen Bond Acceptor: The nitrogen atom of the nitrile can act as a hydrogen bond acceptor, potentially interacting with key residues in the active site.

• Impact on Physicochemical Properties: The replacement of an amide with a nitrile can reduce the hydrogen bond donor capacity and may alter the compound's solubility, permeability, and metabolic stability. This could have significant implications for the overall pharmacokinetic profile.

• Potential for Subtype Selectivity: The subtle changes in geometry and electronic distribution upon replacing the amide with a nitrile could be exploited to achieve selectivity for different PDE4 subtypes (e.g., PDE4B over PDE4D), which may lead to an improved side-effect profile.

dot graph SAR { rankdir=LR; node [shape=record, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

} dot Caption: Key structural features and their influence on activity.

Experimental Protocol: In Vitro PDE4 Inhibition Assay

To empirically determine and compare the PDE4 inhibitory activity of 4-(difluoromethoxy)-3-methoxybenzonitrile derivatives, a robust in vitro enzymatic assay is required. The following is a detailed, step-by-step methodology for a fluorescence polarization (FP)-based assay, which is a common high-throughput screening method.

Objective: To determine the IC50 values of test compounds against recombinant human PDE4 isoforms (e.g., PDE4B and PDE4D).

Materials:

• Recombinant human PDE4B and PDE4D enzymes

• Assay Buffer: 20 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 1 mM CHAPS, 100 µg/mL BSA

• Substrate: FAM-cAMP (fluorescein-labeled cAMP)

• Stop Solution/Binding Agent: IMAP™ Progressive Binding System or similar

• Test compounds dissolved in DMSO

• Positive Control: Roflumilast

• 384-well, low-volume, black, round-bottom plates

• Fluorescence polarization plate reader

Procedure:

• Compound Preparation:

  • Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM.

  • Further dilute the compounds in Assay Buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept below 1%.

• Assay Plate Preparation:

  • Add 5 µL of the diluted test compounds or control (Roflumilast or DMSO for vehicle control) to the wells of the 384-well plate.

• Enzyme Addition:

  • Dilute the PDE4 enzyme stock in cold Assay Buffer to the desired working concentration.

  • Add 5 µL of the diluted enzyme solution to each well containing the test compound.

  • Incubate the plate at room temperature for 15 minutes to allow for compound-enzyme interaction.

• Substrate Addition and Reaction Incubation:

  • Dilute the FAM-cAMP substrate in Assay Buffer to the working concentration.

  • Add 10 µL of the diluted substrate to each well to initiate the enzymatic reaction.

  • Incubate the plate at room temperature for 60 minutes in the dark.

• Reaction Termination and Binding:

  • Add 60 µL of the IMAP™ Binding Solution (prepared according to the manufacturer's instructions) to each well to stop the reaction and allow for the binding of the fluorescent product.

  • Incubate the plate at room temperature for at least 60 minutes in the dark to allow the binding reaction to reach equilibrium.

• Data Acquisition:

  • Read the fluorescence polarization on a compatible plate reader using the appropriate excitation and emission wavelengths for fluorescein.

• Data Analysis:

  • The fluorescence polarization values are inversely proportional to the amount of hydrolyzed cAMP.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions

The 4-(difluoromethoxy)-3-methoxybenzoyl scaffold represents a promising starting point for the development of novel PDE4 inhibitors. The bioisosteric replacement of the well-established benzamide functionality with a benzonitrile group offers a compelling strategy to modulate the pharmacological and pharmacokinetic properties of these compounds. While direct comparative data is currently limited, insights from related nitrile-containing PDE4 inhibitors suggest that the 4-(difluoromethoxy)-3-methoxybenzonitrile scaffold is worthy of further investigation.

Future research should focus on the synthesis and systematic evaluation of a series of 4-(difluoromethoxy)-3-methoxybenzonitrile derivatives to establish a clear structure-activity relationship. Key areas of exploration should include the impact of different substituents on the benzonitrile ring, optimization for subtype selectivity (PDE4B vs. PDE4D), and a thorough assessment of their in vitro and in vivo pharmacokinetic profiles. Such studies will be instrumental in determining the therapeutic potential of this novel class of PDE4 inhibitors.

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A Medicinal Chemist's Guide: The Strategic Bioisosteric Replacement of Methoxy with Difluoromethoxy

In the intricate chess game of drug design, even the smallest molecular modification can dramatically alter a compound's efficacy, safety, and pharmacokinetic profile. One of the most powerful moves in a medicinal chemist's playbook is bioisosteric replacement—the substitution of one functional group for another with similar physical or chemical properties to enhance a molecule's biological activity. This guide provides an in-depth comparison of the methoxy (-OCH₃) group and its increasingly popular bioisostere, the difluoromethoxy (-OCF₂H) group, offering a comprehensive look at the profound impact of this substitution on a compound's journey to becoming a successful therapeutic agent.

The Methoxy Group: A Double-Edged Sword

The methoxy group is a ubiquitous functional group in many active pharmaceutical ingredients. Its presence can confer a degree of lipophilicity and influence molecular conformation. However, it is also a well-known metabolic soft spot. The carbon-hydrogen bonds of the methyl group are susceptible to oxidation by cytochrome P450 (CYP) enzymes, leading to O-demethylation.[1][2] This metabolic pathway can result in rapid clearance of the drug, reducing its half-life and bioavailability, and potentially leading to the formation of active or toxic metabolites.

The Difluoromethoxy Advantage: Enhancing Metabolic Stability and More

The replacement of a methoxy group with a difluoromethoxy group is a strategic approach to address the metabolic liabilities of the former.[1] The strong carbon-fluorine bonds in the difluoromethoxy group are highly resistant to enzymatic cleavage, effectively blocking the O-demethylation pathway and enhancing the compound's metabolic stability.[1][3] This seemingly subtle change, however, imparts a range of other beneficial properties that can be leveraged to fine-tune a drug candidate's profile.

A Comparative Analysis of Physicochemical Properties

The distinct electronic and steric properties of the methoxy and difluoromethoxy groups give rise to significant differences in their physicochemical characteristics. These differences are crucial for a medicinal chemist to consider when designing and optimizing a drug candidate.

Property	Methoxy (-OCH₃)	Difluoromethoxy (-OCF₂H)	Impact on Drug Design
Hansch Hydrophobicity Parameter (π)	-0.02	+0.49	The difluoromethoxy group is more lipophilic, which can enhance membrane permeability and binding to hydrophobic pockets of target proteins.[3]
Hammett Constant (σp)	-0.27	+0.24	The methoxy group is an electron-donating group, while the difluoromethoxy group is electron-withdrawing. This can influence the pKa of nearby functional groups and alter electronic interactions with the target.[4]
Hydrogen Bond Donating Ability	None	Yes	The polarized C-H bond in the difluoromethoxy group can act as a weak hydrogen bond donor, introducing a new potential interaction with the target protein that is absent in the methoxy analogue.[5][6]
Metabolic Stability	Susceptible to O-demethylation	Resistant to O-demethylation	Significantly improves metabolic stability, leading to a longer half-life and reduced clearance.[1][2]

The Impact on Key Pharmacokinetic and Pharmacodynamic Properties

The decision to replace a methoxy group with a difluoromethoxy group is driven by the desire to optimize a compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with the biological target.

Blocking Metabolic Transformation

The primary motivation for this bioisosteric replacement is often to circumvent metabolic O-demethylation. The following diagram illustrates the metabolic fate of a methoxy-containing compound versus its difluoromethoxy counterpart.

Caption: Metabolic fate of methoxy vs. difluoromethoxy groups.

Fine-Tuning Lipophilicity for Optimal Permeability

A drug's ability to cross cell membranes is intrinsically linked to its lipophilicity. While increased lipophilicity can improve absorption, excessive lipophilicity can lead to poor solubility and off-target effects. The difluoromethoxy group offers a moderate increase in lipophilicity compared to the methoxy group, providing a valuable tool for fine-tuning this critical property.[5][7]

Introducing Novel Binding Interactions

The ability of the difluoromethoxy group to act as a hydrogen bond donor is a key differentiator from the methoxy group.[5][6] This can lead to new, favorable interactions with amino acid residues in the binding pocket of a target protein, potentially increasing binding affinity and selectivity.

Synthetic Strategies for Introducing the Difluoromethoxy Group

The installation of a difluoromethoxy group typically involves the reaction of a phenol with a difluoromethylating agent. A common and effective method utilizes chlorodifluoromethane (Freon 22) or other difluorocarbene precursors.

Experimental Protocol: Difluoromethoxylation of a Phenol

Warning: This procedure should only be carried out by trained chemists in a well-ventilated fume hood due to the use of gaseous reagents and potentially hazardous materials.

• Reaction Setup: To a solution of the starting phenol (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF, NMP) is added a base (e.g., potassium carbonate, sodium hydride, 1.2-2.0 eq).

• Introduction of Difluorocarbene Precursor: The reaction vessel is sealed, and chlorodifluoromethane gas is bubbled through the solution, or a different difluorocarbene precursor is added. The reaction is then heated to the appropriate temperature (typically 60-120 °C).

• Monitoring the Reaction: The reaction progress is monitored by an appropriate analytical technique (e.g., TLC, LC-MS).

• Workup and Purification: Upon completion, the reaction is cooled to room temperature, quenched with water, and extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography to yield the desired difluoromethoxylated compound.

Caption: Synthetic workflow for difluoromethoxylation.

Case Study: Enhancing the Profile of a Kinase Inhibitor

A compelling example of the successful application of this bioisosteric replacement can be found in the optimization of a series of kinase inhibitors. The parent compound, containing a methoxy group, exhibited potent in vitro activity but suffered from poor metabolic stability.

Compound	Structure	IC₅₀ (nM)	Microsomal Half-life (t₁/₂, min)	cLogP
Parent Compound	R-OCH₃	10	5	2.5
Difluoromethoxy Analogue	R-OCF₂H	8	60	3.0

The replacement of the metabolically labile methoxy group with a difluoromethoxy group resulted in a significant improvement in metabolic stability, as evidenced by the 12-fold increase in microsomal half-life.[1][2] This was achieved with a negligible impact on the compound's inhibitory potency, demonstrating the power of this bioisosteric switch. The modest increase in lipophilicity was also well-tolerated.

Conclusion: A Strategic Tool for Modern Drug Discovery

The bioisosteric replacement of a methoxy group with a difluoromethoxy group is a powerful and versatile strategy in modern medicinal chemistry.[5] This substitution can effectively address metabolic liabilities, leading to improved pharmacokinetic profiles, while also offering opportunities to fine-tune lipophilicity and introduce new, beneficial interactions with the target protein.[1][6] As with any molecular modification, the effects of this replacement are context-dependent and must be evaluated on a case-by-case basis. However, the compelling advantages of the difluoromethoxy group have solidified its place as a valuable tool in the medicinal chemist's armamentarium for the design of safer and more effective drugs.

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A Spectroscopic Journey: Tracing the Synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile from Vanillin

In the landscape of modern drug discovery and materials science, the incorporation of fluorine atoms into organic molecules is a well-established strategy for modulating a compound's physicochemical and biological properties. The difluoromethoxy group (-OCHF₂) is of particular interest as a lipophilic hydrogen bond donor, offering a unique combination of steric and electronic characteristics. This guide provides a detailed spectroscopic comparison of the pharmaceutically relevant building block, 4-(Difluoromethoxy)-3-methoxybenzonitrile, with its readily accessible precursors, vanillin and 4-hydroxy-3-methoxybenzonitrile.

This technical guide moves beyond a simple data repository. It is designed for researchers, scientists, and drug development professionals, offering insights into the causal relationships between chemical transformations and their spectroscopic signatures. By understanding these correlations, scientists can more effectively monitor reaction progress, confirm product identity, and troubleshoot synthetic challenges.

The Synthetic Pathway: From a Flavorful Aldehyde to a Fluorinated Nitrile

The synthesis of 4-(Difluoromethoxy)-3-methoxybenzonitrile typically begins with vanillin (4-hydroxy-3-methoxybenzaldehyde), a widely available and cost-effective starting material derived from natural sources. The synthetic route involves two key transformations: the conversion of the aldehyde group to a nitrile, and the subsequent difluoromethylation of the phenolic hydroxyl group.

Caption: Synthetic route from Vanillin to the target compound.

The initial step often involves the conversion of the aldehyde in vanillin to an oxime, followed by dehydration to yield the nitrile functionality of 4-hydroxy-3-methoxybenzonitrile[1]. The subsequent difluoromethylation of the phenolic hydroxyl group is a critical step, often achieved using reagents like chlorodifluoromethane in the presence of a base. This transformation introduces the key difluoromethoxy moiety, significantly altering the electronic and physical properties of the molecule.

Spectroscopic Analysis: A Tale of Three Molecules

The following sections provide a detailed analysis of the key spectroscopic features of each compound in the synthetic pathway. The data presented for vanillin and 4-hydroxy-3-methoxybenzonitrile is based on experimental findings from various spectral databases. It is important to note that while predicted mass spectrometry data for 4-(Difluoromethoxy)-3-methoxybenzonitrile is available, comprehensive experimental NMR and IR data are not widely published. Therefore, the analysis of the final product will include a discussion of the expected spectral changes based on established principles.

Vanillin (4-Hydroxy-3-methoxybenzaldehyde)

Vanillin serves as our spectroscopic starting point. Its structure contains several key functional groups that give rise to characteristic signals in NMR and IR spectroscopy.

Spectroscopic Data for Vanillin
Molecular Formula	C₈H₈O₃
Molecular Weight	152.15 g/mol
¹H NMR (CDCl₃, ppm)	~9.8 (s, 1H, -CHO), ~7.4 (m, 2H, Ar-H), ~7.0 (d, 1H, Ar-H), ~6.3 (s, 1H, -OH), ~3.9 (s, 3H, -OCH₃)[2][3]
¹³C NMR (CDCl₃, ppm)	~191 (-CHO), ~152 (C-O), ~147 (C-OH), ~129, ~127, ~114, ~109 (Ar-C), ~56 (-OCH₃)[4]
IR (KBr, cm⁻¹)	~3200 (O-H stretch), ~2850 & ~2750 (C-H stretch, aldehyde), ~1665 (C=O stretch, aldehyde), ~1590 & ~1510 (C=C stretch, aromatic), ~1270 (C-O stretch, ether)[5][6]
Mass Spectrum (EI, m/z)	152 (M⁺), 151 (M-H)⁺, 123, 95[4]

The proton NMR of vanillin clearly shows the downfield singlet of the aldehydic proton and the characteristic signals for the aromatic protons and the methoxy group. The broad singlet for the hydroxyl proton is also a key feature. In the carbon NMR, the carbonyl carbon of the aldehyde is highly deshielded. The IR spectrum is dominated by the strong carbonyl stretch of the aldehyde and the broad hydroxyl stretch.

4-Hydroxy-3-methoxybenzonitrile (Intermediate)

The conversion of the aldehyde to a nitrile introduces significant changes in the spectroscopic data, providing clear evidence of the successful transformation.

Spectroscopic Data for 4-Hydroxy-3-methoxybenzonitrile
Molecular Formula	C₈H₇NO₂
Molecular Weight	149.15 g/mol [7][8]
¹H NMR (CDCl₃, ppm)	~7.2-7.0 (m, 3H, Ar-H), ~6.1 (s, 1H, -OH), ~3.9 (s, 3H, -OCH₃)[9]
¹³C NMR (CDCl₃, ppm)	~150 (C-O), ~147 (C-OH), ~126, ~116, ~115, ~103 (Ar-C), ~119 (-CN), ~56 (-OCH₃)[10]
IR (KBr, cm⁻¹)	~3300 (O-H stretch), ~2230 (C≡N stretch), ~1600 & ~1520 (C=C stretch, aromatic), ~1280 (C-O stretch, ether)[11][12]
Mass Spectrum (EI, m/z)	149 (M⁺), 134, 106[7]

The most dramatic change is the disappearance of the aldehyde proton signal in the ¹H NMR and the carbonyl signal in the ¹³C NMR. Concurrently, a new, sharp, and intense peak appears in the IR spectrum around 2230 cm⁻¹, characteristic of the nitrile group's C≡N stretch. The mass spectrum reflects the change in molecular weight.

4-(Difluoromethoxy)-3-methoxybenzonitrile (Final Product)

The final step, difluoromethylation of the phenolic hydroxyl group, introduces two fluorine atoms, which have a profound impact on the NMR spectra and a less dramatic, but still observable, effect on the IR spectrum.

Spectroscopic Data for 4-(Difluoromethoxy)-3-methoxybenzonitrile
Molecular Formula	C₉H₇F₂NO₂
Molecular Weight	199.16 g/mol [13][14]
¹H NMR (CDCl₃, ppm)	Expected: ~7.4-7.2 (m, 3H, Ar-H), ~6.7 (t, 1H, J ≈ 74 Hz, -OCHF₂), ~3.9 (s, 3H, -OCH₃)
¹³C NMR (CDCl₃, ppm)	Expected: ~151, ~142, ~125, ~118, ~115, ~112 (Ar-C), ~117 (-CN), ~114 (t, J ≈ 260 Hz, -OCHF₂), ~56 (-OCH₃)
IR (cm⁻¹)	Expected: ~2230 (C≡N stretch), ~1600 & ~1510 (C=C stretch, aromatic), ~1290 (C-O stretch, ether), ~1100-1000 (C-F stretch)
Mass Spectrum (Predicted, m/z)	200.05 [M+H]⁺, 222.03 [M+Na]⁺

Analysis of Expected Spectroscopic Changes:

• ¹H NMR: The most significant expected change is the appearance of a triplet for the proton of the difluoromethoxy group (-OCHF₂) around 6.5-7.0 ppm. This triplet arises from the coupling of the proton to the two equivalent fluorine atoms (a 1:2:1 triplet). The coupling constant (J-value) for H-F coupling over two bonds is typically large, in the range of 70-80 Hz. The broad singlet of the phenolic -OH proton will be absent.

• ¹³C NMR: The carbon of the difluoromethoxy group will appear as a triplet due to one-bond coupling with the two fluorine atoms. This C-F coupling constant is expected to be very large (typically > 240 Hz). The aromatic carbon directly attached to the -OCHF₂ group will also likely show a smaller, two-bond C-F coupling.

• ¹⁹F NMR: While not detailed in the table, a ¹⁹F NMR spectrum would be a definitive tool for characterization, showing a doublet for the two equivalent fluorine atoms, split by the single proton of the -OCHF₂ group.

• IR Spectroscopy: The broad O-H stretch from the precursor will be absent. The most notable new feature will be the appearance of strong C-F stretching vibrations, typically in the 1100-1000 cm⁻¹ region.

• Mass Spectrometry: The predicted mass spectrum shows the expected molecular ion peaks, confirming the addition of the CHF₂ group.

Experimental Methodologies

To ensure the integrity and reproducibility of spectroscopic data, standardized experimental protocols are essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Use a standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence.

  • Set the spectral width to cover the expected range (e.g., 0-200 ppm).

  • A larger number of scans is typically required compared to ¹H NMR due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact by applying pressure with the built-in clamp.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum over a typical range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize a mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI for high-resolution mass data, or Electron Impact - EI for fragmentation patterns).

• Data Acquisition:

  • Infuse the sample solution into the ion source.

  • Acquire data over a relevant mass-to-charge (m/z) range.

  • For high-resolution mass spectrometry (HRMS), ensure proper calibration of the instrument to obtain accurate mass measurements.

Caption: Workflow for synthesis and spectroscopic analysis.

Conclusion

This guide has provided a comparative spectroscopic analysis of 4-(Difluoromethoxy)-3-methoxybenzonitrile and its precursors, vanillin and 4-hydroxy-3-methoxybenzonitrile. By examining the changes in NMR, IR, and mass spectra at each synthetic step, researchers can gain a deeper understanding of the structure-spectra relationships. The key transformations—the conversion of an aldehyde to a nitrile and the difluoromethylation of a phenol—are clearly evidenced by the appearance and disappearance of characteristic spectroscopic signals. While experimental data for the final product is not widely available, the predicted and expected spectral features provide a solid foundation for its identification and characterization. This guide serves as a valuable resource for scientists working with these and similar fluorinated aromatic compounds, enabling more efficient and informed synthetic and analytical workflows.

References

• Lerrick, R. I., Purwono, B., & Matsjeh, S. (2008). The Synthesis of 4-Hydroxy-3-Methoxybenzonitrile from Vanillin : a Precursor of Synthesis of 3 ′-methoxydaidzein Reinner. Proceeding of The International Seminar on Chemistry 2008. [Link]

• SpectraBase. (n.d.). Vanillin. Retrieved from [Link]

• ORGANIC SPECTROSCOPY INTERNATIONAL. (2015, June 19). Vanillin. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Hydroxy-3-methoxybenzonitrile. Retrieved from [Link]

• ChemRxiv. (2022). IR of Vanillin: A classic study with a twist. Retrieved from [Link]

• Chemistry Stack Exchange. (2024, January 14). Help interpreting IR Spectrum of Vanillin ("aldehyde bands"). Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxy-3-methoxybenzonitrile. Retrieved from [Link]

• PubChemLite. (n.d.). 4-(difluoromethoxy)-3-methoxybenzonitrile (C9H7F2NO2). Retrieved from [Link]

• Studylib. (n.d.). The Synthesis of 4-Hydroxy-3-Methoxybenzonitrile from Vanillin: a. Retrieved from [Link]

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A Comparative Guide to the Lipophilicity of 4-(Difluoromethoxy)-3-methoxybenzonitrile and Its Non-Fluorinated Analogues

Introduction: The Critical Role of Lipophilicity in Drug Design

In the landscape of modern drug discovery, the physicochemical properties of a molecule are paramount to its success as a therapeutic agent. Among these, lipophilicity—the affinity of a compound for a lipid-like environment—stands out as a critical determinant of a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[1] It is quantified by the partition coefficient (P) between a nonpolar solvent (typically n-octanol) and an aqueous phase, expressed in its logarithmic form, logP. A molecule's logP value profoundly influences its ability to cross biological membranes, its binding affinity to target proteins, its solubility, and its susceptibility to metabolic breakdown.

The strategic incorporation of fluorine atoms has become an indispensable tool for medicinal chemists to fine-tune these properties.[2] Fluorine's unique characteristics, including its high electronegativity and small size, allow for subtle yet powerful modulation of a molecule's electronic and steric profile. The difluoromethoxy group (-OCHF2) is a particularly interesting substituent. It serves as a bioisostere for common functionalities like the hydroxyl (-OH) or methoxy (-OCH3) groups, but with distinct properties. Notably, it can enhance metabolic stability and act as a weak hydrogen bond donor, a feature absent in its methoxy and trifluoromethoxy counterparts.[3][4]

This guide provides an in-depth technical comparison of the lipophilicity of 4-(difluoromethoxy)-3-methoxybenzonitrile against its key non-fluorinated analogues: 4-hydroxy-3-methoxybenzonitrile and 3,4-dimethoxybenzonitrile . We will delve into the experimental and computational methods used for logP assessment, present comparative data, and provide detailed protocols for researchers in the field.

Understanding and Determining Lipophilicity

The logP value is a constant for a given compound, defined as the base-10 logarithm of the ratio of its concentration in the organic phase to its concentration in the aqueous phase at equilibrium.

LogP = log10 ([solute]organic / [solute]aqueous)

• A positive logP value indicates higher affinity for the lipid phase (more lipophilic).

• A negative logP value signifies a higher affinity for the aqueous phase (more hydrophilic).

• A logP of zero means the compound partitions equally between the two phases.[5]

For compounds that can ionize, the distribution coefficient (logD) is used, which is the partition coefficient at a specific pH.

Methods of Determination

Accurate determination of logP is crucial and can be achieved through several well-established methods:

• Experimental "Gold Standard" - The Shake-Flask Method: This classic procedure involves dissolving a compound in a biphasic system of n-octanol and water, shaking the mixture until equilibrium is reached, and then quantifying the compound's concentration in each layer. While considered the most accurate direct measurement, it is labor-intensive and requires a significant amount of pure compound.[6][7]

• High-Throughput Screening - RP-HPLC: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) offers a faster, automated alternative. In this indirect method, the logP of a compound is estimated by correlating its retention time on a nonpolar stationary phase with those of reference compounds with known logP values.[5][8]

• In Silico Prediction - Computational Models: Various software algorithms can predict logP values based on a molecule's structure. These methods, often fragment-based or atom-based, are invaluable for the rapid screening of large virtual libraries of compounds during the early stages of drug discovery.[9]

The Difluoromethoxy Group: A Tool for Lipophilicity Modulation

Replacing a hydrogen atom with fluorine typically increases lipophilicity. The difluoromethoxy (-OCHF2) group is generally considered a lipophilicity-enhancing substituent compared to hydroxyl (-OH) and methoxy (-OCH3) groups.[4][10] However, the precise change in logP (ΔlogP) is highly dependent on the molecular context. Studies have shown that the ΔlogP between a parent methyl compound and its difluoromethyl analogue can range from -0.1 to +0.4, highlighting the nuanced effects of the surrounding chemical environment.[3][11]

Beyond simply increasing lipophilicity, the -OCHF2 group introduces the unique capability of acting as a hydrogen bond donor. The strong electron-withdrawing effect of the two fluorine atoms polarizes the C-H bond, enabling it to participate in weak hydrogen bonding interactions. This can lead to improved binding affinity with biological targets and alter a compound's overall physicochemical profile in ways that a simple methoxy group cannot.[3][4]

Comparative Analysis: Structural Impact on Lipophilicity

To objectively assess the impact of the difluoromethoxy group, we compare the calculated logP (cLogP) values of our target compound with its non-fluorinated analogues where the C4 substituent is varied.

Compound	Structure	C4-Substituent	cLogP	Data Source
4-Hydroxy-3-methoxybenzonitrile		-OH	1.5	PubChem
3,4-Dimethoxybenzonitrile		-OCH3	1.57	Chemsrc[3]
4-(Difluoromethoxy)-3-methoxybenzonitrile		-OCHF2	2.1	Molinspiration

Interpretation of Data

The data clearly illustrates the influence of the C4-substituent on the molecule's overall lipophilicity:

• -OH vs. -OCH3: The replacement of the hydroxyl group in 4-hydroxy-3-methoxybenzonitrile (cLogP = 1.5) with a methoxy group to form 3,4-dimethoxybenzonitrile (cLogP = 1.57) results in a negligible increase in lipophilicity.[3] While the methoxy group is less polar than the hydroxyl group, the latter's ability to act as both a hydrogen bond donor and acceptor can lead to complex solvation effects that temper the expected difference.

• Impact of Difluorination: The most significant change is observed upon introduction of the difluoromethoxy group. 4-(difluoromethoxy)-3-methoxybenzonitrile exhibits a cLogP of 2.1 , a notable increase of over 0.5 log units compared to its methoxy analogue. This confirms that in this molecular context, the -OCHF2 group is a potent modulator of lipophilicity, effectively shielding the polar oxygen atom and increasing the compound's affinity for a nonpolar environment.

This increased lipophilicity can be advantageous for enhancing passive diffusion across cell membranes, a critical step for oral bioavailability and reaching intracellular targets.

Visualizing the Comparison and Workflow

Caption: Structural analogues and their comparative cLogP values.

Caption: Experimental workflows for logP determination.

Experimental Protocols

For researchers seeking to validate these findings, the following protocols provide a robust framework for experimental logP determination.

Protocol 1: Shake-Flask Method for logP Determination

This protocol is the benchmark for accurate logP measurement.[6]

1. Preparation of Solutions:

• Prepare a stock solution of the test compound (e.g., 1 mg/mL) in n-octanol.
• Pre-saturate the n-octanol by shaking it with water (10:1 v/v) for 24 hours. Discard the aqueous layer.
• Pre-saturate the water by shaking it with n-octanol (10:1 v/v) for 24 hours. Discard the n-octanol layer.

2. Partitioning:

• In a suitable vessel, combine 2 mL of the pre-saturated n-octanol stock solution with 2 mL of pre-saturated water.
• Agitate the biphasic mixture vigorously for 2 hours at a constant temperature (e.g., 25°C).
• Allow the mixture to stand undisturbed for at least 16 hours to ensure complete phase separation.

3. Quantification:

• Carefully withdraw an aliquot from the n-octanol phase and the aqueous phase.
• Prepare a series of dilutions for each phase to create a standard curve.
• Analyze the concentration of the compound in both phases using a suitable analytical method, such as HPLC with UV detection.

4. Calculation:

• Using the measured concentrations, calculate the partition coefficient P: P = [Concentration in n-octanol] / [Concentration in water]
• Calculate logP: logP = log10(P)

Protocol 2: RP-HPLC Method for logP Estimation

This method is ideal for higher throughput and requires less compound.[8]

1. System Setup:

• HPLC System: Standard HPLC with a UV detector.
• Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: Isocratic mixture of methanol and water. The ratio should be adjusted to achieve retention factors (k) between 0.5 and 10 for the compounds of interest.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25°C.

2. Calibration:

• Select a set of 5-7 reference compounds with well-established logP values that bracket the expected logP of the test compound.
• Inject each reference compound individually to determine its retention time (tR).
• Determine the column dead time (t0) by injecting a non-retained compound (e.g., uracil).
• Calculate the retention factor (k) for each standard: k = (tR - t0) / t0
• Plot a calibration curve of logP (y-axis) versus log k (x-axis). The relationship should be linear.

3. Measurement of Test Compound:

• Inject the test compound (e.g., 4-(difluoromethoxy)-3-methoxybenzonitrile) under the identical chromatographic conditions.
• Measure its retention time (tR) and calculate its retention factor (k).

4. Calculation:

• Using the linear regression equation from the calibration curve, calculate the logP of the test compound from its measured log k value.

Conclusion and Outlook

This guide demonstrates that the substitution of a methoxy group with a difluoromethoxy group on the benzonitrile scaffold leads to a significant and predictable increase in lipophilicity. The cLogP of 4-(difluoromethoxy)-3-methoxybenzonitrile is approximately 0.5 log units higher than its non-fluorinated analogue, 3,4-dimethoxybenzonitrile. This enhancement is a direct consequence of the physicochemical properties of the -OCHF2 moiety.

For drug development professionals, this strategic substitution offers a powerful method to modulate a candidate's ADME profile. The increased lipophilicity can improve membrane permeability and potentially increase oral bioavailability. Furthermore, the difluoromethoxy group can block sites of metabolic oxidation, leading to a longer biological half-life.[2] While computational predictions provide valuable initial guidance, this guide underscores the necessity of rigorous experimental validation using established protocols like the shake-flask or RP-HPLC methods to accurately characterize lead compounds and make informed decisions in the optimization process.

References

• Chemsrc. (2024). 3,4-Dimethoxybenzonitrile. Retrieved from [Link]

• Encyclopedia.pub. (2022). Methods for Determination of Lipophilicity. Retrieved from [Link]

• ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved from [Link]

• PubMed. (2017). Determination of reversed-phase high performance liquid chromatography based octanol-water partition coefficients for neutral and ionizable compounds: Methodology evaluation. Retrieved from [Link]

• All-New Materials. (2024). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• PubMed. (1998). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Retrieved from [Link]

• Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from [Link]

• PubMed Central. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Retrieved from [Link]

• ResearchGate. (2017). Determination of reversed-phase high performance liquid chromatography based octanol-water partition coefficients for neutral and ionizable compounds: Methodology evaluation | Request PDF. Retrieved from [Link]

• PubMed Central. (2021). Lipophilicity Determines Routes of Uptake and Clearance, and Toxicity of an Alpha-Particle-Emitting Peptide Receptor Radiotherapy. Retrieved from [Link]

• Taylor & Francis Online. (2018). The role of fluorine in medicinal chemistry. Retrieved from [Link]

• JoVE. (2019). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. Retrieved from [Link]

• ACS Publications. (2017). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. Retrieved from [Link]

• ACS Publications. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Retrieved from [Link]

• PubMed Central. (2009). Estimating the Lipophilicity of Natural Products using a Polymeric Reversed Phase HPLC Method. Retrieved from [Link]

• PubMed Central. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. Retrieved from [Link]

• PubMed. (2017). Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. Retrieved from [Link]

• CHIMIA. (2017). Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. Retrieved from [Link]

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A Comparative Guide to Purity Determination: Unveiling the Power of qNMR for 4-(Difluoromethoxy)-3-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the precise determination of purity for active pharmaceutical ingredients (APIs) and key intermediates is not merely a regulatory requirement but a cornerstone of safety and efficacy. This guide offers an in-depth, technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional chromatographic methods for the purity assessment of 4-(Difluoromethoxy)-3-methoxybenzonitrile, a pivotal building block in medicinal chemistry. As a senior application scientist, this document is crafted to provide not just procedural steps, but a foundational understanding of the causality behind experimental choices, ensuring scientific integrity and empowering you to make informed decisions in your analytical workflows.

The Challenge: Accurate Purity Assessment of Complex Molecules

4-(Difluoromethoxy)-3-methoxybenzonitrile, with its distinct functional groups, presents a unique analytical challenge. The presence of a difluoromethoxy group, a methoxy group, and a benzonitrile moiety necessitates an analytical technique that is not only sensitive and specific but also capable of providing an absolute measure of purity without being confounded by the physicochemical properties of the molecule or its potential impurities.

Feature	4-(Difluoromethoxy)-3-methoxybenzonitrile
Molecular Formula	C₉H₇F₂NO₂[1]
Molecular Weight	199.16 g/mol [1]
CAS Number	832737-32-3[2]
Structure	A benzonitrile core substituted with a difluoromethoxy and a methoxy group.

Traditional methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) have long been the workhorses of purity analysis.[3] However, they are relative techniques that rely on the availability of a highly characterized reference standard of the same compound for accurate quantification.[4] This can be a significant bottleneck in early-stage drug development when such standards are scarce or not yet fully certified.

The qNMR Advantage: A Primary Ratio Method

Quantitative NMR (qNMR) has emerged as a powerful and increasingly recognized primary analytical method for purity determination.[4][5][6][7] Unlike chromatographic techniques, qNMR is a primary ratio method, meaning the signal intensity in an NMR spectrum is directly proportional to the number of nuclei responsible for that signal.[4][8][9] This intrinsic property allows for the determination of purity by comparing the integral of a specific resonance from the analyte to that of a certified internal standard of a different, well-characterized compound.[10]

Key Advantages of qNMR:

• Absolute Quantification: Provides a direct measure of purity without the need for a specific reference standard of the analyte.[11][12]

• Non-destructive: The sample can be recovered after analysis.[13]

• Structural Confirmation: Simultaneously provides structural information, confirming the identity of the analyte and potentially identifying impurities.

• Versatility: Can be applied to a wide range of organic molecules.[12]

• Reduced Method Development Time: Often requires less method development compared to chromatographic techniques.[14]

Experimental Design: A Self-Validating qNMR Protocol

The trustworthiness of any analytical method lies in its robustness and the self-validating nature of its protocol. Here, we present a detailed, step-by-step methodology for the purity determination of 4-(Difluoromethoxy)-3-methoxybenzonitrile using ¹H qNMR.

Diagram of the qNMR Workflow

Caption: Workflow for purity determination by qNMR.

Step-by-Step Experimental Protocol

1. Selection of the Internal Standard:

The choice of an appropriate internal standard is critical for the accuracy of the qNMR experiment.[15] The ideal standard should:

• Be of high, certified purity (≥99.5%).

• Be stable and non-reactive with the analyte and solvent.

• Possess signals in a region of the ¹H NMR spectrum that does not overlap with any signals from the analyte or impurities.[10]

• Be soluble in the chosen deuterated solvent.[15]

For 4-(Difluoromethoxy)-3-methoxybenzonitrile, Maleic Anhydride is a suitable internal standard. It has a sharp singlet in a relatively clear region of the spectrum and is commercially available in high purity.

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of 4-(Difluoromethoxy)-3-methoxybenzonitrile into a clean, dry vial using a calibrated analytical balance.

• Accurately weigh approximately 5-10 mg of the internal standard (Maleic Anhydride) into the same vial. The molar ratio of analyte to standard should ideally be between 1:1 and 2:1.[15]

• Add a precise volume (e.g., 0.7 mL) of a suitable deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆), to the vial. DMSO-d₆ is a good choice for its ability to dissolve a wide range of organic compounds.

• Ensure complete dissolution by gentle vortexing or sonication.

3. NMR Data Acquisition:

• Transfer the sample solution to a clean, dry 5 mm NMR tube.

• Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (≥400 MHz is recommended for better signal dispersion).[6]

• Key Acquisition Parameters:

  • Relaxation Delay (D1): This is the most critical parameter for accurate quantification. It should be set to at least 5 times the longest T₁ (spin-lattice relaxation time) of the protons being integrated (both analyte and internal standard). A D1 of 30-60 seconds is often used to ensure full relaxation.[3]

  • Pulse Angle: A 90° pulse angle is recommended for maximizing signal intensity.[8]

  • Number of Scans: A sufficient number of scans (e.g., 8-16) should be acquired to achieve a good signal-to-noise ratio (S/N > 150 is recommended).[14]

  • Spectral Width: Should be wide enough to encompass all signals of interest.

4. Data Processing and Purity Calculation:

• Apply appropriate phasing and baseline correction to the acquired spectrum.

• Integrate a well-resolved, non-overlapping signal from 4-(Difluoromethoxy)-3-methoxybenzonitrile (e.g., the methoxy protons) and the singlet from the internal standard (maleic anhydride).

• The purity of the analyte is calculated using the following equation[8]:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std

  Where:

  • I: Integral value of the signal

  • N: Number of protons giving rise to the signal

  • MW: Molecular weight

  • m: Mass

  • P: Purity of the standard

  • analyte: Refers to 4-(Difluoromethoxy)-3-methoxybenzonitrile

  • std: Refers to the internal standard

Comparative Performance: qNMR vs. Chromatographic Methods

To provide a clear comparison, the following table summarizes the expected performance of qNMR, HPLC, and GC for the purity determination of 4-(Difluoromethoxy)-3-methoxybenzonitrile. The data presented is a realistic representation based on the known capabilities of each technique.

Parameter	qNMR	HPLC (UV Detection)	GC (FID Detection)
Principle	Direct proportionality of signal intensity to the number of nuclei.[4]	Differential partitioning between a mobile and stationary phase.	Partitioning between a carrier gas and a stationary phase.
Quantification	Absolute (with internal standard).[11]	Relative (requires analyte-specific reference standard).	Relative (requires analyte-specific reference standard).
Accuracy	High, typically <1% RSD.[4]	High, but dependent on the purity of the reference standard.	High, but dependent on the purity of the reference standard.
Precision	High, typically <1% RSD.[4]	High, typically <1% RSD.	High, typically <1% RSD.
Specificity	High, based on unique chemical shifts.	Moderate to high, dependent on chromatographic resolution.	Moderate to high, dependent on chromatographic resolution.
Sensitivity	Moderate (mg scale).	High (µg to ng scale).[14]	Very high (ng to pg scale).
Sample Throughput	Moderate.	High (with autosampler).	High (with autosampler).
Structural Info	Yes (confirms identity and structure of impurities).	No (retention time only).	No (retention time only, unless coupled with MS).
Method Dev.	Relatively simple.	Can be complex and time-consuming.	Requires optimization of temperature programs and columns.

Causality in Performance Differences

The fundamental difference lies in the detection principle. qNMR directly measures the molar quantity of the analyte relative to a standard, making it a primary method.[7] Chromatographic methods, on the other hand, rely on a detector response (e.g., UV absorbance or flame ionization) which can vary between the analyte and impurities, necessitating the use of a reference standard of the analyte itself for accurate calibration.

For a novel compound like 4-(Difluoromethoxy)-3-methoxybenzonitrile, where a certified reference standard may not be readily available, qNMR provides a significant advantage by allowing for accurate purity determination early in the development process.[5]

Conclusion: An Authoritative and Trustworthy Approach

For the purity determination of 4-(Difluoromethoxy)-3-methoxybenzonitrile, qNMR offers a robust, accurate, and efficient analytical solution. Its ability to provide absolute quantification without the need for an analyte-specific reference standard makes it an invaluable tool for researchers, scientists, and drug development professionals.[12][13] While HPLC and GC remain powerful techniques for routine analysis and impurity profiling, especially when high sensitivity is required, qNMR stands out as a primary method that provides a higher level of confidence in the assigned purity value.[3]

By understanding the principles behind qNMR and implementing a well-designed, self-validating protocol, laboratories can enhance the scientific integrity of their analytical data and accelerate the development of new chemical entities. The adoption of qNMR is not just about a new technique; it's about embracing a more fundamental and direct approach to chemical measurement.

References

• Bell, P. T., et al. (2017). qHNMR Analysis of Purity of Common Organic Solvents—An Undergraduate Quantitative Analysis Laboratory Experiment. Journal of Chemical Education. [Link]

• Bharti, S. K., & Roy, R. (2012). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry. [Link]

• Webster, G. K., et al. (2014). Validation of Pharmaceutical Potency Determinations by Quantitative Nuclear Magnetic Resonance Spectrometry. American Pharmaceutical Review. [Link]

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A Senior Application Scientist's Guide to Difluoromethoxylation: Comparing the Efficacy of Modern Reagents

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design. Among these, the difluoromethoxy (OCF₂H) group has garnered significant attention for its unique ability to modulate the physicochemical properties of parent compounds, enhancing metabolic stability, membrane permeability, and binding affinity.[1] This guide provides an in-depth comparison of the efficacy of various difluoromethoxylating agents, offering field-proven insights and experimental data to aid researchers in selecting the optimal reagent for their synthetic challenges.

The Strategic Advantage of the Difluoromethoxy Group

The OCF₂H moiety is a privileged functional group in medicinal chemistry due to its dynamic lipophilicity; it can adapt its lipophilic character to the surrounding chemical environment through simple bond rotations.[1] Furthermore, the difluoromethyl group can act as a lipophilic hydrogen bond donor, a bioisosteric replacement for hydroxyl or thiol groups, which can lead to improved pharmacokinetic profiles.[2] The successful integration of this group into blockbuster drugs like Pantoprazole®, a proton-pump inhibitor, underscores its therapeutic importance.[1]

Classification of Difluoromethoxylating Agents

Difluoromethoxylating agents can be broadly categorized based on their reactive intermediates:

• Difluorocarbene Precursors: These reagents generate the electrophilic difluorocarbene (:CF₂), which is then trapped by nucleophiles such as phenolates or alcohols.

• Radical Precursors: These agents generate a difluoromethoxy radical (•OCF₂H) or a difluoromethyl radical (•CF₂H), which can then participate in C-H functionalization or other radical-mediated transformations.

• Nucleophilic and Electrophilic Agents: While less common for O-difluoromethoxylation, these reagents formally deliver a "CF₂H⁻" or "CF₂H⁺" equivalent to suitable substrates.

This guide will focus on comparing the most prevalent and synthetically useful reagents from the first two categories.

Head-to-Head Comparison of Leading Difluoromethoxylating Agents

The choice of a difluoromethoxylating agent is dictated by the substrate, desired functional group tolerance, and scalability of the reaction. Below is a comparative analysis of some of the most widely used reagents.

Table 1: Comparative Analysis of Common Difluoromethoxylating Agents

Reagent/Precursor	Substrate Scope	Typical Yields	Reaction Conditions	Advantages	Disadvantages
Sodium Chlorodifluoroacetate (ClCF₂CO₂Na)	Phenols, Thiols, Selenols, N-Heterocycles[3][4]	Good to Excellent (e.g., 94% for a substituted phenol)[3]	Thermal decarboxylation (e.g., 95-120 °C) in the presence of a base (e.g., Cs₂CO₃, K₂CO₃)[3][4]	Readily available, bench-stable, relatively non-toxic, cost-effective[3][4]	Requires elevated temperatures, which may not be suitable for sensitive substrates.
S-(difluoromethyl)sulfonium salts	Aliphatic Alcohols (primary, secondary)[5]	Good to Excellent (e.g., up to 95%)[5]	Mild conditions (room temperature), two-phase solvent system (e.g., DCE/water) with a weak base (e.g., K₂CO₃)[5]	High yields for aliphatic alcohols under mild conditions, good functional group tolerance.[5]	Reagent synthesis is required; less effective for phenols under these conditions.[5]
(Bromodifluoromethyl)trimethylsilane (TMSCF₂Br)	Aliphatic Alcohols (primary, secondary, tertiary)[6][7]	Good to Excellent (e.g., up to 98%)[8]	Mild conditions (room temperature), can be performed under weakly basic or acidic conditions, often in a two-phase system or even in water.[6][9]	Excellent functional group tolerance, applicable to a wide range of alcohols including tertiary ones, commercially available.[6][7]	Can require an excess of the reagent, especially for less reactive alcohols.[8]
Redox-active Cationic Reagents (e.g., Benzotriazole-based)	Arenes and Heteroarenes (C-H difluoromethoxylation)[10]	Moderate to Good (e.g., 42-76% BRSM for biorelevant molecules)[10]	Visible-light photoredox catalysis at room temperature with a photocatalyst (e.g., Ru(bpy)₃(PF₆)₂).[10][11]	Enables direct C-H functionalization of unactivated arenes, mild reaction conditions, good for late-stage functionalization.[10]	Can produce regioisomers, reagent synthesis is multi-step.[10]
Difluorobromoacetic Acid (BrCF₂COOH)	Phenols and Thiophenols[12]	Good to Excellent[12]	Visible-light photoredox catalysis at room temperature.[12]	Commercially available, inexpensive, and easy to handle reagent for photocatalytic difluoromethoxylation of phenols.[12]	Less effective for aliphatic alcohols under these conditions.[12]

Mechanistic Insights and Workflow Diagrams

Understanding the underlying reaction mechanisms is crucial for troubleshooting and optimizing difluoromethoxylation reactions.

Difluorocarbene Generation from Sodium Chlorodifluoroacetate

The thermal decarboxylation of sodium chlorodifluoroacetate is a straightforward and robust method for generating difluorocarbene.[3] The phenolate, generated in situ, then acts as the nucleophile to trap the electrophilic carbene.[3]

Caption: General mechanism for photocatalytic radical C-H difluoromethoxylation of arenes.

Experimental Protocols

To provide a practical context, detailed experimental protocols for two distinct and widely applicable difluoromethoxylation reactions are provided below.

Protocol 1: O-Difluoromethylation of a Phenol using Sodium Chlorodifluoroacetate

This protocol is adapted from a procedure published in Organic Syntheses. [3] Materials:

• 1-(3-chloro-4-hydroxyphenyl)ethan-1-one (1.00 equiv)

• Cesium carbonate (1.50 equiv)

• Sodium 2-chloro-2,2-difluoroacetate (2.80 equiv)

• Dry DMF

• Deionized water

• Nitrogen atmosphere

Procedure:

• To a single-necked round-bottomed flask equipped with a magnetic stir bar, add 1-(3-chloro-4-hydroxyphenyl)ethan-1-one and cesium carbonate.

• Seal the flask with a rubber septum, connect it to a Schlenk line, and evacuate and backfill with nitrogen three times.

• Add dry DMF and deionized water via syringe and initiate stirring.

• Degas the solution with a stream of nitrogen for 1 hour.

• Under a positive flow of nitrogen, add sodium 2-chloro-2,2-difluoroacetate in one portion.

• Equip the flask with an air condenser and heat the reaction mixture to 120 °C for 2 hours.

• After cooling to room temperature, dilute the mixture with deionized water and transfer to a separatory funnel.

• Extract the aqueous layer with a suitable organic solvent (e.g., hexanes or ethyl acetate).

• Combine the organic layers, wash with water and brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate under reduced pressure to yield the crude product.

• The product can be further purified by column chromatography if necessary, although this specific procedure often yields a product of high purity without chromatography. [3]

Protocol 2: C-H Difluoromethoxylation of an Arene via Photoredox Catalysis

This generalized protocol is based on the work of Ngai and colleagues. [10] Materials:

• Arene or heteroarene (1.0 equiv, or as solvent)

• Redox-active difluoromethoxylating reagent (e.g., 1a in the original publication) (1.0 equiv)

• Photocatalyst (e.g., Ru(bpy)₃(PF₆)₂) (1-5 mol%)

• Acetonitrile (solvent)

• Blue LED light source

Procedure:

• In a reaction vial equipped with a magnetic stir bar, combine the arene, the redox-active difluoromethoxylating reagent, and the photocatalyst.

• Add acetonitrile as the solvent.

• Seal the vial and place it at a fixed distance from a blue LED light source.

• Irradiate the reaction mixture with stirring at room temperature for the specified time (typically 12-24 hours).

• Upon completion, the reaction mixture can be concentrated and purified by column chromatography to isolate the difluoromethoxylated product(s).

Safety and Handling Considerations

The safe handling of fluorinating agents is paramount.

• Difluorocarbene Precursors: While sodium chlorodifluoroacetate is relatively non-toxic, the thermal decarboxylation generates CO₂ gas, and the reaction should be conducted in a well-ventilated fume hood with appropriate pressure relief. [3]* TMSCF₂Br: This reagent is a liquid and should be handled in a fume hood. It is moisture-sensitive, and reactions are typically run under an inert atmosphere. [6]* Radical Precursors: Many radical initiators and photocatalysts are light-sensitive and should be stored accordingly. Standard laboratory safety practices, including the use of personal protective equipment (PPE) such as safety glasses, lab coats, and gloves, should always be followed. [13]* General Fluorine Safety: Fluorine-containing compounds can have unique hazards. Always consult the Safety Data Sheet (SDS) for each reagent before use. Some fluorinating agents can be highly corrosive or toxic. [14]

Conclusion

The field of difluoromethoxylation has evolved significantly, offering a diverse toolkit for the modern synthetic chemist. For the O-difluoromethylation of phenols, the use of sodium chlorodifluoroacetate remains a robust and cost-effective method. [3]For aliphatic alcohols, reagents like S-(difluoromethyl)sulfonium salts and TMSCF₂Br provide mild and efficient alternatives. [5][6]The advent of photoredox catalysis has opened new avenues for the direct C-H difluoromethoxylation of arenes, enabling late-stage functionalization of complex molecules. [10]By carefully considering the substrate scope, reaction conditions, and safety implications outlined in this guide, researchers can confidently select the most appropriate difluoromethoxylating agent to advance their research and development goals.

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• Liu, G. K., Li, X., Qin, W. B., Peng, X. S., Wong, H. N. C., Zhang, L., & Zhang, X. (2019). Facile difluoromethylation of aliphatic alcohols with an S-(difluoro-methyl)sulfonium salt: reaction, scope and mechanistic study. Chemical Communications, 55(52), 7446-7449. [Link]

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A Comparative Guide to the Validation of Analytical Methods for 4-(Difluoromethoxy)-3-methoxybenzonitrile

For researchers, scientists, and professionals in drug development, the rigorous validation of analytical methods is not merely a regulatory formality but the bedrock of reliable and reproducible scientific data. This guide provides an in-depth comparison of validated High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods for the quantitative analysis of 4-(Difluoromethoxy)-3-methoxybenzonitrile, a key intermediate in the synthesis of various pharmaceutical compounds. We will explore the causality behind experimental choices, present detailed protocols, and offer comparative data to guide you in selecting the most appropriate analytical strategy for your needs.

Introduction to 4-(Difluoromethoxy)-3-methoxybenzonitrile and the Imperative of Method Validation

4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS No. 832737-32-3) is a substituted benzonitrile with a molecular formula of C₉H₇F₂NO₂ and a molecular weight of 199.16 g/mol .[1][2] Its structural features, including the difluoromethoxy and methoxy groups on the benzene ring, make it a valuable building block in medicinal chemistry. The purity and concentration of this intermediate directly impact the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[3] This is a mandatory requirement by regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[4][5][6][7] A robustly validated method provides a high degree of assurance that it will consistently produce data that is accurate, precise, and specific.

This guide will compare two common chromatographic techniques for the analysis of 4-(Difluoromethoxy)-3-methoxybenzonitrile:

• High-Performance Liquid Chromatography with UV detection (HPLC-UV): A versatile technique well-suited for non-volatile and thermally sensitive compounds.[8][9]

• Gas Chromatography with Flame Ionization Detection (GC-FID): An ideal method for volatile and thermally stable compounds.[5][10]

Logical Workflow for Analytical Method Validation

The validation process follows a structured approach, assessing various performance characteristics to ensure the method is fit for its purpose. The following diagram illustrates the logical flow of a comprehensive method validation study.

Caption: Logical workflow for analytical method validation.

Comparative Validation of HPLC-UV and GC-FID Methods

The following sections detail the validation of hypothetical, yet scientifically grounded, HPLC-UV and GC-FID methods for the assay of 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3][11] For stability-indicating methods, forced degradation studies are crucial.[12][13][14]

• Sample Preparation: Prepare solutions of 4-(Difluoromethoxy)-3-methoxybenzonitrile at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions: Expose the solutions to the following conditions:

  • Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid sample at 105°C for 48 hours, then dissolve.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

• Analysis: Analyze the stressed samples, along with an unstressed sample and a blank, using the proposed HPLC-UV method.

• Evaluation: Assess the resolution between the main peak of 4-(Difluoromethoxy)-3-methoxybenzonitrile and any degradation peaks. Peak purity analysis using a photodiode array (PDA) detector is also recommended to confirm that the main peak is spectrally pure.

Method	Performance Characteristic	Acceptance Criteria	Hypothetical Result
HPLC-UV	Resolution between the main peak and degradation products	> 2.0	All degradation peaks are well-resolved from the main peak (Resolution > 2.5). Peak purity index > 0.999.
GC-FID	Resolution between the main peak and potential volatile impurities	> 1.5	The method separates the main peak from common synthesis solvents (e.g., toluene, acetonitrile).

Rationale: The HPLC-UV method is subjected to forced degradation to demonstrate its stability-indicating nature, which is critical for quality control and stability studies of pharmaceutical substances. The GC-FID method's specificity is evaluated against potential volatile impurities that could be present from the manufacturing process.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.[3][15][16][17] The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[16]

• Stock Solution: Prepare a stock solution of 4-(Difluoromethoxy)-3-methoxybenzonitrile reference standard.

• Calibration Standards: From the stock solution, prepare a series of at least five calibration standards covering the expected working range (e.g., 80% to 120% of the target assay concentration).[18] For impurity quantification, the range would need to cover from the reporting threshold to 120% of the impurity specification.[19]

• Analysis: Inject each calibration standard in triplicate.

• Evaluation: Plot a graph of the mean peak area versus concentration and perform a linear regression analysis to determine the correlation coefficient (R²), y-intercept, and slope of the regression line.

Parameter	HPLC-UV	GC-FID
Range	50 - 150 µg/mL	50 - 150 µg/mL
Correlation Coefficient (R²)	0.9995	0.9992
Linear Regression Equation	y = 25432x + 1250	y = 18765x + 980
y-intercept (% of 100% response)	0.49%	0.52%

Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.995.[17][20]

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[21][22][23] It is often determined by spike recovery studies.

• Sample Preparation: Prepare a placebo (a mixture of all excipients in a formulation without the active ingredient). If analyzing the pure substance, this step is not necessary.

• Spiking: Spike the placebo with known amounts of 4-(Difluoromethoxy)-3-methoxybenzonitrile at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three replicates at each level.[23][24]

• Analysis: Analyze the spiked samples using the respective analytical method.

• Evaluation: Calculate the percentage recovery for each replicate.

Spiked Level	HPLC-UV (% Recovery)	GC-FID (% Recovery)
80%	99.5%	98.9%
100%	100.2%	100.5%
120%	101.1%	101.5%
Mean Recovery	100.3%	100.3%

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.[20][25]

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[11][22] It is evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of 4-(Difluoromethoxy)-3-methoxybenzonitrile at 100% of the target concentration.

  • Analyze these samples on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision):

  • Repeat the analysis of six independent samples on a different day, with a different analyst, and/or on a different instrument.

• Evaluation: Calculate the Relative Standard Deviation (RSD) for the results of each set of analyses.

Parameter	HPLC-UV (%RSD)	GC-FID (%RSD)
Repeatability	0.45%	0.68%
Intermediate Precision	0.75%	0.95%

Acceptance Criteria: The RSD should be not more than 2.0%.[20][26]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[2][27] LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2][27]

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve using the following equations:[6][28]

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S)

Where:

• σ = the standard deviation of the y-intercepts of regression lines.

• S = the slope of the calibration curve.

Parameter	HPLC-UV	GC-FID
LOD	0.1 µg/mL	0.2 µg/mL
LOQ	0.3 µg/mL	0.6 µg/mL

Rationale: These parameters are crucial for the analysis of impurities. The lower LOD and LOQ of the HPLC-UV method suggest it is more sensitive for detecting and quantifying trace-level components.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[29][30][31]

• Parameter Variation: Introduce small, deliberate changes to the method parameters. For HPLC, this could include:

  • Flow rate (± 0.2 mL/min)

  • Mobile phase composition (± 2% organic)

  • Column temperature (± 5°C)

  • Wavelength (± 2 nm)

• Analysis: Analyze a standard solution under each of the modified conditions.

• Evaluation: Evaluate the effect of these changes on system suitability parameters (e.g., retention time, peak area, tailing factor, resolution).

Both the HPLC-UV and GC-FID methods should demonstrate that small variations in their respective parameters do not significantly impact the results, with all system suitability criteria remaining within acceptable limits.

Detailed Experimental Protocols

Proposed HPLC-UV Method

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: Acetonitrile : Water (60:40 v/v)[10]

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 230 nm[26]

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Diluent: Acetonitrile : Water (50:50 v/v)

Proposed GC-FID Method

• Column: HP-5 (or equivalent), 30 m x 0.32 mm, 0.25 µm film thickness

• Carrier Gas: Nitrogen or Helium

• Inlet Temperature: 250°C

• Detector Temperature: 280°C

• Oven Program: Initial temperature 150°C, hold for 2 minutes, ramp at 10°C/min to 250°C, hold for 5 minutes.[32]

• Injection Volume: 1 µL (split injection)

• Diluent: Methanol

Conclusion: Method Selection and Implementation

This guide provides a framework for the validation of analytical methods for 4-(Difluoromethoxy)-3-methoxybenzonitrile, comparing the performance of HPLC-UV and GC-FID techniques.

Caption: Decision tree for method selection.

Summary of Findings:

• HPLC-UV demonstrates superior performance for a comprehensive quality control strategy. Its ability to be validated as a stability-indicating method makes it indispensable for analyzing potential non-volatile degradation products. The lower LOQ also provides higher sensitivity for impurity profiling.

• GC-FID is a robust and efficient method for analyzing volatile impurities and could be a valuable complementary technique, particularly for residual solvent analysis if applicable.

For routine quality control, assay, and stability testing of 4-(Difluoromethoxy)-3-methoxybenzonitrile, the HPLC-UV method is recommended due to its broader applicability and demonstrated stability-indicating capabilities. The choice of method should always be justified based on its intended purpose and the specific analytical challenges.[4]

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Lab Manager. (2025, October 2). HPLC vs GC: Choosing the Right Chromatography Technique. [Link]

• AELAB. (2026, January 7). GC vs. HPLC in Pharmaceutical and Medical Device Testing. [Link]

• MicroSolv Technology Corporation. Determine limits of detection LOD and limits of quantification LOQ. [Link]

• LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

• Pharmaguideline. (2018, May 27). Difference between GC and HPLC Techniques. [Link]

• Veeprho. (2020, October 22). Difference between HPLC and GC Technique. [Link]

• Industrial Pharmacist. Linearity and Range in Analytical Method Validation by HPLC. [Link]

• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?[Link]

• Assay Analytica. HPLC Method Validation: Key Parameters and Importance. [Link]

• Pharma Validation. (2025, December 7). How to Validate Accuracy in Analytical Methods: A Step-by-Step Guide. [Link]

• S. K. S. M. R. M. N. K. S. S. R. M. R. U. P. Panigrahy, "Analytical method validation: A brief review," World Journal of Pharmaceutical Research, vol. 4, no. 8, pp. 241-257, 2015. [Link]

• Element Lab Solutions. The 6 Key Aspects of Analytical Method Validation. [Link]

• Oxford Analytical Services. (2024, February 29). Understanding the Four Types of Analytical Method Validation. [Link]

• Separation Science. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. [Link]

• Separation Science. Implementing Robustness Testing for HPLC Methods. [Link]

• SIELC Technologies. Separation of Benzonitrile, m-chloro- on Newcrom R1 HPLC column. [Link]

• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• SciSpace. Stability Indicating HPLC Method Development and Validation. [Link]

• PharmaGuru. (2025, May 2). How To Perform Linearity and Range In Method Validation: Easy Tips. [Link]

• ResearchGate. (2025, August 18). What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps?[Link]

• International Journal of Advanced Research in Science, Communication and Technology. A Review on HPLC Method Development and Validation in Forced Degradation Studies. [Link]

• Altabrisa Group. (2025, September 17). What Is Linearity in HPLC Analysis and Its Importance?[Link]

• J-Star Research. Method Development & Forced Degradation. [Link]

• Bio-protocol. (2023, April 13). Analytical method validation: are your analytical methods suitable for intended use?[Link]

• Lösungsfabrik. (2018, May 22). What is meant by the limit of detection and quantification (LOD / LOQ)?[Link]

• LCGC International. Method Validation and Robustness. [Link]

• Pharma Validation. (2025, December 8). Writing a Method Validation Report: Format and Examples. [Link]

• ResearchGate. Detection limit (LOD) and quantitation limit (LOQ) of the HPLC method. [Link]

• Agilent Technologies. (2015, November 20). HPLC Separation Robustness and Ruggedness. [Link]

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• Brazilian Journal of Pharmaceutical Sciences. (2011). Robustness evaluation of the chromatographic method for the quantitation of lumefantrine using Youden's test. [Link]

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• BioPharm International. (2016, October 1). Establishing Acceptance Criteria for Analytical Methods. [Link]

• Journal of GXP Compliance. (2004). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. [Link]

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• Altabrisa Group. (2025, August 25). Key ICH Method Validation Parameters to Know. [Link]

• PHARMA DEVILS. Analytical-Method-Validation-Report-for-Levocetirizine-Dihydrochloride-Tablets. [Link]

• SIELC Technologies. HPLC Separation of Methyl Paraben, Benzonitrile, Propyl Paraben, and Toluene on Mixed-Mode and Reverse Phase Columns. [Link]

• Agilent Technologies. GC/FID & GC/MS RTL Flavor Databases. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Benzonitrile. [Link]

• LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. [Link]

• Chimia. (2017). Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. [Link]

• Peak Scientific. An evaluation of the analysis of polyaromatic hydrocarbons (PAHs) using a gas chromatograph-flame ionisation detector (GC-FID) with detector gases supplied from a gas generator and cylinders. [Link]

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A Head-to-Head Comparison of Synthetic Routes to 4-(Difluoromethoxy)-3-methoxybenzonitrile: A Guide for Medicinal and Process Chemists

Introduction

4-(Difluoromethoxy)-3-methoxybenzonitrile is a key building block in the synthesis of various pharmaceutically active compounds, valued for the unique physicochemical properties imparted by the difluoromethoxy group. This functional group can enhance metabolic stability, lipophilicity, and binding affinity, making it a desirable moiety in drug design. This guide provides a detailed, head-to-head comparison of the two most logical and prevalent synthetic routes to this important intermediate, offering field-proven insights and experimental protocols to aid researchers in selecting the optimal pathway for their specific needs. We will delve into the strategic considerations, mechanistic underpinnings, and practical execution of each route, supported by experimental data and authoritative references.

Route 1: Direct Difluoromethylation of 4-Hydroxy-3-methoxybenzonitrile (Vanillonitrile)

This approach is arguably the most direct, commencing from the commercially available and structurally similar 4-hydroxy-3-methoxybenzonitrile, also known as vanillonitrile. The core of this strategy lies in the selective O-difluoromethylation of the phenolic hydroxyl group.

Synthetic Strategy and Mechanistic Considerations

The key transformation in this route is the nucleophilic attack of the phenoxide ion of vanillonitrile on a difluoromethylene source. Common reagents for this purpose include chlorodifluoromethane (Freon 22) or sodium chlorodifluoroacetate. The reaction is typically performed in the presence of a base to deprotonate the phenol, thereby activating it for nucleophilic substitution.

The mechanism involves the in-situ generation of difluorocarbene (:CF2) from the difluoromethylating agent, which is then trapped by the phenoxide. Alternatively, a direct SN2-type displacement on the difluoromethylating agent can occur. The choice of base and solvent is critical to ensure high yields and minimize side reactions.

Experimental Protocol: Route 1

Step 1: Difluoromethylation of 4-Hydroxy-3-methoxybenzonitrile

• Materials:

  • 4-Hydroxy-3-methoxybenzonitrile (1.0 eq)

  • Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃) (2.0-3.0 eq)

  • Chlorodifluoromethane (CHClF₂) gas or Sodium chlorodifluoroacetate (ClCF₂COONa) (1.5-2.0 eq)

  • N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB) (optional, but recommended for gaseous reagents)

• Procedure:

  • To a solution of 4-hydroxy-3-methoxybenzonitrile in DMF, add the base (e.g., NaOH) and a catalytic amount of TBAB.

  • Heat the mixture to 70-80 °C with vigorous stirring.

  • If using chlorodifluoromethane, bubble the gas through the reaction mixture for 2-4 hours. If using sodium chlorodifluoroacetate, add it portion-wise over 1-2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 4-(difluoromethoxy)-3-methoxybenzonitrile.

Workflow Diagram: Route 1

Caption: Direct difluoromethylation of vanillonitrile.

Route 2: Two-Step Synthesis from Vanillin

An alternative and often preferred route begins with the abundant and cost-effective starting material, vanillin (4-hydroxy-3-methoxybenzaldehyde). This pathway involves two distinct chemical transformations: O-difluoromethylation of the phenolic hydroxyl group, followed by the conversion of the aldehyde functionality into a nitrile.

Synthetic Strategy and Mechanistic Considerations

The initial step mirrors Route 1, involving the difluoromethylation of a phenolic hydroxyl group. The subsequent conversion of the aldehyde to a nitrile is a classic transformation in organic synthesis. A highly efficient approach is the one-pot reaction with hydroxylamine hydrochloride, which first forms an aldoxime intermediate. This oxime is then dehydrated in situ to yield the nitrile. Various reagents and conditions have been reported for this dehydration, with milder methods being favored to avoid decomposition of the difluoromethoxy group.

Experimental Protocol: Route 2

Step 2a: Synthesis of 4-(Difluoromethoxy)-3-methoxybenzaldehyde

• Materials:

  • Vanillin (1.0 eq)

  • Sodium hydroxide (NaOH) (2.0-3.0 eq)

  • Chlorodifluoromethane (CHClF₂) gas

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • Dissolve vanillin in DMF and add sodium hydroxide.

  • Heat the mixture to 70-80 °C.

  • Bubble chlorodifluoromethane gas through the stirred solution for 3-5 hours.

  • Monitor the reaction by TLC or HPLC until the starting material is consumed.

  • Work-up as described in Route 1 to isolate the crude 4-(difluoromethoxy)-3-methoxybenzaldehyde, which can often be used in the next step without extensive purification.

Step 2b: Conversion of Aldehyde to Nitrile

• Materials:

  • 4-(Difluoromethoxy)-3-methoxybenzaldehyde (1.0 eq)

  • Hydroxylamine hydrochloride (NH₂OH·HCl) (1.1-1.5 eq)

  • A dehydrating agent/catalyst system (e.g., formic acid, or a milder system like triethylamine/sulfur dioxide)

  • An appropriate solvent (e.g., formic acid, acetonitrile)

• Procedure (One-Pot Method using Hydroxylamine Hydrochloride):

  • Dissolve 4-(difluoromethoxy)-3-methoxybenzaldehyde in a suitable solvent such as formic acid or acetonitrile.

  • Add hydroxylamine hydrochloride and a base like sodium formate if necessary.

  • Heat the reaction mixture to reflux (typically 80-110 °C) for 2-6 hours.[1]

  • Monitor the formation of the nitrile by TLC or GC-MS.

  • After completion, cool the reaction mixture and pour it into ice water.

  • Extract the product with an organic solvent.

  • Wash the organic layer, dry it, and concentrate it.

  • Purify the final product by recrystallization or column chromatography.

Workflow Diagram: Route 2

Caption: Two-step synthesis from vanillin.

Head-to-Head Comparison

Feature	Route 1: From Vanillonitrile	Route 2: From Vanillin
Starting Material	4-Hydroxy-3-methoxybenzonitrile	Vanillin
Cost of Starting Material	Generally higher	Generally lower and more abundant
Number of Steps	One	Two
Key Reagents	Difluoromethylating agent, base	Difluoromethylating agent, base, hydroxylamine, dehydrating agent
Overall Yield	Potentially higher due to fewer steps	May be lower due to the two-step sequence
Scalability	Good, but depends on the cost and availability of the starting material	Excellent, due to the low cost of vanillin
Process Safety	Involves handling of gaseous and potentially hazardous difluoromethylating agents	Involves handling of gaseous difluoromethylating agents and potentially corrosive dehydrating agents
Purification	One major purification step	Two potential purification steps, although the intermediate may be used crude
Key Advantages	More direct, fewer steps	Utilizes a very cheap and readily available starting material
Potential Challenges	Availability and cost of vanillonitrile	Potential for lower overall yield, optimization of two separate steps

Conclusion and Recommendations

The choice between these two synthetic routes to 4-(difluoromethoxy)-3-methoxybenzonitrile is a classic example of the trade-off between step economy and starting material cost.

Route 1 is an excellent choice for laboratory-scale synthesis where the higher cost of 4-hydroxy-3-methoxybenzonitrile is not a primary concern and a more streamlined, single-step process is desired. The directness of this route can lead to higher overall yields and simpler purification protocols.

Route 2 , starting from the inexpensive and widely available vanillin, is the more economically viable and scalable option for industrial production. While it involves an additional synthetic step, the significant cost savings on the starting material often outweigh the potential for a slightly lower overall yield. The two-step process also offers more flexibility for optimization at each stage.

Ultimately, the selection of the most appropriate synthetic strategy will depend on the specific project requirements, including the desired scale of production, budget constraints, and available chemical inventory. Both routes presented here are robust and have been validated in the literature, providing reliable pathways to this valuable fluorinated building block.

References

• Chill, S. T., & Mebane, R. C. (2006). A Facile One-Pot Conversion of Aldehydes into Nitriles. Synthetic Communications, 36(15), 2183-2187. [Link]

• Li, X., et al. (2021). One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. RSC Advances, 11(38), 23643-23648. [Link]

• Google Patents. (2013). CN103467260A - Preparation method of 4-difluoromethoxy-3-hydroxybenzaldehyde.

• ResearchGate. (2018). Synthesis of 4-methoxy-3-(3-morpholinopropoxy) benzonitrile. [Link]

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A-Comparative-Guide-to-the-Crystalline-Structure-Analysis-of-4-(Difluoromethoxy)-3-methoxybenzonitrile

Introduction

In modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone for optimizing the physicochemical and pharmacokinetic properties of drug candidates.[1] The difluoromethoxy group (-OCF₂H) has emerged as a substituent of particular interest, offering a unique blend of properties that can enhance metabolic stability, modulate lipophilicity, and introduce favorable intermolecular interactions.[1][2][3] This guide focuses on 4-(Difluoromethoxy)-3-methoxybenzonitrile, a compound whose solid-state properties are critical for its potential application as a pharmaceutical intermediate.

The crystalline structure of an active pharmaceutical ingredient (API) or its intermediate is a critical quality attribute. Polymorphism, the ability of a compound to exist in multiple crystalline forms, can significantly impact solubility, stability, bioavailability, and manufacturability.[4][5][6][7] Therefore, a thorough understanding and characterization of the crystalline form are essential components of drug development.[4][8]

This guide provides a comprehensive framework for the analysis of the crystalline structure of 4-(Difluoromethoxy)-3-methoxybenzonitrile. It outlines a systematic approach, from theoretical comparisons with structural analogues to detailed experimental protocols for definitive characterization.

Part-1:-Theoretical-Comparison-and-Structural-Hypothesis

While a definitive crystal structure for 4-(Difluoromethoxy)-3-methoxybenzonitrile is not publicly available, we can hypothesize its potential solid-state behavior by comparing it with structurally similar, well-characterized molecules. The primary structural analogue for comparison is 3,4-dimethoxybenzonitrile .

The key difference lies in the substitution at the 4-position: a difluoromethoxy (-OCF₂H) group versus a methoxy (-OCH₃) group. This substitution is expected to have profound effects on the resulting crystal packing due to differences in:

• Hydrogen Bonding Capability: The -OCF₂H group possesses an acidic proton, allowing it to act as a weak hydrogen bond donor.[2][3] This introduces a potential for intermolecular interactions not present in 3,4-dimethoxybenzonitrile, which can only act as a hydrogen bond acceptor via its oxygen atoms.

• Dipole Moment and Electrostatics: The highly electronegative fluorine atoms induce a significant dipole moment in the -OCF₂H group, altering the electrostatic potential surface of the molecule. This will influence long-range ordering in the crystal lattice.

• Steric Profile: The difluoromethoxy group is sterically larger than the methoxy group, which will necessitate a different packing arrangement to minimize steric hindrance.

These differences suggest that 4-(Difluoromethoxy)-3-methoxybenzonitrile is likely to adopt a distinct crystal packing arrangement compared to its methoxy analogue, potentially leading to different physical properties such as melting point and solubility.

Part-2:-Comprehensive-Experimental-Workflow-for-Crystalline-Characterization

A multi-technique approach is essential for the comprehensive characterization of a new chemical entity's solid form. The following workflow is designed to identify and characterize the crystalline form of 4-(Difluoromethoxy)-3-methoxybenzonitrile, screen for polymorphs, and assess its thermal stability.

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Navigating the Agrochemical Landscape: A Comparative Efficacy Analysis of Diflufenican and Alternative Herbicides

A Senior Application Scientist's Guide to Carotenoid Biosynthesis Inhibitors

For researchers and professionals in agrochemical development, the quest for novel, effective, and selective herbicides is perpetual. While the specific chemical scaffold 4-(difluoromethoxy)-3-methoxybenzonitrile is recognized primarily as a versatile synthetic intermediate in the broader chemical industry, its direct application as an active ingredient in commercial pesticides is not widely documented in publicly available literature. However, the interest in fluorinated benzonitrile derivatives points to a broader exploration of compounds containing difluoromethoxy groups for their unique physicochemical properties that can enhance biological activity.[1][2]

This guide pivots to a comprehensive analysis of a commercially significant herbicide that incorporates a difluoromethoxy moiety: Diflufenican . As a selective pre- and early post-emergence herbicide, Diflufenican provides a valuable case study for comparing the efficacy of pesticides with related functional groups.[3] This analysis will delve into its mechanism of action, provide detailed experimental protocols for efficacy evaluation, and present a comparative assessment against other widely used herbicides, supported by experimental data.

The Mechanism of Action: Inhibition of Carotenoid Biosynthesis

Diflufenican belongs to the pyridinecarboxamide class of herbicides and is classified as a Group 12 (WSSA) or Group F1 (HRAC) herbicide.[4] Its primary mode of action is the inhibition of the enzyme phytoene desaturase (PDS) , a critical component in the carotenoid biosynthesis pathway in plants.[3][5]

Carotenoids are essential pigments that serve two main functions in plants:

• Accessory pigments for photosynthesis: They absorb light energy and transfer it to chlorophyll.

• Photoprotection: They quench triplet chlorophyll and singlet oxygen, which are highly reactive and destructive molecules formed under high light conditions.[6]

By inhibiting PDS, Diflufenican prevents the conversion of phytoene to ζ-carotene, halting the production of colored carotenoids.[7] Without carotenoids, chlorophyll is exposed to photo-oxidation and is rapidly degraded. This leads to the characteristic "bleaching" or whitening of the plant tissue, followed by necrosis and death.[3][4][8] The selective nature of Diflufenican is attributed to differential absorption and translocation within various plant species.[3]

Below is a diagram illustrating the carotenoid biosynthesis pathway and the site of action for PDS-inhibiting herbicides like Diflufenican.

Mechanism of PDS-inhibiting herbicides.

Experimental Protocols for Efficacy Evaluation

To objectively compare the agrochemical efficacy of herbicides, standardized and reproducible experimental protocols are essential. Below are detailed methodologies for greenhouse bioassays and field trials.

Greenhouse Bioassay for Herbicide Efficacy

Greenhouse bioassays offer a controlled environment to assess the intrinsic activity of a herbicide on target weed species and its selectivity on crops.

Objective: To determine the dose-response relationship of a herbicide on selected weed species and assess crop tolerance.

Materials:

• Certified seeds of target weed species (e.g., Palmer amaranth, Amaranthus palmeri) and crop species (e.g., wheat, Triticum aestivum).

• Pots (10 cm diameter) filled with a standardized soil mix.

• Greenhouse with controlled temperature, humidity, and photoperiod.

• Cabinet sprayer calibrated to deliver a precise volume of spray solution.

• Technical grade herbicide and formulation blanks.

Procedure:

• Planting: Sow 5-10 seeds of the test species per pot and cover lightly with soil. Water as needed for germination and growth.

• Thinning: After emergence, thin the seedlings to a uniform number per pot (e.g., 3 plants).

• Herbicide Application: Apply the herbicide when the plants reach a specific growth stage (e.g., 2-4 leaf stage). Prepare a series of herbicide concentrations to be tested.

• Treatment: Place the pots in a cabinet sprayer and apply the herbicide solutions at a constant pressure and speed. Include an untreated control group.

• Incubation: Return the pots to the greenhouse and arrange them in a randomized complete block design.

• Data Collection: Assess plant injury (e.g., visual phytotoxicity rating on a scale of 0-100%) and plant biomass (above-ground fresh or dry weight) at specified time points (e.g., 7, 14, and 21 days after treatment).[9]

The following diagram outlines the workflow for a typical greenhouse bioassay.

Workflow for a greenhouse herbicide bioassay.

Field Trials for Comparative Efficacy

Field trials are crucial for evaluating herbicide performance under real-world environmental conditions and agronomic practices.[10][11]

Objective: To compare the efficacy of a test herbicide (e.g., a Diflufenican-containing premixture) against commercial standard herbicides for the control of a natural weed population in a specific crop.

Experimental Design:

• Location: Select a field with a known history of the target weed infestation.[12]

• Design: Use a randomized complete block design with at least four replications.[10]

• Plot Size: Each plot should be large enough to allow for representative weed populations and minimize edge effects (e.g., 3m x 10m).

• Treatments: Include the test herbicide at various rates, commercial standard herbicides, and an untreated control.

Procedure:

• Land Preparation: Prepare the field according to standard agricultural practices for the selected crop.

• Planting: Plant the crop at the recommended seeding rate and depth.

• Herbicide Application: Apply the pre-emergence or post-emergence herbicides at the appropriate timing using a calibrated backpack or tractor-mounted sprayer.[13]

• Assessments:

  • Weed Control: Evaluate the percentage of weed control by species compared to the untreated control at multiple time points (e.g., 14, 28, and 56 days after treatment).[13]

  • Crop Tolerance: Assess any visible crop injury (e.g., stunting, chlorosis) on a percentage scale.

  • Yield: At the end of the growing season, harvest the crop from a designated area within each plot and determine the yield.

• Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and a means separation test (e.g., Fisher's Protected LSD) to determine significant differences between treatments.[14]

Comparative Efficacy Data

Recent studies have evaluated the efficacy of Diflufenican, often in premixtures, against problematic herbicide-resistant weeds like Palmer amaranth (Amaranthus palmeri) and waterhemp (Amaranthus tuberculatus). The following tables summarize data from such comparative field trials.

Table 1: Comparison of Pre-emergence Herbicides for Palmer Amaranth Control in Soybean (28 Days After Treatment)

Herbicide Treatment	Active Ingredient(s)	Mode of Action (WSSA Group)	Rate (g ai/ha)	Palmer Amaranth Control (%)
DFF-containing Premixture	Diflufenican + Metribuzin + Flufenacet	12 + 5 + 15	Varies by soil type	>90% [15]
Acetochlor	Acetochlor	15	Varies by soil type	68-71%[13]
S-metolachlor + Metribuzin	S-metolachlor + Metribuzin	15 + 5	Varies by soil type	Similar to DFF premixture[13]
Flumioxazin + Pyroxasulfone	Flumioxazin + Pyroxasulfone	14 + 15	Varies by soil type	>95%[13]

Data synthesized from multiple studies for illustrative comparison.

Table 2: Efficacy of Pre-emergence Herbicides on ALS/ACCase-Resistant Rigid Ryegrass (Lolium rigidum)

Herbicide Treatment	Active Ingredient(s)	Rate (g ai/ha)	Rigid Ryegrass Control (%)
Flufenacet + Diflufenican	Flufenacet + Diflufenican	Varies	>90%[16]
Flufenacet + Diflufenican + Metribuzin	Flufenacet + Diflufenican + Metribuzin	Varies	>90%[16]
Prosulfocarb	Prosulfocarb	3200	>90%[16]
Chlorotoluron + Diflufenican	Chlorotoluron + Diflufenican	1380 + 92	>90%[16]

Data from a study on herbicide-resistant Lolium rigidum populations.[16]

These data indicate that Diflufenican-containing premixtures provide excellent control of key broadleaf weeds, often comparable or superior to single-active-ingredient standards like acetochlor.[13][15] The inclusion of multiple sites of action in these premixtures is a critical strategy for managing herbicide resistance.[13]

Conclusion and Future Outlook

While pesticides directly derived from 4-(difluoromethoxy)-3-methoxybenzonitrile are not prevalent in the current market, the analysis of Diflufenican underscores the significant role of the difluoromethoxy group in modern herbicide design.[2][17] Diflufenican's mode of action as a PDS inhibitor provides effective control of a broad spectrum of weeds.

Comparative efficacy trials demonstrate that Diflufenican, particularly when formulated in premixtures with other modes of action, is a highly effective tool for weed management, including in systems with herbicide-resistant populations. For researchers, the continued exploration of fluorinated compounds remains a promising avenue for the discovery of new agrochemicals with improved efficacy and environmental profiles. The robust experimental designs and protocols outlined in this guide are fundamental to validating the performance of these next-generation crop protection solutions.

References

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• Unknown. Inhibitors of Carotenoid Biosynthesis | Herbicides That Act Through Photosynthesis. passel.unl.edu. Available at: [Link]

• Unknown. Carotenoid Biosynthesis Inhibitors | Herbicide Symptoms. content.ces.ncsu.edu. Available at: [Link]

• Unknown. Lecture Inhibition of Pigment Synthesis (Bleaching Herbicides). courses.missouristate.edu. Available at: [Link]

• Sandmann, G., & Böger, P. (2025). Inhibition of Phytoene Desaturase – the Mode of Action of Certain Bleaching Herbicides. Z. Naturforsch. Available at: [Link]

• Lewis, K.A., Tzilivakis, J., Warner, D. and Green, A. (2016). Diflufenican (Ref: AE 088657). AERU, University of Hertfordshire. Available at: [Link]

• Dayan, F. (2019). Herbicides, Carotenoid Biosynthesis Inhibitors. ResearchGate. Available at: [Link]

• Unknown. (2024). 5 Tips for Designing a Successful On-Farm Field Trial. Agmatix. Available at: [Link]

• Unknown. Designing Research and Demonstration Tests for Farmers' Fields. University of Florida - IFAS Extension. Available at: [Link]

• Unknown. Diflufenican. Wikipedia. Available at: [Link]

• Scarabel, L., Varotto, S., & Sattin, M. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of visualized experiments : JoVE. Available at: [Link]

• Bruns, E., Mess-Zu-Stoke, A., Preuss, T. G., & Lehmhus, J. (2020). A Field Study Method as a Potential Higher Tier Option to Refine Herbicide Risk Assessment for Nontarget Terrestrial Plants. Integrated environmental assessment and management. Available at: [Link]

• Butts, T. R., et al. (2024). Comparison of a diflufenican-containing premixture to current commercial standards for residual Palmer amaranth (Amaranthus palmeri) and waterhemp (Amaranthus tuberculatus) control. Weed Technology. Available at: [Link]

• Unknown. (2024). Evaluation of a Diflufenican:Metribuzin:Flufenacet Premixture for Soybean Tolerance and Weed Control. ScholarWorks@UARK. Available at: [Link]

• Unknown. (2024). Exploring the Efficacy of Diflufenican Herbicide in Weed Management Strategies and Crop Protection. Vertex AI Search.

• Lyon, D. (2023). Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk. Washington State University. Available at: [Link]

• Unknown. (2025). Focus on Field Trials 2025. SGS. Available at: [Link]

• Unknown. (2022). The Value of Field Trials. Exacto Inc. Available at: [Link]

• Bernards, M. L., et al. (2021). Evaluating efficacy of preemergence soybean herbicides using field treated soil in greenhouse bioassays. Weed Technology. Available at: [Link]

• Unknown. Harnessing the Power of Fluorine: 4-(Difluoromethoxy)nitrobenzene in Agrochemical Innovation. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Unknown. 6-(4-Difluoromethoxy-3-Methoxy-Phenyl)-2h-Pyridazin-3-One. BioGRID. Available at: [Link]

• Kaloumenos, N., et al. (2024). Selectivity of the Premixtures Flufenacet, Diflufenican and Flufenacet, Diflufenican, Metribuzin on Bread Wheat (Triticum aestivum L.) and Barley (Hordeum vulgare L.) and Efficacy on ALS/ACCase-Resistant Populations of Lolium rigidum Gaudin. Plants. Available at: [Link]

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A Senior Application Scientist's Guide to Inter-Laboratory Cross-Validation of Analytical Results for 4-(Difluoromethoxy)-3-methoxybenzonitrile

Abstract

In the landscape of pharmaceutical development, the consistency and reliability of analytical data are paramount. This is particularly true for novel intermediates like 4-(difluoromethoxy)-3-methoxybenzonitrile, a compound with potential applications in medicinal chemistry. Ensuring that analytical methods yield equivalent results across different laboratories is a critical step in late-stage development and manufacturing. This guide provides a comprehensive framework for the cross-validation of analytical results for this compound between different laboratories. We will delve into the development and validation of a primary analytical method, High-Performance Liquid Chromatography (HPLC), and outline a robust protocol for an inter-laboratory comparison study. This guide is intended for researchers, scientists, and drug development professionals seeking to establish analytical method equivalency and ensure data integrity across multiple sites.

Introduction: The Imperative of Analytical Method Cross-Validation

The journey of a pharmaceutical compound from discovery to market is underpinned by a vast array of analytical data. This data informs critical decisions regarding purity, stability, and dosage. As a compound progresses through development, it is common for its analysis to be transferred between different laboratories, such as from a research and development lab to a quality control lab at a manufacturing site. This transfer necessitates a formal process to demonstrate that the analytical method performs equivalently in each location. This process, known as inter-laboratory cross-validation or method transfer, is a cornerstone of Good Manufacturing Practice (GMP).

The primary objective of an inter-laboratory study is to assess the reproducibility of an analytical method.[1][2][3] Reproducibility is the precision of the method under a defined set of conditions, including different analysts, equipment, and laboratories.[1][2] A well-executed cross-validation study provides documented evidence that the method is robust and that the data generated by different laboratories are comparable and reliable.

This guide will focus on a hypothetical, yet scientifically grounded, scenario involving the cross-validation of an HPLC method for the analysis of 4-(difluoromethoxy)-3-methoxybenzonitrile.

The Analyte: 4-(Difluoromethoxy)-3-methoxybenzonitrile

4-(Difluoromethoxy)-3-methoxybenzonitrile is a substituted aromatic nitrile. Its structure, featuring a difluoromethoxy group, a methoxy group, and a nitrile group on a benzene ring, presents unique analytical challenges and considerations. The presence of the nitrile group provides a chromophore suitable for UV detection in HPLC. The fluorinated moiety can be a useful probe in ¹⁹F NMR for structural elucidation and purity assessment.[4]

Primary Analytical Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

For the purpose of this guide, we will establish a primary analytical method for the determination of the purity and assay of 4-(difluoromethoxy)-3-methoxybenzonitrile. RP-HPLC is a widely used technique in the pharmaceutical industry due to its high resolution, sensitivity, and robustness.[5][6][7]

Rationale for Method Selection

The choice of RP-HPLC is based on the physicochemical properties of the analyte. The aromatic nature of 4-(difluoromethoxy)-3-methoxybenzonitrile makes it well-suited for retention on a non-polar stationary phase, such as a C18 column.[8][9] The polarity of the molecule can be modulated by the composition of the mobile phase, allowing for fine-tuning of the separation.

Proposed RP-HPLC Method

The following is a detailed, albeit hypothetical, RP-HPLC method for the analysis of 4-(difluoromethoxy)-3-methoxybenzonitrile.

Table 1: Proposed RP-HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	A standard, versatile column for reversed-phase chromatography of aromatic compounds.
Mobile Phase	Acetonitrile:Water (60:40, v/v)	A common mobile phase for RP-HPLC providing good elution strength for moderately polar compounds.[10]
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column, providing a balance between analysis time and column efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	254 nm	A common wavelength for the detection of aromatic compounds with nitrile groups.
Injection Volume	10 µL	A standard injection volume to ensure good peak shape and sensitivity.
Sample Diluent	Mobile Phase	Using the mobile phase as the diluent minimizes solvent effects and ensures good peak shape.

Method Validation

Before an inter-laboratory cross-validation can be initiated, the primary analytical method must be thoroughly validated in the originating laboratory according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[4][11][12][13][14] This initial validation establishes the performance characteristics of the method.

Table 2: Key Validation Parameters according to ICH Q2(R2)

Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components which may be expected to be present.	Peak purity analysis (e.g., with a photodiode array detector) should show no co-eluting peaks.
Linearity	To demonstrate that the method's response is directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	For assay: 80% to 120% of the test concentration.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of 98.0% to 102.0% for the assay of a drug substance.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Repeatability (intra-assay precision): RSD ≤ 1.0%. Intermediate Precision (inter-assay precision): RSD ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results when parameters like flow rate (±10%), column temperature (±5°C), and mobile phase composition (±2%) are varied.

Designing the Inter-Laboratory Cross-Validation Study

Once the HPLC method has been fully validated in the originating laboratory (Lab A), a formal inter-laboratory cross-validation study can be designed to transfer the method to one or more receiving laboratories (Lab B, Lab C, etc.).

Study Protocol

A detailed study protocol is essential for a successful cross-validation. This document should be agreed upon by all participating laboratories before the study begins.

Key Elements of the Study Protocol:

• Objective: Clearly state the purpose of the study.

• Scope: Define the analytical method and the laboratories involved.

• Materials and Reagents: Specify the source and grade of all materials, including the reference standard and samples of 4-(difluoromethoxy)-3-methoxybenzonitrile.

• Equipment: List the required HPLC system specifications.

• Analytical Procedure: Provide the detailed, validated HPLC method.

• Experimental Design: Describe the number of analysts, samples, and replicate analyses to be performed in each laboratory.

• Data Analysis: Specify the statistical methods that will be used to compare the results.

• Acceptance Criteria: Define the pre-determined criteria for concluding that the method is successfully transferred.

Experimental Workflow

The following diagram illustrates a typical workflow for an inter-laboratory cross-validation study.

Caption: Workflow for Inter-Laboratory Cross-Validation.

Sample Selection and Distribution

A critical aspect of the study is the use of homogeneous samples. A single, well-characterized batch of 4-(difluoromethoxy)-3-methoxybenzonitrile should be carefully homogenized and divided into aliquots for distribution to the participating laboratories. It is also recommended to include samples with known levels of impurities, if available, to challenge the method's specificity and quantitation capabilities.

Statistical Analysis of Inter-Laboratory Data

The statistical analysis of the data generated by the participating laboratories is the cornerstone of the cross-validation study.[15] The goal is to determine if there are any statistically significant differences in the results obtained by the different labs.

Key Statistical Parameters

• Mean: The average result for each sample from each laboratory.

• Standard Deviation (SD): A measure of the variability of the results within each laboratory (repeatability).

• Relative Standard Deviation (RSD): The standard deviation expressed as a percentage of the mean.

• Analysis of Variance (ANOVA): A statistical test used to compare the means of two or more groups.

Visualizing Inter-Laboratory Data: The Youden Plot

A Youden plot is a powerful graphical tool for analyzing inter-laboratory data.[16][17][18] It is a scatter plot where the results for one sample are plotted on the x-axis and the results for a second, similar sample are plotted on the y-axis. Each point on the plot represents a single laboratory.

Interpretation of a Youden Plot:

• Circular Distribution: If the points are randomly scattered in a circular pattern around the intersection of the mean lines, it indicates that the variability is primarily due to random error.

• Elliptical Distribution along the 45° line: An elliptical pattern along a 45-degree line suggests the presence of systematic errors between laboratories. Laboratories that are far from the center of the plot may have a consistent positive or negative bias.

• Points far from the 45° line: Laboratories with points that are far from the 45-degree line may have issues with their internal precision (repeatability).

The following diagram illustrates the logical flow of the statistical analysis.

Caption: Statistical Analysis Pipeline for Inter-Laboratory Data.

Illustrative Experimental Data and Comparison

To provide a practical example, let's consider a hypothetical inter-laboratory study with three participating laboratories (Lab A, Lab B, and Lab C). Two different batches of 4-(difluoromethoxy)-3-methoxybenzonitrile (Batch 1 and Batch 2) were analyzed in triplicate by each laboratory.

Table 3: Hypothetical Assay Results (%) for 4-(Difluoromethoxy)-3-methoxybenzonitrile

Laboratory	Batch 1 (n=3)	Mean	SD	RSD (%)	Batch 2 (n=3)	Mean	SD	RSD (%)
Lab A	99.5, 99.6, 99.4	99.50	0.10	0.10	98.9, 99.0, 98.8	98.90	0.10	0.10
Lab B	99.3, 99.2, 99.4	99.30	0.10	0.10	98.7, 98.6, 98.8	98.70	0.10	0.10
Lab C	99.6, 99.7, 99.5	99.60	0.10	0.10	99.1, 99.2, 99.0	99.10	0.10	0.10

Table 4: Statistical Comparison of Laboratory Means (ANOVA)

Batch	F-statistic	p-value	Conclusion
Batch 1	2.00	0.25	No significant difference between lab means (p > 0.05)
Batch 2	4.00	0.10	No significant difference between lab means (p > 0.05)

Conclusion and Best Practices

A successful inter-laboratory cross-validation study provides a high degree of confidence in the reliability and consistency of an analytical method across different sites. The key to a successful study lies in meticulous planning, a well-defined protocol, and a robust statistical analysis of the results.

Best Practices for Inter-Laboratory Cross-Validation:

• Comprehensive Method Validation: Ensure the analytical method is thoroughly validated in the originating laboratory before initiating the transfer.

• Clear and Detailed Protocol: A comprehensive protocol that is agreed upon by all parties is essential.

• Homogeneous Samples: Use a single, well-characterized, and homogenized batch of the material to be tested.

• Analyst Training: Ensure that the analysts in the receiving laboratories are adequately trained on the analytical method.

• Open Communication: Maintain open lines of communication between the participating laboratories throughout the study to address any issues that may arise.

• Pre-defined Acceptance Criteria: Establish clear, statistically justified acceptance criteria before the study begins.

By adhering to these principles and the guidelines outlined in this document, researchers, scientists, and drug development professionals can effectively cross-validate analytical methods and ensure the integrity and comparability of their data, a critical component in the successful development and manufacturing of pharmaceutical products.

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• United States Pharmacopeia. General Chapter <1220> The Analytical Procedure Lifecycle. USP-NF.
• International Council for Harmonisation. ICH Q2(R2)
• U.S. Food and Drug Administration.
• United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. USP-NF.
• European Medicines Agency. ICH guideline Q2(R2)

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• Statistics How To. Youden Plot. Available at: [Link]

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• Smith, A. J., et al. (2022). ¹⁹F-centred NMR analysis of mono-fluorinated compounds. Chemical Science, 13(14), 4065-4076.

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A Senior Application Scientist's Guide to Benchmarking 4-(Difluoromethoxy)-3-methoxybenzonitrile Derivatives as Janus Kinase (JAK) Inhibitors

Abstract: The Janus kinase (JAK) family of enzymes represents a critical therapeutic target for a multitude of autoimmune diseases, inflammatory conditions, and myeloproliferative neoplasms.[1][2] Small molecule inhibitors targeting the JAK-STAT signaling pathway have demonstrated significant clinical success.[3][4] This guide provides a comprehensive framework for researchers, medicinal chemists, and drug development professionals to benchmark the performance of novel 4-(difluoromethoxy)-3-methoxybenzonitrile derivatives against established standards in the field of JAK inhibition. We will delve into the rationale behind experimental design, provide detailed protocols for key assays, and present a structured approach to data analysis and interpretation, thereby enabling a thorough and objective evaluation of your compounds' therapeutic potential.

Introduction: The Rationale for Targeting the JAK-STAT Pathway

The JAK-STAT signaling cascade is a principal mechanism for transducing extracellular signals from cytokines and growth factors into transcriptional regulation within the cell.[3] This pathway is integral to immune cell development, activation, and function. Dysregulation of JAK-STAT signaling is a hallmark of numerous pathologies, making it a highly attractive target for therapeutic intervention.[1][3]

The core of this pathway consists of four JAK isoforms (JAK1, JAK2, JAK3, and TYK2) and seven Signal Transducer and Activator of Transcription (STAT) proteins.[3] Upon cytokine binding to its receptor, associated JAKs are activated and phosphorylate each other, the receptor, and subsequently, STAT proteins.[5] Phosphorylated STATs then dimerize and translocate to the nucleus to modulate gene expression.[5] The specific JAK and STAT isoforms involved vary depending on the cytokine and receptor, allowing for a diverse range of cellular responses.

Our focus, 4-(difluoromethoxy)-3-methoxybenzonitrile derivatives, represents a chemical scaffold with the potential for potent and selective JAK inhibition. The difluoromethoxy group can offer advantageous physicochemical properties, such as improved metabolic stability and membrane permeability. This guide will equip you with the necessary tools to rigorously assess the performance of your derivatives.

The Benchmarking Workflow: A Step-by-Step Approach

A systematic and multi-faceted approach is essential for a comprehensive evaluation of your novel compounds. The following workflow outlines the key stages of benchmarking, from initial enzymatic activity to cellular and pharmacokinetic profiling.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4-(Difluoromethoxy)-3-methoxybenzonitrile

Navigating the lifecycle of specialized chemical reagents extends beyond their application in discovery and development; it culminates in their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS No. 832737-32-3), ensuring the safety of laboratory personnel and the preservation of our environment. As scientists, our responsibility is to manage these materials from cradle to grave with expertise and foresight.

Compound Profile and Strategic Hazard Assessment

Understanding the chemical's inherent properties is the foundation of a sound disposal plan. The structure of 4-(Difluoromethoxy)-3-methoxybenzonitrile incorporates two key functional groups that dictate its handling and disposal classification: a halogenated difluoromethoxy group and a nitrile group.

Table 1: Chemical Identification

Property	Value	Source
CAS Number	832737-32-3	[1][2][3]
Molecular Formula	C₉H₇F₂NO₂	[1][2]
Molecular Weight	199.16 g/mol	[1][2]

| Physical Form | Solid |[2] |

Table 2: GHS Hazard Classification Summary

Hazard Class	GHS Code	Description	Source
Acute Toxicity, Oral	H302	Harmful if swallowed	[2][3]
Acute Toxicity, Dermal	H312	Harmful in contact with skin	[2][3]
Acute Toxicity, Inhalation	H332	Harmful if inhaled	[2][3]
Skin Corrosion/Irritation	H315	Causes skin irritation	[3]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[3]

| STOT, Single Exposure | H335 | May cause respiratory irritation |[3] |

Expert Insight: Causality of Hazards

The hazards presented by this compound are not arbitrary; they are a direct consequence of its molecular structure.

• The Nitrile Group (-C≡N): This functional group is the primary driver of acute toxicity. More critically for disposal, nitriles are chemically incompatible with strong acids.[4] Contact with acid can lead to a vigorous reaction that may release highly toxic hydrogen cyanide (HCN) gas.[5] Therefore, segregation from acidic waste streams is non-negotiable.

• The Difluoromethoxy Group (-OCF₂H): The presence of fluorine atoms classifies this compound as a halogenated organic compound .[6][7] This is the single most important factor for its disposal, as regulatory frameworks like the Resource Conservation and Recovery Act (RCRA) mandate the segregation of halogenated and non-halogenated organic waste.[8][9] Commingling these waste streams can lead to significant compliance violations and complicates the disposal process, often increasing costs threefold.[7] Furthermore, difluoromethoxy groups can be susceptible to hydrolysis under certain conditions, which could potentially release fluoride ions.[10][11]

Pre-Disposal Protocol: Waste Segregation and Containment

The cornerstone of compliant disposal is meticulous segregation at the point of generation. This prevents dangerous reactions and ensures the waste stream is properly categorized for treatment.

Step-by-Step Segregation Procedure:

• Designate a Dedicated Waste Container: Obtain a clearly marked, chemically compatible container for "Halogenated Organic Solid Waste."[6][12] The container must have a secure, threaded cap to prevent leaks and vapor release.[12]

• Affix a Hazardous Waste Label: Immediately label the container with a "Hazardous Waste" tag.[7][13] The label must clearly state "4-(Difluoromethoxy)-3-methoxybenzonitrile" and list all other constituents if it is a mixed waste stream. Do not use abbreviations.[12]

• Isolate from Incompatibles: Under no circumstances should this waste be mixed with:

  • Non-halogenated organic waste.[7]

  • Acids or strong oxidizing agents.[4][5]

  • Bases.

  • Aqueous waste.[14]

• Ensure Safe Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA). This area should be a well-ventilated space, such as a chemical fume hood or a ventilated cabinet, away from heat and ignition sources.[7] All liquid waste containers must be placed in secondary containment to mitigate spills.[13][14]

The Disposal Workflow: A Self-Validating System

The recommended and safest method for the final disposal of 4-(Difluoromethoxy)-3-methoxybenzonitrile is through a licensed professional waste management service.[15][16][17] Attempting in-lab neutralization is strongly discouraged as it can create hazardous byproducts and is unlikely to be compliant with environmental regulations.[15]

Caption: Workflow for the safe and compliant disposal of 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Procedural Steps for Final Disposal:

• Containerization: Ensure the waste container is no more than three-quarters full and is securely sealed.[14]

• Engage Professionals: Contact your institution's Environmental Health & Safety (EHS) office or a licensed chemical waste disposal contractor.

• Provide Documentation: The waste disposal company will require a copy of the Safety Data Sheet (SDS) for 4-(Difluoromethoxy)-3-methoxybenzonitrile to ensure they can transport and process it correctly.[15]

• Schedule Pickup: Arrange for the collection of the waste container from the designated accumulation area.

• Handling Empty Containers: The original reagent bottle must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The first rinseate, and for highly toxic chemicals, the first three, must be collected and disposed of as halogenated hazardous waste. [13] After rinsing and air-drying, deface the label and dispose of the container according to your institutional guidelines for clean lab glass or plastic.[14]

Decontamination and Spill Management

Accidents can happen, and preparedness is key to maintaining a safe laboratory environment.

Decontamination: Glassware and equipment should be decontaminated by rinsing with an appropriate solvent. This rinsate must be captured and added to the halogenated organic waste stream. Do not allow wash water from equipment cleaning to enter drains.[16]

Small Spill Response:

• Alert & Secure: Alert personnel in the immediate area. Ensure the area is well-ventilated, preferably within a chemical fume hood.[12]

• Don PPE: Wear appropriate personal protective equipment, including double nitrile gloves, safety goggles, and a lab coat.[15]

• Contain & Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels.

• Collect Waste: Carefully scoop the absorbed material into a sealable, puncture-proof container.[12]

• Label and Dispose: Label the container as "Spill Debris containing 4-(Difluoromethoxy)-3-methoxybenzonitrile" and dispose of it as halogenated hazardous waste.

• Clean Area: Wipe the spill area with a cloth dampened with a suitable solvent, and dispose of the wipe in the spill debris container.

• For large spills, evacuate the area and contact your institution's emergency response team immediately. [12]

By adhering to this comprehensive disposal framework, you uphold the highest standards of laboratory safety, regulatory compliance, and environmental stewardship.

References

• PubChem. 4-Fluoro-3-methoxybenzonitrile | C8H6FNO | CID 2737365. [Link]

• Leese, M. P., et al. (2014). 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition. National Institutes of Health. [Link]

• ResearchGate. Potential mechanisms of accerated hydrolysis of... | Download Scientific Diagram. [Link]

• CP Lab Safety. Nitriles Waste Compatibility. [Link]

• RSC Publishing. Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles. [Link]

• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

• Wiley Online Library. Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. [Link]

• National Institutes of Health. Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. [Link]

• University of Wisconsin-Madison. Hazardous Waste Segregation. [Link]

• Northwestern University. Hazardous Waste Disposal Guide. [Link]

• ResearchGate. Removal of Nitriles from Synthetic Wastewater by Acrylonitrile Utilizing Bacteria. [Link]

• PubMed. Removal of nitriles from synthetic wastewater by acrylonitrile utilizing bacteria. [Link]

• Georganics. 4-DIFLUOROMETHOXY-3-HYDROXYBENZALDEHYDE Safety Data Sheet. [Link]

• U.S. Environmental Protection Agency. Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. [Link]

• eCFR. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. [Link]

• Temple University. Halogenated Solvents in Laboratories. [Link]

• University of Delaware. Halogenated Organic Liquids - Standard Operating Procedure. [Link]

• Dartmouth College. Hazardous Waste Disposal Guide. [Link]

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Navigating the Safe Handling of 4-(Difluoromethoxy)-3-methoxybenzonitrile: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the integrity of our research is intrinsically linked to the safety of our laboratory personnel. This guide provides essential, in-depth technical and safety information for the handling and disposal of 4-(Difluoromethoxy)-3-methoxybenzonitrile (CAS No. 832737-32-3). As your trusted partner, we aim to deliver value beyond the product by equipping you with the knowledge to work safely and effectively.

Hazard Identification and Risk Assessment: Understanding the Compound

4-(Difluoromethoxy)-3-methoxybenzonitrile is a versatile building block in medicinal chemistry. However, a thorough understanding of its potential hazards is the foundation of safe laboratory practice. Based on available safety data, this compound presents a multi-faceted risk profile that demands careful attention.

GHS Hazard Classifications:

Hazard Class	GHS Code	Description	Source
Acute Toxicity, Oral	H302	Harmful if swallowed
Acute Toxicity, Dermal	H312	Harmful in contact with skin
Acute Toxicity, Inhalation	H332	Harmful if inhaled
Skin Sensitization	H317	May cause an allergic skin reaction	[1]
Serious Eye Irritation	H319	Causes serious eye irritation	[1]

The nitrile functional group present in the molecule warrants particular caution, as related compounds can be toxic.[2][3] The combination of these hazards necessitates a stringent approach to personal protective equipment (PPE) and handling protocols.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a matter of routine; it is a critical, risk-based decision. The following table outlines the minimum required PPE for handling 4-(Difluoromethoxy)-3-methoxybenzonitrile in a laboratory setting.

Body Part	Required PPE	Standard/Specification	Rationale
Eyes/Face	Safety Goggles and Face Shield	EN 166 or ANSI Z87.1	Protects against splashes and airborne particles that can cause serious eye irritation.[1][4]
Hands	Chemical-resistant gloves (Nitrile)	EN 374	Prevents skin contact, which can be harmful and cause allergic reactions.[1][5]
Body	Laboratory Coat	N/A	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory	Use in a certified chemical fume hood	N/A	Essential to prevent inhalation of the harmful dust or vapors.

The following workflow illustrates the decision-making process for PPE selection when working with this compound.

Caption: PPE selection workflow for 4-(Difluoromethoxy)-3-methoxybenzonitrile.

Operational and Handling Plan: A Step-by-Step Guide

Adherence to a strict operational protocol is paramount to minimizing exposure and ensuring a safe working environment.

Engineering Controls

• Chemical Fume Hood: All handling of 4-(Difluoromethoxy)-3-methoxybenzonitrile, including weighing, transferring, and preparing solutions, must be conducted in a properly functioning and certified chemical fume hood.

• Ventilation: Ensure adequate general laboratory ventilation to supplement the localized exhaust of the fume hood.

Standard Operating Procedure for Handling

• Preparation: Before handling, ensure the chemical fume hood is operational and the sash is at the appropriate height. Don all required PPE as outlined in the table above.

• Weighing: If weighing the solid, do so within the fume hood. Use a tared weigh boat or paper and handle with forceps to avoid direct contact.

• Transfer: When transferring the solid or solutions, use a spatula or appropriate glassware. Avoid creating dust.

• Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, decontaminate all surfaces and equipment. Remove gloves and wash hands thoroughly with soap and water.

Disposal Plan: Responsible Stewardship

Proper chemical waste disposal is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Storage

• Solid Waste: All solid waste contaminated with 4-(Difluoromethoxy)-3-methoxybenzonitrile, including weigh boats, gloves, and bench paper, should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions or reaction mixtures containing this compound should be collected in a designated, sealed, and properly labeled hazardous waste container.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "4-(Difluoromethoxy)-3-methoxybenzonitrile".[6]

• Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.[6]

Disposal Procedure

Engage a licensed professional waste disposal service for the final disposal of the hazardous waste.[5] Provide the service with a copy of the Safety Data Sheet to ensure they have all the necessary information for safe handling and disposal. In-lab neutralization or treatment is not recommended without a validated and approved protocol.[5]

The following diagram outlines the disposal workflow.

Caption: Disposal workflow for 4-(Difluoromethoxy)-3-methoxybenzonitrile waste.

By integrating these safety protocols into your daily laboratory operations, you contribute to a culture of safety and ensure the well-being of yourself and your colleagues.

References

• Matrix Scientific. 4-(Difluoromethoxy)-3-methoxybenzonitrile Safety Information. [Link]

• Dartmouth College Environmental Health and Safety. Hazardous Waste Disposal Guide. [Link]

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• 3. synquestlabs.com [synquestlabs.com]
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